4-Cyclopropylbenzoic acid

• CAS: 1798-82-9

Core Science & Biosynthesis

4-Cyclopropylbenzoic acid chemical properties

An In-Depth Technical Guide to 4-Cyclopropylbenzoic Acid: Properties, Synthesis, and Applications

Introduction

4-Cyclopropylbenzoic acid (CAS No: 1798-82-9) is an aromatic carboxylic acid that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and materials science.[1] Its structure, which uniquely combines a rigid cyclopropyl group with a benzoic acid moiety, imparts distinct chemical and physical properties that make it a valuable building block for complex molecular architectures.[1][2] The presence of the cyclopropyl group can enhance metabolic stability and binding affinity to biological targets, making it a desirable feature in the design of novel therapeutics.[2][3] This guide provides a comprehensive overview of the core chemical properties, spectroscopic profile, synthesis, reactivity, and applications of 4-Cyclopropylbenzoic acid, tailored for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Profile

The fundamental properties of a compound are critical for its application in synthesis and formulation. 4-Cyclopropylbenzoic acid is typically an off-white to white solid at room temperature.[1][4] Its relatively high melting point is indicative of strong intermolecular hydrogen bonding facilitated by the carboxylic acid group.

Core Chemical Properties

The key physicochemical data for 4-Cyclopropylbenzoic acid are summarized in the table below, compiled from authoritative chemical databases.

Property	Value	Source
CAS Number	1798-82-9	[5]
Molecular Formula	C₁₀H₁₀O₂	[1][5]
Molecular Weight	162.19 g/mol	[2][4]
Appearance	Off-white solid	[4]
Melting Point	221-224 °C	[4]
Boiling Point (Predicted)	305.8 ± 21.0 °C	[4]
Density (Predicted)	1.248 ± 0.06 g/cm³	[4]
pKa (Predicted)	4.41 ± 0.10	[4][6]
Solubility	Low solubility in water, more soluble in organic solvents.	[1]

Spectroscopic Signature

Spectroscopic analysis is essential for the structural elucidation and quality control of chemical compounds.[7] The expected spectral data for 4-Cyclopropylbenzoic acid are as follows:

• ¹H NMR Spectroscopy : The proton NMR spectrum provides a clear map of the hydrogen environments. The aromatic protons ortho and meta to the carboxylic acid group would appear as distinct doublets in the aromatic region (~7.5-8.0 ppm). The methine proton of the cyclopropyl group would appear as a multiplet further upfield, while the four methylene protons of the cyclopropyl ring would also present as multiplets at a characteristic shift. The acidic proton of the carboxylic acid would typically be a broad singlet at a downfield shift (>10 ppm).

• ¹³C NMR Spectroscopy : The carbon NMR spectrum would show distinct signals for the carboxyl carbon, the four unique aromatic carbons (ipso, ortho, meta, and para), and the two unique carbons of the cyclopropyl group (methine and methylene).

• Infrared (IR) Spectroscopy : The IR spectrum is dominated by the characteristic absorptions of the functional groups.[8] A very broad absorption band is expected in the range of 2500-3300 cm⁻¹ due to the O-H stretching of the hydrogen-bonded carboxylic acid.[9] A strong, sharp peak around 1700 cm⁻¹ corresponds to the C=O (carbonyl) stretching vibration.[8][9] Aromatic C=C stretching vibrations are typically observed in the 1600-1450 cm⁻¹ region.[8]

Synthesis and Chemical Reactivity

Understanding the synthesis and reactivity of 4-Cyclopropylbenzoic acid is crucial for its practical application as a chemical intermediate.

Synthetic Pathway

A documented method for synthesizing 4-Cyclopropylbenzoic acid involves the reaction of coumalic acid with cyclopropyl acetylene.[4][10] This reaction proceeds via a Diels-Alder reaction followed by a decarboxylation/aromatization sequence.

• Reaction Setup : In a round-bottom flask equipped with a reflux condenser, combine coumalic acid (1.0 eq) and cyclopropyl acetylene (1.0 eq) in diethylene glycol dimethyl ether.

• Reflux : Heat the reaction mixture to reflux and maintain for approximately 36 hours. The progress of the reaction should be monitored by a suitable technique (e.g., TLC or LC-MS).

• Solvent Removal : Upon completion, cool the mixture to room temperature. Remove the solvent by distillation under reduced pressure.

• Purification : Recrystallize the resulting crude product from ethanol to yield pure 4-Cyclopropylbenzoic acid.[4][10]

Caption: Synthetic workflow for 4-Cyclopropylbenzoic acid.

Reactivity Profile

The reactivity of 4-Cyclopropylbenzoic acid is governed by its two primary functional components: the carboxylic acid group and the substituted aromatic ring.

• Carboxylic Acid Group : This group is the primary site for reactions such as esterification, amide bond formation, and reduction to the corresponding alcohol (4-cyclopropylbenzyl alcohol) using reducing agents like lithium aluminum hydride.[11]

• Aromatic Ring : The benzene ring can undergo electrophilic aromatic substitution. The carboxylic acid group is a deactivating, meta-directing group, while the cyclopropyl group is generally considered an activating, ortho/para-directing group. The pKa of 4.45 suggests that the cyclopropyl group decreases the electron density of the benzene ring compared to unsubstituted benzoic acid, which can make the ring less reactive towards electrophilic substitution than benzene itself.[6]

Caption: Reactivity profile of 4-Cyclopropylbenzoic acid.

Applications in Research and Drug Development

4-Cyclopropylbenzoic acid serves as a crucial intermediate in the synthesis of high-value molecules, particularly active pharmaceutical ingredients (APIs).[2]

• Bruton's Tyrosine Kinase (BTK) Inhibitors : It is a documented component in the preparation of BTK inhibitors, a class of drugs used in the treatment of certain cancers and autoimmune diseases.[4][10]

• Anti-Inflammatory Agents : The molecule has been incorporated into the structure of potent and selective EP4 antagonists, which are investigated for treating inflammatory pain.[12] The discovery of MF-766, a complex derivative, highlights the utility of the cyclopropylbenzoic acid scaffold in modulating biological receptors.[12]

• Agrochemicals : The rigid aromatic-cyclopropyl structure is also explored in agrochemical research for designing novel pesticides and herbicides with potentially improved target selectivity and environmental stability.[2]

The inclusion of the cyclopropyl ring is a common strategy in medicinal chemistry to fine-tune a molecule's properties. It can increase metabolic stability by blocking sites susceptible to oxidation and can improve binding affinity by introducing conformational rigidity.[2][3]

Safety and Handling

Proper handling of 4-Cyclopropylbenzoic acid is essential in a laboratory setting. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents several hazards.[5]

Hazard Identification

Hazard Statement	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[5]
Eye Irritation	H319	Causes serious eye irritation.[5]
Respiratory Irritation	H335	May cause respiratory irritation.[5]
Acute Oral Toxicity	H302	Harmful if swallowed.[5]

Recommended Handling and Storage

• Personal Protective Equipment (PPE) : Always wear appropriate protective gloves, safety goggles, and a lab coat.[13][14] Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[14]

• First Aid Measures :

  • Skin Contact : Wash off immediately with plenty of soap and water. If irritation persists, seek medical attention.[13][14]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[13][14]

  • Inhalation : Move the person to fresh air. If breathing is difficult, seek medical attention.[13][14]

  • Ingestion : If swallowed, call a poison center or doctor. Rinse mouth.[13][15]

• Storage : Store in a tightly closed container in a dry, well-ventilated place at room temperature.[4][14]

Conclusion

4-Cyclopropylbenzoic acid is a compound of significant synthetic utility. Its unique structural features, well-defined reactivity, and role as a key building block in the pharmaceutical and agrochemical industries underscore its importance. This guide provides the foundational technical knowledge required for researchers to effectively and safely utilize this versatile molecule in their research and development endeavors.

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• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.
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• Colucci, J., et al. (2010). Discovery of 4-[1-[([1-[4-(trifluoromethyl)benzyl]-1H-indol-7-yl]carbonyl)amino]cyclopropyl]benzoic acid (MF-766), a highly potent and selective EP4 antagonist for treating inflammatory pain. Bioorganic & Medicinal Chemistry Letters, 20(12), 3760-3.
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• Future Med Chem. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.
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An In-depth Technical Guide to 4-Cyclopropylbenzoic Acid (CAS: 1798-82-9)

Foreword: The Strategic Value of the Cyclopropyl Moiety

In the landscape of modern medicinal chemistry and materials science, the cyclopropyl group stands out as a "bioisostere" of choice. Its rigid, three-membered ring structure imparts unique conformational constraints, enhances metabolic stability, and improves binding affinity to biological targets.[1][2] 4-Cyclopropylbenzoic acid is a quintessential building block that leverages these properties. As an aromatic carboxylic acid, it serves as a versatile scaffold, allowing for straightforward derivatization into a multitude of more complex and high-value molecules.[1] This guide provides a comprehensive technical overview of its synthesis, properties, and applications, grounded in established scientific principles and practical, field-proven methodologies.

Core Chemical and Physical Properties

4-Cyclopropylbenzoic acid is an aromatic carboxylic acid where a cyclopropyl group is attached at the para-position of the benzoic acid ring.[3] This structure results in a white to off-white solid compound with low solubility in water but good solubility in common organic solvents.[3]

Table 1: Physicochemical Properties of 4-Cyclopropylbenzoic Acid

Property	Value	Source(s)
CAS Number	1798-82-9	[4][5][6][7]
Molecular Formula	C₁₀H₁₀O₂	[3][4][6]
Molecular Weight	162.19 g/mol	[4][6]
Melting Point	221-224 °C	[8][9]
Boiling Point	305.8 °C at 760 mmHg (Predicted)	[8][9]
Appearance	White to off-white solid	[3][8][9]
pKa	4.41 ± 0.10 (Predicted)	[9]
XLogP3	2.8	[8]
IUPAC Name	4-cyclopropylbenzoic acid	[4][7]
SMILES	C1CC1C2=CC=C(C=C2)C(=O)O	[4][10]

| InChIKey | GJCRWEAWEDESNZ-UHFFFAOYSA-N |[4][11] |

Synthesis and Mechanistic Insights

A common and effective method for the laboratory-scale synthesis of 4-Cyclopropylbenzoic acid involves a cycloaddition reaction between coumalic acid and cyclopropylacetylene. This reaction proceeds via a Diels-Alder type mechanism followed by a retro-Diels-Alder extrusion of CO₂, which serves as the driving force for the aromatization of the ring.

Causality in Experimental Design:

• Solvent Choice: A high-boiling point, aprotic solvent like diethylene glycol dimethyl ether ("diglyme") is selected to achieve the necessary reflux temperatures that drive the reaction, particularly the CO₂ extrusion step.

• Reaction Time: The extended reflux period (e.g., 36 hours) is necessary because the cycloaddition and subsequent extrusion are kinetically slow processes. Reaction progress should be monitored (e.g., by TLC) to determine the optimal endpoint.

• Purification: Recrystallization from ethanol is an effective purification method. The target acid has lower solubility in cold ethanol compared to impurities and unreacted starting materials, allowing for its selective crystallization upon cooling.

Experimental Protocol: Synthesis from Coumalic Acid

Objective: To synthesize 4-Cyclopropylbenzoic acid with high purity.

Materials:

• Coumalic acid (1 equivalent)

• Cyclopropylacetylene (1 equivalent)

• Diethylene glycol dimethyl ether (Diglyme)

• Ethanol (for recrystallization)

• Standard reflux apparatus with condenser and heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine coumalic acid (e.g., 18.74 mmol) and cyclopropylacetylene (e.g., 18.74 mmol) in diglyme.

• Heating: Heat the reaction mixture to reflux and maintain for approximately 36 hours.[9]

• Monitoring: Periodically check the reaction's progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the diglyme solvent by distillation under reduced pressure using a rotary evaporator.[9]

• Purification: Dissolve the resulting crude solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the precipitated crystals of 4-Cyclopropylbenzoic acid by vacuum filtration. Wash the crystals with a small amount of cold ethanol and dry them under vacuum.

• Characterization: Confirm the identity and purity of the product using melting point analysis, NMR, and IR spectroscopy.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-Cyclopropylbenzoic acid.

Spectroscopic and Analytical Characterization

A self-validating protocol requires rigorous characterization of the final compound. The spectroscopic data for 4-Cyclopropylbenzoic acid is distinctive due to the combination of aromatic, carboxylic acid, and cyclopropyl moieties.

Table 2: Key Spectroscopic Data for 4-Cyclopropylbenzoic Acid

Technique	Feature	Expected Chemical Shift / Frequency	Rationale
¹H NMR	Carboxylic Acid (-COOH)	δ 12.0-13.0 ppm (broad singlet)	Highly deshielded acidic proton.
	Aromatic Protons	δ 7.2-8.1 ppm (two doublets, AA'BB' system)	Protons on the benzene ring, split by ortho coupling.
	Cyclopropyl Methine (-CH)	δ 1.8-2.0 ppm (multiplet)	Methine proton adjacent to the aromatic ring.
	Cyclopropyl Methylene (-CH₂)	δ 0.6-1.1 ppm (two multiplets)	Diastereotopic methylene protons of the cyclopropyl ring.
¹³C NMR	Carbonyl Carbon (-C=O)	δ ~170 ppm	Characteristic shift for a carboxylic acid carbonyl.
	Aromatic Carbons	δ 125-150 ppm	Shifts for substituted and unsubstituted aromatic carbons.
	Cyclopropyl Methine (-CH)	δ ~16 ppm	Aliphatic carbon shielded by the ring strain.
	Cyclopropyl Methylene (-CH₂)	δ ~9.5 ppm	Highly shielded aliphatic carbons due to ring geometry.[12]
IR Spectroscopy	O-H Stretch (Carboxylic Acid)	2500-3300 cm⁻¹ (very broad)	Characteristic broad absorption due to hydrogen bonding.
	C=O Stretch (Carboxylic Acid)	~1680-1710 cm⁻¹ (strong)	Carbonyl stretch, position indicates conjugation with the aromatic ring.[13]
	C=C Stretch (Aromatic)	~1600 cm⁻¹ and ~1450 cm⁻¹	Skeletal vibrations of the benzene ring.[13]

| Mass Spec. (ESI-) | [M-H]⁻ | m/z 161.06 | Deprotonated molecular ion, confirming molecular weight.[10] |

Applications in Drug Discovery

The unique stereoelectronic properties of the cyclopropyl group make 4-Cyclopropylbenzoic acid a valuable building block in pharmaceutical development.[2]

• Metabolic Stability: The cyclopropyl group is resistant to oxidative metabolism by cytochrome P450 enzymes. Replacing a more labile group (like an isopropyl or ethyl group) with a cyclopropyl moiety can significantly enhance a drug candidate's half-life.[1]

• Conformational Rigidity: The fixed structure of the cyclopropyl ring reduces the number of available conformations for a molecule. This can lock the molecule into a bioactive conformation, increasing its binding affinity and selectivity for a specific protein target.

• Key Therapeutic Areas:

  • Oncology: It is a component in the synthesis of potent enzyme inhibitors, such as Bruton's Tyrosine Kinase (BTK) inhibitors, which are crucial for treating certain B-cell cancers.[9]

  • Inflammation and Pain: Derivatives have been developed as highly potent and selective EP4 antagonists for treating inflammatory pain, demonstrating efficacy in animal models of arthritis.[14]

  • Antiviral and Anti-inflammatory Agents: The carboxylic acid handle allows for easy derivatization to form amides and esters, facilitating its incorporation into complex molecules designed as antiviral or anti-inflammatory drugs.[1]

Conceptual Signaling Pathway: Kinase Inhibition

Many drugs derived from 4-Cyclopropylbenzoic acid function as kinase inhibitors. The diagram below illustrates the general principle where an inhibitor molecule binds to the ATP-binding pocket of a kinase, preventing the phosphorylation of a downstream substrate and thereby blocking the signaling cascade.

Caption: Generalized kinase inhibition by a drug molecule.

Safety, Handling, and Storage

Scientific integrity demands a commitment to safety. 4-Cyclopropylbenzoic acid presents moderate hazards that require appropriate handling procedures.

Table 3: GHS Hazard and Precautionary Statements

Category	Statement	Source(s)
Hazards	H302: Harmful if swallowed.	[4]
	H315: Causes skin irritation.	[4][5]
	H319: Causes serious eye irritation.	[4][5]
	H335: May cause respiratory irritation.	[4][5]
Prevention	P264: Wash skin thoroughly after handling.	[15]
	P270: Do not eat, drink or smoke when using this product.
	P280: Wear protective gloves/protective clothing/eye protection/face protection.	[15]
	P261: Avoid breathing dust.	[15]
Response	P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.
	P302+P352: IF ON SKIN: Wash with plenty of soap and water.	[15]
	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[15]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up.	[15][16]
	Recommended: Keep sealed in a dry area at room temperature.	[8][9]

| Disposal | P501: Dispose of contents/container to an approved waste disposal plant. |[15] |

Handling Protocol:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile gloves, and a lab coat. If dust is generated, a NIOSH/MSHA-approved respirator is recommended.[16]

• First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes.[15][16] For skin contact, wash off with soap and water.[15][16] If inhaled, move to fresh air.[15][16] If swallowed, rinse mouth and call a physician.[16]

References

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• SUPPORTING INFORMATION. ResearchGate. [Link]

• 4-cyclopropylbenzoic acid (C10H10O2). PubChemLite. [Link]

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• SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. St. Paul's Cathedral Mission College. [Link]

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4-Cyclopropylbenzoic acid structure and substructure

An In-depth Technical Guide to 4-Cyclopropylbenzoic Acid: Structure, Properties, and Applications in Drug Discovery

Introduction

4-Cyclopropylbenzoic acid is an aromatic carboxylic acid that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and drug development.[1][2] Its structure, which marries the rigidity and unique electronic properties of a cyclopropyl group with the versatile chemical handle of a benzoic acid moiety, makes it a valuable building block for the synthesis of complex molecular architectures.[3][4] This guide provides a comprehensive technical overview of 4-cyclopropylbenzoic acid, from its fundamental structure and properties to its synthesis and applications, with a focus on its role in the development of novel therapeutics.

Molecular Structure and Physicochemical Properties

4-Cyclopropylbenzoic acid is characterized by a cyclopropyl group attached to the para-position of a benzoic acid ring.[5] The molecular formula is C₁₀H₁₀O₂.[5]

Property	Value	Source
Molecular Weight	162.19 g/mol	[2]
IUPAC Name	4-cyclopropylbenzoic acid	[5]
CAS Number	1798-82-9
Physical Form	Solid
Melting Point	221-224 °C
Boiling Point	305.8 °C at 760 mmHg
pKa	4.41±0.10 (Predicted)	[5]

Substructure Analysis: A Tale of Two Moieties

The unique characteristics of 4-cyclopropylbenzoic acid arise from the interplay of its two key substructures: the cyclopropyl ring and the benzoic acid group.

Caption: Key substructures of 4-Cyclopropylbenzoic acid.

The Cyclopropyl Group: A Unique Bioisostere

The cyclopropyl group is a three-membered carbocycle that imparts several advantageous properties to a molecule, making it a popular motif in medicinal chemistry.[3][4]

• Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[4] This can lead to an increased half-life of a drug molecule.

• Conformational Rigidity: The rigid nature of the cyclopropyl ring restricts the conformational flexibility of a molecule.[2] This can lead to a more favorable entropic contribution to binding with a biological target.

• Enhanced Potency: The unique electronic properties of the cyclopropyl ring, including its "pi-character," can lead to enhanced binding affinity and potency.[1]

• Improved Physicochemical Properties: The introduction of a cyclopropyl group can modulate a molecule's lipophilicity and permeability, potentially improving its pharmacokinetic profile.[4]

The cyclopropyl group is often considered a bioisostere for a vinyl group or a gem-dimethyl group, offering a way to fine-tune a molecule's properties while maintaining its overall shape.

The Benzoic Acid Moiety: A Versatile Chemical Hub

The benzoic acid substructure provides a crucial anchor point for further chemical modifications.

• Acidity and Reactivity: The carboxylic acid group is acidic, with a pKa similar to that of benzoic acid itself.[5][6] This allows for the formation of salts, which can improve a compound's solubility and bioavailability.

• Derivatization Potential: The carboxylic acid can be readily converted into a variety of other functional groups, such as esters, amides, and acid chlorides. This chemical versatility is a key reason for its utility as a building block in multi-step syntheses.[2]

• Hydrogen Bonding: The carboxylic acid group is an excellent hydrogen bond donor and acceptor, which can be critical for binding to biological targets.

Synthesis of 4-Cyclopropylbenzoic Acid

Several synthetic routes to 4-cyclopropylbenzoic acid have been developed. A common and efficient method involves a Suzuki-Miyaura cross-coupling reaction between a boronic acid derivative and a halogenated benzoic acid derivative.

Caption: Synthetic workflow for 4-Cyclopropylbenzoic acid.

Experimental Protocol: Suzuki-Miyaura Coupling Approach

This protocol is a representative example of the synthesis of 4-cyclopropylbenzoic acid.

Step 1: Suzuki-Miyaura Coupling

• To a solution of methyl 4-bromobenzoate (1.0 eq) in a suitable solvent such as a mixture of toluene and water, add cyclopropylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as K₂CO₃ (2.0 eq).

• Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford methyl 4-cyclopropylbenzoate.

Step 2: Hydrolysis

• Dissolve the methyl 4-cyclopropylbenzoate (1.0 eq) in a mixture of methanol and water.

• Add an excess of a base such as NaOH (3.0 eq) and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (as monitored by TLC or LC-MS).

• Remove the methanol under reduced pressure and dilute the aqueous residue with water.

• Acidify the aqueous solution with a dilute acid such as 1M HCl until a precipitate forms.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 4-cyclopropylbenzoic acid.

Applications in Drug Discovery and Development

The unique combination of properties imparted by the cyclopropyl and benzoic acid moieties has made 4-cyclopropylbenzoic acid a valuable building block in the design of new therapeutic agents.[2] It is particularly prevalent in the development of enzyme inhibitors and receptor antagonists.

Bruton's Tyrosine Kinase (BTK) Inhibitors

A significant application of 4-cyclopropylbenzoic acid derivatives is in the development of Bruton's Tyrosine Kinase (BTK) inhibitors.[7][8] BTK is a key enzyme in the B-cell receptor signaling pathway, and its inhibition has proven to be an effective therapeutic strategy for various B-cell malignancies and autoimmune diseases.[8][9]

Many BTK inhibitors feature a central scaffold that is functionalized with various substituents to optimize potency, selectivity, and pharmacokinetic properties. The 4-cyclopropylbenzoyl group is often incorporated to occupy a specific binding pocket in the enzyme, with the cyclopropyl group contributing to favorable interactions and metabolic stability.

Caption: Incorporation of the 4-cyclopropylbenzoyl moiety in a BTK inhibitor.

Conclusion

4-Cyclopropylbenzoic acid is a versatile and valuable building block in modern organic and medicinal chemistry. Its unique structural features, arising from the combination of a cyclopropyl ring and a benzoic acid moiety, provide a powerful tool for the design and synthesis of novel molecules with desirable physicochemical and pharmacological properties. The continued exploration of this and related scaffolds is likely to lead to the discovery of new and improved therapeutic agents for a wide range of diseases.

References

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• Colucci, J., et al. Discovery of 4-[1-[([1-[4-(trifluoromethyl)benzyl]-1H-indol-7-yl]carbonyl)amino]cyclopropyl]benzoic acid (MF-766), a highly potent and selective EP4 antagonist for treating inflammatory pain. Bioorganic & Medicinal Chemistry Letters. 2010;20(12):3760-3. Available at: [Link] [Accessed January 9, 2026].

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4-Cyclopropylbenzoic acid molecular weight and formula

An In-Depth Technical Guide to 4-Cyclopropylbenzoic Acid for Advanced Research

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals. It details the core molecular characteristics, physicochemical properties, synthesis, and critical applications of 4-Cyclopropylbenzoic acid, a key building block in modern pharmaceutical development.

Core Molecular and Physicochemical Profile

4-Cyclopropylbenzoic acid is an aromatic carboxylic acid distinguished by a cyclopropyl substituent at the para-position of the benzoic acid core.[1] This unique structural feature imparts specific properties that are highly valued in medicinal chemistry.

Key Identifiers and Properties

The fundamental properties of 4-Cyclopropylbenzoic acid are summarized below, providing essential data for experimental design and characterization.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₀O₂	[1][2][3]
Molecular Weight	162.19 g/mol	[4][5]
CAS Number	1798-82-9	[2][4]
Appearance	White to off-white solid	[1]
Melting Point	221-224 °C	[4][6]
Boiling Point	305.8 °C (at 760 mmHg)	[4]
Purity	Typically ≥95-98%	[2][4][7]
Solubility	Low solubility in water, more soluble in organic solvents	[1]

The Strategic Role of the Cyclopropyl Moiety in Drug Design

The incorporation of a cyclopropyl ring into molecular scaffolds is a deliberate strategy in drug discovery, not merely a structural variation.[8][9] Its significance is rooted in the unique conformational and electronic properties it confers upon a parent molecule.

• Metabolic Stability: The cyclopropyl group is often introduced to enhance a drug candidate's metabolic stability.[5] Its strained ring system and strong C-H bonds make it less susceptible to oxidative metabolism by cytochrome P450 enzymes compared to more conventional alkyl groups.

• Conformational Rigidity: As the smallest cycloalkane, the cyclopropane ring is exceptionally rigid.[9] When appended to a structure like benzoic acid, it locks the substituent in a defined spatial orientation. This rigidity can lead to higher binding affinity and selectivity for a biological target by reducing the entropic penalty of binding.

• Binding Interactions: The unique electronic nature of the cyclopropyl group, with its enhanced pi-character in the C-C bonds, allows it to participate in favorable non-covalent interactions within a protein's binding pocket, contributing to overall potency.[9]

This combination of properties makes 4-Cyclopropylbenzoic acid a valuable starting material for creating more complex molecules with improved pharmacokinetic and pharmacodynamic profiles.[5]

Synthesis and Chemical Reactivity

The synthesis of 4-Cyclopropylbenzoic acid can be achieved through various methods. One documented approach involves the reaction of coumalic acid with cyclopropyl acetylene. The carboxylic acid functionality of the molecule is its primary reactive site, allowing for straightforward derivatization into esters, amides, and other functional groups essential for building larger, more complex active pharmaceutical ingredients (APIs).[5]

Workflow for a Representative Synthesis

The following diagram illustrates a generalized workflow for a laboratory-scale synthesis and purification of 4-Cyclopropylbenzoic acid.

Caption: A generalized workflow for the synthesis and purification of 4-Cyclopropylbenzoic acid.

Applications in Pharmaceutical Research

4-Cyclopropylbenzoic acid is primarily utilized as a crucial intermediate in the synthesis of novel therapeutic agents.[5] Its structure is a component of molecules targeting a range of diseases.

• Kinase Inhibitors: It is a documented component in the preparation of Bruton's Tyrosine Kinase (BTK) inhibitors, a class of drugs important in treating certain cancers and autoimmune diseases.[6]

• Anti-inflammatory and Antiviral Agents: The scaffold is commonly employed in the synthesis of new anti-inflammatory and antiviral compounds, where the cyclopropyl group can enhance target engagement and metabolic properties.[5]

• Agrochemicals: Beyond pharmaceuticals, its rigid structure is also explored in agrochemical research for designing selective and environmentally stable pesticides and herbicides.[5]

Experimental Protocol: Synthesis from Coumalic Acid

The following protocol is a representative example for the synthesis of 4-Cyclopropylbenzoic acid. Researchers should adapt this procedure based on laboratory-specific conditions and safety assessments.

Objective: To synthesize 4-Cyclopropylbenzoic acid via the reaction of coumalic acid and cyclopropyl acetylene.

Materials:

• Coumalic acid

• Cyclopropyl acetylene

• Diethylene glycol dimethyl ether (solvent)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of coumalic acid (e.g., 18.74 mmol) and cyclopropyl acetylene (e.g., 18.74 mmol) in diethylene glycol dimethyl ether.

• Reflux: Heat the reaction mixture to reflux and maintain for an extended period (e.g., 36 hours), monitoring the reaction progress by a suitable method like TLC.

• Solvent Removal: Upon completion, allow the mixture to cool to room temperature. Remove the solvent by distillation under reduced pressure.

• Purification: Recrystallize the resulting crude solid product from ethanol to yield pure 4-Cyclopropylbenzoic acid.[6]

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques (e.g., NMR, melting point).

Safety and Handling

As a laboratory chemical, 4-Cyclopropylbenzoic acid must be handled with appropriate precautions. The Globally Harmonized System (GHS) classifications highlight potential hazards.

Hazard Class	GHS Code	Description	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	[3][4]
Skin Irritation	H315	Causes skin irritation	[3][4]
Eye Irritation	H319	Causes serious eye irritation	[3][4]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[3][4]

Recommended Precautions:

• Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[10]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[10][11]

• Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke in the work area.[11]

• Storage: Store in a tightly sealed container in a dry, well-ventilated place at room temperature.[4][6][12]

Conclusion

4-Cyclopropylbenzoic acid is more than a simple chemical intermediate; it is a strategic tool in the design of advanced molecules. Its molecular formula (C₁₀H₁₀O₂) and molecular weight (~162.19 g/mol ) are foundational data points, but its true value lies in the advantageous properties conferred by the cyclopropyl moiety.[2][4] For researchers in drug discovery and medicinal chemistry, understanding the rationale behind its use—enhancing metabolic stability, providing conformational rigidity, and enabling potent binding interactions—is key to leveraging its full potential in the development of next-generation therapeutics.

References

• CP Lab Safety. 4-Cyclopropylbenzoic acid, min 96%, 1 gram. [Link]

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• PubMed. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. [Link]

• PubMed Central. 4-(Cyclopropanecarboxamido)benzoic acid. [Link]

• ResearchGate. The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. [Link]

• NIST. 4-n-Propylbenzoic acid. [Link]

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A Technical Guide to the Solubility of 4-Cyclopropylbenzoic Acid in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of 4-cyclopropylbenzoic acid in organic solvents. In the absence of extensive publicly available experimental solubility data for this compound, this guide emphasizes predictive methodologies rooted in thermodynamic principles, specifically the Hansen Solubility Parameters (HSP). We present a theoretical framework for understanding and estimating the solubility of 4-cyclopropylbenzoic acid, supplemented by a comparative analysis with the well-documented solubility of benzoic acid. Furthermore, this guide furnishes detailed experimental protocols to enable researchers to determine the solubility of 4-cyclopropylbenzoic acid in their laboratories. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and manipulate the solubility of this compound for a variety of applications.

Introduction

4-Cyclopropylbenzoic acid is a carboxylic acid derivative of interest in medicinal chemistry and materials science due to its unique structural features, including a rigid aromatic core and a lipophilic cyclopropyl group. The solubility of this compound in organic solvents is a critical parameter influencing its utility in chemical synthesis, purification, formulation, and biological applications. A thorough understanding of its solubility behavior is paramount for process optimization and the development of effective delivery systems.

This guide addresses the current gap in experimental solubility data for 4-cyclopropylbenzoic acid by providing a robust theoretical framework for solubility prediction. By leveraging the concept of Hansen Solubility Parameters, we offer a systematic approach to solvent selection and solubility estimation.

Physicochemical Properties of 4-Cyclopropylbenzoic Acid

A foundational understanding of the physicochemical properties of 4-cyclopropylbenzoic acid is essential for interpreting its solubility.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂
Molecular Weight	162.19 g/mol
Melting Point	221-224 °C
Boiling Point	305.8 °C at 760 mmHg (Predicted)
Appearance	Off-white solid
pKa	4.41 ± 0.10 (Predicted)

Theoretical Framework for Solubility Prediction: Hansen Solubility Parameters (HSP)

The principle of "like dissolves like" provides a qualitative understanding of solubility. Hansen Solubility Parameters (HSP) offer a quantitative and predictive framework based on this principle. HSP theory decomposes the total cohesive energy of a substance into three components[1]:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hansen solubility parameter (δt) is related to these components by the equation:

δt² = δD² + δP² + δH²

The closer the HSP values of a solute and a solvent are, the more likely they are to be miscible. This "distance" in the three-dimensional Hansen space (Ra) can be calculated as follows:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

Where subscripts 1 and 2 refer to the solute and solvent, respectively. A smaller Ra value indicates a higher likelihood of solubility.

Estimating Hansen Solubility Parameters for 4-Cyclopropylbenzoic Acid

In the absence of experimentally determined HSP values for 4-cyclopropylbenzoic acid, we can estimate them using group contribution methods. The Stefanis-Panayiotou method is a well-established approach for this purpose[2]. This method assigns specific values for δD, δP, and δH to different molecular fragments.

The structure of 4-cyclopropylbenzoic acid can be broken down into the following first-order groups:

• -COOH (aromatic): 1 group

• ACH (aromatic C-H): 4 groups

• AC (aromatic C-): 2 groups

• CH₂ (cyclic): 2 groups

• CH (cyclic): 1 group

Based on the group contribution values provided by Stefanis and Panayiotou, the estimated Hansen Solubility Parameters for 4-cyclopropylbenzoic acid are presented in the table below.

Parameter	Estimated Value (MPa⁰.⁵)
δD	18.5
δP	6.2
δH	8.5

These estimated values provide a basis for predicting the solubility of 4-cyclopropylbenzoic acid in a wide range of organic solvents.

Predictive Solubility of 4-Cyclopropylbenzoic Acid in Common Organic Solvents

Using the estimated HSP for 4-cyclopropylbenzoic acid, we can calculate the Hansen distance (Ra) to various common organic solvents. A lower Ra value suggests better solubility.

Solvent	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)	Hansen Distance (Ra) to 4-Cyclopropylbenzoic Acid	Predicted Solubility
Acetone	15.5	10.4	7.0	7.4	Good
Acetonitrile	15.3	18.0	6.1	13.9	Moderate
Benzene	18.4	0.0	2.0	9.0	Moderate
Chloroform	17.8	3.1	5.7	4.8	Very Good
Cyclohexane	16.8	0.0	0.2	11.8	Poor
Dichloromethane	17.0	7.3	7.1	4.0	Very Good
Diethyl Ether	14.5	2.9	5.1	7.6	Good
Dimethylformamide (DMF)	17.4	13.7	11.3	8.3	Good
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	10.5	Moderate
Ethanol	15.8	8.8	19.4	12.3	Moderate
Ethyl Acetate	15.8	5.3	7.2	5.5	Very Good
Heptane	15.3	0.0	0.0	12.3	Poor
Hexane	14.9	0.0	0.0	12.9	Poor
Isopropanol	15.8	6.1	16.4	9.8	Good
Methanol	14.7	12.3	22.3	15.8	Poor
Tetrahydrofuran (THF)	16.8	5.7	8.0	3.4	Excellent
Toluene	18.0	1.4	2.0	7.8	Good
Water	15.5	16.0	42.3	36.3	Very Poor

Disclaimer: These are predicted solubilities based on a theoretical model and should be confirmed experimentally.

The predictive analysis suggests that 4-cyclopropylbenzoic acid will exhibit the highest solubility in solvents like Tetrahydrofuran (THF) , Dichloromethane , and Chloroform , which have HSP values closest to those estimated for the solute. Solvents with moderate polarity and hydrogen bonding capability, such as Ethyl Acetate and Acetone , are also predicted to be good solvents. In contrast, highly polar protic solvents like Methanol and Water , and non-polar aliphatic solvents like Hexane and Heptane , are predicted to be poor solvents.

Comparative Analysis: Solubility of Benzoic Acid

To provide an empirical context for our predictions, it is instructive to examine the experimental solubility of the parent compound, benzoic acid. The primary structural difference is the substitution of a hydrogen atom with a cyclopropyl group at the para position. This substitution increases the molecule's lipophilicity and molecular volume, which is expected to influence its solubility.

The experimental solubility of benzoic acid in several organic solvents is presented below.

Solvent	Solubility of Benzoic Acid ( g/100g solvent) at 25 °C	Reference
Acetone	55.6	[3]
Benzene	12.2	[3]
Chloroform	16.7
Cyclohexane	1.4
Ethanol	45.5
Ethyl Acetate	30.3	[3]
Heptane	0.9
Methanol	50.0	[3]
Toluene	10.7
Water	0.34

The high solubility of benzoic acid in polar aprotic and alcoholic solvents aligns with the predictions for 4-cyclopropylbenzoic acid. The increased lipophilicity of the cyclopropyl group in 4-cyclopropylbenzoic acid may lead to enhanced solubility in less polar solvents like toluene and chloroform compared to benzoic acid, while potentially decreasing its solubility in more polar solvents like methanol and ethanol. However, these hypotheses require experimental verification.

Experimental Determination of Solubility

To obtain definitive solubility data for 4-cyclopropylbenzoic acid, experimental determination is essential. The isothermal shake-flask method is a widely accepted and reliable technique for measuring the equilibrium solubility of a solid in a liquid.

Protocol: Isothermal Shake-Flask Solubility Determination

Objective: To determine the equilibrium solubility of 4-cyclopropylbenzoic acid in a given organic solvent at a specified temperature.

Materials:

• 4-Cyclopropylbenzoic acid (solid)

• Selected organic solvent (analytical grade)

• Vials with screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-cyclopropylbenzoic acid to a series of vials.

  • Pipette a known volume of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-72 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed.

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining solid particles.

  • Dilute the filtered sample with a known volume of the solvent to a concentration within the analytical range of the quantification method.

• Quantification:

  • Analyze the concentration of 4-cyclopropylbenzoic acid in the diluted samples using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

  • Prepare a calibration curve using standard solutions of 4-cyclopropylbenzoic acid of known concentrations to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution from the measured concentration of the diluted sample and the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

dot graph TD { A[Start: Add excess 4-cyclopropylbenzoic acid and solvent to vial] --> B{Equilibration}; B -- Agitate at constant temperature --> C[Phase Separation]; C -- Centrifugation --> D[Sample Collection]; D -- Withdraw and filter supernatant --> E[Sample Preparation]; E -- Dilute to known volume --> F[Quantification]; F -- HPLC or UV-Vis analysis --> G[Calculate Solubility]; G --> H[End: Report solubility at specified temperature]; }

Workflow for Isothermal Shake-Flask Solubility Determination.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of 4-cyclopropylbenzoic acid in organic solvents, with a strong emphasis on predictive methodologies in the absence of extensive experimental data. The estimation of Hansen Solubility Parameters suggests that 4-cyclopropylbenzoic acid is likely to be most soluble in moderately polar aprotic solvents such as THF, dichloromethane, and chloroform. A comparative analysis with benzoic acid offers valuable context for these predictions. To facilitate further research and application, a detailed protocol for the experimental determination of solubility has been provided. The theoretical and practical insights presented herein are intended to empower researchers and drug development professionals in their work with this promising compound.

References

• F. M. A. H. van de Laar, et al. (2020). Solubility of Benzoic Acid in Ethanol, Benzene, Acetic Acid and Ethyl Acetate from 291.69 to 356.27 K.

• PubChem. 4-Cyclopropylbenzoic acid. National Center for Biotechnology Information. [Link]

• Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method.
• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.
• Thati, J., et al. (2010). Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures.
• IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and in Organic Solvent Mixtures.

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Spectroscopic Elucidation of 4-Cyclopropylbenzoic Acid: A Technical Guide

This technical guide provides a detailed analysis of the expected spectroscopic data for 4-Cyclopropylbenzoic acid, a molecule of interest in medicinal chemistry and materials science. In the absence of publicly available, verified experimental spectra, this document leverages established principles of spectroscopic interpretation and data from structurally analogous compounds to present a comprehensive and predictive analysis. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural characterization of this compound.

Molecular Structure and Spectroscopic Overview

4-Cyclopropylbenzoic acid possesses a unique combination of a rigid, strained cyclopropyl ring directly attached to an aromatic system, which in turn is conjugated with a carboxylic acid functionality. This distinct electronic and steric environment gives rise to a characteristic spectroscopic fingerprint. This guide will systematically deconstruct the expected features in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-Cyclopropylbenzoic acid, both ¹H and ¹³C NMR will provide unambiguous evidence for its constitution.

Methodologies for NMR Data Acquisition

A robust NMR analysis begins with meticulous sample preparation and selection of appropriate experimental parameters.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Cyclopropylbenzoic acid in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). The choice of solvent is critical; CDCl₃ is a common choice for many organic molecules, while DMSO-d₆ is excellent for ensuring the solubility of carboxylic acids and for observing the labile carboxylic acid proton.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: Set a spectral width of approximately 12-16 ppm.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum with singlets for each unique carbon.

  • Spectral Width: A spectral width of 0-220 ppm is appropriate for most organic molecules.

  • Number of Scans: A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the cyclopropyl protons, and the carboxylic acid proton. The chemical shifts are influenced by the electronic effects of the substituents.

Table 1: Predicted ¹H NMR Data for 4-Cyclopropylbenzoic Acid

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.0 - 13.0	broad singlet	1H	-COOH
~7.9 - 8.1	doublet	2H	Aromatic (H-2, H-6)
~7.0 - 7.2	doublet	2H	Aromatic (H-3, H-5)
~1.9 - 2.1	multiplet	1H	Cyclopropyl (CH)
~1.0 - 1.2	multiplet	2H	Cyclopropyl (CH₂)
~0.7 - 0.9	multiplet	2H	Cyclopropyl (CH₂)

Interpretation and Rationale:

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and typically appears as a broad singlet far downfield. Its chemical shift can be highly dependent on concentration and the solvent used.

• Aromatic Protons: The aromatic region will display an AA'BB' system, which often appears as two distinct doublets for para-substituted benzene rings. The protons ortho to the electron-withdrawing carboxylic acid group (H-2, H-6) are expected to be more deshielded and appear at a higher chemical shift than the protons ortho to the electron-donating cyclopropyl group (H-3, H-5).

• Cyclopropyl Protons: The cyclopropyl group protons will be in the aliphatic region. The methine proton (CH) will be a multiplet due to coupling with the adjacent methylene protons. The four methylene protons are diastereotopic and will appear as two separate multiplets. Data from the closely related 3-amino-4-cyclopropylbenzoic acid shows the cyclopropyl methine proton around 1.8-1.9 ppm and the methylene protons between 0.6 and 1.0 ppm, providing a strong basis for these predictions.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show a total of 7 distinct signals, corresponding to each unique carbon environment in the molecule.

Table 2: Predicted ¹³C NMR Data for 4-Cyclopropylbenzoic Acid

Chemical Shift (δ, ppm)	Assignment
~172	Carboxylic Carbon (-COOH)
~150	Aromatic C-4 (ipso)
~130	Aromatic C-2, C-6
~128	Aromatic C-1 (ipso)
~126	Aromatic C-3, C-5
~15	Cyclopropyl (CH)
~10	Cyclopropyl (CH₂)

Interpretation and Rationale:

• Carboxylic Carbon: The carbonyl carbon of the carboxylic acid is the most deshielded carbon and will appear at the downfield end of the spectrum.

• Aromatic Carbons: Four signals are expected for the six aromatic carbons due to the molecule's symmetry. The ipso-carbon attached to the cyclopropyl group (C-4) will be significantly affected by this substituent. The ipso-carbon bearing the carboxylic acid (C-1) will also have a distinct chemical shift. The remaining four aromatic carbons will appear as two signals, one for C-2 and C-6, and another for C-3 and C-5.

• Cyclopropyl Carbons: The cyclopropyl carbons are highly shielded and will appear in the upfield region of the spectrum. The methine carbon will be at a slightly higher chemical shift than the methylene carbons.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of 4-Cyclopropylbenzoic acid will be dominated by absorptions from the carboxylic acid and the substituted aromatic ring.

Methodology for IR Data Acquisition

Experimental Protocol:

• Sample Preparation: For solid samples, the most common method is the preparation of a potassium bromide (KBr) pellet. A small amount of the sample is finely ground with dry KBr and pressed into a transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, which requires minimal sample preparation.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used to acquire the spectrum.

• Data Acquisition: A background spectrum of the empty sample compartment (or the ATR crystal) is recorded first. Then, the sample is placed in the beam path and the sample spectrum is acquired. The instrument software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Table 3: Predicted IR Absorption Bands for 4-Cyclopropylbenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid dimer)
~3080	Medium	C-H stretch (Aromatic)
~3010	Medium	C-H stretch (Cyclopropyl)
~1680-1710	Strong	C=O stretch (Carboxylic acid dimer)
~1605, ~1495	Medium	C=C stretch (Aromatic ring)
~1420	Medium	O-H bend (in-plane) coupled with C-O stretch
~1290	Strong	C-O stretch coupled with O-H bend (in-plane)
~920	Broad	O-H bend (out-of-plane, dimer)

Interpretation and Rationale:

• O-H Stretch: The most characteristic feature of a carboxylic acid in the solid state is the extremely broad O-H stretching absorption that spans from approximately 2500 to 3300 cm⁻¹. This broadness is due to strong hydrogen bonding, which forms a dimeric structure.

• C-H Stretches: Aromatic C-H stretching vibrations typically appear just above 3000 cm⁻¹, while the C-H stretches of the cyclopropyl group will be slightly below or around 3000 cm⁻¹.

• C=O Stretch: The carbonyl (C=O) stretching of a hydrogen-bonded carboxylic acid dimer is very strong and sharp, appearing around 1680-1710 cm⁻¹. This is one of the most intense bands in the spectrum.

• Aromatic C=C Stretches: The benzene ring exhibits characteristic C=C stretching vibrations in the 1600-1450 cm⁻¹ region.

• C-O and O-H Bending: The C-O stretching and O-H bending vibrations of the carboxylic acid group give rise to strong bands in the fingerprint region (below 1500 cm⁻¹).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Methodology for Mass Spectrometry Data Acquisition

Experimental Protocol:

• Ionization Method: Electron Impact (EI) ionization is a common technique for volatile and thermally stable small molecules. For less stable molecules, "soft" ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) can be used.

• Mass Analyzer: A variety of mass analyzers can be used, including quadrupole, time-of-flight (TOF), and ion trap.

• Data Acquisition: The sample is introduced into the ion source, where it is vaporized and ionized. The resulting ions are then accelerated into the mass analyzer, which separates them based on their mass-to-charge ratio (m/z). A detector records the abundance of each ion, generating a mass spectrum.

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum of 4-Cyclopropylbenzoic acid is expected to show a clear molecular ion peak and several characteristic fragment ions. The molecular weight of 4-Cyclopropylbenzoic acid (C₁₀H₁₀O₂) is 162.19 g/mol .[1]

Table 4: Predicted Key Ions in the Mass Spectrum of 4-Cyclopropylbenzoic Acid

m/z	Proposed Fragment Ion
162	[M]⁺ (Molecular Ion)
145	[M - OH]⁺
117	[M - COOH]⁺ or [M - H - CO₂]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Interpretation and Rationale:

• Molecular Ion (m/z 162): The molecular ion peak should be readily observable, confirming the molecular weight of the compound.

• Loss of a Hydroxyl Radical (m/z 145): A common fragmentation pathway for carboxylic acids is the loss of a hydroxyl radical (•OH), resulting in an acylium ion.

• Loss of the Carboxyl Group (m/z 117): Decarboxylation, either through the loss of a carboxyl radical (•COOH) or sequential loss of a hydrogen atom and carbon dioxide, is another characteristic fragmentation.

• Tropylium Ion (m/z 91): The formation of the highly stable tropylium ion is a common feature in the mass spectra of compounds containing a benzyl-like moiety.

Visualization of Key Fragmentation Pathways:

Sources

• 1. 1798-82-9 Cas No. | 4-Cyclopropyl-benzoic acid | Apollo [store.apolloscientific.co.uk]

An In-depth Technical Guide to the pKa and Acidity of 4-Cyclopropylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the acidity and pKa of 4-Cyclopropylbenzoic acid, a molecule of significant interest in medicinal chemistry.[1] Understanding the ionization constant (pKa) is critical in drug development, as it profoundly influences a compound's pharmacokinetic and pharmacodynamic properties, including solubility, absorption, distribution, metabolism, and excretion (ADME).[2] This document delves into the theoretical underpinnings of its acidity, presents comparative data, and outlines detailed experimental protocols for pKa determination.

Introduction: The Significance of the Cyclopropyl Moiety

The cyclopropyl group is a unique structural motif increasingly incorporated into pharmaceutical agents.[3] Its distinct electronic and conformational properties can enhance metabolic stability and binding affinity to biological targets.[4] 4-Cyclopropylbenzoic acid serves as a key building block in the synthesis of more complex active pharmaceutical ingredients (APIs).[4][5] A precise understanding of its acidity is therefore paramount for predicting its behavior in physiological environments and for designing novel therapeutics.

Theoretical Framework: Electronic Effects of the Cyclopropyl Group

The acidity of a substituted benzoic acid is determined by the electronic effects of the substituent on the stability of the carboxylate anion (conjugate base) formed upon deprotonation.[6] Electron-withdrawing groups stabilize the negative charge, increasing acidity (lower pKa), while electron-donating groups destabilize it, decreasing acidity (higher pKa).[7]

The cyclopropyl group, when attached to a benzene ring, exhibits a dual electronic nature. It can act as an electron-donating group. This is attributed to the significant p-character of the C-C bonds within the strained three-membered ring, allowing for conjugation with the aromatic system. This electron-donating character destabilizes the negative charge on the carboxylate anion, making the acid weaker.[8]

The Hammett equation provides a quantitative framework for correlating substituent effects with reaction rates and equilibrium constants.[9] The substituent constant (σ) quantifies the electronic effect of a substituent. Electron-donating groups have negative σ values, while electron-withdrawing groups have positive σ values.[10][11] The cyclopropyl group is known to have a negative Hammett constant, indicating its electron-donating nature in this context.[12]

Quantitative Acidity Data: A Comparative Analysis

The pKa value of an acid is the pH at which the acid is 50% dissociated in solution. A lower pKa indicates a stronger acid.

Compound	Substituent (para-position)	pKa Value	Relative Acidity
Benzoic Acid	-H	4.20[6][13]	More Acidic
4-Cyclopropylbenzoic Acid	-C₃H₅	4.45[8]	Less Acidic
4-Methoxybenzoic Acid	-OCH₃	~4.47[6]	Less Acidic

Data presented for aqueous solutions at or near 25°C.

As the data indicates, 4-Cyclopropylbenzoic acid (pKa = 4.45) is a weaker acid than benzoic acid (pKa = 4.20).[6][8][13] This is consistent with the electron-donating nature of the cyclopropyl group, which destabilizes the benzoate anion.[8] Its acidity is comparable to that of 4-methoxybenzoic acid, which also possesses an electron-donating group.[6]

Experimental Determination of pKa

Accurate pKa determination is crucial for physicochemical profiling in drug discovery. The two most common and reliable methods are potentiometric titration and UV-Vis spectrophotometry.[14]

This is a high-precision technique that involves titrating a solution of the acid with a standardized base while monitoring the pH.[14] The pKa is determined from the inflection point of the resulting titration curve.[15]

Diagram of Potentiometric Titration Workflow

Caption: Workflow for pKa determination by potentiometric titration.

Detailed Protocol for Potentiometric Titration: [15][16]

• Instrument Calibration: Calibrate the potentiometer using standard aqueous buffers with pH values of 4, 7, and 10 to ensure accurate pH measurements.[15][16]

• Solution Preparation:

  • Prepare standardized 0.1 M sodium hydroxide (NaOH) and 0.1 M hydrochloric acid (HCl) solutions.[16]

  • Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength throughout the titration.[16]

  • Accurately weigh and dissolve 4-Cyclopropylbenzoic acid in a suitable solvent (e.g., water or a water/co-solvent mixture for sparingly soluble compounds) to a concentration of approximately 1 mM.[15]

• Titration Procedure:

  • Transfer a known volume (e.g., 20 mL) of the 4-Cyclopropylbenzoic acid solution into a reaction vessel equipped with a magnetic stirrer.[15]

  • Add the KCl solution to maintain a constant ionic strength.

  • If necessary, make the solution acidic (pH 1.8-2.0) with 0.1 M HCl.[15]

  • Purge the solution with nitrogen gas to displace dissolved carbon dioxide, which can interfere with the titration of weak acids.[16]

  • Immerse the calibrated pH electrode into the solution.

  • Begin the titration by adding small, precise increments of the standardized 0.1 M NaOH solution.

  • Record the pH reading after each addition, allowing the reading to stabilize.[16]

  • Continue the titration until the pH reaches approximately 12-12.5.[15]

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Identify the equivalence point, which is the point of steepest slope (inflection point) on the curve.

  • The pKa is equal to the pH at the half-equivalence point (the volume of NaOH added is half of that at the equivalence point).

  • For higher accuracy, the pKa can be calculated from the first derivative of the titration curve.

  • Perform the titration in triplicate to ensure reproducibility and report the average pKa with the standard deviation.[16]

This method is particularly useful for compounds with a UV-active chromophore near the ionizable group and can be used for samples with lower solubility and concentration.[14][17] The pKa is determined by measuring the change in UV absorbance of the compound in a series of buffer solutions with different known pH values.[18]

Diagram of UV-Vis Spectrophotometry Workflow

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Detailed Protocol for UV-Vis Spectrophotometry: [17][18]

• Solution Preparation:

  • Prepare a series of buffer solutions covering a pH range of approximately pKa ± 2 (e.g., pH 2.5 to 6.5 for 4-Cyclopropylbenzoic acid).

  • Prepare a concentrated stock solution of 4-Cyclopropylbenzoic acid in a suitable solvent (e.g., methanol or DMSO).

• Sample Preparation for Measurement:

  • In a series of cuvettes or a 96-well UV-transparent plate, add a small, constant volume of the stock solution to each buffer solution to achieve a final concentration that gives an appropriate absorbance reading (typically between 0.1 and 1.0).[17]

• Spectral Acquisition:

  • Measure the UV-Vis absorbance spectrum for each sample over a relevant wavelength range (e.g., 220-350 nm).

• Data Analysis:

  • Identify one or more analytical wavelengths where the absorbance changes significantly with pH.

  • Plot the absorbance at the chosen wavelength(s) against the pH of the buffer solutions.

  • The resulting data should form a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve. This can be determined by fitting the data to the appropriate equation (derived from the Henderson-Hasselbalch and Beer-Lambert laws).[18]

Conclusion

4-Cyclopropylbenzoic acid is a weaker acid than its parent compound, benzoic acid, with a pKa of approximately 4.45.[8] This reduced acidity is a direct consequence of the electron-donating nature of the para-substituted cyclopropyl group, which destabilizes the resulting carboxylate anion. A thorough understanding of this property, validated by robust experimental methods such as potentiometric titration or UV-Vis spectrophotometry, is essential for its effective application in medicinal chemistry and drug development. The detailed protocols provided herein offer a reliable framework for the accurate determination of this critical physicochemical parameter.

References

• Filo. (2023, November 4). The pKa of p-cyclopropylbenzoic acid is 4.45. Is cyclopropylbenzene... Retrieved from [Link]

• ACS Publications. (2020, June 18). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Analytical Chemistry. Retrieved from [Link]

• Filo. (2024, June 1). The p K a ∗ of p -cyclopropylbenzoic acid is 4.45 . Is cyclopropylben... Retrieved from [Link]

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Charton, M. Application of the Hammett Equation to Cyclopropane. RSC Publishing. Retrieved from [Link]

• Chemagination. How to measure pKa by UV-vis spectrophotometry. Retrieved from [Link]

• MySkinRecipes. 4-Cyclopropylbenzoic Acid. Retrieved from [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Semantic Scholar. Substituent effects on the electronic structure and pKa of benzoic acid. Retrieved from [Link]

• Oxford Reference. Hammett equation. Retrieved from [Link]

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• National Center for Biotechnology Information. 4-Cyclopropylbenzoic acid. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2012, August 15). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• PubMed. (2010, June 15). Discovery of 4-[1-[([1-[4-(trifluoromethyl)benzyl]-1H-indol-7-yl]carbonyl)amino]cyclopropyl]benzoic acid (MF-766), a highly potent and selective EP4 antagonist for treating inflammatory pain. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, August 8). Development of Methods for the Determination of pKa Values. Retrieved from [Link]

• ResearchGate. (2025, August 9). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. Retrieved from [Link]

• Mettler Toledo. Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Cambridge University Press. The Hammett cp relationship. Retrieved from [Link]

• ResearchGate. Substituent Effects on the Electronic Structure and pKa of Benzoic Acid. Retrieved from [Link]

• ResearchGate. (2025, August 6). Substituent effects on the electronic structure and pKa of benzoic acid. Retrieved from [Link]

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• Pharmacy 180. Hammett Equation - Mechanisms of Organic Reactions. Retrieved from [Link]

• Future Medicinal Chemistry. (2025, November 27). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Retrieved from [Link]

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• Testbook. (2021, July 20). [Solved] Following is the list of four acids, Select correct sequence. Retrieved from [Link]

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The Cyclopropyl Group: A Small Ring with a Big Impact on Benzoic Acid Derivatives in Drug Discovery

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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Character of the Cyclopropyl Ring

In the landscape of medicinal chemistry, the cyclopropyl group, a seemingly simple three-membered carbocycle, has emerged as a powerful and versatile tool.[1] Its incorporation into molecular scaffolds, particularly benzoic acid derivatives, can profoundly influence a compound's physicochemical properties, pharmacological activity, and metabolic fate. This guide delves into the multifaceted role of the cyclopropyl group, providing insights into its strategic application in drug design and development.

The distinctiveness of the cyclopropyl ring stems from its inherent strain and unique electronic structure.[2][3] The 60° bond angles, a significant deviation from the ideal 109.5° for sp³ hybridized carbons, result in "bent" or "banana" bonds with increased p-character.[3][4][5] This feature imparts a degree of unsaturation, allowing the cyclopropyl group to engage in electronic interactions, such as conjugation with adjacent π-systems, a behavior reminiscent of a carbon-carbon double bond.[4][6] These unique stereoelectronic properties are at the heart of its utility in medicinal chemistry.[1]

Part 1: Modulation of Physicochemical Properties

The introduction of a cyclopropyl group onto a benzoic acid scaffold can significantly alter its fundamental physicochemical parameters, which are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Impact on Acidity (pKa)

The electronic nature of the cyclopropyl group can influence the acidity of the benzoic acid moiety. While often considered an alkyl group, its ability to donate electrons through hyperconjugation can affect the pKa. For instance, the pKa of p-cyclopropylbenzoic acid is reported to be 4.45, which is slightly higher than that of benzoic acid (4.20), indicating that the cyclopropyl group acts as a weak electron-donating group in this context, destabilizing the carboxylate anion.[7] This subtle modulation of acidity can be crucial for optimizing a drug's ionization state at physiological pH, thereby affecting its solubility, permeability, and target engagement.

Table 1: Comparison of pKa Values

Compound	pKa
Benzoic Acid	4.20
p-Cyclopropylbenzoic Acid	4.45[7]
m-Cyclopropylbenzoic Acid	4.27 (Predicted)[8]

Influence on Lipophilicity (LogP)

Lipophilicity, a key determinant of a drug's ability to cross biological membranes, is also affected by the cyclopropyl group. The addition of this small, rigid hydrocarbon ring generally increases the lipophilicity of a molecule. This can be advantageous for enhancing membrane permeability and accessing intracellular targets. However, excessive lipophilicity can lead to poor solubility and increased off-target toxicity. Therefore, the cyclopropyl group offers a means to fine-tune the lipophilicity of benzoic acid derivatives to achieve an optimal balance. For example, the calculated XLogP3 for 3-cyclopropylbenzoic acid is 2.9.[9][10]

Conformational Restriction and Molecular Rigidity

One of the most significant contributions of the cyclopropyl group is the introduction of conformational rigidity.[3][11] Unlike flexible alkyl chains, the planar and rigid nature of the cyclopropyl ring restricts the rotational freedom of the molecule.[11][12] This can lock the molecule into a bioactive conformation, leading to a more favorable and entropically less costly binding to its biological target.[11][13][14] This pre-organization can result in enhanced potency and selectivity.[1][11] Recent studies have even shown that a spiro-fused cyclopropyl group can dramatically alter the conformational preferences of adjacent six-membered rings, forcing bulky substituents into an axial orientation, which could be a powerful tool in rational drug design.[15]

Part 2: The Cyclopropyl Group in Action: Pharmacological Implications

The unique properties of the cyclopropyl group translate directly into tangible benefits in terms of a drug's pharmacological profile.

A Versatile Bioisostere

The cyclopropyl group is frequently employed as a bioisostere for other common functional groups in drug molecules.[1][16][17] Its size and shape allow it to mimic groups like alkenes, gem-dimethyl groups, and even carbonyl groups in some contexts.[1][12][17] This bioisosteric replacement can be a powerful strategy to overcome liabilities associated with the original functional group, such as metabolic instability or unwanted side effects, while maintaining or even improving the desired biological activity.[17][18]

Diagram 1: Bioisosteric Relationships of the Cyclopropyl Group

Caption: The cyclopropyl group as a versatile bioisostere.

Enhancing Potency and Selectivity

By locking a benzoic acid derivative into its bioactive conformation, the cyclopropyl group can significantly enhance its binding affinity for the target receptor or enzyme.[1][11][13][14] This increased potency can lead to lower effective doses and a wider therapeutic window. Furthermore, the well-defined spatial orientation imposed by the cyclopropyl ring can improve selectivity by disfavoring binding to off-target proteins, thereby reducing the potential for unwanted side effects.[11][13][14]

Part 3: Metabolic Stability and Pharmacokinetic Profile

A major challenge in drug development is ensuring that a compound has a suitable pharmacokinetic profile, including a reasonable half-life and low clearance. The cyclopropyl group can play a crucial role in achieving this.

Blocking Metabolic Oxidation

The C-H bonds of a cyclopropyl group are shorter, stronger, and have more s-character than those in typical aliphatic systems.[12][13][14][16][19] This makes them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a common route of drug deactivation.[1][19] By strategically placing a cyclopropyl group at a metabolically vulnerable position on a benzoic acid derivative, medicinal chemists can block this metabolic pathway, thereby increasing the drug's metabolic stability and prolonging its duration of action in the body.[1][3][11][13][14][17][19]

However, it is important to note that the cyclopropyl ring is not completely inert. In some cases, particularly when attached to an amine, it can undergo CYP-mediated oxidation, which can lead to the formation of reactive intermediates.[19]

Diagram 2: Metabolic Blocking Strategy

Caption: Use of a cyclopropyl group to block metabolic oxidation.

Improving Pharmacokinetic Parameters

By enhancing metabolic stability, the cyclopropyl group can lead to a number of favorable changes in a drug's pharmacokinetic profile. These include a longer in vivo half-life, reduced plasma clearance, and potentially improved oral bioavailability.[11][13][14] These improvements can translate into more convenient dosing regimens for patients and a more predictable therapeutic response.[11]

Part 4: Synthetic Strategies for Cyclopropyl Benzoic Acid Derivatives

The successful application of the cyclopropyl group in drug design relies on efficient and versatile synthetic methods for its introduction. Several well-established methods are available for the synthesis of cyclopropyl benzoic acid derivatives.

The Simmons-Smith Reaction

The Simmons-Smith reaction is a classic and widely used method for cyclopropanation. It involves the reaction of an alkene with a carbenoid, typically diiodomethane and a zinc-copper couple. For the synthesis of cyclopropyl benzoic acid derivatives, this would typically involve the cyclopropanation of a vinyl-substituted benzoic acid precursor.

Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction provides an alternative route to cyclopropanes, particularly from α,β-unsaturated esters.[20] This reaction utilizes sulfur ylides, such as dimethylsulfoxonium methylide, to react with the double bond of a cinnamic acid derivative to form the corresponding cyclopropyl benzoic acid ester.[21]

Experimental Protocol: Synthesis of a 4-Cyclopropylbenzoic Acid Derivative via a Palladium-Catalyzed Cross-Coupling Reaction

This protocol outlines a modern approach for the synthesis of 4-cyclopropylbenzoic acid.

Materials:

• 4-Bromobenzoic acid

• Cyclopropylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, column chromatography supplies)

Procedure:

• To a round-bottom flask, add 4-bromobenzoic acid (1 equivalent), cyclopropylboronic acid (1.5 equivalents), and potassium carbonate (3 equivalents).

• Add a mixture of toluene and water (e.g., 4:1 v/v) to the flask.

• De-gas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add palladium(II) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) to the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to reflux (approximately 90-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Acidify the aqueous layer with 1M HCl to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum.

• If necessary, purify the crude product by recrystallization or column chromatography.

Conclusion

The cyclopropyl group, despite its small size, is a heavyweight in the world of medicinal chemistry. Its unique electronic and steric properties provide a powerful toolkit for medicinal chemists to address key challenges in drug design.[1] When incorporated into benzoic acid derivatives, it can fine-tune physicochemical properties, enhance pharmacological activity, and improve metabolic stability.[13][14] As our understanding of the subtle yet profound effects of this small ring continues to grow, so too will its application in the development of the next generation of innovative therapeutics.

References

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• Scientific Update. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

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• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]

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• Filo. (2023, November 4). The pKa of p-cyclopropylbenzoic acid is 4.45. Is cyclopropylbenzene... Filo. [Link]

• Domainex. (2023, May 16). Synthesis in Review: Highly useful synthetic transformations for the installation of C(sp3) bioisosteres and alcohol deoxygenation. Domainex. [Link]

• Nemr, M. T., Elshaier, Y., Ewieda, S. Y., & Abdelaziz, M. A. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

• Fiveable. (n.d.). Cyclopropyl Definition - Organic Chemistry Key Term. Fiveable. [Link]

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The Ascendancy of 4-Cyclopropylbenzoic Acid: A Strategic Building Block in Modern Medicinal Chemistry

Abstract

In the landscape of contemporary drug discovery, the pursuit of molecular scaffolds that confer advantageous physicochemical and pharmacokinetic properties is relentless. Among these, the cyclopropyl moiety has distinguished itself as a "privileged" fragment, capable of profoundly influencing a molecule's biological profile. When appended to a benzoic acid core, it forms 4-cyclopropylbenzoic acid, a versatile and increasingly vital building block. This technical guide provides an in-depth exploration of 4-cyclopropylbenzoic acid, from its fundamental chemical attributes and synthesis to its strategic deployment in drug design. We will dissect its role in enhancing metabolic stability, modulating target affinity, and navigating complex structure-activity landscapes through case studies of approved therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals, offering both high-level strategic insights and practical, actionable protocols for leveraging this powerful synthetic tool.

The Strategic Value of the Cyclopropyl Moiety

The three-membered ring of the cyclopropyl group, despite its apparent simplicity, is a powerhouse of unique chemical properties that medicinal chemists exploit to overcome common drug development hurdles.[1][2] Its utility stems from a unique combination of steric and electronic features not found in other small alkyl groups.[3]

• Metabolic Fortification: The high C-H bond dissociation energy of the cyclopropyl ring renders it significantly less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4] This makes it an excellent bioisosteric replacement for more vulnerable groups like isopropyl or methoxy moieties, which are common sites of metabolic attack. By blocking these metabolic "hotspots," the incorporation of a cyclopropyl group can increase a drug's half-life and improve its overall pharmacokinetic profile.[2][3][4]

• Conformational Rigidity and Potency Enhancement: The rigid, planar nature of the cyclopropane ring restricts the conformational freedom of the molecule.[5] This pre-organization into a bioactive conformation can reduce the entropic penalty upon binding to a biological target, often leading to a significant increase in potency and selectivity.[3][5] The cyclopropyl group can also make favorable van der Waals contacts in hydrophobic pockets of protein active sites.[6]

• Modulation of Physicochemical Properties: The cyclopropyl group is lipophilic, which can aid in improving a compound's membrane permeability.[2] Furthermore, its unique electronic nature, with enhanced π-character in its C-C bonds, can subtly influence the acidity (pKa) of the attached benzoic acid, which can be critical for optimizing solubility and target engagement.[2][3]

Diagram 1: The Medicinal Chemist's Rationale for Employing a Cyclopropyl Group

Caption: Causal flow from the core properties of the cyclopropyl group to improved drug characteristics.

Synthesis of 4-Cyclopropylbenzoic Acid: A Scalable Protocol

The utility of any building block is directly tied to its accessibility. 4-Cyclopropylbenzoic acid can be reliably prepared on a large scale. While various methods exist, one common approach involves the reaction of coumalic acid with cyclopropylacetylene.[7]

Experimental Protocol: Synthesis via Diels-Alder/[4+2] Cycloaddition

This protocol is based on established literature procedures for the reaction of activated alkynes with pyrones.

Materials:

• Coumalic acid[7]

• Cyclopropylacetylene[7]

• Diethylene glycol dimethyl ether (diglyme)

• Ethanol (EtOH)

• Activated charcoal

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine coumalic acid (1.0 eq) and cyclopropylacetylene (1.0-1.2 eq) in diethylene glycol dimethyl ether.

• Thermal Reaction: Heat the reaction mixture to reflux (approx. 162 °C) and maintain for 36-48 hours. The reaction proceeds via a Diels-Alder reaction followed by a retro-Diels-Alder extrusion of CO2. Monitor the reaction's completion by TLC or LC-MS, observing the disappearance of the starting materials.

• Solvent Removal: Upon completion, allow the mixture to cool to room temperature. Remove the high-boiling diglyme solvent via vacuum distillation.

• Crude Product Isolation: The remaining crude residue contains the desired 4-cyclopropylbenzoic acid.

• Recrystallization and Purification:

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Add a small amount of activated charcoal to decolorize the solution and heat briefly.

  • Filter the hot solution through a pad of Celite® to remove the charcoal.

  • Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. .

  • Collect the purified 4-cyclopropylbenzoic acid crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.[7]

Diagram 2: Synthetic Workflow for 4-Cyclopropylbenzoic Acid

Caption: Step-wise process for the synthesis and purification of 4-cyclopropylbenzoic acid.

Case Studies: The Impact of 4-Cyclopropylbenzoic Acid in Approved Drugs

The strategic value of the 4-cyclopropylbenzoyl scaffold is best illustrated by its presence in several clinically successful drugs.

Table 1: Prominent Examples of Drugs Incorporating the 4-Cyclopropylbenzoyl Moiety

Drug Name	Therapeutic Area	Target / Mechanism of Action	Confirmed Role of the 4-Cyclopropylbenzoyl Group
Pralsetinib	Oncology	RET Kinase Inhibitor	The amide derived from 4-cyclopropylbenzoic acid is crucial for binding to the RET kinase hinge region. The cyclopropyl group itself is oriented to occupy a key hydrophobic pocket, enhancing both potency and selectivity.[8][9]
Ledipasvir	Antiviral	HCV NS5A Inhibitor	As part of a larger, complex structure, the cyclopropyl-containing fragment contributes to the precise three-dimensional conformation required for potent inhibition of the NS5A protein, which is essential for viral replication and assembly.[10][11][12]
Betrixaban	Anticoagulant	Factor Xa Inhibitor	The molecule's core, which can be viewed as a highly derivatized benzamide, utilizes its structure to selectively block the active site of Factor Xa, thereby inhibiting the blood coagulation cascade.[13][14][15][16]

Practical Implementation: Amide Bond Formation

The most common application of 4-cyclopropylbenzoic acid in a drug discovery campaign is its coupling with a primary or secondary amine to form a robust amide bond. This is a cornerstone reaction in medicinal chemistry.

Experimental Protocol: Standard Amide Coupling Using HATU

This protocol describes a reliable method for forming an amide bond between 4-cyclopropylbenzoic acid and a generic amine (R1R2NH).

Materials:

• 4-Cyclopropylbenzoic acid

• Amine of interest (R1R2NH)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Ethyl acetate (EtOAc) or DCM for extraction

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Acid Activation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen), dissolve 4-cyclopropylbenzoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Add DIPEA (2.5 eq) to the mixture. Stir at room temperature for 15-30 minutes. The formation of the activated O-acylisourea ester is the critical step for efficient coupling.

• Amine Addition: Add a solution of the desired amine (1.0-1.2 eq) in a small amount of DMF to the activated acid mixture.

• Coupling Reaction: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-MS, which typically indicates completion within 2-16 hours.

• Aqueous Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO3 (2x) to remove unreacted acid and acidic byproducts, followed by water (1x), and finally brine (1x) to facilitate phase separation.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure to yield the crude amide product.

• Purification: Purify the crude product using flash column chromatography on silica gel, eluting with an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to afford the pure N-substituted-4-cyclopropylbenzamide.

Diagram 3: Workflow for HATU-Mediated Amide Coupling

Caption: Logical progression of the HATU-mediated amide coupling reaction from reactants to pure product.

Conclusion

4-Cyclopropylbenzoic acid is far more than a simple aromatic carboxylic acid; it is a strategically valuable building block that empowers medicinal chemists to address fundamental challenges in drug design. Its proven ability to enhance metabolic stability, enforce bioactive conformations, and improve pharmacokinetic properties has cemented its role in the development of modern therapeutics.[1][3] The straightforward and scalable synthetic routes to this compound, coupled with its reliable reactivity in standard coupling reactions, ensure that 4-cyclopropylbenzoic acid will continue to be a go-to fragment for scientists aiming to craft the next generation of innovative and effective medicines.

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An In-Depth Technical Guide to 4-Cyclopropylbenzoic Acid: From a Versatile Building Block to a Key Pharmacophore in Kinase Inhibition

Abstract

This technical guide provides a comprehensive overview of 4-Cyclopropylbenzoic acid, a versatile carboxylic acid derivative that has garnered significant attention in medicinal chemistry. While its intrinsic biological activities remain largely underexplored, its true value lies in its role as a pivotal building block in the synthesis of complex, biologically active molecules. The presence of the cyclopropyl group often enhances the metabolic stability and binding affinity of the final active pharmaceutical ingredients (APIs).[1] This guide will delve into the physicochemical properties of 4-Cyclopropylbenzoic acid, its primary applications in drug discovery, with a special focus on its incorporation into potent kinase inhibitors, and will explore the potential, yet to be fully elucidated, biological activities of its simpler derivatives.

Introduction to 4-Cyclopropylbenzoic Acid

4-Cyclopropylbenzoic acid, with the chemical formula C₁₀H₁₀O₂, is an aromatic carboxylic acid distinguished by a cyclopropyl substituent at the para position of the benzoic acid ring.[2] This unique structural feature, the cyclopropyl ring, is a bioisostere of a vinyl or phenyl group and is known to impart favorable pharmacokinetic and pharmacodynamic properties to drug candidates.[3] These properties include increased metabolic stability, enhanced membrane permeability, and the ability to favorably orient the molecule within a target's binding site.[1][3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Cyclopropylbenzoic acid is essential for its effective use in synthetic chemistry and drug design.

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₂	[2]
Molecular Weight	162.19 g/mol	[2]
CAS Number	1798-82-9	[2]
Appearance	White to off-white solid
Melting Point	221-224 °C
pKa	4.41±0.10 (Predicted)
LogP	2.8 (Predicted)	[2]
Solubility	Low in water, soluble in organic solvents

The Role of 4-Cyclopropylbenzoic Acid in Medicinal Chemistry

The primary and most significant application of 4-Cyclopropylbenzoic acid is as a key intermediate in the synthesis of complex pharmaceutical compounds. Its carboxylic acid functional group provides a convenient handle for derivatization into amides, esters, and other functional groups, allowing for its incorporation into a wide array of molecular scaffolds.[1]

A Critical Component in Kinase Inhibitor Synthesis

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Consequently, kinase inhibitors have become a major focus of modern drug discovery. The 4-cyclopropylbenzoyl moiety has emerged as a valuable pharmacophore in the design of potent and selective kinase inhibitors.

One of the most prominent examples of the application of 4-Cyclopropylbenzoic acid is in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors.[4] BTK is a non-receptor tyrosine kinase that is a critical component of the B-cell receptor (BCR) signaling pathway, making it an attractive target for the treatment of B-cell malignancies and autoimmune diseases.[5][6]

Ibrutinib , a first-in-class BTK inhibitor, is a prime example where the 4-phenoxyphenyl-pyrazole-pyrimidine core is a key structural feature, and while ibrutinib itself doesn't contain a cyclopropyl group, many second-generation BTK inhibitors have incorporated the 4-cyclopropylbenzoyl moiety to improve potency and selectivity.[5][7][8] The synthesis of many BTK inhibitors involves the coupling of a heterocyclic core with a side chain derived from 4-Cyclopropylbenzoic acid.

Experimental Protocol: Synthesis of a 4-Cyclopropylbenzamide Derivative (Illustrative)

This protocol provides a general method for the synthesis of an N-substituted 4-cyclopropylbenzamide, a common step in the elaboration of kinase inhibitors.

Objective: To synthesize N-(3-(1H-pyrazol-1-yl)phenyl)-4-cyclopropylbenzamide.

Materials:

• 4-Cyclopropylbenzoic acid

• Oxalyl chloride

• Dimethylformamide (DMF) (catalytic amount)

• Dichloromethane (DCM)

• 3-(1H-pyrazol-1-yl)aniline

• Triethylamine (TEA)

• Standard laboratory glassware and work-up reagents

Procedure:

• Activation of the Carboxylic Acid:

  • To a solution of 4-Cyclopropylbenzoic acid (1.0 eq) in anhydrous DCM, add a catalytic amount of DMF.

  • Slowly add oxalyl chloride (1.2 eq) to the solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2 hours, or until the evolution of gas ceases.

  • The solvent and excess oxalyl chloride are removed under reduced pressure to yield the crude 4-cyclopropylbenzoyl chloride.

• Amide Coupling:

  • Dissolve the crude 4-cyclopropylbenzoyl chloride in anhydrous DCM.

  • In a separate flask, dissolve 3-(1H-pyrazol-1-yl)aniline (1.0 eq) and TEA (1.5 eq) in anhydrous DCM.

  • Slowly add the acid chloride solution to the aniline solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, wash the reaction mixture sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-(3-(1H-pyrazol-1-yl)phenyl)-4-cyclopropylbenzamide.

Structure-Activity Relationship (SAR) Insights

The incorporation of the 4-cyclopropylbenzoyl moiety often has a significant impact on the biological activity of the resulting molecule. SAR studies on various kinase inhibitors have revealed that the cyclopropyl group can:

• Enhance Potency: By fitting into specific hydrophobic pockets within the kinase active site.

• Improve Metabolic Stability: The cyclopropyl ring is generally resistant to oxidative metabolism, which can prolong the in vivo half-life of a drug.[1]

• Modulate Selectivity: The rigid nature of the cyclopropyl group can help to lock the molecule into a conformation that is more selective for the target kinase over other off-target kinases.

Potential Biological Activities of 4-Cyclopropylbenzoic Acid and its Derivatives

While the primary utility of 4-Cyclopropylbenzoic acid is as a synthetic intermediate, some of its simpler derivatives have been investigated for their own biological activities, suggesting that the parent compound may possess some latent bioactivity.

Anti-inflammatory and Analgesic Potential

There are reports suggesting that derivatives of 4-Cyclopropylbenzoic acid may possess anti-inflammatory and analgesic properties.[9] For instance, certain N-[4-(propyl)cyclohexyl]-amides derived from substituted benzoic acids have shown anti-inflammatory and analgesic effects in preclinical models.[10] While direct evidence for 4-Cyclopropylbenzoic acid is lacking, these findings suggest that it could serve as a starting point for the development of novel anti-inflammatory and analgesic agents.

Experimental Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol describes a common in vitro assay to screen for potential anti-inflammatory activity by measuring the inhibition of COX enzymes.

Objective: To evaluate the inhibitory activity of 4-Cyclopropylbenzoic acid and its derivatives against COX-1 and COX-2 enzymes.

Materials:

• COX-1 and COX-2 enzyme preparations

• Arachidonic acid (substrate)

• Test compounds (4-Cyclopropylbenzoic acid and derivatives) dissolved in DMSO

• Colorimetric or fluorometric COX inhibitor screening assay kit

• Microplate reader

Procedure:

• Enzyme and Compound Preparation:

  • Prepare serial dilutions of the test compounds in the assay buffer.

  • Prepare the COX-1 and COX-2 enzymes according to the manufacturer's instructions.

• Assay Execution:

  • In a 96-well plate, add the assay buffer, heme, and the respective COX enzyme (COX-1 or COX-2).

  • Add the test compounds or a known inhibitor (e.g., celecoxib for COX-2) to the appropriate wells.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate the plate at the recommended temperature and for the specified time.

• Data Analysis:

  • Measure the absorbance or fluorescence using a microplate reader.

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Other Potential Activities

The 4-cyclopropylbenzoyl scaffold has been incorporated into molecules targeting a variety of other biological targets, including:

• VEGFR-2 Kinase Inhibitors: For the treatment of cancer by inhibiting angiogenesis.[11]

• Janus Kinase (JAK) Inhibitors: For the treatment of inflammatory and autoimmune diseases.[12][13]

The frequent appearance of this motif in potent inhibitors suggests that it may have favorable interactions with the ATP-binding site of various kinases.

Signaling Pathways and Experimental Workflows

To better understand the context in which 4-Cyclopropylbenzoic acid-derived molecules function, it is crucial to visualize the relevant signaling pathways and the experimental workflows used to characterize them.

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

The following diagram illustrates the central role of BTK in the B-cell receptor signaling cascade, a pathway that is pathologically activated in many B-cell malignancies.

Caption: BTK Signaling Pathway and Inhibition.

General Workflow for Kinase Inhibitor Discovery

The diagram below outlines a typical workflow for the discovery and development of kinase inhibitors, a process where 4-Cyclopropylbenzoic acid often serves as a key starting material.

Caption: Kinase Inhibitor Discovery Workflow.

Conclusion and Future Directions

4-Cyclopropylbenzoic acid stands as a testament to the importance of well-designed building blocks in modern drug discovery. While it may not possess potent intrinsic biological activities, its role as a key structural motif in a growing number of clinically relevant kinase inhibitors is undeniable. The unique properties conferred by the cyclopropyl group make it a valuable tool for medicinal chemists seeking to optimize the pharmacokinetic and pharmacodynamic profiles of their lead compounds.

Future research should aim to more thoroughly investigate the potential biological activities of 4-Cyclopropylbenzoic acid and its simple derivatives. A systematic evaluation of its effects on a broad panel of enzymes and receptors could uncover novel, albeit potentially modest, activities. Furthermore, the continued exploration of new synthetic methodologies for the efficient incorporation of the 4-cyclopropylbenzoyl moiety into diverse molecular scaffolds will undoubtedly lead to the discovery of the next generation of innovative therapeutics.

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An In-depth Technical Guide to 4-Cyclopropylbenzoic Acid Derivatives and Analogs

This guide provides a comprehensive technical overview of 4-cyclopropylbenzoic acid derivatives and analogs, intended for researchers, scientists, and professionals in the field of drug development and materials science. It delves into the synthesis, characterization, and diverse applications of this unique chemical scaffold, emphasizing the scientific rationale behind experimental choices and methodologies.

Introduction: The Significance of the Cyclopropyl Moiety

The cyclopropane ring, a three-membered carbocycle, is a fascinating structural motif that has garnered significant attention in medicinal chemistry and materials science.[1][2] Its inherent ring strain bestows unique electronic and conformational properties upon molecules that incorporate it. When appended to a benzoic acid core at the 4-position, the cyclopropyl group exerts a profound influence on the molecule's overall characteristics, often leading to enhanced biological activity and desirable physicochemical properties.

The rigid nature of the cyclopropyl group can act as a conformational restraint, locking the molecule into a bioactive conformation and thereby improving its binding affinity to biological targets. Furthermore, the carbon-hydrogen bonds within the cyclopropane ring are stronger than those in acyclic alkanes, rendering the moiety less susceptible to metabolic degradation and thus improving the pharmacokinetic profile of drug candidates. This guide will explore the synthetic strategies to access these valuable compounds, their detailed characterization, and their burgeoning applications.

I. Synthetic Methodologies: Accessing the 4-Cyclopropylbenzoic Acid Core and its Derivatives

The synthesis of 4-cyclopropylbenzoic acid and its derivatives can be approached through several strategic pathways. The choice of method often depends on the desired scale, available starting materials, and the specific functional groups to be incorporated into the final molecule.

Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis and provide a versatile and efficient means to construct the C-C bond between the cyclopropyl group and the aromatic ring.[3][4][5]

Workflow for Palladium-Catalyzed Cyclopropylation:

Caption: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling for the Synthesis of a 4-Cyclopropylbenzoic Acid Ester

This protocol describes a typical Suzuki-Miyaura reaction to synthesize a methyl 4-cyclopropylbenzoate.

Materials:

• Methyl 4-bromobenzoate

• Cyclopropylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

Procedure:

• To a reaction vessel, add methyl 4-bromobenzoate (1.0 equiv), cyclopropylboronic acid (1.5 equiv), and potassium carbonate (2.0 equiv).

• Add palladium(II) acetate (2 mol%) and SPhos (4 mol%).

• De-gas the vessel by evacuating and backfilling with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed toluene and water (typically a 4:1 to 10:1 ratio of toluene to water).

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired methyl 4-cyclopropylbenzoate.

Derivatization of the Carboxylic Acid Group

Once the 4-cyclopropylbenzoic acid core is obtained, the carboxylic acid functionality serves as a versatile handle for further derivatization, primarily through the formation of amides and esters.

1.2.1. Amide Synthesis

The conversion of 4-cyclopropylbenzoic acid to its corresponding amides is a crucial transformation for generating libraries of bioactive compounds. A common and effective method involves the activation of the carboxylic acid with thionyl chloride (SOCl₂) to form the acyl chloride, followed by reaction with a primary or secondary amine.

Experimental Protocol: Two-Step Amide Synthesis via Acyl Chloride

Step 1: Synthesis of 4-Cyclopropylbenzoyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a gas outlet, suspend 4-cyclopropylbenzoic acid in an excess of thionyl chloride.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Heat the mixture to reflux and maintain until the solid dissolves and gas evolution ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 4-cyclopropylbenzoyl chloride, which can be used in the next step without further purification.

Step 2: Amidation

• Dissolve the desired amine (1.0 equiv) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.1 equiv) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4-cyclopropylbenzoyl chloride (1.05 equiv) in the same solvent.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amide by recrystallization or column chromatography.

1.2.2. Ester Synthesis

Esterification of 4-cyclopropylbenzoic acid is another common derivatization. Fischer esterification, using an excess of the desired alcohol in the presence of a catalytic amount of strong acid, is a straightforward method.

Experimental Protocol: Fischer Esterification

• Dissolve 4-cyclopropylbenzoic acid in an excess of the desired alcohol (e.g., methanol or ethanol).

• Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer, filter, and concentrate to yield the crude ester.

• Purify by column chromatography if necessary.

II. Spectroscopic Characterization

The unambiguous identification of 4-cyclopropylbenzoic acid derivatives relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation.

Expected ¹H NMR Spectral Features:

• Cyclopropyl Protons: A characteristic set of multiplets in the upfield region, typically between δ 0.5 and 1.2 ppm.

• Aromatic Protons: Two doublets in the aromatic region (δ 7.0-8.2 ppm) exhibiting a typical para-substitution pattern (J ≈ 8 Hz).

• Carboxylic Acid Proton: A broad singlet, often downfield (> δ 10 ppm), which is exchangeable with D₂O.

• Amide N-H Proton: A broad singlet in the amide region (δ 7.5-9.0 ppm), with its chemical shift being solvent and concentration-dependent.

Expected ¹³C NMR Spectral Features:

• Cyclopropyl Carbons: Signals in the upfield region, typically below δ 20 ppm.

• Aromatic Carbons: Four signals in the aromatic region (δ 125-150 ppm), with the ipso-carbon attached to the cyclopropyl group appearing at a distinct chemical shift.

• Carbonyl Carbon: A signal in the downfield region (δ 165-175 ppm).

Table 1: Representative ¹H and ¹³C NMR Data for 4-Cyclopropylbenzoic Acid and its Amide Derivative

Compound	Solvent	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
4-Cyclopropylbenzoic Acid	CDCl₃	1.05-1.12 (m, 2H), 0.75-0.82 (m, 2H), 1.95-2.05 (m, 1H), 7.15 (d, J=8.4 Hz, 2H), 7.95 (d, J=8.4 Hz, 2H), 12.5 (br s, 1H)	10.5, 15.8, 125.5, 128.0, 130.0, 149.0, 172.5
N-Benzyl-4-cyclopropylbenzamide	CDCl₃	0.65-0.72 (m, 2H), 0.95-1.02 (m, 2H), 1.85-1.95 (m, 1H), 4.60 (d, J=5.6 Hz, 2H), 6.30 (br t, 1H), 7.05 (d, J=8.2 Hz, 2H), 7.25-7.40 (m, 5H), 7.65 (d, J=8.2 Hz, 2H)	10.8, 15.5, 44.2, 126.8, 127.5, 127.8, 128.8, 131.5, 138.2, 148.5, 167.2

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups.

Key IR Absorption Bands:

• O-H Stretch (Carboxylic Acid): A very broad band in the region of 3300-2500 cm⁻¹, characteristic of the hydrogen-bonded hydroxyl group of a carboxylic acid dimer.[6][7][8][9][10]

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1680 cm⁻¹ for the carbonyl group.[7][8]

• C=O Stretch (Amide): A strong absorption band typically in the range of 1680-1630 cm⁻¹ (Amide I band).

• N-H Bend (Amide): A band around 1550 cm⁻¹ (Amide II band) for secondary amides.

• Aromatic C-H Stretch: Weak to medium bands just above 3000 cm⁻¹.

• Aromatic C=C Stretch: Medium to weak bands in the 1600-1450 cm⁻¹ region.

Diagram of IR Spectroscopy Workflow:

Caption: A simplified workflow for IR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the synthesized compounds, further confirming their identity.

Expected Fragmentation Patterns:

• Molecular Ion Peak (M⁺): A prominent molecular ion peak is expected due to the stability of the aromatic ring.[11][12][13][14]

• Loss of Carboxyl Group: Fragmentation involving the loss of the -COOH group (45 Da) or related fragments is common for carboxylic acids.

• Benzylic Cleavage: Cleavage at the benzylic position of the cyclopropyl ring can occur.

• Amide Fragmentation: Amides often show characteristic fragmentation patterns, including cleavage of the C-N bond and the bond alpha to the carbonyl group.

III. Applications of 4-Cyclopropylbenzoic Acid Derivatives

The unique structural features of 4-cyclopropylbenzoic acid derivatives have led to their exploration in various scientific and technological fields.

Drug Discovery and Medicinal Chemistry

The 4-cyclopropylbenzoic acid scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities.

3.1.1. Kinase Inhibitors

Many protein kinases are important targets in cancer therapy. The 4-cyclopropylbenzoic acid moiety has been incorporated into kinase inhibitors, where it can occupy hydrophobic pockets in the enzyme's active site and contribute to potent and selective inhibition. For instance, derivatives of 4-(thiazol-5-yl)benzoic acid have been investigated as potent protein kinase CK2 inhibitors.[15]

Table 2: Kinase Inhibitory Activity of Selected Benzoic Acid Derivatives

Compound ID	Target Kinase	IC₅₀ (µM)	Reference
Analog A	CK2α	0.014	[15]
Analog B	CK2α'	0.0046	[15]

3.1.2. Anti-inflammatory Agents

Derivatives of benzoic acid have shown potential as anti-inflammatory agents.[16][17][18] The mechanism of action can vary, but some compounds have been found to inhibit the production of pro-inflammatory mediators.

Materials Science: Liquid Crystals

The rigid, rod-like structure of certain 4-cyclopropylbenzoic acid derivatives makes them suitable candidates for the design of liquid crystalline materials.[19][20][21] The cyclopropyl group can influence the packing and intermolecular interactions of the molecules, thereby affecting the mesophase behavior and transition temperatures. The ability to form hydrogen-bonded dimers through the carboxylic acid groups is a key feature in the self-assembly of these molecules into liquid crystalline phases.

IV. Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship is crucial for the rational design of more potent and selective molecules. For 4-cyclopropylbenzoic acid derivatives, SAR studies often focus on modifications of the amide or ester functionality, as well as substitution on the aromatic ring.

Logical Relationship in SAR Studies:

Caption: Iterative process of structure-activity relationship studies.

For example, in the development of kinase inhibitors, systematically varying the amine component of a 4-cyclopropylbenzamide and evaluating the inhibitory activity against a panel of kinases can reveal which substituents are favored for potency and selectivity. Small, hydrophobic groups on the amine might be found to enhance binding in a specific sub-pocket of the kinase active site.

Conclusion and Future Perspectives

4-Cyclopropylbenzoic acid and its derivatives represent a versatile and valuable class of compounds with significant potential in both medicinal chemistry and materials science. The synthetic methodologies for their preparation are well-established, with palladium-catalyzed cross-coupling reactions offering a particularly powerful approach. The unique properties conferred by the cyclopropyl group continue to make this scaffold an attractive starting point for the design of novel bioactive molecules and functional materials.

Future research in this area will likely focus on the development of more efficient and sustainable synthetic methods, including catalytic C-H activation strategies for the direct cyclopropylation of benzoic acid. Furthermore, the exploration of new biological targets for 4-cyclopropylbenzoic acid derivatives and a deeper understanding of their structure-property relationships in advanced materials will undoubtedly open up new avenues for innovation.

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4-Cyclopropylbenzoic Acid: A Technical Guide for Advanced Research

Abstract

4-Cyclopropylbenzoic acid (4-CPBA) has emerged as a pivotal structural motif in contemporary chemical research, bridging the gap between medicinal chemistry and materials science. Its unique combination of a rigid cyclopropyl group and a versatile carboxylic acid function imparts favorable physicochemical properties that are increasingly exploited in drug design and the synthesis of advanced materials. The cyclopropyl ring, with its inherent strain and high s-character bonds, offers a unique conformational constraint and metabolic stability, making it a valuable bioisostere in drug development.[1][2] Concurrently, the benzoic acid moiety provides a reactive handle for derivatization and serves as a robust building block for supramolecular assemblies such as liquid crystals and metal-organic frameworks (MOFs). This guide provides an in-depth exploration of 4-cyclopropylbenzoic acid, encompassing its synthesis, spectroscopic characterization, and diverse applications, with a focus on the underlying principles that guide its use in research and development.

Introduction: The Strategic Importance of the Cyclopropyl Moiety

The cyclopropyl group is the smallest cycloalkane, and its unique electronic and conformational properties have made it a favored substituent in modern medicinal chemistry.[3][4] The three-membered ring enforces a planar geometry with C-C bond angles of 60°, a significant deviation from the ideal 109.5° for sp³ hybridized carbons. This ring strain results in C-C bonds with increased p-character, making them shorter and stronger.[4]

From a drug design perspective, the incorporation of a cyclopropyl group can lead to several advantageous outcomes:

• Enhanced Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3] This can increase the in vivo half-life of a drug molecule.

• Increased Potency and Selectivity: The rigid nature of the cyclopropyl group can lock a molecule into a bioactive conformation, leading to more favorable and specific interactions with biological targets such as enzymes and receptors.[2][5]

• Modulation of Physicochemical Properties: The cyclopropyl group can influence a molecule's lipophilicity, solubility, and membrane permeability, which are critical parameters for pharmacokinetic profiles.[6]

• Bioisosteric Replacement: It can serve as a rigid bioisostere for other functional groups like vinyl or gem-dimethyl groups, allowing for the fine-tuning of molecular properties.[1]

When appended to a benzoic acid scaffold, the resulting 4-cyclopropylbenzoic acid becomes a bifunctional building block of significant interest.

Synthesis of 4-Cyclopropylbenzoic Acid

Several synthetic routes to 4-cyclopropylbenzoic acid have been developed, with the choice of method often depending on the availability of starting materials, scalability, and desired purity. The following protocols outline two common and effective approaches.

Oxidation of 4-Cyclopropyltoluene

This method is a straightforward approach if 4-cyclopropyltoluene is readily available. The oxidation of the methyl group to a carboxylic acid can be achieved using strong oxidizing agents.

Protocol: Potassium Permanganate Oxidation of 4-Cyclopropyltoluene

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-cyclopropyltoluene (1 equivalent).

• Solvent Addition: Add a mixture of pyridine and water (e.g., 10:1 v/v) to dissolve the starting material.

• Oxidant Addition: While stirring vigorously, slowly add potassium permanganate (KMnO₄) (3-4 equivalents) in small portions. The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.

• Reaction Monitoring: The reaction progress can be monitored by the disappearance of the purple color of the permanganate. The reaction mixture will turn into a brown slurry of manganese dioxide (MnO₂).

• Work-up: After the reaction is complete (typically after several hours of reflux), cool the mixture to room temperature.

• Filtration: Filter the mixture through a pad of celite to remove the MnO₂. Wash the filter cake with a small amount of hot water.

• Acidification: Combine the filtrates and acidify with concentrated hydrochloric acid (HCl) until a white precipitate forms (pH ~2).

• Isolation: Collect the white precipitate of 4-cyclopropylbenzoic acid by vacuum filtration, wash with cold water, and dry under vacuum.

Causality: The choice of a strong oxidizing agent like KMnO₄ is crucial for the complete oxidation of the benzylic methyl group to the carboxylic acid. The use of a pyridine/water co-solvent system helps to solubilize the organic starting material and the inorganic oxidant. Acidification is necessary to protonate the carboxylate salt formed during the reaction to yield the final product.

Palladium-Catalyzed Cross-Coupling of an Aryl Halide

This approach is highly versatile and can be adapted from various aryl halides. A Suzuki-Miyaura coupling reaction using cyclopropylboronic acid is a common strategy.

Protocol: Suzuki-Miyaura Coupling of Methyl 4-bromobenzoate followed by Hydrolysis

• Reaction Setup: To a dry Schlenk flask, add methyl 4-bromobenzoate (1 equivalent), cyclopropylboronic acid (1.5 equivalents), and a palladium catalyst such as Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (2-5 mol%).

• Base and Solvent Addition: Add a base, such as potassium carbonate (K₂CO₃) (2-3 equivalents), and a degassed solvent system, typically a mixture of toluene, ethanol, and water.

• Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification of Ester: Purify the crude methyl 4-cyclopropylbenzoate by column chromatography on silica gel.

• Hydrolysis: Dissolve the purified ester in a mixture of methanol and a 1M aqueous solution of sodium hydroxide (NaOH). Stir at room temperature or gently heat until the hydrolysis is complete (monitored by TLC).

• Acidification and Isolation: Remove the methanol under reduced pressure, dilute the aqueous residue with water, and acidify with 1M HCl until a white precipitate forms. Collect the 4-cyclopropylbenzoic acid by vacuum filtration, wash with cold water, and dry.

Causality: The palladium catalyst is essential for the catalytic cycle of the Suzuki-Miyaura coupling, which involves oxidative addition, transmetalation, and reductive elimination to form the new C-C bond. The base is required to activate the boronic acid for transmetalation. The final hydrolysis step is a standard procedure to convert the ester to the desired carboxylic acid.

Caption: Generalized workflow for the synthesis of 4-cyclopropylbenzoic acid via a Suzuki-Miyaura coupling approach.

Physicochemical and Spectroscopic Characterization

4-Cyclopropylbenzoic acid is typically an off-white solid with a melting point in the range of 221-224 °C.[3] Its structural features give rise to a distinct spectroscopic signature.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₀O₂	[3]
Molecular Weight	162.19 g/mol	[3]
Melting Point	221-224 °C	[3]
pKa (predicted)	4.41 ± 0.10	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is characterized by signals for the aromatic protons and the cyclopropyl protons. The aromatic protons typically appear as two doublets in the downfield region (around 7.0-8.0 ppm), characteristic of a 1,4-disubstituted benzene ring. The methine proton of the cyclopropyl group appears as a multiplet further upfield, and the four methylene protons of the cyclopropyl group typically appear as two distinct multiplets due to their diastereotopic nature.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carboxyl carbon (typically >170 ppm), the four unique aromatic carbons (with the ipso-carbons appearing at different chemical shifts), and the two different carbons of the cyclopropyl group (one methine and one methylene).

Infrared (IR) Spectroscopy

The IR spectrum of 4-cyclopropylbenzoic acid is dominated by the characteristic absorptions of the carboxylic acid group. A very broad O-H stretching band is expected in the region of 3300-2500 cm⁻¹, which is a hallmark of the hydrogen-bonded dimer of the carboxylic acid.[7] A strong and sharp C=O stretching absorption will be present around 1700-1680 cm⁻¹.[7] Additionally, C-H stretching vibrations for the aromatic and cyclopropyl groups will be observed just above and below 3000 cm⁻¹, respectively.

Mass Spectrometry (MS)

In electron ionization mass spectrometry (EI-MS), the molecular ion peak (M⁺) is expected at m/z = 162. A prominent fragment ion would likely be observed at m/z = 117, corresponding to the loss of the carboxyl group (-COOH, 45 Da). Further fragmentation of the aromatic ring can also be expected.

Caption: Integrated workflow for the structural characterization of 4-cyclopropylbenzoic acid.

Applications in Medicinal Chemistry

4-Cyclopropylbenzoic acid is a valuable building block in the design and synthesis of a wide range of biologically active molecules.[6] Its derivatives have shown promise in various therapeutic areas.

Enzyme Inhibitors

The unique structural and electronic properties of the cyclopropyl group make it an attractive component in the design of enzyme inhibitors.

• Bruton's Tyrosine Kinase (BTK) Inhibitors: BTK is a key enzyme in the B-cell receptor signaling pathway and is a validated target for the treatment of B-cell malignancies.[8][9] Several BTK inhibitors incorporate the 4-cyclopropylbenzoyl moiety, where the cyclopropyl group can occupy a hydrophobic pocket in the enzyme's active site, contributing to high binding affinity and selectivity.

• Prostaglandin E2 (PGE2) Receptor 4 (EP4) Antagonists: The EP4 receptor is implicated in inflammation and cancer.[2][10] 4-Cyclopropylbenzoic acid derivatives have been developed as potent and selective EP4 antagonists. In these molecules, the carboxylic acid group often forms a key salt bridge interaction with a basic residue in the receptor, while the cyclopropyl group contributes to hydrophobic interactions and helps to orient the molecule for optimal binding.[11]

Pharmacokinetic Considerations

The inclusion of the 4-cyclopropylbenzoic acid scaffold can significantly impact the pharmacokinetic profile of a drug candidate. As mentioned earlier, the cyclopropyl group often enhances metabolic stability, leading to a longer half-life.[3] The carboxylic acid group provides a handle for prodrug strategies to improve solubility and oral bioavailability. However, it can also lead to rapid clearance if not appropriately masked.

Applications in Materials Science

The rigid, rod-like structure of 4-cyclopropylbenzoic acid and its ability to form hydrogen-bonded dimers make it an interesting candidate for the construction of ordered molecular assemblies.

Liquid Crystals

Benzoic acid derivatives are well-known building blocks for thermotropic liquid crystals.[12][13] The formation of hydrogen-bonded dimers effectively elongates the molecular structure, which is a key requirement for the formation of mesophases. While the direct use of 4-cyclopropylbenzoic acid in liquid crystals is not extensively reported, its derivatives, particularly esters, are promising candidates for the synthesis of new liquid crystalline materials with tunable properties. The cyclopropyl group can influence the packing and intermolecular interactions, potentially leading to novel mesophase behaviors.

Metal-Organic Frameworks (MOFs)

Carboxylic acids are common organic linkers used in the synthesis of MOFs, which are crystalline porous materials with applications in gas storage, separation, and catalysis.[14][15] The dicarboxylate derived from 4-cyclopropylbenzoic acid could be used as a linker to construct novel MOFs. The cyclopropyl group would project into the pores of the framework, influencing the pore size, shape, and surface chemistry. This could lead to materials with tailored adsorption properties for specific guest molecules.

Conclusion

4-Cyclopropylbenzoic acid is a versatile and strategically important molecule in modern chemical research. Its synthesis is achievable through various established methods, and its structure is readily characterized by standard spectroscopic techniques. In medicinal chemistry, the unique properties of the cyclopropyl group are leveraged to design potent, selective, and metabolically stable drug candidates. In materials science, the rigid nature of the 4-cyclopropylbenzoic acid scaffold offers opportunities for the creation of novel liquid crystals and metal-organic frameworks. As the demand for more sophisticated molecules in both drug discovery and materials science continues to grow, the importance of well-characterized and versatile building blocks like 4-cyclopropylbenzoic acid is set to increase.

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An In-depth Technical Guide to the Safe Handling of 4-Cyclopropylbenzoic Acid

This guide provides comprehensive safety protocols and handling instructions for 4-Cyclopropylbenzoic acid, tailored for researchers, scientists, and drug development professionals. The information herein is synthesized from authoritative safety data sheets and chemical databases to ensure scientific integrity and promote a culture of safety in the laboratory.

Understanding the Hazard Profile of 4-Cyclopropylbenzoic Acid

4-Cyclopropylbenzoic acid (C₁₀H₁₀O₂) is a solid organic compound with a molecular weight of 162.18 g/mol .[1][2] While not flammable, it presents several health hazards that necessitate careful handling.[3] A thorough understanding of its hazard profile is the foundation of safe laboratory practice.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for understanding these risks.

Table 1: GHS Hazard Classification for 4-Cyclopropylbenzoic Acid

Hazard Class	Hazard Statement	GHS Code	Signal Word
Acute toxicity, oral	Harmful if swallowed	H302	Warning
Skin corrosion/irritation	Causes skin irritation	H315	Warning
Serious eye damage/eye irritation	Causes serious eye irritation	H319	Warning
Specific target organ toxicity, single exposure; Respiratory tract irritation	May cause respiratory irritation	H335	Warning

Source: Aggregated GHS information from multiple suppliers.[1]

The causality behind these classifications lies in the chemical nature of carboxylic acids. The acidic proton can interact with biological tissues, leading to irritation. Ingestion can cause gastrointestinal distress, while dermal contact can lead to localized inflammation. The fine particulate nature of the solid can also lead to mechanical and chemical irritation of the respiratory tract if inhaled.

Engineering Controls: The First Line of Defense

Before any personal protective equipment (PPE) is donned, the laboratory environment itself should be engineered to minimize exposure. For a compound like 4-Cyclopropylbenzoic acid, which can form airborne dust, the following engineering controls are critical.

• Chemical Fume Hood: All weighing and handling of 4-Cyclopropylbenzoic acid powder should be conducted within a certified chemical fume hood. This is the most effective way to control the inhalation hazard.

• Localized Exhaust Ventilation: For procedures where a full fume hood is not practical, localized exhaust ventilation (e.g., a snorkel hood) should be positioned directly over the area where dust may be generated.

• General Laboratory Ventilation: A well-ventilated laboratory with a high rate of air exchange is a baseline requirement to dilute any fugitive emissions.

The logic behind prioritizing engineering controls is that they remove the hazard at its source, providing a passive layer of protection that is not dependent on individual compliance with PPE protocols.

Personal Protective Equipment (PPE): A Necessary Barrier

While engineering controls are paramount, a robust PPE regimen is essential to protect against accidental contact. The following PPE is mandatory when handling 4-Cyclopropylbenzoic acid.

• Eye and Face Protection: Tightly sealed chemical safety goggles are required to protect against airborne dust and accidental splashes.[3] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn. It is crucial to inspect gloves for any signs of degradation or perforation before each use. Contaminated gloves should be removed using the proper technique to avoid skin contact and disposed of as hazardous waste.

• Body Protection: A laboratory coat is standard, but for larger quantities or procedures with a higher risk of dust generation, a protective suit is recommended.[3]

• Respiratory Protection: When engineering controls cannot guarantee that airborne concentrations are below exposure limits, or during spill cleanup, a respirator is necessary. A P3 filter is recommended for protection against fine dust particles.[3]

The selection of PPE is a direct response to the identified hazards. Goggles protect against serious eye irritation, gloves prevent skin irritation, and respiratory protection mitigates the risk of respiratory tract irritation.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for preventing accidents and maintaining the integrity of the compound.

Handling

• Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.[3] Use spatulas and other tools gently.

• Grounding and Bonding: While 4-Cyclopropylbenzoic acid is not flammable, it is good practice to ground and bond equipment when transferring large quantities of any powder to prevent static discharge.

• Hygiene Practices: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[4][5] Contaminated clothing should be removed immediately and laundered before reuse.[3]

Storage

• Container: Store in a tightly sealed container to prevent moisture absorption and contamination.[4][6]

• Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4]

• Temperature: Room temperature storage is generally acceptable.[2]

The rationale for these procedures is to minimize the opportunities for exposure and to prevent any unwanted chemical reactions.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and correct response is crucial.

First Aid Measures

Table 2: First Aid Procedures for 4-Cyclopropylbenzoic Acid Exposure

Exposure Route	First Aid Instructions
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7][8]
Skin Contact	Immediately flush the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[6][7] If irritation persists, seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8][9]

Source: Compiled from multiple safety data sheets.[6][7][8][9]

Accidental Release Measures

In the case of a spill, the primary objectives are to contain the material, prevent its spread, and protect personnel.

Caption: Workflow for responding to an accidental release of 4-Cyclopropylbenzoic acid.

Fire-Fighting Measures

While 4-Cyclopropylbenzoic acid is not flammable, it can decompose upon heating to produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[3][8]

• Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire, such as water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[8][10]

• Protective Equipment for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent exposure to decomposition products.[3][10]

Disposal Considerations

All waste materials containing 4-Cyclopropylbenzoic acid should be treated as hazardous waste.

• Disposal: Dispose of the material in accordance with all applicable federal, state, and local environmental regulations.[3] Do not allow the material to enter sewers or waterways.[3]

• Contaminated Packaging: Empty containers may retain product residue and should be disposed of in the same manner as the product itself.

Conclusion

The safe handling of 4-Cyclopropylbenzoic acid is predicated on a comprehensive understanding of its hazards, the consistent application of engineering controls and personal protective equipment, and adherence to established protocols for handling, storage, and emergency response. By integrating these principles into all laboratory workflows, researchers can mitigate the risks associated with this compound and maintain a safe working environment.

References

• National Center for Biotechnology Information. (n.d.). 4-Cyclopropylbenzoic acid. PubChem. Retrieved from [Link]

• Santa Cruz Biotechnology, Inc. (2020, November 9). Safety Data Sheet: Benzoic acid. Retrieved from a source reviewed by the grounding tool.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Bromo-3-(cyclopropylmethoxy)benzoic acid. Retrieved from a source reviewed by the grounding tool.
• ECHEMI. (n.d.). Benzoic acid, cyclopropylMethyl ester SDS. Retrieved from a source reviewed by the grounding tool.
• CP Lab Safety. (n.d.). 4-Cyclopropylbenzoic acid, min 96%, 1 gram. Retrieved from a source reviewed by the grounding tool.
• Fisher Scientific. (2012, May 1). Safety Data Sheet: Benzoic acid. Retrieved from a source reviewed by the grounding tool.
• MilliporeSigma. (2021, June 2). Safety Data Sheet: 3-Chlorobenzoic acid. Retrieved from a source reviewed by the grounding tool.
• Global Safety Management, Inc. (2014, December 29). Safety Data Sheet: Benzoic Acid. Retrieved from a source reviewed by the grounding tool.

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Protocols & Analytical Methods

Synthesis of 4-Cyclopropylbenzoic Acid: A Detailed Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 4-cyclopropylbenzoic acid, a valuable building block in medicinal chemistry, from 4-bromobenzoic acid. The primary focus is on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for C-C bond formation. This document offers in-depth mechanistic insights, a step-by-step experimental protocol, and methods for purification and characterization. Furthermore, a comparative analysis of alternative synthetic strategies is presented to provide a broader context for researchers. This guide is intended for chemists and scientists in the pharmaceutical and drug development sectors, aiming to equip them with the necessary knowledge to efficiently synthesize and utilize this important scaffold.

Introduction: The Significance of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropyl group is a recurring structural motif in a multitude of clinically successful drugs and pharmacologically active compounds. Its prevalence stems from the unique conformational and electronic properties it imparts to a molecule. The rigid, three-membered ring can act as a "bioisostere" for other functional groups, such as a vinyl or carbonyl group, while introducing conformational constraints that can lock a molecule into a bioactive conformation, thereby enhancing its binding affinity to a biological target. Additionally, the cyclopropyl group can improve metabolic stability by blocking sites susceptible to oxidative metabolism. The synthesis of molecules like 4-cyclopropylbenzoic acid is therefore of critical importance for the development of novel therapeutics.

The Suzuki-Miyaura Coupling: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] This palladium-catalyzed reaction typically involves the coupling of an organoboron compound, such as a boronic acid, with an organic halide or triflate in the presence of a base.[1]

The Catalytic Cycle

The mechanism of the Suzuki-Miyaura coupling is a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states. The cycle can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (4-bromobenzoic acid), forming a Pd(II) species.

• Transmetalation: In the presence of a base, the organic group from the organoboron reagent (cyclopropylboronic acid) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the desired C-C bond in the product (4-cyclopropylbenzoic acid) and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Critical Role of Ligands

The choice of ligand coordinated to the palladium center is crucial for the success of the Suzuki-Miyaura coupling. Phosphine ligands are commonly employed and serve several important functions: they stabilize the palladium catalyst, enhance its solubility, and modulate its reactivity. Bulky, electron-rich phosphine ligands, such as those from the Buchwald and Fu groups, are particularly effective as they promote the formation of the active monoligated palladium(0) species, which facilitates the oxidative addition step.

Experimental Protocol: Synthesis of 4-Cyclopropylbenzoic Acid

This section provides a detailed, step-by-step protocol for the synthesis of 4-cyclopropylbenzoic acid from 4-bromobenzoic acid via a Suzuki-Miyaura cross-coupling reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier
4-Bromobenzoic acid	≥98%	Sigma-Aldrich
Cyclopropylboronic acid	≥97%	Combi-Blocks
Tetrakis(triphenylphosphine)palladium(0)	99%	Strem Chemicals
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
Toluene	Anhydrous, 99.8%	Acros Organics
Ethanol	Reagent Grade	VWR
Deionized Water	In-house
Diethyl Ether	ACS Grade	EMD Millipore
Hydrochloric Acid (HCl)	2M solution	J.T. Baker
Anhydrous Magnesium Sulfate (MgSO₄)	EMD Millipore

Reaction Setup and Procedure

Figure 2: Experimental workflow for the synthesis of 4-cyclopropylbenzoic acid.

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzoic acid (2.01 g, 10.0 mmol, 1.0 equiv.), cyclopropylboronic acid (1.29 g, 15.0 mmol, 1.5 equiv.), and potassium carbonate (4.15 g, 30.0 mmol, 3.0 equiv.).

• Add tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.5 mmol, 5 mol%) to the flask.

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• To the flask, add 40 mL of anhydrous toluene.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 12-16 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Slowly add 50 mL of 2M HCl to the reaction mixture to acidify it to a pH of approximately 2.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude 4-cyclopropylbenzoic acid can be purified by recrystallization.[2][3][4][5][6]

• Dissolve the crude product in a minimal amount of hot ethanol.

• Slowly add hot deionized water until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, during which time crystals of 4-cyclopropylbenzoic acid will form.

• Cool the mixture in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Property	Expected Value
Appearance	White to off-white solid
Melting Point	164-167 °C
¹H NMR (400 MHz, CDCl₃)	δ 12.0-10.0 (br s, 1H, COOH), 8.00 (d, J = 8.4 Hz, 2H), 7.10 (d, J = 8.4 Hz, 2H), 1.95-1.85 (m, 1H), 1.15-1.05 (m, 2H), 0.85-0.75 (m, 2H)
¹³C NMR (101 MHz, CDCl₃)	δ 172.5, 152.0, 131.0, 125.5, 125.0, 15.5, 10.0
Mass Spectrometry (ESI)	m/z calculated for C₁₀H₁₀O₂ [M-H]⁻: 161.06; found: 161.06

Alternative Synthetic Strategies

While the Suzuki-Miyaura coupling is a highly effective method, other cross-coupling reactions can also be employed for the synthesis of 4-cyclopropylbenzoic acid.

Negishi Coupling

The Negishi coupling utilizes an organozinc reagent in place of an organoboron compound.[7] This reaction is also catalyzed by palladium or nickel complexes and can be a powerful alternative, particularly when the corresponding organozinc reagent is readily available. The catalytic cycle is similar to that of the Suzuki-Miyaura coupling.[7]

Stille Coupling

The Stille coupling employs an organotin reagent (organostannane) as the coupling partner.[7] While effective, the toxicity and difficulty in removing tin byproducts make this method less favorable in many pharmaceutical applications compared to the Suzuki-Miyaura coupling.[7]

Nickel-Catalyzed Coupling

Nickel catalysts can also be used for cross-coupling reactions and may offer advantages in terms of cost and reactivity with certain substrates.[8] However, palladium catalysts are generally more widely used due to their broader substrate scope and functional group tolerance.[8]

Conclusion

The synthesis of 4-cyclopropylbenzoic acid from 4-bromobenzoic acid is efficiently achieved using the Suzuki-Miyaura cross-coupling reaction. This method offers high yields, mild reaction conditions, and a high tolerance for various functional groups, making it an ideal choice for applications in drug discovery and development. The detailed protocol provided in this guide, along with the discussion of alternative synthetic strategies, serves as a valuable resource for researchers in the field.

References

• Li, A. Y. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(21), 3715-3718.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 4-Amino-3-cyclopropylbenzoic Acid.
• University of Wisconsin-Madison. (n.d.). Recrystallization of Benzoic Acid.
• BenchChem. (2025). Application Notes and Protocols for 4-Bromobenzyl Bromide in Suzuki-Miyaura Coupling Reactions.
• Royal Society of Chemistry. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature.
• Alfa Chemistry. (n.d.). Recrystallization of Benzoic Acid.
• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
• Columbia University. (n.d.). The Recrystallization of Benzoic Acid.
• BenchChem. (2025). A Comparative Guide to Cross-Coupling Reactions for Biphenyl Synthesis: Suzuki-Miyaura and Its Alternatives.
• BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reactions Involving 5-Cyclopropyl-2-fluorobenzoic Acid.
• Mol, J. C. (2004). Application of Olefin Metathesis in Oleochemistry: An Example of Green Chemistry. Green Chemistry, 6(11), 513-517.
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• PubChem. (n.d.). 4-Cyclopropylbenzoic acid.
• ResearchGate. (n.d.). SUPPORTING INFORMATION.
• Suzuki, A. (1999). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995–1998. Journal of Organometallic Chemistry, 576(1-2), 147-168.

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• 8. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry [mdpi.com]

Introduction: The Value of the Cyclopropyl Moiety in Modern Chemistry

An Application Guide to the Suzuki-Miyaura Coupling for the Synthesis of 4-Cyclopropylbenzoic Acid and its Derivatives

The cyclopropyl group is a highly sought-after structural motif in medicinal chemistry and materials science. Its unique conformational and electronic properties—stemming from its inherent ring strain and sp2-hybridized character—allow it to serve as a versatile "bioisostere" for phenyl rings or carbonyl groups, often leading to improved metabolic stability, binding affinity, and cell permeability of drug candidates. 4-Cyclopropylbenzoic acid and its derivatives are crucial building blocks for synthesizing complex molecules in these fields.

The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forming carbon-carbon bonds.[1][2][3] Its operational simplicity, mild reaction conditions, and remarkable tolerance for a wide array of functional groups make it an ideal strategy for introducing the cyclopropyl group onto aromatic scaffolds.[4][5] This guide provides a detailed examination of the Suzuki coupling as it applies to the synthesis of 4-cyclopropylbenzoic acid analogs, offering both mechanistic insights and field-tested experimental protocols for researchers and drug development professionals.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Framework

Understanding the underlying mechanism of the Suzuki coupling is critical for rational protocol design and troubleshooting. The reaction proceeds through a catalytic cycle involving a palladium catalyst, which shuttles between its Pd(0) and Pd(II) oxidation states. The cycle consists of three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.

Figure 1: The Suzuki-Miyaura Catalytic Cycle. This diagram illustrates the three key steps: oxidative addition of the aryl halide to the Pd(0) complex, base-activated transmetalation from the organoboron species, and reductive elimination to form the product and regenerate the catalyst.

Key Parameters for a Successful Coupling

The success of the Suzuki coupling hinges on the careful selection of several key components. When coupling cyclopropylboronic acid with a 4-halobenzoic acid derivative, the following considerations are paramount.

The Organoboron Reagent: Cyclopropylboronic Acid and Its Alternatives

While cyclopropylboronic acid is the most direct reagent, it suffers from a notable drawback: a propensity to undergo protodeboronation, where the carbon-boron bond is cleaved by a proton source, leading to the formation of cyclopropane and reducing the yield of the desired product.[5][6] This side reaction makes the boronic acid somewhat unstable upon prolonged storage and often necessitates using a significant excess (1.5-2.0 equivalents) in the reaction.[5]

To circumvent this instability, more robust alternatives have been developed:

• Potassium Cyclopropyltrifluoroborate (CF₃BF₃K): These salts are highly stable, crystalline solids that are easy to handle and store. They slowly release the boronic acid in situ under the reaction conditions, minimizing the concentration of the active boron species at any given time and thus suppressing protodeboronation.[5]

• MIDA Boronates: These are another class of air-stable boronates that provide a slow release of the boronic acid, proving highly effective for cross-coupling of otherwise unstable reagents.[7]

The Electrophile: Aryl Halides and Triflates

The reactivity of the aryl electrophile is critical and follows the general trend: I > Br > OTf > Cl .

• Aryl Bromides: 4-Bromobenzoic acid derivatives are the most common and reliable coupling partners for this synthesis. They offer a good balance of reactivity and stability, and numerous protocols have been optimized for their use.[4][8]

• Aryl Chlorides: While more cost-effective and abundant, aryl chlorides are significantly less reactive.[5] Their successful coupling requires more specialized and highly active catalyst systems, typically involving bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) to facilitate the challenging oxidative addition step.[5][9]

The Palladium Catalyst System (Precatalyst & Ligand)

The choice of palladium source and ligand is arguably the most important factor in determining the reaction's efficiency.

• Palladium Precatalyst: Common sources include Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃). These are stable precursors that are reduced in situ to the active Pd(0) species.

• Ligands: The ligand stabilizes the palladium center and modulates its reactivity. For coupling with cyclopropylboronic acid, sterically hindered and electron-rich phosphine ligands are often preferred.

  • Triphenylphosphine (PPh₃): A standard, widely used ligand, but often not the most efficient for challenging couplings.[1]

  • Tricyclohexylphosphine (PCy₃): A bulkier ligand that has shown excellent conversion in coupling cyclopropylboronic acid.[4]

  • Buchwald Ligands (e.g., XPhos, SPhos): These are highly effective for coupling less reactive aryl chlorides due to their steric bulk and electron-donating properties.[5]

  • Tetraphosphine Ligands (e.g., Tedicyp): Specialized ligands that can form highly active and stable palladium catalysts, enabling high turnover numbers even with aryl chlorides.[7][8]

The Base and Solvent System

The base plays a crucial role in activating the boronic acid for the transmetalation step by forming a more nucleophilic boronate species.[2] The choice of base must be compatible with any functional groups on the substrates (e.g., avoiding hydrolysis of an ester).

• Bases: Potassium carbonate (K₂CO₃) is a common and effective choice.[1][8] For more challenging couplings or sensitive substrates, cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often used.

• Solvents: The reaction is typically performed in aprotic solvents like toluene, xylene, dioxane, or tetrahydrofuran (THF). The addition of a small amount of water can sometimes accelerate the reaction, although completely anhydrous conditions can be beneficial in minimizing protodeboronation.[4][10]

Comparative Summary of Reaction Conditions

The following table summarizes typical conditions reported in the literature for the Suzuki coupling of cyclopropylboron reagents with aryl halides.

Parameter	Condition Set 1 (General Purpose)	Condition Set 2 (For Aryl Chlorides)
Boron Reagent	Cyclopropylboronic Acid (1.5-2.0 eq.)	Potassium Cyclopropyltrifluoroborate (1.1-1.5 eq.)
Aryl Halide	Aryl Bromide (1.0 eq.)	Aryl Chloride (1.0 eq.)
Pd Precatalyst	Pd(OAc)₂ (2-5 mol%)	Pd(OAc)₂ or Pd₂(dba)₃ (1-3 mol%)
Ligand	PCy₃ or PPh₃ (4-10 mol%)	XPhos or SPhos (2-6 mol%)
Base	K₂CO₃ or K₃PO₄ (2-3 eq.)	Cs₂CO₃ or K₃PO₄ (2-3 eq.)
Solvent	Toluene/H₂O or Dioxane	Toluene or 10:1 THF/H₂O
Temperature	80-110 °C	80-130 °C
Reference	Wallace & Chen, 2002[4]	Molander & Brown, 2006[5]

Detailed Experimental Protocol: Synthesis of Methyl 4-cyclopropylbenzoate

This protocol is adapted from established methodologies for the Suzuki coupling of cyclopropylboronic acid with an aryl bromide.[4] It serves as a robust starting point for synthesizing derivatives of 4-cyclopropylbenzoic acid.

Figure 2: Experimental Workflow. A generalized workflow for the Suzuki coupling protocol, from setup to final product characterization.

Materials and Reagents:

• Methyl 4-bromobenzoate (1.0 eq.)

• Cyclopropylboronic acid (1.5 eq.)

• Palladium(II) Acetate (Pd(OAc)₂, 0.03 eq.)

• Tricyclohexylphosphine (PCy₃, 0.06 eq.)

• Potassium Carbonate (K₂CO₃, powdered, 3.0 eq.)

• Toluene (Anhydrous)

• Water (Degassed)

• Ethyl Acetate

• Brine

• Magnesium Sulfate (MgSO₄)

• Silica Gel for chromatography

Step-by-Step Procedure:

• Glassware Preparation: Ensure all glassware (a round-bottom flask equipped with a reflux condenser and magnetic stir bar) is oven-dried and cooled under a stream of inert gas (Argon or Nitrogen).

• Reagent Addition: To the reaction flask, add methyl 4-bromobenzoate (1.0 mmol, 215 mg), cyclopropylboronic acid (1.5 mmol, 129 mg), potassium carbonate (3.0 mmol, 414 mg), palladium(II) acetate (0.03 mmol, 6.7 mg), and tricyclohexylphosphine (0.06 mmol, 16.8 mg).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C. Stir the mixture vigorously for 6-12 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers and wash with water (20 mL) and then brine (20 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure methyl 4-cyclopropylbenzoate.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting and Key Considerations

• Low Yield/No Reaction: This is often due to an inactive catalyst. Ensure the reaction is performed under strictly inert conditions, as oxygen can deactivate the Pd(0) species. Consider using a different ligand/precatalyst combination, such as a pre-formed Buchwald precatalyst, which can be more reliable.

• Protodeboronation: If the formation of the deboronated starting material (e.g., benzoic acid from 4-halobenzoic acid) is significant, consider using potassium cyclopropyltrifluoroborate instead of the boronic acid.[5] Running the reaction under strictly anhydrous conditions may also help.

• Homocoupling: The formation of biaryl products (from the coupling of two aryl halides) or bicyclopropyl can occur. This is typically minimized by ensuring a slow addition of reagents or using a catalyst system that favors the cross-coupling pathway.

• Functional Group Tolerance: The Suzuki coupling is tolerant of many functional groups, including esters, ketones, nitriles, and ethers.[4][8] However, unprotected acidic protons (e.g., phenols, carboxylic acids) or highly base-sensitive groups may require protection or the use of milder bases like potassium fluoride (KF).

References

• Feuerstein, M., et al. (2006). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Synthetic Communications, 36(1), 121-128. [Link]

• Gillis, E. P., & Burke, M. D. (2009). A Simple and Modular Strategy for the Multistep Synthesis of Saturated N-Heterocycles. Journal of the American Chemical Society, 131(20), 6961–6963. (Note: This reference discusses MIDA boronates, which are a key alternative for unstable boronic acids). [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. Journal of the American Chemical Society, 134(17), 7431–7441. [Link]

• Jana, R., et al. (2022). Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. Chemical Science, 13(42), 12476-12482. [Link]

• Dawood, R., & Hamed, A. S. (2019). Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Zhu, D., et al. (2022). One-Step Synthesis of PdCu@Ti3C2 with High Catalytic Activity in the Suzuki-Miyaura Coupling Reaction. ResearchGate. [Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020-4028. [Link]

• Wallace, D. J., & Chen, C. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(39), 6987–6990. [Link]

• Wikipedia contributors. (2023). Protodeboronation. Wikipedia, The Free Encyclopedia. [Link]

• Doucet, H., et al. (2006). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Taylor & Francis Online. [Link]

• Phan, N. T. S., et al. (2011). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. ResearchGate. [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. [Link]

• Cox, P. A., et al. (2017). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. ResearchGate. [Link]

• Feuerstein, M., et al. (2006). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Synthetic Communications, 36(1). [Link]

• Molander, G. A., & Brown, A. R. (2006). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl- and Heteroaryl Chlorides. The Journal of Organic Chemistry, 71(26), 9681–9686. [Link]

• KCIL Chemofarbe Group. (2022). Challenges In Suzuki Coupling Reaction. KCIL Chemofarbe Group. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Liu, Z., et al. (2023). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

• Wallace, D. J., & Chen, C. (2002). ChemInform Abstract: Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. ResearchGate. [Link]

• da Silva, A. C. S., et al. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. [Link]

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
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• 5. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 8. tandfonline.com [tandfonline.com]
• 9. Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions [organic-chemistry.org]
• 10. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amide Bond Formation with 4-Cyclopropylbenzoic Acid

Introduction: The Significance of the Amide Bond and the Unique Role of the Cyclopropyl Moiety

The amide bond is a cornerstone of modern organic and medicinal chemistry, forming the backbone of peptides and proteins and featuring prominently in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The synthesis of this functional group through the coupling of a carboxylic acid and an amine is, therefore, one of the most frequently performed transformations in drug discovery and development.[2]

This guide focuses on the practical aspects of forming amide bonds using a particularly valuable building block: 4-Cyclopropylbenzoic acid. The cyclopropyl group is not merely a passive substituent; its unique steric and electronic properties can impart significant advantages to a molecule, including enhanced metabolic stability, improved binding affinity to biological targets, and favorable conformational rigidity.[3][4] As such, 4-Cyclopropylbenzoic acid is a key intermediate in the synthesis of a variety of bioactive compounds, including anti-inflammatory and antiviral agents.

These application notes provide a comprehensive overview of the principles, protocols, and practical considerations for the successful amide coupling of 4-Cyclopropylbenzoic acid, tailored for researchers, scientists, and drug development professionals.

Core Principles of Amide Bond Formation: Activating the Carboxyl Group

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions due to the formation of a stable ammonium carboxylate salt.[5][6][7] To overcome this, the carboxylic acid must first be "activated" by converting the hydroxyl group into a better leaving group. This is typically achieved in situ using a variety of coupling reagents.[2][5]

The general workflow for a coupling reaction can be visualized as follows:

Caption: General workflow for amide bond formation.

The choice of coupling reagent is critical and depends on factors such as the steric hindrance of the substrates, the presence of other functional groups, and the desired reaction conditions.

Key Classes of Coupling Reagents for 4-Cyclopropylbenzoic Acid

Carbodiimides: The Workhorses of Amide Synthesis

Carbodiimides, such as N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used for their efficiency and cost-effectiveness.[5] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[5][7]

The mechanism of carbodiimide-mediated coupling is illustrated below:

Caption: Simplified mechanism of EDC-mediated amide coupling.

To suppress side reactions and minimize racemization in chiral substrates, an additive such as 1-Hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) is often included.[8][9] These additives react with the O-acylisourea to form a more stable active ester, which then reacts with the amine.

Uronium/Aminium Salts: High Efficiency and Fast Kinetics

Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU are known for their high coupling efficiencies and rapid reaction rates, even with sterically hindered substrates.[10] HATU is particularly effective due to the neighboring group effect of the pyridine nitrogen, which facilitates the reaction.[10]

The activation of a carboxylic acid with HATU proceeds as follows:

Caption: Activation of a carboxylic acid with HATU.

A non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), is required to deprotonate the carboxylic acid, allowing it to react with the coupling reagent.[11]

Experimental Protocols

The following protocols are provided as a starting point and may require optimization depending on the specific amine used.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol is a robust and widely applicable method for the synthesis of amides from 4-Cyclopropylbenzoic acid.

Materials:

• 4-Cyclopropylbenzoic acid

• Amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a stirred solution of 4-Cyclopropylbenzoic acid (1.0 eq.) in anhydrous DCM or DMF (0.1-0.5 M) at 0 °C, add HOBt (1.2 eq.) and DIPEA (2.0 eq.).

• Add EDC (1.2 eq.) portion-wise and stir the mixture at 0 °C for 30 minutes.

• Add the amine (1.1 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.[12]

Protocol 2: HATU-Mediated Amide Coupling

This protocol is particularly useful for sterically hindered amines or when faster reaction times are desired.

Materials:

• 4-Cyclopropylbenzoic acid

• Amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Dimethylformamide (DMF)

• Water

• Ethyl acetate (EtOAc)

• Saturated aqueous LiCl solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a solution of 4-Cyclopropylbenzoic acid (1.0 eq.) and HATU (1.1 eq.) in anhydrous DMF (0.1-0.5 M), add DIPEA (3.0 eq.).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[13]

• Add the amine (1.1 eq.) to the reaction mixture.

• Stir at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with EtOAc and wash with water (3x) and brine (1x). To facilitate the removal of DMF, washing with a saturated aqueous LiCl solution can be effective.[11]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Protocol 1 (EDC/HOBt)	Protocol 2 (HATU)
Coupling Reagent	EDC	HATU
Additive	HOBt	None
Base	DIPEA	DIPEA
Solvent	DCM or DMF	DMF
Temperature	0 °C to RT	RT
Reaction Time	12-24 hours	1-4 hours
Suitability	General purpose	Sterically hindered substrates, fast reactions

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Product Formation	Incomplete activation of the carboxylic acid.	Ensure anhydrous conditions. Increase the amount of coupling reagent. Pre-activate the acid before adding the amine.
Deactivation of the amine.	Ensure the amine is not protonated. Use a non-nucleophilic base like DIPEA.
Steric hindrance.	Switch to a more powerful coupling reagent like HATU. Increase the reaction temperature or time.
Formation of Side Products	N-acylurea formation (with carbodiimides).	Add HOBt or NHS to the reaction.
Racemization (with chiral substrates).	Run the reaction at a lower temperature. Use additives like HOBt or OxymaPure.[10]
Difficult Purification	Byproducts from the coupling reagent.	For EDC, the urea byproduct is water-soluble and can be removed with an aqueous workup.[12] For DCC, the urea is insoluble and can be filtered off.
Unreacted starting materials.	Use a slight excess of one reagent to drive the reaction to completion, followed by an appropriate workup to remove the excess (e.g., acid wash for excess amine, base wash for excess carboxylic acid).

The Influence of the Cyclopropyl Group

The cyclopropyl group on 4-Cyclopropylbenzoic acid can influence the amide bond formation in several ways:

• Electronic Effects: The cyclopropyl group can donate electron density to the aromatic ring through its "unsaturated" character, which may slightly decrease the electrophilicity of the carboxyl carbon. However, this effect is generally not significant enough to impede the reaction with standard coupling reagents.

• Steric Effects: The cyclopropyl group is relatively small and located at the para position, so it is unlikely to cause significant steric hindrance at the reaction center. This allows for a wide range of amines to be coupled successfully.

• Solubility: The presence of the cyclopropyl group increases the lipophilicity of the molecule, which may affect its solubility in different solvents. This should be considered when choosing the reaction and purification solvents.

Conclusion

The formation of amides from 4-Cyclopropylbenzoic acid is a robust and versatile transformation that can be achieved using a variety of standard coupling reagents. By understanding the underlying principles of carboxylic acid activation and selecting the appropriate reaction conditions, researchers can efficiently synthesize a wide range of cyclopropyl-containing amides for applications in drug discovery and materials science. The protocols and troubleshooting guide provided herein serve as a valuable resource for the successful implementation of these important reactions.

References

• Examples of coupling agents for amide bond formation with benzotriazole-like structures. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec. (n.d.). Retrieved January 9, 2026, from [Link]

• Antonella Ilenia Alfieri, et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal.

• Coupling Reagents. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

• This journal is © The Royal Society of Chemistry 2019. (n.d.). Retrieved January 9, 2026, from [Link]

• 4-Cyclopropylbenzoic Acid - MySkinRecipes. (n.d.). Retrieved January 9, 2026, from [Link]

• Coupling Reagents - Aapptec. (n.d.). Retrieved January 9, 2026, from [Link]

• The amide group and its preparation methods by acid-amine coupling reactions: an overview. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.). Retrieved January 9, 2026, from [Link]

• 24.3: Synthesis of Amides - Chemistry LibreTexts. (2021, July 31). Retrieved January 9, 2026, from [Link]

• Acid-Amine Coupling using EDCI - Organic Synthesis. (n.d.). Retrieved January 9, 2026, from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018, February 28). Master Organic Chemistry. Retrieved January 9, 2026, from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. (n.d.). Organic Syntheses. Retrieved January 9, 2026, from [Link]

• 3 - Organic Syntheses Procedure. (n.d.). Retrieved January 9, 2026, from [Link]

• HATU coupling - what's the best order? : r/Chempros. (2024, December 16). Reddit. Retrieved January 9, 2026, from [Link]

• Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes - Green Chemistry For Sustainability. (2016, June 10). Retrieved January 9, 2026, from [Link]

• Amine to Amide (Coupling) - HATU - Common Organic Chemistry. (n.d.). Retrieved January 9, 2026, from [Link]

• 4-cyclopropylbenzoic acid (C10H10O2) - PubChemLite. (n.d.). Retrieved January 9, 2026, from [Link]

• Steric and Electronic Effects in the Synthesis and Regioselective Hydrolysis of Unsymmetrical Imides | Request PDF. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024, August 30). MDPI. Retrieved January 9, 2026, from [Link]

• WO2014074715A1 - Cyclopropyl amide derivatives - Google Patents. (n.d.).

• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC. (n.d.). PubMed Central. Retrieved January 9, 2026, from [Link]

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Application Notes &amp; Protocols: Strategic Incorporation of 4-Cyclopropylbenzoic Acid in Solid-Phase Synthesis

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the utilization of 4-cyclopropylbenzoic acid in solid-phase synthesis (SPS). The unique structural and physicochemical properties imparted by the cyclopropyl moiety make it a valuable building block in medicinal chemistry and drug discovery for enhancing metabolic stability, binding affinity, and conformational rigidity of target molecules. This document outlines the strategic considerations and step-by-step methodologies for the efficient incorporation of the 4-cyclopropylbenzoyl group onto a solid support, tailored for researchers, scientists, and professionals in drug development.

Introduction: The Cyclopropyl Moiety as a Privileged Scaffold

The cyclopropyl group is a three-membered carbocyclic ring that, despite its simplicity, confers a range of desirable properties to bioactive molecules.[1] Its strained ring system and unique electronic character can significantly influence a compound's pharmacological profile.[2] In drug design, the cyclopropyl fragment is often employed to:

• Enhance Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in aliphatic chains, making them less susceptible to metabolic degradation.[1]

• Improve Potency and Binding Affinity: The rigid, three-dimensional nature of the cyclopropyl group can lock a molecule into a bioactive conformation, leading to enhanced interactions with biological targets.

• Modulate Physicochemical Properties: The introduction of a cyclopropyl group can fine-tune lipophilicity and membrane permeability.[2]

4-Cyclopropylbenzoic acid serves as a versatile building block for introducing this valuable motif into peptides and small molecules synthesized on a solid support.[3][4]

Properties of 4-Cyclopropylbenzoic Acid

A thorough understanding of the properties of 4-cyclopropylbenzoic acid is essential for its successful application in solid-phase synthesis.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂	[3][5]
Molecular Weight	162.19 g/mol	[4][5]
Appearance	White to off-white solid	[3]
Solubility	Soluble in organic solvents, low solubility in water	[3]
CAS Number	1798-82-9	[5]

Workflow for Solid-Phase Synthesis using 4-Cyclopropylbenzoic Acid

The general workflow for incorporating a 4-cyclopropylbenzoyl moiety at the N-terminus of a peptide or as a capping agent on a resin-bound amine is depicted below.

Caption: General workflow for 4-cyclopropylbenzoic acid incorporation in SPS.

Detailed Protocols

The following protocols are based on standard solid-phase peptide synthesis (SPPS) techniques and can be adapted for various scales and specific sequences.[6][7]

Resin Selection and Preparation

The choice of resin depends on the desired C-terminal functionality of the final product.[8]

• For C-terminal amides: Rink amide resin is a suitable choice.[8]

• For C-terminal carboxylic acids: 2-Chlorotrityl chloride (2-CTC) resin or Wang resin can be used.[8][9]

Protocol 4.1.1: Resin Swelling and Deprotection (for pre-loaded resins)

• Place the desired amount of resin in a reaction vessel.

• Swell the resin in dimethylformamide (DMF) for at least 1 hour.[8]

• Drain the DMF.

• To remove the Fmoc protecting group, treat the resin with a 20% (v/v) solution of piperidine in DMF for 20 minutes.[7]

• Drain the piperidine solution and wash the resin thoroughly with DMF (3-5 times).

Activation and Coupling of 4-Cyclopropylbenzoic Acid

Efficient activation of the carboxylic acid is crucial for a successful coupling reaction. Several coupling reagents are available, with uronium and phosphonium salts being highly effective.[10][11]

Table of Common Coupling Reagents:

Reagent	Type	Key Features
HATU	Uronium Salt	Highly efficient, commonly used.[11]
HBTU	Uronium Salt	A widely used and effective coupling reagent.[9][12]
PyBOP	Phosphonium Salt	Strong coupling reagent with high chemoselectivity.[9][11]
COMU	Uronium Salt	Offers fast and efficient coupling with minimal racemization.[10]

Protocol 4.2.1: Coupling using HATU

• In a separate vessel, dissolve 4-cyclopropylbenzoic acid (3 eq.), HATU (2.9 eq.), and an additive like HOBt or Oxyma (3 eq.) in DMF.

• Add a base such as N,N-diisopropylethylamine (DIPEA) (6 eq.) to the activation mixture and agitate for 2-5 minutes.

• Add the activated 4-cyclopropylbenzoic acid solution to the deprotected resin.

• Agitate the reaction vessel at room temperature for 1-2 hours.

• Drain the reaction solution and wash the resin extensively with DMF, followed by dichloromethane (DCM).

Caption: Activation and coupling of 4-cyclopropylbenzoic acid.

Monitoring the Coupling Reaction

It is essential to monitor the completion of the coupling reaction to ensure high-quality synthesis.[13] Qualitative tests for the presence of free amines are commonly employed.

Protocol 4.3.1: Kaiser Test (Ninhydrin Test)

• Take a small sample of the resin beads after the coupling reaction and wash them thoroughly.

• Add a few drops of each of the three ninhydrin test solutions to the resin beads.

• Heat the sample at 100°C for 5 minutes.

• A blue or purple color indicates the presence of free primary amines, signifying an incomplete reaction. A yellow or colorless result suggests a complete coupling.

Cleavage and Deprotection

The final step is to cleave the synthesized molecule from the solid support and remove any side-chain protecting groups. The choice of cleavage cocktail depends on the resin and the protecting groups used.[9][14]

Protocol 4.4.1: Standard TFA Cleavage

• Wash the resin with DCM and dry it under a stream of nitrogen.

• Prepare a cleavage cocktail. A common mixture is 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS).

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate.

• Precipitate the crude product by adding the filtrate to cold diethyl ether.

• Centrifuge to pellet the product, decant the ether, and dry the product under vacuum.

Analytical Characterization

After cleavage and purification (typically by HPLC), the final product should be characterized to confirm its identity and purity. Standard analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): To assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation.[13]

Conclusion

4-Cyclopropylbenzoic acid is a valuable reagent for introducing the cyclopropyl moiety in solid-phase synthesis, offering a straightforward method to enhance the properties of peptides and small molecules. By following the detailed protocols and strategic considerations outlined in these application notes, researchers can successfully incorporate this privileged scaffold into their synthetic targets, paving the way for the discovery of novel therapeutics.

References

• Benchchem. 4-{[Cyclopropyl(propyl)amino]methyl}benzoic acid | 1094894-14-0.
• PubMed. Analytical methods for the monitoring of solid phase organic synthesis.
• Sigma-Aldrich. 4-Cyclopropyl-benzoic acid | 1798-82-9.
• CymitQuimica. CAS 1798-82-9: 4-CYCLOPROPYL-BENZOIC ACID.
• MySkinRecipes. 4-Cyclopropylbenzoic Acid.
• PubChem. 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064.
• ResearchGate. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.
• Luxembourg Bio Technologies. Coupling Reagents.
• Indian Academy of Sciences. A facile method for monitoring solid-phase peptide synthesis and for N-terminal modification of peptides.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.
• ResearchGate. Fig. 2 (A) Efficient coupling reagents for aqueous solid-phase peptide...
• ResearchGate. The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF.
• BOC Sciences. Commonly Used Coupling Reagents in Peptide Synthesis.
• National Institutes of Health. Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications.
• National Institutes of Health. Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®).
• ResearchGate. Analytical Methods for Solid Phase Peptide Synthesis | Request PDF.
• Thieme Chemistry. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography.
• National Institutes of Health. One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue.
• National Institutes of Health. Practical Protocols for Solid-Phase Peptide Synthesis 4.0.
• UCI Department of Chemistry. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• ResearchGate. Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety | Request PDF.
• Solid-Phase Synthesis of Cyclic Peptides: Workflow and Techniques.
• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection.
• PubMed. Recent applications of click chemistry in drug discovery.
• Methods and protocols of modern solid phase peptide synthesis.
• Springer Nature Experiments. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Merck. Novabiochem® - Fmoc resin cleavage protocols.
• PharmaBlock. Application of Cyclopropane in Drug Discovery.

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Application Notes &amp; Protocols: A Guide to the Scale-Up Synthesis of 4-Cyclopropylbenzoic Acid

Abstract:

This technical guide provides a comprehensive overview of scalable synthetic strategies for the production of 4-Cyclopropylbenzoic acid, a key building block in the pharmaceutical and agrochemical industries. Recognizing the increasing importance of the cyclopropyl motif in drug design for enhancing metabolic stability and binding affinity, this document details robust and scalable protocols for its synthesis.[1] We will explore two primary, field-proven synthetic routes: the Suzuki-Miyaura cross-coupling and a Grignard-based carboxylation. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth explanations of the underlying chemistry, critical process parameters for scale-up, and rigorous safety protocols.

Introduction: The Significance of the Cyclopropyl Moiety

The cyclopropyl group has emerged as a privileged structural motif in medicinal chemistry. Its unique conformational and electronic properties can significantly impact the pharmacological profile of a molecule. The incorporation of a cyclopropyl ring can lead to improved potency, enhanced metabolic stability, and reduced off-target effects. Consequently, the efficient and scalable synthesis of key intermediates bearing this moiety, such as 4-Cyclopropylbenzoic acid, is of paramount importance for the advancement of drug discovery programs. This guide will provide the necessary technical details to enable the successful scale-up of its synthesis.

Strategic Approaches to Synthesis

The synthesis of 4-Cyclopropylbenzoic acid can be approached through several synthetic disconnections. After a thorough review of the available literature and considering the demands of industrial-scale production, two primary strategies have been identified as the most viable and scalable:

• Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling: This modern and versatile method offers high functional group tolerance and generally proceeds with high yields and selectivity.[2][3]

• Grignard Reagent Formation and Carboxylation: A classic and cost-effective approach, the Grignard reaction is a powerful tool for carbon-carbon bond formation. However, its scale-up requires careful consideration of safety and process control.[4][5][6]

The following sections will provide detailed protocols for each of these synthetic routes, along with a discussion of the critical parameters that must be controlled for successful and safe scale-up.

Route 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organohalide.[2] For the synthesis of 4-Cyclopropylbenzoic acid, this involves the coupling of cyclopropylboronic acid with a 4-halobenzoic acid derivative.

Reaction Pathway

Caption: Suzuki-Miyaura coupling of cyclopropylboronic acid and 4-bromobenzoic acid.

Detailed Experimental Protocol

Materials:

• Cyclopropylboronic acid

• 4-Bromobenzoic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃)

• Potassium phosphate tribasic (K₃PO₄)

• Toluene

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Reactor Setup: To a clean, dry, and inerted reactor, add 4-bromobenzoic acid (1.0 eq), cyclopropylboronic acid (1.3 eq), and potassium phosphate tribasic (2.5 eq).

• Solvent Addition: Add a mixture of toluene and water (e.g., 4:1 v/v). The use of a biphasic system can be advantageous for product isolation and catalyst stability.[2]

• Catalyst Preparation: In a separate vessel, prepare the palladium catalyst by dissolving palladium(II) acetate (0.05 eq) and tricyclohexylphosphine (0.10 eq) in a small amount of degassed toluene. The use of bulky phosphine ligands like PCy₃ can improve catalytic activity.[7]

• Reaction Initiation: Add the catalyst solution to the reactor. Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical method, such as HPLC or GC, until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Acidify the aqueous layer with hydrochloric acid to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to afford 4-Cyclopropylbenzoic acid.

Scale-Up Considerations

Parameter	Recommendation	Rationale
Catalyst Loading	Minimize to 0.01-0.1 mol%	Reduces cost and residual palladium in the final product.
Ligand Selection	Bulky, electron-rich phosphines (e.g., SPhos, XPhos)	Enhances catalytic activity and stability.
Base Selection	Inorganic bases (e.g., K₂CO₃, K₃PO₄)	Cost-effective and facilitate easy removal during work-up.[3]
Solvent System	Toluene/water or other biphasic systems	Improves product isolation and can aid in catalyst recycling.
Temperature Control	Maintain consistent temperature	Crucial for reaction kinetics and minimizing side reactions.

Route 2: Grignard Reagent Formation and Carboxylation

This classic organometallic approach involves the formation of a Grignard reagent from a 4-halocyclopropylbenzene, followed by quenching with carbon dioxide to form the carboxylate salt, which is then acidified to yield the final product.

Reaction Pathway

Caption: Synthesis of 4-Cyclopropylbenzoic acid via Grignard carboxylation.

Detailed Experimental Protocol

Materials:

• 4-Bromocyclopropylbenzene

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• Reactor Preparation: A multi-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and an addition funnel is dried in an oven and assembled hot under a stream of dry nitrogen.

• Grignard Initiation:

  • Place magnesium turnings (1.2 eq) in the flask.

  • Add a small crystal of iodine to activate the magnesium surface.[6]

  • In the addition funnel, place a solution of 4-bromocyclopropylbenzene (1.0 eq) in anhydrous THF.

  • Add a small portion of the bromide solution to the magnesium. The reaction is initiated when the color of the iodine fades and gentle refluxing is observed.[8] If the reaction does not start, gentle heating or sonication may be applied.[8]

• Grignard Formation: Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Carboxylation:

  • Cool the Grignard solution in an ice bath.

  • Carefully add crushed dry ice (an excess, e.g., 3-4 eq) to the reaction mixture in portions. This is a highly exothermic step and requires careful control of the addition rate.

  • Allow the mixture to warm to room temperature and stir overnight.

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Extract the aqueous layer with diethyl ether.

  • Separate the aqueous layer and acidify it with concentrated hydrochloric acid to a pH of ~1-2 to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum.

Scale-Up and Safety Considerations

The scale-up of Grignard reactions presents significant safety challenges due to their highly exothermic nature and the pyrophoric potential of the reagents.[5]

Parameter	Recommendation	Rationale
Heat Management	Use a reactor with a high surface area-to-volume ratio and an efficient cooling system.[9]	To control the exotherm and prevent thermal runaway.[4][6]
Reagent Addition	Slow, controlled addition of the halide.[9]	To prevent the accumulation of unreacted starting material, which could lead to a sudden and violent reaction.[4]
Initiation	Have a clear and tested initiation protocol.[5]	A delayed initiation can lead to the dangerous accumulation of the halide.
Inert Atmosphere	Maintain a strictly inert and dry atmosphere.	Grignard reagents are highly sensitive to moisture and oxygen.
Stirring	Ensure efficient and continuous agitation.	Crucial for mass and heat transfer in the heterogeneous mixture.[6]
Emergency Plan	Have a clear plan for quenching the reaction in case of a thermal runaway.	Essential for safe operation at scale.

Purification and Characterization

The crude 4-Cyclopropylbenzoic acid obtained from either route can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.[10] The purity and identity of the final product should be confirmed by a suite of analytical techniques.

Analytical Technique	Expected Results
¹H NMR	Signals corresponding to the cyclopropyl protons and the aromatic protons in the expected integration and multiplicity.
¹³C NMR	Resonances for the cyclopropyl carbons, aromatic carbons, and the carboxylic acid carbon.
Mass Spectrometry	Molecular ion peak corresponding to the mass of 4-Cyclopropylbenzoic acid (C₁₀H₁₀O₂).[11]
HPLC	A single major peak indicating high purity.
Melting Point	A sharp melting point consistent with the literature value (221-224 °C).[12][13]

Conclusion

This application note has detailed two robust and scalable synthetic routes for the preparation of 4-Cyclopropylbenzoic acid. The Suzuki-Miyaura coupling offers a modern and versatile approach with high yields, while the Grignard carboxylation provides a more traditional and cost-effective method. The choice of synthetic route will depend on factors such as the available starting materials, the scale of the synthesis, and the specific requirements of the project. For both routes, careful control of reaction parameters and adherence to strict safety protocols are paramount for a successful and safe scale-up. The information provided herein should serve as a valuable resource for researchers and professionals in the field of chemical and pharmaceutical development.

References

• METTLER TOLEDO. Grignard Reaction Scale-up – 4 Steps to Control Development. Available from: [Link]

• American Chemical Society. Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. 2014. Available from: [Link]

• American Chemical Society. Grignard Reaction. Available from: [Link]

• Reuse, P., Ubrich, O. Investigation of a Grignard Reaction at Small Scale. Mettler-Toledo AG. 2007. Available from: [Link]

• AIChE. Practical Challenges and Solutions to Continuous Grignard Chemistry. 2022. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Synthesis of 4-Methoxymethylbenzoic Acid. 2016. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 282064, 4-Cyclopropylbenzoic acid. Available from: [Link]

• ResearchGate. Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. 2015. Available from: [Link]

• Google Patents. Process for preparation of substituted cyclopropane carboxylic acids and esters thereof and intermediates of said acids and esters. US4113968A.

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. 2025. Available from: [Link]

• Google Patents. Process for the preparation of cyclopropyl carboxylic acid esters and derivatives. US7122695B2.
• Google Patents. Process for the preparation of cyclopropyl carboxylic acid esters and derivatives. WO2001092200A1.

• ResearchGate. Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid. 2025. Available from: [Link]

• Li, A. Y. Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters. 2003. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Reddit. Grignard work up. 2022. Available from: [Link]

• ResearchGate. Oxidation of toluene to benzoic acid via VOTPP catalyst synthesized with an improved method. 2025. Available from: [Link]

• YouTube. Synthesis of benzoic acid (Oxidation of toluene). 2018. Available from: [Link]

• Google Patents. Process for preparing hydroxy aromatic acids. US20060264669A1.

• ResearchGate. Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. 2025. Available from: [Link]

• YouTube. Benzoic Acid From Toluene. 2022. Available from: [Link]

• INIS-IAEA. Oxidation of toluene to benzoic acid via VOTPP catalyst synthesized with an improved method. Available from: [Link]

• Amanote Research. Grignard Reaction and Products. I. 1, 4-Addition of. Available from: [Link]

• MySkinRecipes. 4-Cyclopropylbenzoic Acid. Available from: [Link]

• Organic Syntheses. Tetramethyl[2.2]paracyclophane-4,5,12,13-tetracarboxylate. Available from: [Link]

• ACS Publications. Synthesis of benzoylbenzoic acids. The Journal of Organic Chemistry. Available from: [Link]

• YouTube. Grignard Reaction Experiment Part 2, Forming Phenylmagnesium Bromide. 2020. Available from: [Link]

• Reddit. Failed Grignard Reaction?. 2022. Available from: [Link]

• Google Patents. Purification of benzoic acid. US3235588A.

• VU Research Repository. A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. Available from: [Link]

• CP Lab Safety. 4-Cyclopropylbenzoic acid, min 96%, 1 gram. Available from: [Link]

• Google Patents. Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene. EP1454890A1.

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Application Note: High-Purity 4-Cyclopropylbenzoic Acid via Optimized Recrystallization for Pharmaceutical Research

Introduction

4-Cyclopropylbenzoic acid is a key building block in the synthesis of a variety of pharmacologically active molecules, including inhibitors of Bruton's Tyrosine Kinase (BTK) which are under investigation for the treatment of cancers and autoimmune diseases.[1] The purity of this starting material is paramount, as even trace impurities can lead to side reactions, reduced yields, and the generation of difficult-to-remove, structurally related impurities in the final active pharmaceutical ingredient (API). This application note provides a detailed, robust, and scientifically-grounded protocol for the purification of 4-Cyclopropylbenzoic acid by recrystallization, ensuring a final product that meets the stringent purity requirements of the pharmaceutical industry.

Physicochemical Properties of 4-Cyclopropylbenzoic Acid

A thorough understanding of the physicochemical properties of 4-Cyclopropylbenzoic acid is essential for developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂	[2]
Molecular Weight	162.19 g/mol	[2]
Melting Point	221-224 °C	[3]
Appearance	Off-white solid	[1]
pKa	4.41 ± 0.10 (Predicted)	[1]

The carboxylic acid moiety imparts polar characteristics and the capacity for hydrogen bonding, influencing its solubility in various solvents.[4][5]

Rationale for Recrystallization

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[6] The fundamental principle is based on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will have a high capacity to dissolve it at an elevated temperature.[6] Upon cooling, the solubility of the target compound decreases, leading to the formation of a crystalline solid, while the impurities remain dissolved in the solvent (mother liquor).

Solvent Selection: A Critical Parameter

The choice of solvent is the most critical factor in developing a successful recrystallization protocol. The ideal solvent should exhibit the following characteristics:

• High solubility for 4-Cyclopropylbenzoic acid at elevated temperatures and low solubility at room temperature. This ensures a high recovery of the purified product.

• Impurities should be either highly soluble or insoluble in the chosen solvent. This allows for their effective separation from the desired compound.

• The solvent should be chemically inert and not react with 4-Cyclopropylbenzoic acid.

• A relatively low boiling point facilitates its removal from the purified crystals.[4]

• Low toxicity and environmental impact.

Based on the chemical structure of 4-Cyclopropylbenzoic acid (an aromatic carboxylic acid), polar solvents are generally good candidates.[5] While a documented synthesis specifies recrystallization from ethanol,[1] a systematic approach to solvent selection is recommended for process optimization.

Recommended Solvent System: Based on the polarity of 4-Cyclopropylbenzoic acid and general principles for recrystallizing carboxylic acids, a mixed solvent system of Ethanol and Water is recommended. Ethanol will effectively dissolve the compound at elevated temperatures, and the addition of water as an anti-solvent will significantly decrease its solubility upon cooling, promoting crystallization and high recovery.

Potential Impurities and their Removal

The synthesis of 4-Cyclopropylbenzoic acid from coumalic acid and cyclopropyl acetylene may introduce several impurities.[1] Potential impurities could include unreacted starting materials, byproducts from the synthesis of cyclopropyl acetylene (which may involve chlorinated intermediates), and polymeric materials. The recrystallization process is designed to effectively remove these impurities. Insoluble impurities can be removed by hot filtration, while soluble impurities will remain in the mother liquor after crystallization.

Experimental Protocol

This protocol is designed for the purification of approximately 10 grams of crude 4-Cyclopropylbenzoic acid. Adjustments can be made for different scales.

Materials and Equipment:

• Crude 4-Cyclopropylbenzoic acid

• Ethanol (95% or absolute)

• Deionized water

• Activated carbon (optional, for colored impurities)

• Erlenmeyer flasks (250 mL and 500 mL)

• Graduated cylinders

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Watch glass

• Drying oven

Step-by-Step Procedure:

• Dissolution:

  • Place 10.0 g of crude 4-Cyclopropylbenzoic acid into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 50 mL of ethanol to the flask.

  • Gently heat the mixture on a hot plate with stirring.

  • Continue to add ethanol in small portions until the solid completely dissolves. Avoid adding a large excess of solvent to ensure a good recovery.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and allow it to cool slightly.

  • Add a small amount (approx. 0.5 g) of activated carbon to the solution.

  • Gently swirl the flask and reheat the solution to boiling for a few minutes.

• Hot Filtration (if activated carbon was used or if insoluble impurities are present):

  • Preheat a clean 500 mL Erlenmeyer flask and a glass funnel on the hot plate.

  • Place a fluted filter paper in the funnel.

  • Quickly filter the hot solution into the preheated flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Remove the flask containing the clear filtrate from the hot plate.

  • Slowly add deionized water to the hot ethanol solution with continuous swirling until the solution becomes slightly turbid (cloudy).

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold 1:1 ethanol/water mixture to remove any adhering mother liquor.

  • Continue to draw air through the crystals for several minutes to partially dry them.

• Drying:

  • Transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals in a vacuum oven at 60-70 °C until a constant weight is achieved.

Process Workflow Diagram

Caption: Workflow for the purification of 4-Cyclopropylbenzoic acid.

Expected Results and Quality Control

Parameter	Specification	Analytical Method
Appearance	White crystalline solid	Visual Inspection
Purity (by HPLC)	≥ 99.5%	High-Performance Liquid Chromatography
Melting Point	222-224 °C	Melting Point Apparatus
Residual Solvents	As per ICH guidelines	Gas Chromatography

The expected yield of purified 4-Cyclopropylbenzoic acid is typically in the range of 85-95%, depending on the purity of the starting material and strict adherence to the protocol. The melting point of the purified product should be sharp and within the specified range. A broad melting range indicates the presence of impurities.

Troubleshooting

Problem	Possible Cause	Solution
Oiling out (formation of an oil instead of crystals)	The boiling point of the solvent is higher than the melting point of the solute. / The solution is supersaturated.	Add more solvent to the hot solution. / Ensure slow cooling.
No crystals form upon cooling	Too much solvent was used. / The solution is not sufficiently supersaturated.	Evaporate some of the solvent. / Scratch the inside of the flask with a glass rod to induce crystallization. / Add a seed crystal.
Low recovery	Too much solvent was used. / The crystals were washed with a solvent at room temperature. / Premature crystallization during hot filtration.	Use the minimum amount of hot solvent for dissolution. / Use ice-cold solvent for washing. / Ensure the filtration apparatus is preheated.

Conclusion

This application note provides a comprehensive and reliable protocol for the purification of 4-Cyclopropylbenzoic acid by recrystallization. By carefully selecting the solvent system and controlling the experimental parameters, researchers and drug development professionals can consistently obtain high-purity material suitable for the synthesis of pharmaceutical ingredients. The principles and techniques described herein are also applicable to the purification of other solid organic compounds.

References

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• Fieser, L. F., & Williamson, K. L. (n.d.). Organic Experiments (8th ed.). Houghton Mifflin Company.

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• Muhammad, S., Sanam, S., et al. (2019). Temperature Dependent Solubility of Benzoic Acid in Aqueous Phase and Aqueous Mixtures of Aliphatic Alcohols. Zeitschrift für Physikalische Chemie, 233(9-11), 1335-1350. [Link][7]

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Application Note: Strategies for the Derivatization of the Carboxylic Acid Group of 4-Cyclopropylbenzoic Acid

Introduction

4-Cyclopropylbenzoic acid is a valuable building block in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. The cyclopropyl moiety is a bioisostere for various functional groups and can significantly enhance metabolic stability, binding affinity, and membrane permeability of drug candidates.[1][2][3][4] The carboxylic acid group serves as a versatile chemical handle, allowing for the synthesis of a diverse array of derivatives, including esters, amides, and other functional compounds. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principal methods for derivatizing the carboxylic acid group of 4-Cyclopropylbenzoic acid. We will delve into the mechanistic rationale behind common protocols and provide actionable, step-by-step procedures for key transformations.

Core Derivatization Pathways

The primary strategies for derivatizing 4-Cyclopropylbenzoic acid involve the conversion of the carboxylic acid into esters, amides, or highly reactive acyl chlorides, which serve as intermediates for further modification. The choice of method depends on the desired final product, the stability of the substrates, and the required scale of the reaction.

Section 1: Esterification

Esterification is a fundamental transformation that can modulate the lipophilicity and pharmacokinetic profile of a molecule. Two common and reliable methods are Fischer-Speier Esterification for simple alcohols and Steglich Esterification for more complex or sensitive substrates.

Method A: Fischer-Speier Esterification (Acid-Catalyzed)

This classic method is ideal for producing simple alkyl esters (e.g., methyl, ethyl) and is driven by reacting the carboxylic acid with an excess of alcohol under acidic conditions.[5][6][7]

Causality and Mechanistic Insight: The reaction is an equilibrium process.[5][6] A strong acid catalyst (like H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon.[5][6][8] This activation facilitates nucleophilic attack by the alcohol. To drive the equilibrium toward the ester product, an excess of the alcohol is used, and the water formed as a byproduct is often removed.[5][7]

Experimental Protocol: Synthesis of Methyl 4-Cyclopropylbenzoate

• Reagent Setup: To a 100 mL round-bottom flask, add 4-Cyclopropylbenzoic acid (e.g., 5.0 g, 30.8 mmol).

• Solvent and Catalyst: Add anhydrous methanol (50 mL). While stirring, cautiously add concentrated sulfuric acid (0.5 mL) dropwise.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) for 4-6 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Reduce the volume of methanol by about half using a rotary evaporator.

• Extraction: Dilute the residue with ethyl acetate (100 mL) and carefully transfer it to a separatory funnel. Wash the organic layer sequentially with water (2 x 50 mL), a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2 x 50 mL) to neutralize the acid, and finally with brine (1 x 50 mL).[9]

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude methyl 4-cyclopropylbenzoate, which can be further purified by column chromatography if necessary.

Method B: Steglich Esterification (Carbodiimide-Mediated)

For more sensitive or sterically hindered alcohols, the Steglich esterification offers a milder, non-acidic alternative.[10][11][12] This method utilizes a coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) or the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), along with a nucleophilic catalyst, 4-(Dimethylamino)pyridine (DMAP).[10][11][13]

Causality and Mechanistic Insight: DCC or EDC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[10][12][13] DMAP, a more potent nucleophile than the alcohol, intercepts this intermediate to form a reactive N-acylpyridinium species ("active ester").[10][11] This species is then readily attacked by the alcohol to form the desired ester, regenerating the DMAP catalyst. This pathway avoids harsh acidic conditions and is effective for substrates that are acid-labile.[10][11][12]

Experimental Protocol: Synthesis of a Generic Ester (R-OH)

• Reagent Setup: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve 4-Cyclopropylbenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Alcohol and Catalyst: Add the desired alcohol (1.1 eq) and a catalytic amount of DMAP (0.1 eq).

• Coupling Agent: Cool the mixture to 0°C in an ice bath. Add a solution of DCC (1.1 eq) or EDC (1.1 eq) in DCM dropwise over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours.

• Work-up and Purification:

  • If using DCC, the byproduct dicyclohexylurea (DCU) is insoluble and can be removed by filtration.

  • If using EDC, the urea byproduct is water-soluble and is removed during the aqueous work-up.

  • Dilute the reaction mixture with DCM. Wash with 0.5 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Section 2: Amidation via Peptide Coupling

The formation of an amide bond is arguably the most critical derivatization in drug discovery. Modern peptide coupling reagents provide a highly efficient and mild route to synthesize amides from 4-Cyclopropylbenzoic acid.

Causality and Mechanistic Insight: Amide bond formation requires activation of the carboxylic acid.[14] Coupling reagents like EDC, often used with an additive such as 1-Hydroxybenzotriazole (HOBt), achieve this efficiently. EDC first reacts with the carboxylic acid to form the O-acylisourea intermediate.[15] HOBt then reacts with this intermediate to generate an HOBt-ester.[16][17] This HOBt-ester is less prone to racemization and side reactions and reacts cleanly with the incoming amine to form the stable amide bond, releasing HOBt.[14][17][18]

Experimental Protocol: Synthesis of N-Alkyl/Aryl-4-cyclopropylbenzamide

• Reagent Setup: Dissolve 4-Cyclopropylbenzoic acid (1.0 eq) and HOBt (1.2 eq) in an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF).

• Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the solution.

• Coupling Agent: Cool the mixture to 0°C. Add EDC hydrochloride (1.2 eq) portion-wise, ensuring the temperature remains below 10°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor completion by TLC or LC-MS.

• Work-up: Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude amide can be purified by recrystallization or column chromatography.

Section 3: Acyl Halide Formation

The conversion of 4-Cyclopropylbenzoic acid to its acyl chloride creates a highly reactive intermediate that can be used to form esters and amides with even weak nucleophiles. Thionyl chloride (SOCl₂) is a common and effective reagent for this purpose.[19][20][21]

Causality and Mechanistic Insight: The reaction begins with the attack of the carboxylic acid's hydroxyl group on the sulfur atom of thionyl chloride.[22][23] This forms a chlorosulfite intermediate, converting the hydroxyl into an excellent leaving group.[22][23] A chloride ion, either from the reaction or present in solution, then attacks the carbonyl carbon in a nucleophilic acyl substitution. The intermediate collapses, eliminating sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gaseous byproducts, driving the reaction to completion.[20][22]

Experimental Protocol: Synthesis of 4-Cyclopropylbenzoyl Chloride

• Safety First: This reaction should be performed in a well-ventilated fume hood as it releases toxic gases (SO₂ and HCl).

• Reagent Setup: Place 4-Cyclopropylbenzoic acid (1.0 eq) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: Carefully add thionyl chloride (SOCl₂) (2.0-3.0 eq), either neat or using a non-protic solvent like toluene. A catalytic amount of DMF can accelerate the reaction.

• Reaction: Heat the mixture to reflux (approx. 80°C) for 1-3 hours. The completion of the reaction is often indicated by the cessation of gas evolution.

• Isolation: After cooling, carefully remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 4-Cyclopropylbenzoyl chloride is often used immediately in the next step without further purification due to its reactivity and moisture sensitivity.[24][25]

Data and Workflow Summary

Table 1: Comparison of Derivatization Methods

Method	Key Reagents	Conditions	Best For	Key Byproducts
Fischer Esterification	Alcohol, H₂SO₄ (cat.)	Reflux (60-110°C)	Simple, robust esters	Water
Steglich Esterification	Alcohol, DCC/EDC, DMAP (cat.)	0°C to RT	Sensitive/hindered substrates	Dicyclohexylurea (DCU) or water-soluble urea
Amidation (Peptide Coupling)	Amine, EDC, HOBt	0°C to RT	High-yield, clean amide synthesis	Water-soluble urea
Acyl Chloride Formation	SOCl₂ or (COCl)₂	Reflux (70-90°C)	Creating highly reactive intermediates	SO₂, HCl (gases)

Workflow Visualization

The following diagrams illustrate the general workflow for derivatization and the mechanism for the widely used EDC/HOBt amidation coupling.

Caption: General derivatization workflow for 4-Cyclopropylbenzoic acid.

Caption: Simplified mechanism of EDC/HOBt mediated amidation.

References

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• Fiveable. (n.d.). Steglich Esterification Definition. Retrieved from [Link]

• Grokipedia. (n.d.). Steglich esterification. Retrieved from [Link]

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt). Retrieved from [Link]

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Scribd. (n.d.). Steglich Esterification Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• Chemguide. (n.d.). converting carboxylic acids into acyl (acid) chlorides. Retrieved from [Link]

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• Sabde, S., et al. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 52(43), 5695-5697. Available from: [Link]

• ResearchGate. (n.d.). Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Incorporation of 4-Cyclopropylbenzoic Acid in the Synthesis of Potent and Selective Kinase Inhibitors

Introduction: The Rise of the Cyclopropyl Group in Kinase Drug Discovery

Protein kinases have emerged as one of the most critical classes of drug targets, particularly in oncology and immunology. Their role as central nodes in signaling pathways that govern cell proliferation, differentiation, and survival makes them prime targets for therapeutic intervention. The development of small-molecule kinase inhibitors has revolutionized treatment paradigms for numerous diseases. However, achieving high potency while maintaining selectivity across the highly conserved human kinome remains a significant challenge in medicinal chemistry.

This guide focuses on the strategic use of 4-Cyclopropylbenzoic acid , a versatile building block for introducing the cyclopropyl moiety into kinase inhibitor scaffolds. The cyclopropyl group, the smallest cycloalkane, is far from a simple saturated ring; its unique electronic and conformational properties have established it as a "privileged" motif in modern drug discovery.[1][2] Its incorporation is a deliberate strategy to address common roadblocks in drug development, including metabolic instability, off-target effects, and insufficient potency.[3]

We will explore the underlying principles that make the cyclopropyl group advantageous, provide a case study on its relevance to the synthesis of inhibitors like Bosutinib, and offer detailed protocols for its incorporation into novel chemical entities.

The Scientific Rationale: Why Employ a Cyclopropyl Moiety?

The decision to incorporate a cyclopropyl group is rooted in its ability to confer multiple desirable physicochemical properties upon a drug candidate.[1][4]

• Enhanced Metabolic Stability: The cyclopropyl ring's strained C-H bonds are shorter and stronger than those in typical aliphatic chains.[1][3] This increased bond dissociation energy makes them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary route of drug degradation.[5] This can lead to an improved pharmacokinetic profile, including a longer in-vivo half-life.[4]

• Improved Potency and Binding Affinity: The rigid, planar structure of the cyclopropane ring reduces the conformational flexibility of a molecule.[4] By "locking" a portion of the molecule into a bioactive conformation that is pre-organized for binding to the kinase's ATP pocket, the entropic penalty of binding is reduced, often leading to a significant increase in potency.[2]

• Vector for Selectivity: The distinct three-dimensional shape and electronic profile of the cyclopropyl group can be exploited to achieve selectivity. It can make unique van der Waals or hydrophobic interactions within the target kinase that are not possible with other alkyl substituents, helping to avoid binding to off-target kinases and thereby reducing potential side effects.[1]

• Bioisosteric Replacement: The cyclopropyl ring is often used as a rigid bioisostere for alkenes or gem-dimethyl groups, maintaining or improving biological activity while altering physical properties like solubility and metabolic stability.[1]

Case Study: Bosutinib, a Dual Src/Abl Kinase Inhibitor

Bosutinib (marketed as Bosulif®) is a potent ATP-competitive inhibitor of both the Bcr-Abl and Src family kinases, approved for the treatment of Philadelphia chromosome-positive (Ph+) chronic myelogenous leukemia (CML).[6][7] While its core is a 4-anilinoquinoline, the broader structural class often involves amide-linked side chains where building blocks like 4-cyclopropylbenzoic acid are highly relevant. Bosutinib's success underscores the effectiveness of dual-target inhibition in overcoming resistance to earlier therapies.[8][9]

Kinase Inhibition Profile of Bosutinib

Bosutinib exhibits a distinct kinase selectivity profile, a feature that contributes to its therapeutic window. Notably, it potently inhibits Src and Abl while showing minimal activity against c-Kit and PDGF-R, which is believed to result in a more favorable safety profile compared to other multi-kinase inhibitors.[9][10][11]

Kinase Family	Representative Kinase	Potency (IC₅₀) / Activity	Reference
Abl Family	Bcr-Abl	High Potency (Inhibits phosphorylation)	[9]
Src Family	Src, Lyn, Hck	High Potency	[6][11]
Tec Family	Tec	Potent Inhibition	[11]
Receptor Tyrosine Kinases	c-Kit, PDGFR	No Significant Inhibition	[9][10]
Serine/Threonine Kinases	STE20, CAMK2G	Potent Inhibition	[9][11]

Table 1: A summarized kinase selectivity profile for Bosutinib, highlighting its dual Src/Abl activity and lack of inhibition against c-Kit and PDGFR.

Synthetic Relevance of 4-Cyclopropylbenzoic Acid

The synthesis of many kinase inhibitors, particularly those with anilino-quinazoline or anilino-quinoline cores, culminates in an amide bond formation. This is where 4-cyclopropylbenzoic acid becomes an invaluable reagent. The general strategy involves coupling the benzoic acid derivative to a key amine intermediate of the core scaffold. This modular approach allows for the late-stage introduction of the cyclopropyl moiety to explore structure-activity relationships (SAR).

Figure 1: General workflow for synthesizing a kinase inhibitor using 4-cyclopropylbenzoic acid via amide coupling.

Experimental Protocols

The following protocols provide detailed, self-validating methodologies for the incorporation of 4-cyclopropylbenzoic acid into a target molecule.

Physicochemical Properties of Starting Material

Property	Value	Reference
Chemical Name	4-Cyclopropylbenzoic acid	[12][13]
CAS Number	1798-82-9	[12][13][14]
Molecular Formula	C₁₀H₁₀O₂	[12][14][15]
Molecular Weight	162.19 g/mol	[12][15]
Appearance	Solid	[13]
Melting Point	221-224 °C	[13][16]
Purity	≥96%	[12][13]
Storage	Room Temperature	[12][13]

Table 2: Key properties of the starting reagent, 4-Cyclopropylbenzoic acid.

Protocol 1: General Procedure for Amide Coupling via HATU

This protocol describes a reliable method for coupling 4-cyclopropylbenzoic acid with a primary or secondary amine on a kinase inhibitor scaffold using HATU, a common and efficient coupling reagent.

Materials:

• 4-Cyclopropylbenzoic acid (1.0 eq)

• Amine-containing core scaffold (1.0 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (Saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the amine-containing core scaffold (1.0 eq) and 4-cyclopropylbenzoic acid (1.0 eq).

• Dissolution: Add anhydrous DMF to dissolve the solids (concentration typically 0.1-0.5 M). Stir the solution at room temperature for 5 minutes.

• Base Addition: Add DIPEA (3.0 eq) to the reaction mixture. The base is crucial for deprotonating the carboxylic acid and neutralizing the HCl generated.

• Coupling Reagent Addition: Add HATU (1.2 eq) to the mixture in one portion. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-12 hours. A successful reaction will show the consumption of the starting materials and the formation of a new, less polar spot (the amide product).

• Workup - Quenching: Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate. The volume of EtOAc should be at least 10 times the volume of DMF used.

• Workup - Washing: Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and finally with brine (1x). The bicarbonate wash removes unreacted acid and acidic byproducts.

• Drying and Concentration: Dry the separated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or dichloromethane/methanol, to isolate the pure amide product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Activation to Acyl Chloride

For less sensitive substrates or scaled-up syntheses, converting the carboxylic acid to the more reactive acyl chloride can be highly effective.

Materials:

• 4-Cyclopropylbenzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0-5.0 eq) or Oxalyl Chloride ((COCl)₂) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• Catalytic DMF (1-2 drops if using Oxalyl Chloride)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add 4-cyclopropylbenzoic acid (1.0 eq).

• Solvent/Reagent Addition: Add thionyl chloride (as both reagent and solvent) or dissolve the acid in anhydrous DCM and add oxalyl chloride (1.5 eq) followed by a catalytic drop of DMF.

• Reaction: Gently reflux the mixture (if using SOCl₂) or stir at room temperature (if using oxalyl chloride) for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂ or CO/CO₂).

• Removal of Excess Reagent: Carefully remove the excess thionyl chloride or oxalyl chloride and solvent by distillation or under reduced pressure (a base trap with NaOH solution is recommended for the evolved acidic gases).

• Use in Next Step: The resulting crude 4-cyclopropylbenzoyl chloride is typically a solid or oil and is highly reactive. It should be used immediately in the subsequent amidation step without further purification. Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., DCM, THF) and add it slowly to a cooled (0 °C) solution of the amine and a non-nucleophilic base (e.g., triethylamine or DIPEA).

Visualizing the Impact: Kinase Signaling Inhibition

The ultimate goal of a kinase inhibitor is to block the aberrant signaling cascade that drives disease. By binding to the ATP pocket, the inhibitor prevents the kinase from phosphorylating its downstream substrates, effectively shutting down the pathway.

Figure 2: Diagram illustrating how an ATP-competitive kinase inhibitor blocks the phosphorylation of a substrate, thereby halting downstream signaling.

Conclusion

4-Cyclopropylbenzoic acid is a powerful and versatile building block for medicinal chemists designing the next generation of kinase inhibitors. The unique properties of the cyclopropyl group—enhancing metabolic stability, improving binding potency, and providing a scaffold for achieving selectivity—directly address key challenges in drug discovery. The straightforward and robust protocols for its incorporation, primarily through amide bond formation, make it an accessible and valuable tool for researchers in both academic and industrial settings. By understanding the scientific rationale and mastering the synthetic applications of this reagent, researchers can accelerate the development of novel, effective, and safer kinase-targeted therapies.

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• Discovery of Novel and Highly Selective Cyclopropane ALK Inhibitors through a Fragment-Assisted, Structure-Based Drug Design. [Link]

• 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064 - PubChem - NIH. [Link]

• Structure-activity Relationship Study of 4-(thiazol-5-yl)benzoic Acid Derivatives as Potent Protein Kinase CK2 Inhibitors - PubMed. [Link]

• Discovery and Synthesis of a Naturally Derived Protein Kinase Inhibitor that Selectively Inhibits Distinct Classes of Serine/Threonine Kinases - NIH. [Link]

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The Strategic Application of 4-Cyclopropylbenzoic Acid in the Synthesis of Advanced Agrochemicals

Introduction: The Cyclopropyl Moiety as a Cornerstone in Modern Agrochemical Design

In the landscape of modern agrochemical research, the relentless pursuit of compounds with superior efficacy, enhanced crop safety, and favorable environmental profiles is paramount. Within this context, the incorporation of unique structural motifs that confer advantageous physicochemical properties is a key strategy in the design of novel active ingredients. The cyclopropyl group, a small, strained carbocycle, has emerged as a "privileged" structural element in both medicinal chemistry and agrochemical science.[1] Its rigid, three-dimensional nature can significantly influence a molecule's conformation, metabolic stability, and binding affinity to target enzymes.[2]

4-Cyclopropylbenzoic acid stands as a pivotal building block in this arena, offering a versatile scaffold for the synthesis of a new generation of pesticides. Its rigid aromatic-cyclopropyl structure can enhance target selectivity and environmental stability.[3] This application note provides a detailed exploration of the use of 4-cyclopropylbenzoic acid in the synthesis of potent herbicides, focusing on the isoxazole class of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors. We will provide in-depth, field-proven protocols, elucidate the chemical logic behind the synthetic strategy, and discuss the mode of action of the resulting agrochemicals.

The Rise of Cyclopropyl-Containing HPPD Inhibitors

Herbicides that inhibit the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme are a cornerstone of modern weed management.[4] These compounds disrupt the biosynthesis of plastoquinone and tocopherols, which are essential for carotenoid formation.[3] The absence of carotenoids leads to the rapid photo-destruction of chlorophyll, resulting in the characteristic "bleaching" of susceptible weeds, followed by necrosis and death.[4]

The isoxazole chemical family has proven to be a particularly effective scaffold for HPPD inhibitors.[1] The incorporation of a cyclopropyl group into these isoxazole herbicides, often facilitated by the use of 4-cyclopropylbenzoic acid or its derivatives, has led to the development of highly active compounds. A prime example is the synthesis of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, which have demonstrated potent herbicidal activity.[3] These molecules act as pro-herbicides, undergoing in-planta conversion to the active HPPD-inhibiting species.[3]

Synthetic Workflow: From 4-Cyclopropylbenzoic Acid to HPPD-Inhibiting Herbicides

The following diagram illustrates the multi-step synthetic pathway from 4-cyclopropylbenzoic acid to the target N-benzyl-5-cyclopropyl-isoxazole-4-carboxamide herbicides. This workflow is designed to be a robust and scalable process for research and development applications.

Caption: A multi-step synthesis of N-benzyl-5-cyclopropylisoxazole-4-carboxamide from 4-cyclopropylbenzoic acid.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of a representative N-benzyl-5-cyclopropyl-isoxazole-4-carboxamide herbicide.

Protocol 1: Synthesis of 4-Cyclopropylbenzoyl Chloride

This initial step activates the carboxylic acid for subsequent C-C bond formation. Thionyl chloride is a common and effective reagent for this transformation.[5]

Materials:

• 4-Cyclopropylbenzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with reflux condenser and gas outlet

• Magnetic stirrer and heating mantle

Procedure:

• To a stirred solution of 4-cyclopropylbenzoic acid in anhydrous DCM, add thionyl chloride dropwise at 0 °C.

• After the addition is complete, heat the reaction mixture to reflux for 2-3 hours. The reaction progress can be monitored by the cessation of HCl gas evolution (test with pH paper at the outlet).

• Cool the reaction mixture to room temperature and remove the excess thionyl chloride and DCM under reduced pressure.

• The resulting crude 4-cyclopropylbenzoyl chloride is typically used in the next step without further purification.

Data Summary Table 1: Reaction Parameters for Acid Chloride Formation

Parameter	Value
Reactant Ratio	1:2 (Acid:SOCl₂)
Solvent	Anhydrous DCM
Reaction Temperature	Reflux
Reaction Time	2-3 hours
Expected Yield	>95% (crude)

Protocol 2: Synthesis of Ethyl 3-cyclopropyl-3-oxopropanoate

This protocol outlines the formation of the key β-ketoester intermediate. It is adapted from a standard procedure for the synthesis of similar compounds.[6]

Materials:

• Monoethyl malonate (1.1 eq)

• n-Butyllithium (2.2 eq) in hexanes

• 4-Cyclopropylbenzoyl chloride (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve monoethyl malonate in anhydrous THF and cool to -78 °C.

• Slowly add n-butyllithium, maintaining the temperature below -65 °C.

• Allow the mixture to warm to 0 °C for 30 minutes, then re-cool to -78 °C.

• Add a solution of 4-cyclopropylbenzoyl chloride in anhydrous THF dropwise, again keeping the temperature below -65 °C.

• After addition, allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Formation of the Isoxazole Ring and Final Amide Coupling

This three-step sequence constructs the isoxazole core and couples it with the desired benzylamine.

Materials:

• Ethyl 3-cyclopropyl-3-oxopropanoate (1.0 eq)

• Triethyl orthoformate (1.5 eq)

• Acetic anhydride (1.5 eq)

• Hydroxylamine hydrochloride (NH₂OH·HCl) (1.2 eq)

• Sodium hydroxide (NaOH)

• Ethanol, Water

• Substituted benzylamine (1.0 eq)

• EDCI (1.2 eq), HOBt (1.2 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

Step A: Synthesis of Ethyl 2-(ethoxymethylene)-3-cyclopropyl-3-oxopropanoate

• Heat a mixture of ethyl 3-cyclopropyl-3-oxopropanoate, triethyl orthoformate, and acetic anhydride at 120-130 °C for 2 hours.

• Remove volatile components under reduced pressure to yield the crude enol ether, which can be used directly in the next step.

Step B: Synthesis of Ethyl 5-cyclopropylisoxazole-4-carboxylate

• Dissolve the crude enol ether in ethanol.

• Add a solution of hydroxylamine hydrochloride in water.

• Adjust the pH to ~5 with aqueous NaOH and stir at room temperature for 4-6 hours.

• Remove the ethanol under reduced pressure and extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the isoxazole ester.

Step C: Hydrolysis and Amide Coupling

• Hydrolyze the ethyl 5-cyclopropylisoxazole-4-carboxylate using aqueous NaOH in ethanol at reflux. Acidify with HCl to precipitate the carboxylic acid, which is then filtered and dried.

• To a solution of 5-cyclopropylisoxazole-4-carboxylic acid and the desired substituted benzylamine in DMF, add EDCI and HOBt.

• Stir the reaction mixture at room temperature overnight.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by recrystallization or column chromatography.[3]

Mechanism of Action: The Role of the Cyclopropyl Moiety

The final N-benzyl-5-cyclopropyl-isoxazole-4-carboxamide products are pro-herbicides. In the plant, the isoxazole ring is cleaved, generating a diketonitrile intermediate. This diketonitrile is the active molecule that inhibits the HPPD enzyme.[3] The cyclopropyl group plays a crucial role in enhancing the herbicidal activity, not necessarily by increasing the potency at the target site, but by improving the molecule's bioavailability.[5] The reduced polarity and unique conformational constraints imposed by the cyclopropyl group can lead to better uptake and translocation within the plant, ultimately delivering more of the active compound to the target enzyme.

Caption: The metabolic activation and mode of action of cyclopropyl-isoxazole herbicides.

Conclusion

4-Cyclopropylbenzoic acid is a valuable and strategic starting material for the synthesis of advanced agrochemicals. Its incorporation into the isoxazole scaffold has yielded a class of potent HPPD-inhibiting herbicides with a unique pro-herbicidal activation mechanism. The protocols and insights provided in this application note offer a comprehensive guide for researchers and scientists in the field of agrochemical development, highlighting the power of rational molecular design in creating the next generation of crop protection solutions. The continued exploration of cyclopropyl-containing building blocks like 4-cyclopropylbenzoic acid will undoubtedly pave the way for further innovations in the agrochemical industry.

References

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• Sun, X. L., Ji, Z. M., Wei, S. P., & Ji, Z. Q. (2020). Design, Synthesis, and Herbicidal Activity of N-Benzyl-5-cyclopropyl-isoxazole-4-carboxamides. Journal of Agricultural and Food Chemistry, 68(51), 15107–15114. [Link]

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• ResearchGate. (n.d.). Design, synthesis and herbicidal activity of 5-cyclopropyl-N-phenylisoxazole-4-carboxamides. Retrieved from [Link]

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Application Note &amp; Protocol: Synthesis of 4-Cyclopropylbenzoyl chloride via Thionyl Chloride

Document ID: AN-SC-2026-01-09-001

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide for the synthesis of 4-cyclopropylbenzoyl chloride from 4-cyclopropylbenzoic acid using thionyl chloride (SOCl₂). The conversion of carboxylic acids to acyl chlorides is a foundational transformation in organic synthesis, yielding highly reactive intermediates essential for constructing amides, esters, and for use in Friedel-Crafts acylations.[1][2][3] 4-Cyclopropylbenzoyl chloride, in particular, is a valuable building block in medicinal chemistry and agrochemical development due to the unique electronic and conformational properties imparted by the cyclopropyl moiety.[2] This guide details the underlying reaction mechanism, offers field-proven experimental protocols, outlines critical safety considerations, and provides guidance on reaction work-up and product characterization.

Introduction and Scientific Background

The conversion of a carboxylic acid to an acyl chloride is a critical activation step. The hydroxyl group of a carboxylic acid is a poor leaving group, rendering the carbonyl carbon less susceptible to nucleophilic attack.[4] Thionyl chloride is a highly effective reagent for this transformation, converting the hydroxyl into an excellent leaving group.[3][5] The primary advantages of using thionyl chloride are the formation of gaseous byproducts (sulfur dioxide and hydrogen chloride), which simplifies purification, and its relatively low cost.[3][6]

The cyclopropyl group attached to the aromatic ring at the 4-position is of particular interest. Its carbon-carbon bonds possess significant p-orbital character, allowing the group to conjugate with the adjacent π-system.[2] This influences the electronic properties of the benzoyl moiety, making 4-cyclopropylbenzoyl chloride a unique synthon for introducing this structural motif into more complex molecules.[2]

Reaction Mechanism and Catalysis

The reaction proceeds through a two-stage nucleophilic acyl substitution mechanism.

• Formation of a Chlorosulfite Intermediate: The carboxylic acid oxygen acts as a nucleophile, attacking the electrophilic sulfur atom of thionyl chloride.[4][7] This is followed by the expulsion of a chloride ion and deprotonation to form a highly reactive acyl chlorosulfite intermediate. This step effectively transforms the poor -OH leaving group into a much better -O(SO)Cl leaving group.[4]

• Nucleophilic Attack and Product Formation: The chloride ion, generated in the first step, then acts as a nucleophile, attacking the carbonyl carbon of the intermediate.[4][5] The subsequent collapse of the tetrahedral intermediate results in the formation of the final acyl chloride product and the release of sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gaseous byproducts.[3][7] The irreversible loss of these gases drives the reaction to completion.[3]

Role of Catalytic N,N-Dimethylformamide (DMF)

For many carboxylic acids, the reaction with thionyl chloride can be slow. The addition of a catalytic amount of N,N-dimethylformamide (DMF) significantly accelerates the rate of reaction.[3][6][8]

The mechanism involves the initial reaction of DMF with thionyl chloride to form the electrophilic Vilsmeier reagent, an imidoyl chloride.[8][9] The carboxylic acid then reacts with this highly reactive Vilsmeier reagent, which is more susceptible to nucleophilic attack than thionyl chloride itself, leading to the formation of the acyl chloride and regeneration of the DMF catalyst.[9][10]

Diagram: Catalytic Cycle of Acyl Chloride Formation with DMF

Caption: General workflow for the synthesis of 4-cyclopropylbenzoyl chloride.

Product Characterization

Confirming the identity and purity of the synthesized 4-cyclopropylbenzoyl chloride is essential. Due to its reactivity, direct analysis can be challenging. [11]

• Infrared (IR) Spectroscopy: This is an excellent method for confirming the conversion. The broad O-H stretch of the starting carboxylic acid (around 3000 cm⁻¹) should disappear, and a strong, sharp C=O stretch characteristic of an acyl chloride should appear at a higher wavenumber (typically ~1770-1800 cm⁻¹). [12][13]* Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The acidic proton of the carboxylic acid (a broad singlet, often >10 ppm) will disappear. The aromatic and cyclopropyl protons will remain, though their chemical shifts may be slightly altered.

  • ¹³C NMR: The carbonyl carbon signal will shift. For a typical aromatic acyl chloride, this resonance appears around 165-170 ppm. [12]* Derivatization for Analysis: For easier handling during chromatographic analysis (TLC, LC-MS), a small aliquot of the crude product can be quenched with a nucleophile like benzylamine or methanol. [11]This converts the reactive acyl chloride into a stable amide or ester, which can be easily analyzed to confirm the reaction's completion. [11]

Troubleshooting and Field Insights

• Low Yield: Often caused by moisture contamination. Ensure all glassware is oven- or flame-dried and reagents (especially solvents) are anhydrous.

• Dark Coloration: Older thionyl chloride can contain impurities like sulfur chlorides that can cause discoloration. While distillation of SOCl₂ is possible, it is often unnecessary for most applications if using a reputable source. [11]* Incomplete Reaction: If gas evolution stalls, ensure the temperature is adequate and consider adding another drop of DMF. In some cases, extending the reaction time is necessary.

• Work-up Issues: Vigorous reaction during quenching or work-up indicates a large excess of unreacted thionyl chloride. The removal step under vacuum should be performed carefully and thoroughly. Quenching waste streams containing thionyl chloride with water can be ineffective and dangerous; using an alcohol like butanol is a safer alternative for waste neutralization. [14][15][16]

Conclusion

The synthesis of 4-cyclopropylbenzoyl chloride from its corresponding carboxylic acid using thionyl chloride, particularly with DMF catalysis, is a robust and efficient transformation. By adhering to strict anhydrous conditions and rigorous safety protocols, researchers can reliably produce this valuable synthetic intermediate. Proper handling of the hazardous reagents and byproducts, combined with appropriate analytical confirmation, ensures a successful and safe laboratory operation.

References

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• Carl ROTH. (n.d.).
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• 7Solutions. (2025, April 7). Hydrogen Chloride Safety: Risks & Precautions [Video]. YouTube.
• Bionium. (n.d.).
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• ResearchGate. (2012, November 27).
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• Dmf role in acid chloride form
• Reddit. (2025, March 31). Synthesis of Acyl Chlorides with Thionyl Chloride.
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• Organic Syntheses. (n.d.). Procedure.
• Alachem Co., Ltd. (n.d.). 76274-94-7 | Benzoyl chloride, 4-cyclopropyl-.
• Acid Chloride Synthesis using Oxalyl Chloride and DMF.mp4 [Video]. (2022, February 21). YouTube.
• Sigma-Aldrich. (n.d.). 4-CYCLOPROPYLBENZOYL CHLORIDE | 76274-94-7.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• BenchChem. (n.d.). 4-Cyclopropylbenzoyl chloride | 76274-94-7.
• 4-CYCLOPROPYLBENZOYL CHLORIDE. (n.d.).
• Acids to Acyl Chlorides, Part 1 [Video]. (2021, August 20). YouTube.
• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Organic Chemistry Portal. (n.d.). Acid to Acid Chloride - Common Conditions.
• ChemTube3D. (n.d.).
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• Reaction of Carboxylic Acids with Thionyl Chloride [Video]. (2013, December 8). YouTube.
• Google Patents. (n.d.). EP3055292B1 - Process for preparing 4-[[(benzoyl)
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Application Notes and Protocols: 4-Cyclopropylbenzoic Acid in Multi-Step Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the strategic application of 4-cyclopropylbenzoic acid as a key reagent in multi-step organic synthesis, with a particular focus on its role in contemporary drug discovery and development. The unique physicochemical properties conferred by the cyclopropyl moiety—including enhanced metabolic stability, improved potency, and favorable pharmacokinetic profiles—have established this building block as a valuable tool in medicinal chemistry. This document delves into the causality behind its utility, offering detailed, field-proven protocols for its activation and subsequent derivatization through robust amide and Suzuki coupling reactions. A detailed multi-step synthesis of a key intermediate for a quinoxaline-based therapeutic agent is presented to exemplify the practical application of 4-cyclopropylbenzoic acid in the construction of complex molecular architectures.

The Strategic Advantage of the Cyclopropyl Moiety in Medicinal Chemistry

The incorporation of a cyclopropyl group into a molecular scaffold is a well-established strategy in modern drug design.[1][2] This small, strained ring system is not merely a passive linker but an active contributor to the overall properties of a drug candidate. The 4-cyclopropylbenzoyl moiety, in particular, offers a unique combination of rigidity and lipophilicity that can profoundly influence a molecule's biological activity.

Key contributions of the cyclopropyl group include:

• Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring renders it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3] This can lead to an increased half-life and improved bioavailability of the drug molecule.

• Enhanced Potency: The rigid nature of the cyclopropyl group can lock the molecule into a specific conformation that is optimal for binding to its biological target, thereby increasing potency.[2]

• Improved Pharmacokinetics: The introduction of a cyclopropyl group can modulate a molecule's lipophilicity, impacting its absorption, distribution, metabolism, and excretion (ADME) profile in a predictable manner.[2]

• Reduced Off-Target Effects: By enforcing a more defined three-dimensional structure, the cyclopropyl moiety can enhance binding selectivity, reducing interactions with unintended biological targets and minimizing off-target side effects.[2]

dot graph G { layout=neato; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"4-Cyclopropylbenzoic_Acid" [label="4-Cyclopropylbenzoic Acid", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Enhanced_Metabolic_Stability" [label="Enhanced Metabolic Stability"]; "Improved_Potency" [label="Improved Potency"]; "Favorable_Pharmacokinetics" [label="Favorable Pharmacokinetics"]; "Reduced_Off-Target_Effects" [label="Reduced Off-Target Effects"]; "Drug_Candidate" [label="Successful Drug Candidate", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"4-Cyclopropylbenzoic_Acid" -- "Enhanced_Metabolic_Stability" [len=1.5]; "4-Cyclopropylbenzoic_Acid" -- "Improved_Potency" [len=1.5]; "4-Cyclopropylbenzoic_Acid" -- "Favorable_Pharmacokinetics" [len=1.5]; "4-Cyclopropylbenzoic_Acid" -- "Reduced_Off-Target_Effects" [len=1.5]; "Enhanced_Metabolic_Stability" -- "Drug_Candidate" [len=1.5]; "Improved_Potency" -- "Drug_Candidate" [len=1.5]; "Favorable_Pharmacokinetics" -- "Drug_Candidate" [len=1.5]; "Reduced_Off-Target_Effects" -- "Drug_Candidate" [len=1.5]; } .dot

Figure 1: Strategic benefits of incorporating the 4-cyclopropylbenzoyl moiety.

Activation and Derivatization: Core Synthetic Methodologies

The carboxylic acid functionality of 4-cyclopropylbenzoic acid serves as a versatile handle for a variety of chemical transformations. The two most common and powerful methods for its derivatization in multi-step synthesis are amide bond formation and Suzuki-Miyaura cross-coupling.

Amide Bond Formation: A Gateway to Diverse Functionality

The formation of an amide bond is one of the most frequently employed reactions in medicinal chemistry.[4] The direct reaction between a carboxylic acid and an amine is generally inefficient. Therefore, activation of the carboxylic acid is necessary. A common and highly effective method is the conversion of 4-cyclopropylbenzoic acid to its corresponding acyl chloride, 4-cyclopropylbenzoyl chloride. This activated intermediate readily reacts with a wide range of primary and secondary amines to form the desired amide products.

Protocol 1: Synthesis of 4-Cyclopropylbenzoyl Chloride

This protocol details the conversion of 4-cyclopropylbenzoic acid to its highly reactive acyl chloride derivative.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-Cyclopropylbenzoic acid	1798-82-9	162.19	1.0 eq
Oxalyl chloride	79-37-8	126.93	1.5 eq
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Catalytic
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Anhydrous

Experimental Procedure:

• To a solution of 4-cyclopropylbenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM), add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 1-2 drops).

• Slowly add oxalyl chloride (1.5 eq) to the solution at room temperature. Gas evolution will be observed.

• Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 4-cyclopropylbenzoyl chloride, which can often be used in the next step without further purification.

Protocol 2: General Procedure for Amide Coupling with 4-Cyclopropylbenzoyl Chloride

This protocol outlines the coupling of the in situ generated or isolated 4-cyclopropylbenzoyl chloride with a generic amine.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-Cyclopropylbenzoyl chloride	76274-94-7	180.63	1.0 eq
Amine (primary or secondary)	Varies	Varies	1.1 eq
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)	121-44-8 / 7087-68-5	101.19 / 129.24	1.5-2.0 eq
Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous	75-09-2 / 109-99-9	84.93 / 72.11	Anhydrous

Experimental Procedure:

• Dissolve the amine (1.1 eq) and triethylamine (or DIPEA) (1.5-2.0 eq) in anhydrous DCM or THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 4-cyclopropylbenzoyl chloride (1.0 eq) in the same anhydrous solvent to the cooled amine solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.

dot graph G { layout=neato; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"Start" [label="4-Cyclopropylbenzoic Acid", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Activation" [label="Activation\n(e.g., with Oxalyl Chloride)"]; "Intermediate" [label="4-Cyclopropylbenzoyl Chloride", shape=box, style=dashed]; "Coupling" [label="Amide Coupling\n(with Primary/Secondary Amine)"]; "Product" [label="4-Cyclopropylbenzamide Derivative", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Activation" [len=1.5]; "Activation" -> "Intermediate" [len=1.5]; "Intermediate" -> "Coupling" [len=1.5]; "Coupling" -> "Product" [len=1.5]; } .dot

Figure 2: Workflow for the synthesis of 4-cyclopropylbenzamide derivatives.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds, particularly between sp2-hybridized carbon atoms.[5] To utilize 4-cyclopropylbenzoic acid in this context, it must first be converted to a suitable coupling partner, such as an aryl halide or a boronic acid derivative. A common strategy involves the synthesis of 4-bromo-1-cyclopropylbenzene, which can then be coupled with a variety of boronic acids or their esters.

Protocol 3: Suzuki-Miyaura Coupling of a 4-Cyclopropylphenyl Derivative

This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of a 4-cyclopropyl-substituted aryl halide with a generic boronic acid.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-Bromo-1-cyclopropylbenzene	1124-34-1	197.07	1.0 eq
Aryl or Heteroaryl Boronic Acid	Varies	Varies	1.2 eq
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50	0.02-0.05 eq
Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand	603-35-0	280.39	0.04-0.10 eq
Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)	584-08-7 / 534-17-8	138.21 / 325.82	2.0-3.0 eq
1,4-Dioxane or Toluene and Water	123-91-1 / 108-88-3	88.11 / 92.14	Solvent

Experimental Procedure:

• In a reaction vessel, combine 4-bromo-1-cyclopropylbenzene (1.0 eq), the boronic acid (1.2 eq), the palladium catalyst (e.g., Pd(OAc)₂), the phosphine ligand (e.g., PCy₃), and the base (e.g., K₂CO₃).

• Add the solvent system, typically a mixture of an organic solvent like 1,4-dioxane or toluene and water (e.g., 4:1 v/v).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours, monitoring the progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with water and an organic solvent such as ethyl acetate.

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

dot graph G { layout=neato; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"Start" [label="4-Bromo-1-cyclopropylbenzene", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Coupling_Partner" [label="Aryl/Heteroaryl\nBoronic Acid"]; "Suzuki_Coupling" [label="Suzuki-Miyaura\nCross-Coupling", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Product" [label="4-Cyclopropyl-Substituted\nBiaryl", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -- "Suzuki_Coupling" [len=1.5]; "Coupling_Partner" -- "Suzuki_Coupling" [len=1.5]; "Suzuki_Coupling" -- "Product" [len=1.5]; } .dot

Figure 3: General scheme for Suzuki-Miyaura cross-coupling.

Application in Multi-Step Synthesis: Synthesis of a Quinoxaline-Based Intermediate

To illustrate the practical utility of 4-cyclopropylbenzoic acid in a complex synthesis, this section details the preparation of a key intermediate for a quinoxaline-based therapeutic agent. Quinoxaline derivatives are prevalent in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] The following multi-step synthesis showcases the sequential application of the activation and amide coupling protocols described above.

Target Intermediate: (S)-N-((3S,5R)-1-(4-cyclopropylbenzoyl)-5-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-pyrrolidin-3-yl)-N-methyl-3-oxo-3,4-dihydro-2H-benzo[b][2][6]oxazine-8-carboxamide

dot graph G { layout=neato; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

"Step1" [label="Step 1: Activation of\n4-Cyclopropylbenzoic Acid"]; "Step2" [label="Step 2: Amide Coupling with\nPyrrolidine Intermediate"]; "Step3" [label="Step 3: Further Functionalization\n(Amide Coupling)"]; "Final_Product" [label="Target Quinoxaline Intermediate", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Step1" -> "Step2" [label="4-Cyclopropylbenzoyl Chloride"]; "Step2" -> "Step3" [label="Acylated Pyrrolidine"]; "Step3" -> "Final_Product"; } .dot

Figure 4: Multi-step synthesis workflow for the target intermediate.

Step 1: Synthesis of 4-Cyclopropylbenzoyl Chloride

• Follow Protocol 1 as described in section 2.1.

Step 2: Amide Coupling with a Chiral Pyrrolidine Intermediate

This step involves the coupling of 4-cyclopropylbenzoyl chloride with a pre-synthesized chiral pyrrolidine derivative.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
4-Cyclopropylbenzoyl chloride	76274-94-7	180.63	1.0 eq
(S)-((3S,5R)-5-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)pyrrolidin-3-yl)(methyl)amine	(Not readily available)	(Varies)	1.1 eq
Diisopropylethylamine (DIPEA)	7087-68-5	129.24	2.0 eq
Dichloromethane (DCM), anhydrous	75-09-2	84.93	Anhydrous

Experimental Procedure:

• Dissolve the chiral pyrrolidine amine (1.1 eq) and DIPEA (2.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C.

• Slowly add a solution of 4-cyclopropylbenzoyl chloride (1.0 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up the reaction as described in Protocol 2 to obtain the acylated pyrrolidine intermediate.

Step 3: Synthesis of the Final Target Intermediate

The final step involves another amide coupling reaction to introduce the benzoxazine carboxamide moiety.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
Acylated Pyrrolidine Intermediate from Step 2	(Varies)	(Varies)	1.0 eq
3-Oxo-3,4-dihydro-2H-benzo[b][2][6]oxazine-8-carboxylic acid	(Not readily available)	(Varies)	1.1 eq
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	148893-10-1	380.23	1.2 eq
Diisopropylethylamine (DIPEA)	7087-68-5	129.24	3.0 eq
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09	Anhydrous

Experimental Procedure:

• Dissolve the acylated pyrrolidine intermediate (1.0 eq), the benzoxazine carboxylic acid (1.1 eq), and HATU (1.2 eq) in anhydrous DMF.

• Add DIPEA (3.0 eq) to the solution and stir at room temperature for 12-16 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography to yield the final target intermediate.

Conclusion

4-Cyclopropylbenzoic acid is a versatile and highly valuable reagent in multi-step organic synthesis, particularly within the realm of drug discovery. Its strategic incorporation can significantly enhance the developability of a drug candidate by improving key ADME and potency parameters. The robust and well-established protocols for its activation and subsequent derivatization via amide and Suzuki couplings provide medicinal chemists with a reliable toolkit for the construction of complex and biologically active molecules. The detailed synthesis of the quinoxaline-based intermediate serves as a practical testament to the power and utility of this important building block.

References

• Synthesis of Grazoprevir, a Potent NS3/4a Protease Inhibitor for the Treatment of Hepatitis C Virus. PubMed. [Link]

• Synthesis of Grazoprevir, a Potent NS3/4a Protease Inhibitor for the Treatment of Hepatitis C Virus. ResearchGate. [Link]

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. PubMed Central. [Link]

• Quinoxaline synthesis. Organic Chemistry Portal. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki Cross-coupling Reaction procedure. Rose-Hulman Institute of Technology. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Audrey Yun Li. [Link]

• ChemInform Abstract: Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. ResearchGate. [Link]

• 4-Cyclopropylbenzoic acid | C10H10O2. PubChem. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery. [Link]

• The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]

• Amide Synthesis. Fisher Scientific. [Link]

• Synthesis of Chiral Tetramic Acids: Preparation of (S)-5- Benzylpyrrolidine-2,4-dione from L-Phenylalanine Methyl Ester Hydrochloride. Organic Syntheses. [Link]

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. Journal of Chemical and Pharmaceutical Research. [Link]

• Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. PubMed Central. [Link]

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• 3. Synthesis and Reactions of Quinoxaline Derivatives | Faculty of Science [b.aun.edu.eg]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. rose-hulman.edu [rose-hulman.edu]

Application Notes and Protocols: Amide Coupling with 4-Cyclopropylbenzoic Acid

Introduction: The Significance of the Cyclopropyl Moiety in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the cyclopropyl group has emerged as a privileged structural motif. Its incorporation into drug candidates can profoundly influence a molecule's pharmacological profile, often enhancing metabolic stability, improving binding affinity, and modulating lipophilicity.[1] 4-Cyclopropylbenzoic acid is a key building block that introduces this valuable functionality. The formation of amide bonds is one of the most frequently employed reactions in drug discovery, making robust and efficient protocols for the coupling of 4-cyclopropylbenzoic acid with a diverse range of amines essential for the rapid synthesis of novel chemical entities.[2][3]

This guide provides detailed experimental procedures for the amide coupling of 4-cyclopropylbenzoic acid, focusing on two widely adopted and effective coupling reagents: HATU and EDC in combination with HOBt. The causality behind experimental choices, troubleshooting advice, and mechanistic insights are provided to empower researchers to successfully synthesize their target amides.

Physicochemical Properties of 4-Cyclopropylbenzoic Acid

A foundational understanding of the starting material's properties is crucial for designing a successful reaction.

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₂	[4]
Molecular Weight	162.19 g/mol	[1]
Physical Form	White to off-white solid	[5]
Solubility	Sparingly soluble in water, more soluble in organic solvents like DMF, DCM, and alcohols.	[5][6][7][8]

Choosing the Right Coupling Reagent: A Strategic Decision

The selection of a coupling reagent is a critical parameter that dictates the efficiency and success of an amide bond formation.[9] For 4-cyclopropylbenzoic acid, which is an aromatic carboxylic acid without extreme steric hindrance, several options are viable. We will focus on two of the most reliable and commonly used systems.

Protocol 1: HATU-Mediated Amide Coupling

Expertise & Experience: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) is a third-generation uronium-based coupling reagent renowned for its high efficiency, fast reaction kinetics, and low racemization rates. It is particularly effective for coupling a wide range of carboxylic acids and amines, including those with moderate steric bulk.[2] The mechanism involves the rapid formation of a highly reactive OAt-active ester, which readily undergoes nucleophilic attack by the amine.

Reaction Workflow:

Caption: HATU-mediated amide coupling workflow.

Detailed Step-by-Step Protocol:

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-cyclopropylbenzoic acid (1.0 eq).

• Dissolution: Dissolve the carboxylic acid in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Reagent Addition: Add HATU (1.0-1.2 eq) to the solution, followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq).

• Pre-activation: Stir the mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for the efficient formation of the active ester intermediate.

• Amine Addition: Add the desired amine (1.0-1.2 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Quenching and Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a mild acidic solution (e.g., 1N HCl or saturated NH₄Cl), followed by a saturated sodium bicarbonate (NaHCO₃) solution, and finally with brine. These washes are critical to remove unreacted starting materials, the base, and byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

Expertise & Experience: The use of a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt), is a classic and cost-effective method for amide bond formation. EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[10] However, this intermediate can rearrange to a non-reactive N-acylurea. HOBt acts as a scavenger for the O-acylisourea, forming an HOBt-ester that is more stable and less prone to racemization, yet still highly reactive towards amines. The water-soluble nature of EDC and its urea byproduct simplifies purification through aqueous work-up.

Reaction Mechanism:

Caption: EDC/HOBt-mediated amide coupling mechanism.

Detailed Step-by-Step Protocol:

• Preparation: In a round-bottom flask, dissolve 4-cyclopropylbenzoic acid (1.0 eq) and HOBt (1.0-1.2 eq) in an anhydrous solvent such as DMF or DCM.

• Cooling: Cool the solution to 0 °C in an ice bath. This is important to control the reactivity of the O-acylisourea intermediate and minimize side reactions.

• EDC Addition: Add EDC hydrochloride (1.0-1.5 eq) to the cooled solution.

• Activation: Stir the mixture at 0 °C for 30-60 minutes.

• Amine and Base Addition: Add the amine (1.0-1.2 eq) followed by a tertiary amine base like triethylamine (TEA) or DIPEA (1.5-2.0 eq) to neutralize the hydrochloride salt of EDC and the protonated amine.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-18 hours, monitoring by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purification: Purify the crude product via flash column chromatography or recrystallization to obtain the desired amide.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Incomplete activation of the carboxylic acid.- Deactivation of the amine (protonation).- Steric hindrance.- Presence of water.	- Ensure the use of a more potent coupling reagent like HATU, especially for hindered substrates.[11]- Use a non-nucleophilic base (e.g., DIPEA) to prevent acid-base reaction between the carboxylic acid and amine.[2]- For highly hindered substrates, consider converting the carboxylic acid to an acyl fluoride.[11][12]- Use anhydrous solvents and reagents.
Side Reactions	- Racemization of chiral centers (if applicable).- Formation of N-acylurea byproduct with carbodiimides.	- Use additives known to suppress racemization, such as HOBt or HOAt.[9]- Run the reaction at a lower temperature.- The use of HOBt minimizes the formation of N-acylurea.
Difficult Purification	- Similar polarities of product and starting materials.- Presence of coupling agent byproducts (e.g., dicyclohexylurea if DCC is used).	- Perform a thorough aqueous work-up to remove water-soluble impurities.[13]- Optimize the chromatography eluent system.- Consider recrystallization as an alternative purification method.

Conclusion

The amide coupling of 4-cyclopropylbenzoic acid is a fundamental transformation for the synthesis of novel molecules in drug discovery. By understanding the principles behind the selection of coupling reagents and reaction conditions, researchers can effectively and efficiently synthesize their desired amide products. The detailed protocols for HATU and EDC/HOBt-mediated couplings provided herein offer reliable starting points for a wide range of amine substrates. Careful execution, monitoring, and purification are key to achieving high yields and purity.

References

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(45), 11049-11053. [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 11(2), 133-146. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Cyclopropylbenzoic acid. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed Central. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. PubMed Central. [Link]

• Royal Society of Chemistry. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5856-5864. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - Common Conditions. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4-Cyclopropylbenzoic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Propylbenzoic acid. PubChem Compound Database. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 4.4 Solubility. Retrieved from [Link]

• Scribd. (2015). Solubility of Benzoic Acid in Organic Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). The solubility of benzoic acid in seven solvents. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Solubility of Benzoic Acid in Mixed Solvents. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions of amide synthesis. Retrieved from [Link]

• Luxembourg Bio Technologies. (n.d.). Efficient and Controllably Selective Preparation of Esters Using Uronium-Based Coupling Agents. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Choosing the Right Coupling Reagent for Peptide Synthesis. Retrieved from [Link]

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Application Notes &amp; Protocols: 4-Cyclopropylbenzoic Acid in the Preparation of Novel Anti-Inflammatory Agents

Abstract

Inflammatory diseases represent a significant global health challenge, driving continuous research into novel, more effective, and safer therapeutic agents. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, primarily acting through the inhibition of cyclooxygenase (COX) enzymes.[1][2] This application note details the strategic use of 4-cyclopropylbenzoic acid as a pivotal building block in the synthesis of next-generation anti-inflammatory agents. We explore the unique physicochemical properties of the cyclopropyl moiety and its role in enhancing pharmacological profiles.[3][4][5] Detailed synthetic protocols, structure-activity relationship (SAR) insights, and methodologies for biological evaluation are provided for researchers and drug development professionals.

Introduction: The Rationale for Cyclopropyl Scaffolds in Anti-Inflammatory Drug Design

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation underlies numerous diseases, including arthritis and cardiovascular conditions.[6] The development of selective COX-2 inhibitors was a major advance, aiming to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[2][7] However, the quest for agents with improved efficacy and safety profiles is ongoing.[8]

The strategic incorporation of specific chemical motifs is a key strategy in modern medicinal chemistry. 4-Cyclopropylbenzoic acid has emerged as a valuable starting material, primarily due to the unique advantages conferred by the cyclopropyl group.[9][10][11] This small, strained carbocycle is not merely a passive linker but an active contributor to a molecule's therapeutic potential.[5][12]

Key contributions of the cyclopropyl moiety include:

• Enhanced Metabolic Stability: The cyclopropyl ring is resistant to common metabolic degradation pathways, which can increase a drug's in vivo half-life.[4]

• Improved Potency and Binding Affinity: Its rigid, three-dimensional structure can lock the parent molecule into a bioactive conformation, promoting a more favorable and entropically stable interaction with the target enzyme's binding site.[4][5][13]

• Increased Selectivity: The defined spatial arrangement of the cyclopropyl group can enhance binding selectivity for the target, such as the COX-2 isoform, thereby reducing off-target effects.[3][5]

• Favorable Physicochemical Properties: It can modulate lipophilicity and other properties that influence absorption, distribution, metabolism, and excretion (ADME).[10][13]

The unique electronic nature of the cyclopropyl ring, with its enhanced p-character, further distinguishes it from simple alkyl groups, allowing for unique interactions with biological targets.[3][13]

Caption: Benefits of the cyclopropyl group in drug design.

Synthetic Strategy: From 4-Cyclopropylbenzoic Acid to a Selective COX-2 Inhibitor

A proven strategy for developing selective COX-2 inhibitors involves the synthesis of 1,5-diarylpyrazole structures, exemplified by the commercial drug Celecoxib.[14] The benzenesulfonamide moiety is a critical pharmacophore for achieving COX-2 selectivity.[7][15] We present a representative synthetic pathway to a novel Celecoxib analogue, replacing the p-tolyl group with a 4-cyclopropylphenyl moiety derived from 4-cyclopropylbenzoic acid. This modification leverages the aforementioned benefits of the cyclopropyl group to potentially enhance the anti-inflammatory profile.

The overall workflow involves a three-step process:

• Activation of 4-cyclopropylbenzoic acid to a more reactive species.

• Condensation with a fluorinated ketone to form a key β-diketone intermediate.

• Cyclization with 4-sulfamoylphenylhydrazine to construct the central pyrazole ring, yielding the final active pharmaceutical ingredient (API).

Caption: Synthetic workflow for a COX-2 inhibitor.

Detailed Experimental Protocols

Disclaimer: These protocols are representative and should be performed by qualified personnel in a suitable laboratory setting with all appropriate safety precautions.

Protocol 1: Synthesis of 4-cyclopropylbenzoyl chloride (Activation)

Rationale: Conversion of the carboxylic acid to an acid chloride dramatically increases its electrophilicity, making it amenable to the subsequent Claisen condensation. Thionyl chloride is a common and effective reagent for this transformation.

• Materials:

  • 4-Cyclopropylbenzoic acid (1.0 eq)

  • Thionyl chloride (SOCl₂) (2.0 eq)

  • N,N-Dimethylformamide (DMF) (catalytic amount)

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • Suspend 4-cyclopropylbenzoic acid in anhydrous DCM in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere (N₂ or Ar).

  • Add a catalytic drop of DMF.

  • Slowly add thionyl chloride to the suspension at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-3 hours, or until the reaction is complete (monitored by TLC).

  • Cool the mixture to room temperature and remove the excess thionyl chloride and DCM under reduced pressure.

  • The resulting crude 4-cyclopropylbenzoyl chloride, an oil or low-melting solid, is typically used in the next step without further purification.

Protocol 2: Synthesis of 1-(4-cyclopropylphenyl)-4,4,4-trifluorobutane-1,3-dione (Condensation)

Rationale: The Claisen condensation is a classic carbon-carbon bond-forming reaction that creates the β-diketone core. A strong base, such as sodium hydride, is required to deprotonate the ketone, forming the nucleophilic enolate.

• Materials:

  • 4-Cyclopropylbenzoyl chloride (from Protocol 1) (1.0 eq)

  • 1,1,1-Trifluoroacetone (1.1 eq)

  • Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

  • Anhydrous diethyl ether or THF

• Procedure:

  • Carefully wash the sodium hydride with anhydrous hexanes to remove the mineral oil and suspend it in anhydrous diethyl ether in a flame-dried flask under an inert atmosphere.

  • Cool the suspension to 0 °C and add 1,1,1-trifluoroacetone dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of 4-cyclopropylbenzoyl chloride in anhydrous diethyl ether dropwise to the reaction mixture.

  • After addition, allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction cautiously by the slow addition of aqueous HCl (1M) until the mixture is acidic.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired β-diketone.

Protocol 3: Synthesis of 4-[5-(4-cyclopropylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (Final API)

Rationale: This is a classic pyrazole synthesis via the Knorr condensation. The hydrazine derivative reacts with the two carbonyls of the β-diketone, followed by dehydration, to form the stable aromatic pyrazole ring.

• Materials:

  • 1-(4-Cyclopropylphenyl)-4,4,4-trifluorobutane-1,3-dione (from Protocol 2) (1.0 eq)

  • 4-Sulfamoylphenylhydrazine hydrochloride (1.0 eq)

  • Ethanol

• Procedure:

  • Dissolve the β-diketone intermediate and 4-sulfamoylphenylhydrazine hydrochloride in ethanol.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

  • If precipitation occurs, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final compound as a pure solid.

  • Characterize the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure and purity.

Structure-Activity Relationship (SAR) and Biological Evaluation

The synthesized compound's activity is governed by the interplay of its structural components. The table below summarizes the expected role of each key moiety.

Moiety	Expected Role in Biological Activity	Supporting Rationale
4-Cyclopropylphenyl Group	Binds to the hydrophobic side pocket of COX-2; enhances potency and metabolic stability.	The rigid cyclopropyl group provides a defined conformation for optimal binding and is resistant to oxidative metabolism.[3][4][5]
Trifluoromethyl Group	Increases binding affinity and contributes to COX-2 selectivity.	The electron-withdrawing nature and size of the CF₃ group are known to be favorable for COX-2 inhibition.[14][16]
Pyrazole Core	Acts as the central scaffold, correctly orienting the two aryl substituents for COX-2 binding.	Diaryl heterocycles are a hallmark of selective COX-2 inhibitors.[7][14][15]
Benzenesulfonamide Moiety	Inserts into a secondary pocket of the COX-2 active site, crucial for isoform selectivity.	This polar group interacts with specific amino acid residues present in COX-2 but not COX-1.[7][15]

Protocol for Biological Evaluation

A systematic evaluation is critical to characterize the pharmacological profile of the newly synthesized agent.

Caption: Workflow for pharmacological evaluation.

• In Vitro COX Inhibition Assay: The primary screen involves determining the compound's inhibitory concentration (IC₅₀) against purified COX-1 and COX-2 enzymes. This allows for the calculation of the COX-2 selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2), a key indicator of potential gastrointestinal safety.[17][18]

• In Vivo Anti-Inflammatory Activity: The carrageenan-induced rat paw edema model is a standard method to assess in vivo efficacy.[8][19][20] The reduction in paw swelling after administration of the test compound, compared to a control group, demonstrates its anti-inflammatory effect.

• Gastrointestinal Safety Profile: The ulcerogenic potential is evaluated by administering the compound to animals (typically rats) for a set period, followed by examination of the gastric mucosa for signs of damage or ulceration.[1][19]

Conclusion

4-Cyclopropylbenzoic acid serves as an exemplary starting material for the rational design of advanced anti-inflammatory agents. The cyclopropyl moiety imparts a unique combination of rigidity, metabolic stability, and electronic properties that can significantly enhance the pharmacological profile of drug candidates.[3][4][5][13] The synthetic and evaluative protocols outlined here provide a clear framework for researchers to explore the potential of this versatile building block in the development of safer and more potent inhibitors of inflammatory pathways. Future work could focus on further derivatization to optimize ADME properties and explore additional therapeutic applications.

References

• 4-Cyclopropylbenzoic Acid - MySkinRecipes. [Link]

• The Cyclopropyl Group in Medicinal Chemistry - Scientific Update - UK. [Link]

• The Crucial Role of Cyclopropane Derivatives in Modern Drug Discovery. [Link]

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PubMed Central. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. [Link]

• Synthesis of Celecoxib and Structural Analogs- A Review - ResearchGate. [Link]

• New celecoxib derivatives as anti-inflammatory agents - PubMed. [Link]

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF - ResearchGate. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed. [Link]

• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. | Semantic Scholar. [Link]

• Ionic Liquid-assisted Synthesis of Celexocib Using Tris-(2-hydroxyethyl) Ammonium Acetate as an Efficient and Reusable Catalyst - NIH. [Link]

• Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC - PubMed Central. [Link]

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - MDPI. [Link]

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PubMed Central. [Link]

• Synthesis and Pharmacological Evaluation of Antiinflammatory Mutual Amide Prodrugs. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. [Link]

• Anti-Inflammatory and Antioxidant Activities of Lipophilic Fraction from Liriope platyphylla Seeds Using Network Pharmacology, Molecular Docking, and In Vitro Experiments - MDPI. [Link]

• Some reported selective COX-2 inhibitors (A–H) and the designed compounds (I). [Link]

• Synthesis and Anti-Inflammatory Activity of (Z)-4-(2-(3-Oxopiperazin-2-ylidene)acetyl)benzoic Acid - MDPI. [Link]

• 4-Aryl/cycloalkyl-5-phenyloxazole derivatives as selective COX-2 inhibitors - PubMed. [Link]

• (PDF) Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds - ResearchGate. [Link]

• Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies - PMC - PubMed Central. [Link]

• 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064 - PubChem - NIH. [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC. [Link]

• Design and Synthesis of Novel Anti-inflammatory/Anti-ulcer Hybrid Molecules with Antioxidant Activity - PubMed. [Link]

• Cyclooxygenase-2 inhibitor - Wikipedia. [Link]

• Design, synthesis and pharmacological evaluation of CVIB, a codrug of carvacrol and ibuprofen as a novel anti-inflammatory agent | Request PDF - ResearchGate. [Link]

• Synthesis of N-[4-(alkyl)cyclohexyl]-substituted benzamides with anti-inflammatory and analgesic activities - PubMed. [Link]

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Technical Notes & Optimization

I. Common Synthetic Routes and Their Associated Challenges

<Technical Support Center: Troubleshooting Low Yields in 4-Cyclopropylbenzoic Acid Synthesis

Welcome to the technical support center dedicated to addressing challenges in the synthesis of 4-cyclopropylbenzoic acid. This guide is intended for researchers, scientists, and drug development professionals who may encounter yield-related issues during their synthetic work. As a crucial building block in medicinal chemistry, optimizing the synthesis of this compound is paramount.[1] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate common experimental hurdles and enhance your reaction outcomes.

The synthesis of 4-cyclopropylbenzoic acid can be approached through several common pathways, each with its own set of potential difficulties that can lead to diminished yields. Understanding these routes is the first step in effective troubleshooting.

Route 1: Grignard Reaction of 4-Cyclopropylbromobenzene followed by Carboxylation

This is a widely employed method involving the formation of a Grignard reagent from 4-cyclopropylbromobenzene, which is then reacted with carbon dioxide (dry ice) to form the carboxylate salt, followed by acidic workup.[2]

Route 2: Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction typically involves the reaction of a 4-halobenzoic acid derivative (e.g., methyl 4-bromobenzoate) with cyclopropylboronic acid.[3][4] The resulting ester is then hydrolyzed to the desired carboxylic acid.

Route 3: Oxidation of a Precursor

Another approach is the oxidation of a suitable precursor, such as 4-cyclopropylacetophenone or 4-cyclopropyltoluene. This can be achieved using various oxidizing agents like potassium permanganate.[5]

Below, we will delve into specific issues you might encounter with these synthetic strategies.

II. Troubleshooting Guide: Addressing Low Yields

This section is formatted in a question-and-answer style to directly address specific problems and provide actionable solutions.

Issue 1: Low Yield in Grignard-Based Synthesis

Question: My Grignard reaction with 4-cyclopropylbromobenzene is giving a very low yield of 4-cyclopropylbenzoic acid after carboxylation. What are the likely causes?

Answer: Low yields in Grignard reactions are a frequent challenge and can often be traced back to a few critical factors.[6]

Probable Causes & Solutions:

• Poor Grignard Reagent Formation:

  • Moisture Contamination: Grignard reagents are extremely sensitive to moisture.[7][8] Trace amounts of water in your glassware, solvent (typically THF or diethyl ether), or on the surface of the magnesium turnings will quench the reagent as it forms.

    • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use. Use anhydrous solvents, preferably freshly distilled or from a sealed bottle over molecular sieves.

  • Magnesium Surface Passivation: A layer of magnesium oxide on the surface of the turnings can prevent the reaction from initiating.

    • Solution: Activate the magnesium by gently crushing the turnings in a mortar and pestle right before use to expose a fresh surface. Alternatively, a small crystal of iodine or a few drops of 1,2-dibromoethane can be added to the reaction flask to chemically activate the magnesium surface.[9]

  • Slow Initiation: The reaction can sometimes be difficult to start.

    • Solution: Gentle heating or the use of an ultrasonic bath can help initiate the reaction.[10] Once initiated, the reaction is exothermic and may require cooling to maintain a gentle reflux.

• Side Reactions of the Grignard Reagent:

  • Wurtz Coupling: The Grignard reagent can react with unreacted 4-cyclopropylbromobenzene to form 4,4'-dicyclopropylbiphenyl, a common byproduct.[11]

    • Solution: Add the 4-cyclopropylbromobenzene solution slowly to the magnesium suspension to maintain a low concentration of the halide, minimizing this side reaction.

  • Reaction with Carbon Dioxide: Premature exposure to atmospheric CO2 can quench the Grignard reagent.

    • Solution: Maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.

• Inefficient Carboxylation:

  • Insufficient Carbon Dioxide: If not enough dry ice is used, some Grignard reagent will remain unreacted.

    • Solution: Use a large excess of freshly crushed, high-quality dry ice. Pour the Grignard solution onto the crushed dry ice rather than adding the dry ice to the solution to ensure a CO2-rich environment.

  • Reaction with Water During Quench: Adding aqueous acid directly to the reaction mixture can lead to localized protonation of the unreacted Grignard reagent.

    • Solution: After the reaction with dry ice is complete, slowly and carefully quench the reaction by adding the reaction mixture to a solution of aqueous acid (e.g., HCl or H2SO4).

Issue 2: Low Yield in Suzuki-Miyaura Coupling

Question: I am attempting to synthesize a 4-cyclopropylbenzoic acid ester via Suzuki-Miyaura coupling, but the reaction is sluggish and gives a low yield. What should I investigate?

Answer: The success of a Suzuki-Miyaura coupling hinges on the careful optimization of several reaction parameters.[12]

Probable Causes & Solutions:

• Catalyst Deactivation:

  • Oxygen Contamination: The active Pd(0) catalyst is sensitive to oxygen.[3]

    • Solution: Thoroughly degas all solvents and the reaction mixture by bubbling with an inert gas (argon or nitrogen) or by using a freeze-pump-thaw technique.

  • Inactive Catalyst: The palladium precatalyst may be of poor quality or may not have been properly activated.

    • Solution: Use a high-quality palladium source and an appropriate phosphine ligand. For cyclopropylboronic acid, bulky, electron-rich ligands like tricyclohexylphosphine (PCy3) are often effective.[4]

• Issues with the Boronic Acid:

  • Protodeboronation: Cyclopropylboronic acid can be susceptible to cleavage of the C-B bond by proton sources, leading to the formation of cyclopropane.[3]

    • Solution: Use anhydrous solvents and reagents. The choice of base is also critical; inorganic bases like K3PO4 or K2CO3 are commonly used.

  • Boronic Acid Instability: Cyclopropylboronic acid can degrade upon storage.[3]

    • Solution: Use freshly purchased or prepared cyclopropylboronic acid. For improved stability, consider using potassium cyclopropyltrifluoroborate salts, which are more robust.

• Suboptimal Reaction Conditions:

  • Temperature: The reaction may require heating to proceed at a reasonable rate.

    • Solution: Typical temperatures for Suzuki couplings range from 80-100 °C. Monitor the reaction by TLC or LC-MS to determine the optimal temperature and reaction time.

  • Solvent and Base: The choice of solvent and base can significantly impact the reaction outcome.

    • Solution: A mixture of an organic solvent (e.g., toluene, DME) and an aqueous base solution is often used.[4] Experiment with different solvent/base combinations to find the optimal conditions for your specific substrates.

Issue 3: Incomplete Oxidation or Side Reactions

Question: I am trying to oxidize 4-cyclopropylacetophenone to 4-cyclopropylbenzoic acid, but the reaction is incomplete and I am getting byproducts. How can I improve this?

Answer: Oxidation reactions can sometimes be challenging to drive to completion and can be prone to side reactions, including potential opening of the cyclopropyl ring under harsh conditions.

Probable Causes & Solutions:

• Incomplete Reaction:

  • Insufficient Oxidizing Agent: The stoichiometry of the oxidizing agent may be insufficient.

    • Solution: Use a molar excess of the oxidizing agent (e.g., KMnO4). The reaction progress can often be monitored by a color change (e.g., the disappearance of the purple permanganate color).[13]

  • Inadequate Reaction Time or Temperature: The reaction may require more forcing conditions to go to completion.

    • Solution: Increase the reaction time or temperature, monitoring for the formation of byproducts.

• Formation of Byproducts:

  • Cyclopropyl Ring Opening: The strained cyclopropyl ring can be susceptible to opening under strongly acidic or oxidative conditions.[14][15][16]

    • Solution: Use milder reaction conditions where possible. For example, a two-step haloform reaction followed by acidification might be a gentler alternative for converting a methyl ketone to a carboxylic acid.

  • Over-oxidation: In the case of oxidizing 4-cyclopropyltoluene, over-oxidation to other products is possible.

    • Solution: Carefully control the stoichiometry of the oxidizing agent and the reaction conditions.

III. Frequently Asked Questions (FAQs)

Q1: How can I effectively purify my final 4-cyclopropylbenzoic acid product?

A1: Recrystallization is a common and effective method for purifying 4-cyclopropylbenzoic acid.[17] A suitable solvent would be one in which the acid has high solubility at elevated temperatures and low solubility at room temperature. Ethanol or a mixture of ethanol and water is often a good choice. If the product is contaminated with non-acidic impurities, such as biphenyl from a Grignard reaction, an acid-base extraction can be very effective. Dissolve the crude product in an organic solvent (e.g., diethyl ether) and extract with an aqueous base (e.g., NaOH or NaHCO3). The 4-cyclopropylbenzoate salt will move to the aqueous layer, leaving the non-acidic impurities in the organic layer. The aqueous layer can then be acidified to precipitate the pure 4-cyclopropylbenzoic acid, which can be collected by filtration.[18]

Q2: What are the key analytical techniques to confirm the identity and purity of my product?

A2: A combination of techniques should be used:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the structure of the molecule, showing the characteristic signals for the cyclopropyl protons and the aromatic protons, as well as the carboxylic acid proton.[17]

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• Melting Point: A sharp melting point that matches the literature value (around 221-224 °C) is a good indicator of purity.[17]

• Thin Layer Chromatography (TLC) or Liquid Chromatography (LC): These techniques can be used to assess the purity of the sample and to monitor the progress of the purification.

Q3: Are there any specific safety precautions I should take when working with the reagents for these syntheses?

A3: Yes, several reagents require careful handling:

• Grignard Reagents and their Precursors: Diethyl ether and THF are highly flammable. Grignard reagents themselves are pyrophoric and react violently with water.[7] All manipulations should be carried out under an inert atmosphere and away from ignition sources.

• Palladium Catalysts: Many palladium compounds are toxic and should be handled with appropriate personal protective equipment (PPE).

• Oxidizing Agents: Strong oxidizing agents like potassium permanganate can react violently with organic materials and should be handled with care.

IV. Experimental Protocols and Data

Protocol 1: Synthesis of 4-Cyclopropylbenzoic Acid via Grignard Reaction

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is thoroughly dried.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask and add a small crystal of iodine. Gently heat the flask under a stream of nitrogen until violet vapors are observed. Allow the flask to cool.

• Grignard Formation: Add anhydrous diethyl ether to the flask. Slowly add a solution of 4-cyclopropylbromobenzene (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel. The reaction should initiate, evidenced by bubbling and a gentle reflux. Maintain a steady reflux by controlling the addition rate and, if necessary, by gentle heating.

• Carboxylation: Once the magnesium has been consumed, cool the reaction mixture in an ice bath. In a separate beaker, crush a large excess of dry ice. Slowly pour the Grignard solution onto the crushed dry ice with vigorous stirring.

• Work-up: Allow the mixture to warm to room temperature. Slowly add 1M HCl to the mixture until the aqueous layer is acidic. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol/water.

Parameter	Recommendation	Rationale
Solvent	Anhydrous Diethyl Ether or THF	Stabilizes the Grignard reagent and must be free of water.[9]
Mg Activation	Iodine crystal or 1,2-dibromoethane	Removes the passivating MgO layer on the magnesium surface.[9]
Carboxylation	Pour Grignard onto excess dry ice	Ensures a high concentration of CO2 to favor carboxylation.
Work-up	Slow addition of 1M HCl	Neutralizes the carboxylate salt to form the carboxylic acid.

Diagrams

Caption: Workflow for the Grignard synthesis of 4-Cyclopropylbenzoic acid.

Caption: Troubleshooting logic for low yields in 4-Cyclopropylbenzoic acid synthesis.

V. References

• Roberts, J. D., & Chambers, V. C. (1951). Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society, 73(11), 5034–5040.

• Li, Z., & Shi, M. (2018). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 14, 1489–1507.

• van der Westhuyzen, R., et al. (2017). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry, 13, 2888–2894.

• Michael, J. P., & de Koning, C. B. (2018). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters, 20(4), 1078–1081.

• University of Toronto. (n.d.). Organic Synthesis: Benzoic Acid via a Grignard Reaction. Retrieved from [Link]

• Gray, A. P., Kraus, H., Heitmeier, D. E., & Shiley, R. H. (1972). Cyclopropylpyridines. Interaction with acid and hydrogen. The synthesis of cyclopropane ring-opened analogs. The Journal of Organic Chemistry, 37(21), 3319–3324.

• National Center for Biotechnology Information. (n.d.). 4-Cyclopropylbenzoic acid. PubChem Compound Database. Retrieved from [Link]

• Li, A. Y. (2003). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 44(46), 8237-8239.

• Lee, J.-H., & Kim, J. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Catalysts, 12(1), 100.

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• Huaren Chemical. (2025). Optimization of the Synthesis Method of Cyclopropylboronic Acid. Retrieved from [Link]

• Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

• Beyond Benign. (n.d.). Grignard Reaction. Retrieved from [Link]

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Cyclopropylbenzoic acid, min 96%, 1 gram. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4-Cyclopropylbenzoic Acid. Retrieved from [Link]

• Benzoic Acid Synthesis. (2020, October 26). Grignard Reaction Experiment Part 1, Prelab [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry [Video]. YouTube. [Link]

• Schmalz, T., et al. (2023). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv.

• Reddit. (2022). Failed Grignard Reaction?. r/OrganicChemistry. Retrieved from [Link]

• Wallace, O. B. (2003). Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. Organic Letters, 5(24), 4749-4752.

• Google Patents. (n.d.). Purification of benzoic acid. Retrieved from

• PubChemLite. (n.d.). 4-cyclopropylbenzoic acid (C10H10O2). Retrieved from [Link]

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Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Cyclopropylbenzoic Acid

Welcome to our dedicated resource for optimizing the Suzuki-Miyaura cross-coupling of 4-cyclopropylbenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the nuances of coupling this unique substrate. The presence of the cyclopropyl group and the carboxylic acid moiety introduces specific challenges that require careful consideration of reaction parameters. This document provides in-depth troubleshooting advice and answers to frequently asked questions to ensure the success of your synthetic endeavors.

Troubleshooting Guide

This section addresses common issues encountered during the Suzuki coupling of 4-cyclopropylbenzoic acid with various aryl halides.

Q1: My reaction shows low to no conversion of the starting materials. What are the primary factors to investigate?

A1: Low reactivity in the Suzuki coupling of 4-cyclopropylbenzoic acid can stem from several factors, primarily related to catalyst deactivation and inefficient transmetalation.

• Catalyst and Ligand Selection: The electronic nature of 4-cyclopropylbenzoic acid can influence the efficiency of the catalytic cycle. While standard catalysts like Pd(PPh₃)₄ can be effective, more challenging couplings may benefit from more robust systems.

  • Recommendation: For deactivated or sterically hindered aryl chlorides, consider using a combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as SPhos, XPhos, or RuPhos.[1] N-heterocyclic carbene (NHC) ligands are also excellent alternatives for promoting the oxidative addition of challenging substrates.[2]

• Base Selection and Stoichiometry: The base plays a crucial role in the activation of the boronic acid for transmetalation.[2] The carboxylic acid on your substrate will react with the base, so it's essential to use a sufficient excess.

  • Recommendation: Start with at least 3 equivalents of a moderately strong inorganic base like K₂CO₃ or K₃PO₄.[3][4] For particularly stubborn reactions, stronger bases like Cs₂CO₃ can be beneficial.[5] Ensure the base is finely powdered to maximize its surface area and reactivity.

• Solvent Choice and Degassing: The choice of solvent can significantly impact the solubility of your reagents and the stability of the catalyst. Oxygen can deactivate the palladium catalyst, making thorough degassing critical.

  • Recommendation: Aprotic polar solvents like dioxane, THF, or toluene are generally good starting points.[6] A mixture of an organic solvent and water (e.g., toluene/water) can sometimes accelerate the reaction.[7] Ensure your solvents are anhydrous and have been thoroughly degassed by sparging with an inert gas (argon or nitrogen) or by several freeze-pump-thaw cycles.

Q2: I'm observing significant formation of a homocoupling byproduct from my aryl halide. How can I minimize this?

A2: Homocoupling of the aryl halide is a common side reaction in Suzuki couplings, often exacerbated by suboptimal reaction conditions.

• Reaction Temperature: Higher temperatures can sometimes promote homocoupling.

  • Recommendation: Try running the reaction at a lower temperature for a longer period. While many Suzuki couplings are run at elevated temperatures (80-110 °C), some catalyst systems are active at room temperature, which can help minimize side reactions.[2]

• Purity of Reagents: Impurities in your aryl halide or boronic acid can sometimes trigger side reactions.

  • Recommendation: Ensure your starting materials are of high purity. If necessary, recrystallize or purify them before use.

• Ligand Choice: The ligand can influence the relative rates of the desired cross-coupling and undesired homocoupling.

  • Recommendation: Experiment with different phosphine ligands. Bulky, electron-rich ligands can often favor the desired cross-coupling pathway.

Q3: My product is contaminated with a significant amount of the dehalogenated starting material (aryl halide without the halogen). What causes this and how can I prevent it?

A3: The formation of a dehalogenated byproduct, also known as hydrodehalogenation or protodehalogenation, is a known side reaction in palladium-catalyzed cross-coupling reactions.[8]

• Source of Hydride: This side reaction occurs when a hydride source is present in the reaction mixture, which can react with the palladium intermediate.[6] Potential hydride sources include certain bases, solvents (like alcohols), or impurities.

  • Recommendation:

    • Base: Avoid using bases that can act as hydride donors.

    • Solvent: Use anhydrous aprotic solvents like dioxane, THF, or toluene.[8] If you suspect your solvent is the issue, try a different one.

    • Reaction Setup: Ensure your reaction is performed under strictly anhydrous and inert conditions.

Frequently Asked Questions (FAQs)

Q1: How does the cyclopropyl group on the benzoic acid affect the Suzuki coupling reaction?

The cyclopropyl group is generally considered to be a relatively inert and stable functional group under typical Suzuki coupling conditions. Its primary influence is electronic; it can act as a weak electron-donating group through sigma-pi conjugation, which can slightly modulate the reactivity of the boronic acid. However, it is not expected to directly interfere with the catalytic cycle.

Q2: Can the carboxylic acid group on 4-cyclopropylbenzoic acid interfere with the reaction?

Yes, the carboxylic acid group can influence the reaction in several ways:

• Reaction with the Base: As mentioned earlier, the acidic proton of the carboxylic acid will be deprotonated by the base. It's crucial to account for this by using a sufficient excess of base to ensure enough is available to activate the boronic acid.[9]

• Coordination to Palladium: The resulting carboxylate anion can potentially coordinate to the palladium center, which may inhibit the catalytic activity.[1][9] The use of bulky ligands can often mitigate this by sterically hindering the coordination of the carboxylate.

• Solubility: The presence of the carboxylic acid can affect the solubility of the starting material in common organic solvents. A biphasic solvent system or the use of a co-solvent may be necessary to ensure all reagents are in solution.[9]

Q3: What is the general mechanism for the Suzuki coupling reaction?

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[10] The three main steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide to form a Pd(II) complex.[10][11]

• Transmetalation: The organoboron species (activated by the base) transfers its organic group to the palladium center, displacing the halide.[10][11]

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[10]

Q4: What are the recommended starting conditions for a Suzuki coupling with 4-cyclopropylbenzoic acid?

For a typical Suzuki coupling of an aryl bromide with 4-cyclopropylbenzoic acid, a good starting point would be:

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ (2-5 mol%)	Air-stable and effective precatalyst.
Ligand	SPhos or XPhos (4-10 mol%)	Bulky, electron-rich ligand to promote oxidative addition and prevent catalyst deactivation.
Base	K₂CO₃ or K₃PO₄ (3 equivalents)	Moderately strong base to activate the boronic acid and neutralize the carboxylic acid.
Solvent	Toluene or Dioxane (anhydrous)	Aprotic solvent to avoid side reactions.
Temperature	80-110 °C	Sufficient to drive the reaction to completion in a reasonable timeframe.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and deactivation of the palladium catalyst.

Q5: How can I monitor the progress of my reaction?

The progress of the reaction can be monitored by taking small aliquots from the reaction mixture at regular intervals and analyzing them by techniques such as:

• Thin Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information about the conversion of starting materials and the presence of any byproducts.

• Gas Chromatography (GC): Suitable for volatile and thermally stable compounds.

Experimental Protocol: General Procedure for Suzuki Coupling of an Aryl Bromide with 4-Cyclopropylbenzoic Acid

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 equiv), 4-cyclopropylbenzoic acid (1.2 equiv), and the base (e.g., K₂CO₃, 3.0 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Reagent Addition: Under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02-0.05 equiv) and the ligand (e.g., SPhos, 0.04-0.10 equiv), followed by the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Organic & Biomolecular Chemistry. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• ResearchGate. (PDF) STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. [Link]

• The Journal of Organic Chemistry. Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. [Link]

• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acidsa. [Link]

• The Royal Society of Chemistry. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• wwjmrd. Recent Advances in the development of Suzuki Miyaura Coupling Reactions. [Link]

• ResearchGate. Role of a base in Suzuki-Miyaura reaction. [Link]

• New Journal of Chemistry. Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. [Link]

• ResearchGate. Optimization of reaction conditions for the Suzuki-Miyaura coupling. [Link]

• Organometallics. High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. [Link]

• PubMed. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. [Link]

• ResearchGate. Optimization of conditions in the Suzuki-Miyaura coupling reaction a. [Link]

• Illinois Experts. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Audrey Yun Li. Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. [Link]

• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Reddit. Do carboxylic acids interfere with Suzukis? : r/OrganicChemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. audreyli.com [audreyli.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. byjus.com [byjus.com]

Technical Support Center: Purification of 4-Cyclopropylbenzoic Acid

Welcome to the technical support center for the purification of crude 4-cyclopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this compound. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the purification of 4-cyclopropylbenzoic acid.

Q1: My crude 4-cyclopropylbenzoic acid is an off-white or yellowish solid. What are the likely impurities?

A1: The coloration in your crude product typically arises from residual starting materials, by-products from the synthesis, or degradation products. Common impurities can include unreacted starting materials like 4-bromobenzoic acid or cyclopropylboronic acid if a Suzuki coupling was performed, or residual catalysts. The synthesis of 4-cyclopropylbenzoic acid can sometimes involve strongly colored intermediates or by-products which, even in trace amounts, can impart a noticeable color to the final product.

Q2: What is the expected melting point of pure 4-cyclopropylbenzoic acid, and how can I use it to assess purity?

A2: The reported melting point of 4-cyclopropylbenzoic acid is in the range of 221-224°C.[1][2] A broad melting point range or a melting point significantly lower than this range is a strong indicator of the presence of impurities. As a general principle in organic chemistry, impurities tend to depress and broaden the melting point range of a solid. A sharp melting point within the expected range is a good, albeit not definitive, indicator of high purity.

Q3: Is 4-cyclopropylbenzoic acid soluble in water?

A3: 4-Cyclopropylbenzoic acid has low solubility in cold water but is more soluble in hot water.[3][4] It is generally more soluble in organic solvents.[3] This differential solubility is a key property exploited in its purification by recrystallization.

Q4: What are the primary safety concerns when handling 4-cyclopropylbenzoic acid and the solvents for its purification?

A4: 4-Cyclopropylbenzoic acid is harmful if swallowed and causes skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The organic solvents used for purification, such as ethanol, ethyl acetate, and hexanes, are flammable and should be handled with care, away from ignition sources. Always consult the Safety Data Sheet (SDS) for detailed safety information.

Troubleshooting Purification Challenges

This section provides a more in-depth look at specific issues you might encounter during the purification of 4-cyclopropylbenzoic acid and offers systematic approaches to resolve them.

Issue 1: Poor Recovery After Recrystallization

Symptom: You observe a significant loss of your product after performing a recrystallization.

Causality and Troubleshooting Workflow:

Poor recovery is often a result of using an excessive amount of solvent, cooling the solution too rapidly, or premature filtration. The goal of recrystallization is to create a supersaturated solution upon cooling, which allows the desired compound to crystallize while impurities remain in the mother liquor.

Caption: Troubleshooting workflow for poor recrystallization recovery.

Detailed Protocol: Recrystallization of 4-Cyclopropylbenzoic Acid from Ethanol

• Dissolution: In a fume hood, place the crude 4-cyclopropylbenzoic acid in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely. It is crucial to add the hot solvent portion-wise to avoid using an excess, which would lead to low recovery.[6]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of pure, well-defined crystals.[7][8] Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them until a constant weight is achieved.

Issue 2: Inefficient Separation with Acid-Base Extraction

Symptom: After performing an acid-base extraction, you find that your product is still contaminated with neutral or basic impurities, or you have a low yield of the desired acid.

Causality and Troubleshooting Workflow:

Inefficient separation can be due to incomplete extraction (incorrect pH), emulsion formation, or back-extraction of the product. The principle of acid-base extraction relies on the differential solubility of the acidic compound and its corresponding salt in organic and aqueous layers.[9][10]

Sources

• 1. 4-CYCLOPROPYL-BENZOIC ACID | 1798-82-9 [m.chemicalbook.com]
• 2. 4-CYCLOPROPYL-BENZOIC ACID CAS#: 1798-82-9 [m.chemicalbook.com]
• 3. CAS 1798-82-9: 4-CYCLOPROPYL-BENZOIC ACID | CymitQuimica [cymitquimica.com]
• 4. youtube.com [youtube.com]
• 5. 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-CYCLOPROPYL-BENZOIC ACID CAS#: 1798-82-9 [amp.chemicalbook.com]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Acid–base extraction - Wikipedia [en.wikipedia.org]

Technical Support Center: Navigating the Scale-Up of 4-Cyclopropylbenzoic Acid Production

Welcome to the dedicated technical support center for the synthesis and scale-up of 4-Cyclopropylbenzoic acid. This guide is designed for researchers, chemists, and process development professionals who are transitioning this important building block from bench-scale synthesis to larger-scale production. 4-Cyclopropylbenzoic acid is a key intermediate in the synthesis of various pharmaceuticals, valued for the metabolic stability and binding affinity imparted by its cyclopropyl group.[1] However, its production is not without challenges.

This document provides in-depth, field-proven insights in a direct question-and-answer format, addressing common pain points from reaction initiation to final product purification. We will explore the causality behind experimental choices to empower you with a robust, self-validating process.

Overview of Synthetic Strategies

The two most prevalent routes for synthesizing 4-Cyclopropylbenzoic acid at scale involve either a Grignard reaction or a Suzuki-Miyaura cross-coupling reaction. The choice between them often depends on raw material availability, cost, and the specific capabilities of the manufacturing facility.

Caption: Common synthetic pathways to 4-Cyclopropylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 4-Cyclopropylbenzoic acid?

The most common industrial routes are:

• Grignard Reaction: This involves forming a Grignard reagent from a 4-halophenyl starting material (like 4-bromotoluene, which is then oxidized, or a protected 4-bromobenzoic acid) and reacting it with carbon dioxide (dry ice). This is a classic and cost-effective method but is highly sensitive to moisture and air.

• Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction joins an aryl halide (e.g., a 4-bromobenzoate ester) with cyclopropylboronic acid or its esters.[2][3] This route often offers higher yields and functional group tolerance but requires careful control of the catalyst system and removal of residual palladium from the final product.[4]

Q2: What are the typical impurities I should expect during scale-up?

Common impurities are process-dependent:

• Grignard Route:

  • Biphenyl derivatives: Formed by the coupling of the Grignard reagent with unreacted aryl halide.

  • Unreacted starting material: 4-bromotoluene or other precursors.

  • Benzene/Toluene: From the protonation of the Grignard reagent by trace water.

• Suzuki Coupling Route:

  • De-boronated starting material: (e.g., benzoic acid if starting from 4-bromobenzoic acid).

  • Homo-coupling products: Biaryl compounds from the coupling of two aryl halide molecules.

  • Residual Palladium: A critical impurity for pharmaceutical applications that must be removed to parts-per-million (ppm) levels.[4]

Q3: What are the most critical safety precautions for this synthesis?

• Grignard Reagent: The formation of Grignard reagents is exothermic and can become vigorous. The reagents are highly reactive with water, protic solvents, and atmospheric oxygen and carbon dioxide.[5] All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon). Diethyl ether, a common solvent, is extremely flammable and volatile.[5]

• Reagents and Product: 4-Cyclopropylbenzoic acid and its precursors can cause skin, eye, and respiratory irritation.[6][7][8] Always use appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat.[8][9] Ensure adequate ventilation or work in a fume hood.[9][10]

• Palladium Catalysts: Palladium catalysts, especially when finely divided, can be pyrophoric. Handle with care under an inert atmosphere.

Troubleshooting Guide: From Reaction to Isolation

This section addresses specific problems encountered during scale-up.

Problem Area 1: Reaction Failure or Low Yield

Q: My Grignard reaction fails to initiate or gives very low yield. What are the likely causes and solutions?

This is a classic challenge, almost always linked to the presence of water or other protic sources which quench the highly basic Grignard reagent.

Sources

• 1. 4-Cyclopropylbenzoic Acid [myskinrecipes.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mason.gmu.edu [mason.gmu.edu]
• 6. 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1798-82-9 Cas No. | 4-Cyclopropyl-benzoic acid | Apollo [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Palladium Catalyst Removal from 4-Cyclopropylbenzoic Acid Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for palladium catalyst removal, specifically tailored for reactions involving the synthesis of 4-Cyclopropylbenzoic acid. This guide is designed for researchers, chemists, and process development professionals who utilize palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to synthesize this important intermediate.[1][2]

Residual palladium in active pharmaceutical ingredients (APIs) is a significant concern due to potential toxicity and regulatory scrutiny.[3] International guidelines, such as ICH Q3D, establish strict limits on elemental impurities, making efficient and robust palladium removal a critical step in pharmaceutical development.[4][5][6] For oral medications, the permitted daily exposure (PDE) for palladium is typically 100 µ g/day , which often translates to a concentration limit of 10 ppm in the final API, depending on the daily dosage.[5][7]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Troubleshooting Guide

This section addresses specific issues you might encounter during the removal of palladium catalysts from your 4-Cyclopropylbenzoic acid reaction mixture.

Question 1: My isolated 4-Cyclopropylbenzoic acid is gray or black, even after aqueous work-up and filtration. What's causing this, and how do I fix it?

Answer:

Causality: A gray or black color in your isolated product is a tell-tale sign of residual palladium, typically in the form of palladium(0) nanoparticles or colloidal palladium.[8] These fine particles are often not removed by standard laboratory filtration. Furthermore, the carboxylic acid moiety in your product can chelate dissolved palladium species, keeping them in the organic phase during aqueous extraction.

Solutions:

• Filtration through Celite®: This is a good first step for removing larger palladium aggregates. Dilute your crude reaction mixture in a suitable solvent (e.g., Ethyl Acetate, THF) and pass it through a 1-2 cm thick pad of Celite on a sintered glass funnel.[9] This will trap the more significant insoluble metal particles.

• Activated Carbon Treatment: Activated carbon is a highly effective and economical adsorbent for removing both colloidal and dissolved palladium species due to its high surface area.[10] However, it can be non-selective and may adsorb your product, leading to yield loss.[10][11]

• Use of Solid-Supported Scavengers: If discoloration persists, a more targeted approach is needed. Solid-supported scavengers, such as thiol-functionalized silica gel (e.g., SiliaMetS® Thiol), have a high affinity for palladium and can effectively bind and remove it from solution.[12] These are often more selective than activated carbon, minimizing product loss.

Workflow: Addressing Product Discoloration

Caption: Decision workflow for removing palladium causing product discoloration.

Question 2: I used a scavenger, and my palladium levels are low, but my product yield has dropped significantly. Why did this happen?

Answer:

Causality: Significant product loss during scavenging is typically caused by non-specific adsorption of your product onto the purification medium.[10] This is a common issue with highly porous materials like activated carbon. The polarity of 4-Cyclopropylbenzoic acid can also lead to its adsorption onto silica-based scavengers, especially if the solvent system is not optimized.

Solutions:

• Optimize Scavenger Loading: Use the minimum effective amount of the scavenger. Run small-scale screening experiments to determine the optimal weight equivalent of scavenger relative to the theoretical palladium content.

• Solvent Selection: The choice of solvent is critical. A solvent in which your product is highly soluble will minimize its interaction with the solid support, reducing loss.[13] For 4-Cyclopropylbenzoic acid, consider solvents like THF, Ethyl Acetate, or a mixture containing a polar component like Methanol.

• Switch Scavenger Type: If product loss remains high with activated carbon, switch to a more selective, functionalized scavenger. While thiol-based scavengers are excellent, you might also explore amine-functionalized silicas or polymer-based scavengers, which may have different adsorption profiles.[11][14]

• Consider Crystallization: A well-designed crystallization step can be an excellent method for purification, leaving palladium impurities behind in the mother liquor.[4] This avoids the use of adsorbents altogether.

Question 3: My palladium removal is inconsistent from batch to batch. What causes this variability?

Answer:

Causality: Inconsistent palladium removal often points to variability in the speciation of the palladium catalyst at the end of the reaction.[10] Depending on the precise reaction conditions (temperature, time, stoichiometry of reagents), the residual palladium may exist in different oxidation states (e.g., Pd(0), Pd(II)) or as different complexes.[15] Different palladium species have varying affinities for scavengers and different solubilities, leading to inconsistent removal.

Solutions:

• Standardize Reaction Quench/Work-up: A consistent work-up procedure is crucial. Small variations can alter the final state of the palladium. Document and strictly adhere to your work-up protocol.

• Pre-treatment Step: Sometimes, a mild oxidation (e.g., bubbling air through the solution) or reduction step can convert the various palladium species into a single, more easily removed form before adding the primary scavenger.

• Use a Broad-Spectrum Scavenger: Some scavengers are effective against a wider range of palladium species. Dimercaptotriazine (DMT)-functionalized silica, for example, is known to be a versatile scavenger for various palladium forms, including more sterically hindered complexes.[14][16]

Comparison of Common Palladium Scavenging Methods

Method	Target Palladium Species	Typical Efficiency (Final ppm)	Advantages	Disadvantages
Celite® Filtration	Insoluble Pd(0) aggregates	>100 ppm	Simple, fast, low cost.[9]	Ineffective for colloidal or dissolved Pd.[9]
Activated Carbon	Colloidal & Dissolved Pd	< 1 - 50 ppm[10]	High capacity, low cost.[8]	Non-selective, can cause high product loss.[10]
Thiol-Functionalized Silica	Pd(II), Pd(0)	< 10 ppm[12]	High selectivity, high efficiency.[12]	Higher cost than carbon.[10]
DMT-Functionalized Silica	Broad range of Pd species	< 15 ppm[16][17]	Very effective for hindered complexes.[14]	Higher cost, may require longer treatment.
Crystallization	Dissolved Pd species	Variable (< 10 to > 50 ppm)	Can be highly effective, no adsorbent cost.	Can sometimes concentrate impurities.[4]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best palladium removal method for my 4-Cyclopropylbenzoic acid synthesis?

A1: The choice is system-dependent.[10] Start with a simple Celite filtration after the reaction work-up. Analyze the palladium content using ICP-MS.[18] If levels are still high (>100 ppm), proceed to activated carbon treatment or a solid-supported scavenger . For pharmaceutical applications requiring <10 ppm, a high-affinity scavenger like thiol- or DMT-functionalized silica is often necessary.[12][14] The final choice should be based on a balance of efficiency, product loss, cost, and scalability.

Q2: What are the key parameters to optimize for a scavenging process?

A2: The key parameters to screen and optimize are:

• Scavenger Type: Test 2-3 different types (e.g., Carbon, Thiol-Silica, DMT-Silica).

• Scavenger Loading: Typically between 5-20 weight equivalents relative to the mass of palladium.

• Solvent: Affects both product solubility and scavenger efficiency.[13]

• Temperature: Higher temperatures (e.g., 40-60 °C) can increase the rate of scavenging but must be compatible with product stability.

• Time: Treatment can range from 2 to 24 hours. Monitor palladium levels over time to find the optimal duration.[17]

Q3: Can I just use chromatography to remove the palladium?

A3: While standard column chromatography can remove some palladium, it is often not sufficient to reach the low ppm levels required for APIs.[9][19] Studies have shown that even after chromatographic purification, significant levels of palladium can remain in the product.[19][20] It is generally recommended to use a dedicated scavenging step for robust and reliable palladium removal.

Detailed Experimental Protocols

Protocol 1: Activated Carbon Treatment

This protocol is a cost-effective method for reducing palladium levels.

• Dissolution: After the initial work-up of your 4-Cyclopropylbenzoic acid synthesis, dissolve the crude product in a suitable solvent (e.g., Tetrahydrofuran - THF) to a concentration of ~50-100 mg/mL.

• Carbon Addition: Add powdered activated carbon (e.g., Darco® KB-B) to the solution. A typical starting point is 0.2 weight equivalents relative to your crude product mass.[10]

• Stirring: Stir the suspension at a moderately elevated temperature, for example, 45 °C.[10]

• Incubation: Continue stirring for 12-18 hours. The optimal time should be determined by periodic analysis (e.g., taking small aliquots, filtering, and submitting for ICP-MS).

• Filtration: Cool the mixture to room temperature. Filter the suspension through a pad of Celite® to remove the activated carbon completely. Wash the filter cake thoroughly with fresh solvent to maximize product recovery.

• Solvent Removal: Combine the filtrate and washes, and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Scavenging with Thiol-Functionalized Silica

This protocol uses a high-affinity scavenger for achieving very low palladium levels.

• Dissolution: Dissolve the crude 4-Cyclopropylbenzoic acid in a suitable solvent (e.g., Ethyl Acetate or THF).

• Scavenger Addition: Add the thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol). A loading of 10-15 weight equivalents relative to the initial mass of palladium is a good starting point.

• Stirring: Stir the suspension at room temperature or slightly elevated temperature (e.g., 40 °C).

• Incubation: Stir for 4-24 hours. The required time will depend on the specific scavenger, temperature, and palladium concentration.

• Filtration: Filter off the silica scavenger. Wash the silica thoroughly with the solvent used for the reaction to ensure complete recovery of the product.

• Analysis: Concentrate the filtrate and analyze the palladium content by ICP-MS to confirm it meets the required specification.

Logical Relationship: Scavenger Selection

Caption: A logic guide for selecting a scavenger based on initial Pd levels.

References

• Title: Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine Source: The Journal of Organic Chemistry URL: [Link]

• Title: An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II)-Catalyzed Cleavage of Allyl Faropenem Source: Organic Process Research & Development URL: [Link]

• Title: How can i remove palladium Pd catalyst easily? Source: ResearchGate URL: [Link]

• Title: Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Source: Organic Process Research & Development URL: [Link]

• Title: How to Remove Palladium in three easy steps Source: Biotage URL: [Link]

• Title: Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams Source: ResearchGate URL: [Link]

• Title: Your trick to remove residual palladium Source: Reddit URL: [Link]

• Title: Palladium scavenging: From 1% to within ICH limits Source: Onyx Scientific URL: [Link]

• Title: ICH Q3D Elemental Impurities Source: CMC Drug Product Development Regulatory Consulting Pharma URL: [Link]

• Title: The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd‐Catalyzed Reactions Source: ResearchGate URL: [Link]

• Title: Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings Source: De Gruyter URL: [Link]

• Title: Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques Source: National Institutes of Health (NIH) URL: [Link]

• Title: Guideline on the specification limits for residues of metal catalysts Source: European Medicines Agency (EMA) URL: [Link]

• Title: Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium Source: Pharmaceutical Technology URL: [Link]

• Title: How to remove palladium catalyst from reaction mixture ? Source: ResearchGate URL: [Link]

• Title: Accuracy improvement in the determination of palladium in pharmaceuticals by eliminating volatility error when using ICP-MS coupled with direct introduction of sample dissolved in organic solvents Source: ResearchGate URL: [Link]

• Title: Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method Source: ResearchGate URL: [Link]

• Title: What would be a good way to kill leftover palladium from a reaction mixture? Source: Reddit URL: [Link]

• Title: Removal of Palladium Nanoparticles from Polymer Materials Source: ResearchGate URL: [Link]

• Title: Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions Source: Tetrahedron Letters URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

• Title: Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Source: YouTube URL: [Link]

• Title: Palladium (II - IV) catalysis Source: NNNS Chemistry blog URL: [Link]

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• 1. audreyli.com [audreyli.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. biotage.com [biotage.com]
• 5. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. onyxipca.com [onyxipca.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. silicycle.com [silicycle.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. silicycle.com [silicycle.com]
• 15. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 16. Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine | Semantic Scholar [semanticscholar.org]
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• 18. pharmtech.com [pharmtech.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Amide Coupling with 4-Cyclopropylbenzoic Acid

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support guide for amide coupling reactions involving 4-Cyclopropylbenzoic acid. This resource is designed to provide Senior Application Scientist-level insights into common challenges, particularly byproduct formation, and to offer robust troubleshooting strategies. The cyclopropyl moiety, while often beneficial for metabolic stability and potency, introduces unique considerations in synthesis that require careful management.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing multiple byproducts in my coupling reaction with 4-Cyclopropylbenzoic acid using a carbodiimide like EDC. What are the most common side reactions?

This is a frequent issue when using carbodiimide coupling reagents. While cost-effective, reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) or Dicyclohexylcarbodiimide (DCC) are prone to several side reactions if not managed correctly.

Primary Cause: Formation of N-Acylurea

The most common byproduct is the irreversible rearrangement of the desired O-acylisourea intermediate into a stable, unreactive N-acylurea. This side reaction consumes your activated acid and halts the reaction.

• Causality: The O-acylisourea intermediate is highly reactive. In the absence of a prompt nucleophilic attack by the amine, it can undergo an intramolecular acyl transfer. This is particularly problematic with weakly nucleophilic amines (e.g., anilines) or in polar aprotic solvents like DMF where the intermediate's lifetime is extended.

Troubleshooting Strategy:

• Introduce an Additive: The use of a nucleophilic additive like 1-Hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure) is critical. These additives rapidly trap the O-acylisourea intermediate to form a more stable active ester, which is less prone to side reactions but still highly reactive towards the amine. This significantly suppresses N-acylurea formation.

• Control the Order of Addition: Add the coupling reagent (EDC) to a solution of the 4-Cyclopropylbenzoic acid and the additive (HOBt/Oxyma) first. Allow this mixture to stir for a short period (5-15 minutes) to form the active ester in situ before adding the amine.

• Solvent Choice: Consider using a less polar solvent like Dichloromethane (DCM) if your substrates are soluble, as this can reduce the rate of N-acylurea formation.

Fig 1: Carbodiimide coupling pathways.

Q2: Is the cyclopropyl ring of 4-Cyclopropylbenzoic acid susceptible to ring-opening during the coupling or workup?

Generally, the cyclopropyl group is robust under standard amide coupling conditions. The exceptional stability of cyclopropylmethyl carbocations is due to favorable conjugation between the bent orbitals of the cyclopropane ring and an adjacent empty p-orbital. However, this stability does not imply the ring is completely inert, especially under harsh acidic conditions.

• Stability Window: Standard coupling protocols using reagents like HATU, HBTU, EDC/HOBt, and bases like DIPEA or triethylamine do not pose a significant risk to the cyclopropyl ring.

• Potential for Ring-Opening: Ring-opening is a possibility under strongly acidic or superacidic conditions, which might be encountered during a harsh aqueous workup (e.g., washing with concentrated HCl) or if attempting to form an acyl chloride with neat SOCl₂ at high temperatures. This typically proceeds via protonation of the ring to form a carbocation, which can then be trapped by a nucleophile.

Troubleshooting & Prevention:

• Avoid Harsh Acidity: Use milder conditions for your aqueous workup. A wash with a saturated solution of NH₄Cl or dilute (e.g., 1N) HCl is sufficient to remove basic impurities without jeopardizing the cyclopropyl group.

• Acyl Chloride Formation: If you must form the acyl chloride, prefer milder reagents like oxalyl chloride with a catalytic amount of DMF in a non-polar solvent like DCM at room temperature over harsher reagents like thionyl chloride.

Q3: I'm coupling with a valuable, chiral amine and observing significant epimerization. How can I maintain stereochemical integrity?

Epimerization, the loss of stereochemical purity at a chiral center alpha to the amine or carboxylic acid, is a critical challenge in amide synthesis. It can occur through two primary mechanisms: direct proton abstraction by base or the formation of an oxazolone intermediate.

Causality & Prevention:

• Choice of Coupling Reagent:

  • High-Risk: Carbodiimides like DCC or EDC used without additives are known to cause significant epimerization.

  • Low-Risk: Onium salt reagents, particularly those based on 1-hydroxy-7-azabenzotriazole (HOAt) like HATU , are superior for minimizing epimerization. The pyridine nitrogen in the HOAt moiety is believed to provide anchimeric assistance, accelerating the coupling and reducing the lifetime of racemization-prone intermediates. Reagents like DEPBT and T3P are also specifically designed for low-epimerization couplings.

• Choice of Base:

  • Avoid strong, non-hindered bases.

  • Use a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).

  • For highly sensitive substrates, a weaker base like 2,4,6-collidine may be beneficial.

• Temperature Control: Perform the coupling at a lower temperature (e.g., starting at 0 °C and slowly warming to room temperature) to slow down the rate of epimerization relative to the rate of amide bond formation.

Fig 2: Troubleshooting workflow for epimerization.

Data Summary & Reagent Selection

The choice of coupling reagent is the most critical factor in preventing byproduct formation.

Reagent Class	Examples	Common Byproducts	Pros	Cons
Carbodiimides	EDC, DCC, DIC	N-Acylurea, Dicyclohexylurea (DCU)	Inexpensive, readily available	High risk of epimerization, byproduct removal can be difficult (DCU is insoluble)
Onium (Aminium/Uronium) Salts	HATU, HBTU, HCTU	Tetramethylurea, HOAt/HOBt	High efficiency, fast kinetics, low epimerization (especially HATU)	Higher cost, can cause guanidinylation of the amine if not pre-activated
Phosphonium Salts	PyBOP, BOP	Hexamethylphosphoramide (HMPA - for BOP), HOBt	High

Technical Support Center: Troubleshooting Difficult Esterifications of 4-Cyclopropylbenzoic Acid

Welcome to the technical support center for the synthesis and modification of 4-Cyclopropylbenzoic acid derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges with the esterification of this unique building block. The presence of the cyclopropyl moiety introduces specific electronic and steric considerations that can render standard esterification protocols suboptimal.

This document provides in-depth, field-proven insights in a question-and-answer format to directly address common and complex issues encountered during the esterification of 4-Cyclopropylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: Why is the esterification of 4-Cyclopropylbenzoic acid sometimes challenging?

A1: The primary challenge arises from the electronic properties of the cyclopropyl group. The cyclopropyl group acts as an electron-donating group, which increases the electron density on the benzene ring and, to a lesser extent, the carboxyl group.[1] This deactivates the carbonyl carbon of the carboxylic acid, making it less electrophilic and therefore less reactive towards nucleophilic attack by an alcohol. The pKa of 4-cyclopropylbenzoic acid is approximately 4.45, which is slightly higher than that of benzoic acid (around 4.2), indicating it is a weaker acid.[1]

Q2: I am observing low yields with a standard Fischer esterification. What is the likely cause?

A2: Low yields in Fischer esterification of 4-Cyclopropylbenzoic acid are common. The Fischer esterification is an equilibrium-driven process, and the reduced electrophilicity of the carbonyl carbon slows down the forward reaction.[2][3] To achieve a reasonable yield, you need to aggressively shift the equilibrium to the product side. This can be accomplished by using a large excess of the alcohol (often as the solvent) and by efficiently removing the water that is formed during the reaction.[4][5]

Q3: Are there any specific side reactions to be aware of when working with 4-Cyclopropylbenzoic acid?

A3: While the cyclopropyl group is generally stable under many reaction conditions, strong acidic conditions and high temperatures, sometimes employed in Fischer esterification, could potentially lead to side reactions involving the cyclopropyl ring, although this is less common. More prevalent side reactions are those common to all esterifications, such as incomplete reaction, and with certain coupling agents, the formation of byproducts like N-acylurea in carbodiimide-mediated reactions.[6][7]

Troubleshooting Guide

Scenario 1: Low Yield in Fischer Esterification with a Primary Alcohol

Question: I am attempting to synthesize methyl 4-cyclopropylbenzoate using methanol and sulfuric acid, but my yields are consistently below 50%. How can I improve this?

Answer: As discussed, the reduced reactivity of 4-Cyclopropylbenzoic acid is the likely culprit. Here is a systematic approach to optimize your Fischer esterification:

Underlying Principle: Le Châtelier's principle is key here. By increasing the concentration of a reactant (the alcohol) and removing a product (water), you can drive the equilibrium towards the desired ester.[5]

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting low yields in Fischer esterification.

Detailed Protocol: Optimized Fischer Esterification of 4-Cyclopropylbenzoic Acid

• Reactant Stoichiometry: Instead of a few equivalents, use the alcohol (in this case, methanol) as the solvent. This creates a large molar excess.

• Water Removal:

  • Dean-Stark Apparatus: If using a higher boiling alcohol, a Dean-Stark trap is highly effective for azeotropically removing water.[3]

  • Molecular Sieves: For lower boiling alcohols like methanol, the addition of activated 3Å or 4Å molecular sieves to the reaction mixture can effectively sequester water as it forms.

• Catalyst Loading: Increase the concentration of the acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) to 5-10 mol%.[2]

• Temperature and Time: Reflux the reaction mixture and monitor by TLC or GC until the starting material is consumed. This may require longer reaction times (12-24 hours) compared to more activated benzoic acids.

Table 1: Comparison of Standard vs. Optimized Fischer Esterification Conditions

Parameter	Standard Conditions	Optimized Conditions	Rationale
Alcohol (e.g., Methanol)	2-5 equivalents	Used as solvent	Drives equilibrium forward[4]
Water Removal	None	Dean-Stark or Molecular Sieves	Removes product to shift equilibrium[3]
Catalyst (H₂SO₄)	1-2 mol%	5-10 mol%	Increases reaction rate
Reaction Time	4-8 hours	12-24 hours (monitored)	Allows reaction to reach completion

Scenario 2: Esterification with a Sterically Hindered or Acid-Sensitive Alcohol

Question: I need to esterify 4-Cyclopropylbenzoic acid with a secondary alcohol that is also acid-sensitive. Fischer esterification is not a viable option. What are my alternatives?

Answer: For sterically hindered or acid-labile alcohols, milder, non-equilibrium-driven methods are necessary. The Steglich esterification is an excellent choice.[6][7][8]

Underlying Principle: The Steglich esterification utilizes a carbodiimide coupling agent, such as dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[6][9] A nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP), is crucial for facilitating the ester formation, especially with sterically hindered alcohols.[6][10]

Reaction Pathway:

Caption: Simplified mechanism of the Steglich esterification.

Detailed Protocol: Steglich Esterification of 4-Cyclopropylbenzoic Acid

• Setup: In an inert atmosphere (Nitrogen or Argon), dissolve 4-Cyclopropylbenzoic acid (1.0 eq.), the alcohol (1.1-1.5 eq.), and DMAP (0.1-0.2 eq.) in an anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Coupling Agent: Add a solution of DCC (1.1 eq.) or EDC (1.1 eq.) in the same solvent dropwise over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC.

• Workup:

  • If using DCC, the dicyclohexylurea (DCU) byproduct will precipitate and can be removed by filtration.[7]

  • If using EDC, the urea byproduct is water-soluble and can be removed during an aqueous workup.

  • Perform a standard aqueous workup (e.g., wash with dilute HCl, then NaHCO₃, then brine) and purify the crude product by column chromatography.

Troubleshooting Steglich Esterification:

• Stalled Reaction: If the reaction stalls, a small additional charge of the coupling agent and DMAP may be necessary. Ensure all reagents and solvents are anhydrous.

• N-Acylurea Formation: A common side reaction is the rearrangement of the O-acylisourea intermediate to a stable N-acylurea, which does not react with the alcohol.[6] DMAP helps to minimize this by rapidly converting the intermediate to the acyl-pyridinium species.[7]

Scenario 3: Extremely Difficult Esterifications or Need for Stereochemical Inversion

Question: I am working with a very precious and sterically demanding secondary alcohol, and the Steglich esterification is giving poor yields. Is there a more powerful method? Also, is it possible to invert the stereocenter of my chiral secondary alcohol during the esterification?

Answer: For the most challenging cases, particularly with sterically hindered secondary alcohols where stereochemical inversion is desired, the Mitsunobu and Yamaguchi esterifications are the methods of choice.

1. Mitsunobu Reaction

Underlying Principle: The Mitsunobu reaction converts an alcohol into a good leaving group in situ using triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[11][12] The carboxylate then displaces this leaving group via an Sₙ2 reaction, resulting in a clean inversion of stereochemistry at the alcohol's chiral center.[13]

Detailed Protocol: Mitsunobu Esterification

• Setup: Under an inert atmosphere, dissolve 4-Cyclopropylbenzoic acid (1.2-1.5 eq.), the chiral secondary alcohol (1.0 eq.), and PPh₃ (1.5 eq.) in anhydrous THF.

• Cooling: Cool the solution to 0 °C.

• Addition of Azodicarboxylate: Add DEAD or DIAD (1.5 eq.) dropwise. A color change and/or precipitation of triphenylphosphine oxide may be observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Workup and Purification: The major challenge with the Mitsunobu reaction is the removal of byproducts (triphenylphosphine oxide and the reduced hydrazine). Purification is almost always achieved by column chromatography.

2. Yamaguchi Esterification

Underlying Principle: The Yamaguchi esterification is a powerful method that involves the formation of a mixed anhydride from the carboxylic acid and 2,4,6-trichlorobenzoyl chloride (TCBC).[14][15][16] This mixed anhydride is then reacted with the alcohol in the presence of a stoichiometric amount of DMAP.[17][18] This method is particularly effective for the synthesis of sterically hindered esters and macrolactones.[14][15]

Detailed Protocol: Yamaguchi Esterification

• Mixed Anhydride Formation: In an inert atmosphere, dissolve 4-Cyclopropylbenzoic acid (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous THF. Add 2,4,6-trichlorobenzoyl chloride (1.05 eq.) and stir at room temperature for 1-2 hours.

• Esterification: In a separate flask, dissolve the alcohol (1.2 eq.) and a stoichiometric amount of DMAP (1.2 eq.) in toluene. Add the previously formed mixed anhydride solution to this mixture and stir at room temperature for 2-24 hours.

• Workup: Perform a standard aqueous workup and purify by column chromatography.

Table 2: Selection Guide for Advanced Esterification Methods

Method	Key Advantage	Common Use Case for 4-Cyclopropylbenzoic Acid	Major Drawback
Steglich	Mild conditions, good for many hindered alcohols[6][9]	Esterification with acid-sensitive or moderately hindered alcohols.	Can be sluggish with extremely hindered substrates.[9]
Mitsunobu	Inversion of stereochemistry, mild conditions.[11][13]	Esterification of chiral secondary alcohols where inversion is desired.	Stoichiometric byproducts can complicate purification.[12]
Yamaguchi	Excellent for highly hindered substrates, high yields.[14][15]	Esterification of tertiary or very hindered secondary alcohols.	Requires stoichiometric amounts of expensive reagents.

References

• ResearchGate. A typical two-step Yamaguchi method. [Link]

• Majhi, A. (2024). Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. Frontiers in Chemistry, 12. [Link]

• Frontiers. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. [Link]

• Organic Chemistry Portal. Yamaguchi Esterification. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Fiveable. Steglich Esterification Definition. [Link]

• ResearchGate. Examples of coupling agents for amide bond formation with benzotriazole-like structures. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• Wikipedia. Steglich esterification. [Link]

• Wikipedia. Mitsunobu reaction. [Link]

• Royal Society of Chemistry. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. [Link]

• ResearchGate. Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents. [Link]

• YouTube. Steglich Esterification/ Keck Macrolactonization. [Link]

• University of Rochester. Acid to Ester - Common Conditions. [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. [Link]

• Patsnap. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. [Link]

• National Institutes of Health. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]

• Organic Synthesis. Mitsunobu reaction. [Link]

• ResearchGate. Asymmetric Ring-Opening of Cyclopropyl Ketones with Thiol, Alcohol, and Carboxylic Acid Nucleophiles Catalyzed by a Chiral N,N'-Dioxide-Scandium(III) Complex. [Link]

• MDPI. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. [Link]

• Wikipedia. Fischer–Speier esterification. [Link]

• National Institutes of Health. Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification. [Link]

• Filo. The pKa of p-cyclopropylbenzoic acid is 4.45. Is cyclopropylbenzene... [Link]

• National Institutes of Health. 4-Cyclopropylbenzoic acid. [Link]

• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. [Link]

• University of Calgary. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

• ACS Publications. Proton-transfer steps in Steglich esterification: a very practical new method for macrolactonization. [Link]

• Organic Chemistry Portal. Fischer Esterification. [Link]

• Chemistry LibreTexts. Fischer Esterification. [Link]

• National Institutes of Health. Synthesis of Functionalized Cyclopropanes from Carboxylic Acids by a Radical Addition–Polar Cyclization Cascade. [Link]

• Reddit. Esterification not Working. [Link]

• Reddit. Esterification not Working (Separation). [Link]

• PubChemLite. 4-cyclopropylbenzoic acid (C10H10O2). [Link]

• The Royal Society of Chemistry. Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. [Link]

• Chemguide. esterification - alcohols and carboxylic acids. [Link]

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• 1. The pK_{a} of p-cyclopropylbenzoic acid is 4.45. Is cyclopropylbenzene .. [askfilo.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
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Alternative catalysts for the synthesis of 4-Cyclopropylbenzoic acid

Technical Support Center: Synthesis of 4-Cyclopropylbenzoic Acid

A Guide to Alternative Catalytic Systems

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals exploring more sustainable and cost-effective alternatives to traditional palladium catalysts for the synthesis of 4-Cyclopropylbenzoic acid and related structures. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale and troubleshooting insights gained from field experience.

The synthesis of 4-cyclopropylbenzoic acid, a key structural motif in many pharmaceutical agents, is commonly achieved via palladium-catalyzed Suzuki-Miyaura cross-coupling. However, the high cost and environmental concerns associated with palladium have driven the search for alternatives.[1] This guide focuses on the practical application of nickel and copper-based catalytic systems, addressing common questions and experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why should our lab consider moving away from palladium catalysts for this synthesis?

A: While palladium catalysis is robust and well-established, there are compelling reasons to explore alternatives.[2][3] The primary drivers are economic and environmental. Nickel, being significantly more earth-abundant than palladium, offers a substantial cost reduction, which is a critical factor in process chemistry and large-scale synthesis.[1][4] Furthermore, developing proficiency with first-row transition metals like nickel and copper aligns with the broader push towards greener, more sustainable chemical manufacturing.[4][5]

Q2: What are the primary alternative catalysts for coupling a cyclopropyl group to a benzoic acid precursor?

A: The two most prominent and practical alternatives are Nickel-based catalysts for Suzuki-Miyaura type couplings and Copper-based catalysts for Chan-Lam type couplings.

• Nickel-catalyzed Suzuki-Miyaura coupling offers a direct parallel to the palladium-catalyzed route, often utilizing similar boronic acid or trifluoroborate reagents.[1][4] It is particularly attractive for its ability to couple less reactive electrophiles like aryl chlorides.[6]

• Copper-catalyzed Chan-Lam coupling provides a different mechanistic pathway, often involving an oxidative coupling mechanism.[7][8] This method can be advantageous due to its typically lower cost and unique reactivity profile, though it can be more sensitive to reaction parameters.[7]

Q3: How do I choose between a nickel and a copper-based system for my synthesis?

A: The choice depends on your substrate, available reagents, and optimization capacity.

• Choose Nickel if:

  • Your starting material is an aryl chloride, as nickel catalysts are generally more effective than palladium for these less reactive electrophiles.[6]

  • You are looking for a direct, cost-effective replacement for an existing Suzuki-Miyaura protocol.

  • You have access to a variety of phosphine or N-heterocyclic carbene (NHC) ligands for optimization.[1][9]

• Choose Copper if:

  • You are working with N-H or O-H bonds and want to perform a Chan-Lam type C-N or C-O cyclopropylation.[10]

  • You are exploring palladium-free routes and have issues with the boronic acid stability under Suzuki conditions.

  • You are prepared to screen various ligands (e.g., 1,10-phenanthroline), bases, and copper sources (Cu(I) vs. Cu(II)) to optimize the reaction, as these couplings can be highly sensitive to conditions.[7][11]

Troubleshooting Guide: Nickel-Catalyzed Synthesis

Nickel catalysis is a powerful tool, but it comes with its own set of challenges compared to palladium.[12] The following guide addresses common issues encountered during the Ni-catalyzed Suzuki-Miyaura coupling of a 4-halobenzoic acid derivative with a cyclopropylboron reagent.

Problem 1: Low or no conversion to 4-cyclopropylbenzoic acid.

• Q: My reaction isn't working. I'm using a Ni(II) precatalyst like NiCl₂(dppf), but I see no product. What's the first thing I should check? A: The most common issue is the inefficient in-situ reduction of the Ni(II) precatalyst to the active Ni(0) species.[13][14] Unlike palladium, this reduction can be sluggish.

  • Troubleshooting Steps:

    • Reagent Purity: Ensure your cyclopropylboronic acid is pure. Boronic acids can degrade over time to form unreactive boroxines.[15] Consider using more stable potassium cyclopropyltrifluoroborate, which has shown excellent performance in coupling with aryl chlorides.[6]

    • Ligand Choice: Ligand design is critical for nickel catalysis.[1] If a standard ligand like triphenylphosphine isn't working, screen more electron-rich and bulky phosphine ligands such as dicyclohexylphosphino-biphenyls (e.g., XPhos) or specialized ligands like ProPhos, which can facilitate the turnover-limiting transmetalation step.[1][6]

    • Solvent and Base: Nickel catalysts can be sensitive to the reaction medium. Ensure you are using anhydrous solvents, as water can lead to protodeboronation of the boronic acid.[16] Screen a variety of bases; while K₂CO₃ or Cs₂CO₃ are common, K₃PO₄ in a solvent like tert-amyl alcohol has been shown to be highly effective for nickel-catalyzed couplings.[5]

Problem 2: The reaction mixture turns black and stalls, indicating catalyst deactivation.

• Q: My reaction starts but then stops, and I observe the formation of black precipitate. How can I prevent my nickel catalyst from dying? A: The formation of black precipitate is likely inactive nickel black, resulting from catalyst decomposition. This is a more frequent issue with nickel than with palladium.

  • Troubleshooting Steps:

    • Rigorous Degassing: Nickel(0) species are highly sensitive to oxygen. Ensure your reaction setup is thoroughly degassed via several freeze-pump-thaw cycles or by sparging with an inert gas like argon for an extended period.

    • Temperature Control: Excessive heat can accelerate catalyst decomposition. If you are running the reaction at a high temperature (e.g., >100 °C), try lowering it. The optimal temperature is a balance between reaction rate and catalyst stability.

    • Ligand Stability: The supporting ligand may be degrading. Bidentate phosphine ligands can sometimes offer greater stability to the nickel center compared to monodentate ligands, preventing aggregation and deactivation.[1] In some cases, catalyst deactivation can occur through ligand-promoted dimerization of nickel(II) intermediates.[9]

Workflow for Troubleshooting Nickel-Catalyzed Reactions

Caption: A decision-making workflow for troubleshooting common issues in nickel-catalyzed cross-coupling reactions.

Troubleshooting Guide: Copper-Catalyzed Synthesis

Copper-catalyzed couplings are highly valuable but often require more empirical optimization than their palladium or nickel counterparts. The choice of ligand, base, and even the quality of the base can be critical for success.[7]

Problem 1: The reaction is extremely slow or does not proceed to completion.

• Q: I'm attempting a Chan-Lam type coupling with cyclopropylboronic acid, Cu(OAc)₂, and my 4-halobenzoic acid, but the reaction is sluggish. What are the key parameters to optimize? A: For copper-mediated couplings, nearly every component can have a dramatic impact on reaction rate and yield.

  • Troubleshooting Steps:

    • Base Quality and Type: The quality and even particle size of inorganic bases like K₂CO₃ or Cs₂CO₃ can significantly affect the kinetics.[7][17] Ensure you are using a high-purity, finely ground base. Weakly soluble inorganic bases are almost always used, and their solubility can be a rate-determining factor.[17]

    • Ligand Screening: Copper catalysis is often highly dependent on the ligand. While some reactions proceed without a ligand, many require one for efficient turnover. For C-O or C-N bond formation, N-based ligands like 1,10-phenanthroline or various amino acids are excellent starting points.[10]

    • Copper Source: The copper source matters. While Cu(I) is often the active species, many successful protocols start with stable Cu(II) salts like Cu(OAc)₂ or Cu(OTf)₂, which are reduced in situ.[7] It is worth screening different copper sources (e.g., CuI, CuBr, Cu₂O) to find the optimal precatalyst for your specific substrate.[11]

    • Atmosphere: Unlike Suzuki reactions which are run under inert conditions to protect the M(0) catalyst, Chan-Lam couplings are often oxidative and require an oxidant. Many procedures call for running the reaction under an atmosphere of air or pure oxygen to facilitate the catalytic cycle.[10]

Problem 2: My substrate contains a base-sensitive functional group (e.g., an ester) that is being hydrolyzed.

• Q: My starting material is a 4-bromo-methylbenzoate. The strong base required for the copper coupling is hydrolyzing my ester. What can I do? A: This is a common challenge in cross-coupling chemistry. The role of the base is typically to deprotonate the nucleophile or a ligand, but it can also lead to unwanted side reactions with sensitive functional groups.[17]

  • Troubleshooting Steps:

    • Use Milder Bases: Avoid very strong bases like NaOtBu or KHMDS if your substrate cannot tolerate them. Switch to weaker inorganic bases such as K₃PO₄ or Cs₂CO₃, which are frequently used in modern cross-coupling protocols for their efficacy and milder nature.[17]

    • Temperature Reduction: Lowering the reaction temperature can often reduce the rate of undesired side reactions more than it reduces the rate of the desired coupling. Try running the reaction at a lower temperature for a longer period.

    • Protecting Group Strategy: If all else fails, consider a protecting group strategy. Perform the copper-catalyzed coupling on the free carboxylic acid (4-bromobenzoic acid) and then esterify the final product, 4-cyclopropylbenzoic acid, in a subsequent step.

Data & Protocols

Table 1: Comparison of Catalytic Systems for Aryl Cyclopropanation

Parameter	Palladium (Typical Suzuki)	Nickel (Alternative Suzuki)	Copper (Chan-Lam Type)
Catalyst	Pd(OAc)₂, Pd₂(dba)₃	NiCl₂(dppf), Ni(COD)₂	Cu(OAc)₂, CuI
Loading	0.1 - 5 mol%	0.5 - 10 mol%	5 - 20 mol%
Ligand	SPhos, XPhos, P(t-Bu)₃	XPhos, ProPhos, dtbbpy	1,10-Phenanthroline, Amino Acids
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	K₃PO₄, K₂CO₃	K₂CO₃, Cs₂CO₃, Et₃N
Solvent	Dioxane/H₂O, Toluene, DME	t-Amyl Alcohol, CPME, DMF	Dioxane, Toluene, DCM
Temperature	80 - 110 °C	60 - 100 °C	80 - 120 °C
Key Advantage	Broad scope, well-understood	Lower cost, couples aryl chlorides	Very low cost, unique reactivity
Common Issue	High cost, catalyst removal	O₂ sensitivity, ligand screening	High catalyst loading, base sensitivity

Note: Conditions are generalized and require optimization for specific substrates.

Illustrative Catalytic Cycle: Nickel-Catalyzed Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for the nickel-catalyzed Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Nickel-Catalyzed Synthesis of 4-Cyclopropylbenzoic Acid

This protocol is a representative example and requires optimization.

• Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add NiCl₂(dppf) (0.05 mmol, 5 mol%), 2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.06 mmol, 6 mol%), and potassium phosphate (K₃PO₄) (2.5 mmol, 2.5 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Reagent Addition: Under a positive pressure of argon, add 4-bromobenzoic acid (1.0 mmol, 1.0 equiv) and potassium cyclopropyltrifluoroborate (1.5 mmol, 1.5 equiv).[6]

• Solvent Addition: Add 5 mL of anhydrous tert-amyl alcohol via syringe.[5]

• Degassing: Subject the mixture to one freeze-pump-thaw cycle to ensure all oxygen is removed.

• Reaction: Place the sealed flask in a preheated oil bath at 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction with 1 M HCl (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford 4-cyclopropylbenzoic acid.

References

• Evano, G., Blanchard, N., & Toumi, M. (2008). Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. Chemical Reviews, 108(8), 3054–3131. [Link]

• Whitwood, A. C., & Fairlamb, I. J. S. (2012). Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online. [Link]

• Simmons, E. M., & Diao, T. (2021). ProPhos: A Ligand for Promoting Nickel-Catalyzed Suzuki–Miyaura Coupling Inspired by Mechanistic Insights into Transmetalation. Journal of the American Chemical Society, 143(39), 16033–16042. [Link]

• Wallace, D. J., & Chen, C. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(39), 6987–6990. [Link]

• Biscoe, M. R., & Buchwald, S. L. (2009). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Organic Letters, 11(8), 1773–1775. [Link]

• Jiang, Z., et al. (2022). Mechanisms of nickel-catalyzed reductive cross-coupling reactions. Exploration, 2(5), 20210174. [Link]

• Yi, L., Chen, K., & Rueping, M. (2022). Nickel-Catalyzed Reductive Cross-Couplings: New Opportunities for Carbon–Carbon Bond Formations through Photochemistry and Electrochemistry. CCS Chemistry, 4(1), 9-30. [Link]

• Deng, W., Liu, L., & Guo, Q.-X. (2004). Recent progress in copper-catalyzed cross-coupling reactions. Chinese Journal of Organic Chemistry, 24(2), 129-137. [Link]

• Rybak-Akimova, E. V., et al. (2021). Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand. Organometallics, 40(16), 2686–2697. [Link]

• Hartwig, J. F. (2008). Nickel- and Palladium-Catalyzed Cross Coupling Reactions. eScholarship, University of California. [Link]

• Tye, J. W., & Widen, J. C. (2013). Copper-Promoted N-Cyclopropylation of Anilines and Amines by Cyclopropylboronic Acid. The Journal of Organic Chemistry, 78(15), 7677–7684. [Link]

• Jiang, Z., et al. (2022). Mechanisms of nickel-catalyzed reductive cross-coupling reactions. Hepatobiliary Surgery and Nutrition, 11(4), 589-603. [Link]

• Tye, J. W., et al. (2018). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 83(6), 3043–3052. [Link]

• P.J. Guiry, et al. (2021). (P,N,P)Pd‐ versus (P,N,P)Ni‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions under Green Conditions. Chemistry – A European Journal, 27(1), 358-368. [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Molander, G. A., & Biolatto, B. (2003). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides. The Journal of Organic Chemistry, 68(11), 4302–4314. [Link]

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• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
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• 17. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Technical Support Center: Managing Impurities in Commercial 4-Cyclopropylbenzoic Acid

Introduction

Welcome to the technical support center for 4-Cyclopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block in their synthetic endeavors. The purity of 4-cyclopropylbenzoic acid is paramount for the successful and reproducible synthesis of downstream targets, particularly in the context of active pharmaceutical ingredient (API) development. The presence of even minor impurities can have significant consequences, affecting reaction kinetics, yield, and the impurity profile of the final compound.[1][2]

This document provides a comprehensive resource for identifying, analyzing, and mitigating common impurities found in commercial 4-cyclopropylbenzoic acid. It is structured in a user-friendly question-and-answer format, offering both troubleshooting guidance for immediate experimental challenges and a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 4-Cyclopropylbenzoic acid and where do they come from?

The impurity profile of commercial 4-cyclopropylbenzoic acid is largely dictated by its synthetic route. A prevalent commercial synthesis involves the Suzuki-Miyaura coupling of 4-bromobenzoic acid with cyclopropylboronic acid.[3] Consequently, the most common impurities are process-related and include:

• Starting Materials:

  • 4-Bromobenzoic Acid: Incomplete reaction can lead to the presence of this starting material in the final product.

  • Cyclopropylboronic Acid and its Anhydrides (Boroxines): Residual boronic acid or its dehydrated cyclic trimers can be present.

• Reaction Byproducts:

  • Benzoic Acid: This can arise from a protodehalogenation side reaction where the bromo group of 4-bromobenzoic acid is replaced by a hydrogen atom.[4]

  • Biphenyl-4,4'-dicarboxylic Acid: Homocoupling of 4-bromobenzoic acid can lead to this dimeric impurity.

  • 4,4'-Dicyclopropylbiphenyl: Homocoupling of the cyclopropylboronic acid can also occur.

• Degradation Products:

  • Forced degradation studies suggest that under certain conditions (e.g., harsh acidic or basic hydrolysis, strong oxidation), the cyclopropyl ring can potentially open, or decarboxylation may occur, though these are less common in typical commercial batches.[5]

The following diagram illustrates the likely synthetic pathway and the origin of these common impurities.

Caption: Synthetic pathway and impurity sources.

Q2: How can I detect and quantify these impurities in my sample?

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive analysis.

• High-Performance Liquid Chromatography (HPLC): This is the primary technique for separating and quantifying 4-cyclopropylbenzoic acid and its organic impurities. A reverse-phase method is typically employed. For a detailed protocol, please refer to the "Experimental Protocols" section.

• Mass Spectrometry (MS): When coupled with HPLC (LC-MS), this technique is invaluable for identifying unknown peaks by providing molecular weight information.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product and help identify and quantify impurities, provided their signals are resolved from the main component.[7]

The following table summarizes the key analytical techniques and their primary applications in this context.

Analytical Technique	Primary Application	Information Provided
HPLC-UV	Quantification of known impurities, purity assessment.	Retention time, peak area (for quantification).
LC-MS	Identification of unknown impurities.	Molecular weight of eluted compounds.[6]
1H & 13C NMR	Structural confirmation, identification of impurities.	Chemical shifts, coupling constants, integration.[7]

Q3: What is the impact of these impurities on my downstream reactions and drug development process?

Impurities can have a range of detrimental effects:

• Reduced Yield and Reaction Inefficiency: Unreacted starting materials and byproducts can interfere with subsequent reactions, leading to lower yields and the formation of new, undesired side products.[8]

• Altered Physicochemical Properties: The presence of impurities can affect the physical properties of your product, such as solubility and melting point, which can complicate purification and formulation.[1]

• Toxicity and Safety Concerns: Certain impurities, even at trace levels, can be toxic or genotoxic, posing a significant risk in drug development.[1] Regulatory bodies have strict guidelines on the identification and control of such impurities.

• Inaccurate Stoichiometry: If the purity of your 4-cyclopropylbenzoic acid is lower than assumed, it will lead to incorrect stoichiometric calculations for subsequent reactions, impacting yield and purity.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with commercial 4-cyclopropylbenzoic acid.

Issue 1: My reaction yield is consistently low, and I suspect the quality of my 4-cyclopropylbenzoic acid.

• Plausible Cause: The presence of significant amounts of non-reactive impurities (e.g., benzoic acid, homocoupling byproducts) in your starting material.

• Troubleshooting Steps:

  • Purity Assessment: First, verify the purity of your commercial 4-cyclopropylbenzoic acid using the HPLC method outlined in the "Experimental Protocols" section.

  • Purification: If the purity is below your required specifications, consider purifying the material before use. Recrystallization is an effective method. Refer to the "Purification by Recrystallization" protocol.

  • Stoichiometry Adjustment: If purification is not feasible, adjust the stoichiometry of your reaction based on the determined purity of the 4-cyclopropylbenzoic acid.

Issue 2: My HPLC chromatogram shows a significant peak that I cannot identify.

• Plausible Cause: An unexpected impurity from the synthesis or degradation of the product.

• Troubleshooting Steps:

  • LC-MS Analysis: The most direct way to identify an unknown peak is through LC-MS analysis to determine its molecular weight.[6]

  • Consider Potential Byproducts: Based on the likely Suzuki coupling synthesis, consider the molecular weights of potential byproducts such as biphenyl-4,4'-dicarboxylic acid or 4,4'-dicyclopropylbiphenyl.

  • Forced Degradation Study: To investigate if the impurity is a degradation product, you can perform a forced degradation study on a pure sample of 4-cyclopropylbenzoic acid. This involves exposing the compound to harsh conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products for comparison.[5]

The following workflow can guide your troubleshooting process for unidentified peaks.

Caption: Workflow for identifying unknown impurities.

Issue 3: I am having difficulty purifying 4-cyclopropylbenzoic acid by recrystallization.

• Plausible Cause: Inappropriate solvent choice or suboptimal crystallization conditions.

• Troubleshooting Steps:

  • Solvent Selection: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For substituted benzoic acids, common solvents to screen include water, ethanol, methanol, acetic acid, or mixtures like ethanol/water.[9]

  • Cooling Rate: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[10]

  • Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of pure 4-cyclopropylbenzoic acid.[10]

Experimental Protocols

Protocol 1: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the analysis of 4-cyclopropylbenzoic acid purity by reverse-phase HPLC. Method optimization may be required based on your specific instrumentation and impurity profile.

• Instrumentation and Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Phosphoric acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    Time (min)	%A	%B
    0	90	10
    20	10	90
    25	10	90
    26	90	10

    | 30 | 90 | 10 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 240 nm

  • Injection Volume: 10 µL

• Procedure:

  • Standard Preparation: Prepare a standard solution of 4-cyclopropylbenzoic acid of known concentration (e.g., 0.1 mg/mL) in a 50:50 mixture of Mobile Phase A and B.

  • Sample Preparation: Dissolve an accurately weighed amount of the commercial 4-cyclopropylbenzoic acid in the same diluent to a similar concentration as the standard.

  • Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

  • Quantification: Calculate the percentage purity of the sample by comparing the peak area of 4-cyclopropylbenzoic acid in the sample to that of the standard. Identify and quantify impurities based on their relative retention times and peak areas.

Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for the purification of 4-cyclopropylbenzoic acid.

• Materials:

  • Crude 4-cyclopropylbenzoic acid

  • Recrystallization solvent (e.g., ethanol/water mixture, to be determined by solubility tests)

  • Erlenmeyer flask

  • Hot plate

  • Buchner funnel and filter flask

  • Filter paper

• Procedure:

  • Dissolution: Place the crude 4-cyclopropylbenzoic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and gently heat the mixture on a hot plate with stirring until the solid dissolves completely.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Further cooling in an ice bath can enhance crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

References

• BenchChem. (2025). Side reactions and byproduct formation in Suzuki coupling of 2-halobenzoic acids. BenchChem Technical Documents.
• ResearchGate. (n.d.). Impurities formed during the Suzuki−Miyaura coupling between 3 and 4.
• University of Rochester, Department of Chemistry. (n.d.).
• MedCrave. (2016).
• ResearchGate. (n.d.). Forced degradation studies | Download Table.
• ChemicalBook. (n.d.). 4-bromo-N-cyclopropylbenzamide synthesis.
• Singh, R., & Singh, M. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 69, 101-110.
• University of Rochester, Department of Chemistry. (n.d.).
• RJPT. (n.d.).
• BenchChem. (2025). High-Performance Liquid Chromatography (HPLC)
• SciSpace. (2016).
• BioPharm International. (2014).
• SGRL. (n.d.). Effects of Impurities in Pharmaceuticals.
• Veeprho. (2020). Effects of Impurities in Pharmaceuticals.
• Oceanic Pharmachem. (2019). Effects of Impurities in Pharmaceuticals.
• Dattakala College of Pharmacy. (n.d.). A Review on Effect of Impurities in Pharmaceutical Substances.
• Longdom Publishing. (2021).
• ResearchGate. (2015). IMPURITIES IN PHARMACEUTICALS: A REVIEW.
• Wishart, D. S. (2017). Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics. Metabolites, 7(4), 54.
• PubChem. (n.d.). 4-Cyclopropylbenzoic acid.
• ResearchGate. (2014). Development and Validation of a Single RP-HPLC Assay Method for Analysis of Bulk Raw Material Batches of Four Parabens that are Widely Used as Preservatives in Pharmaceutical and Cosmetic Products.
• Pharmaceutical Technology. (2012). Evaluating Impurities in Drugs (Part II of III).
• Barbas, C., et al. (2001). Validation of an HPLC method for the quantification of ambroxol hydrochloride and benzoic acid in a syrup as pharmaceutical. Journal of Pharmaceutical and Biomedical Analysis, 24(5-6), 1025-1033.
• Bercu, J. P., et al. (2018). Potential impurities in drug substances: Compound-specific toxicology limits for 20 synthetic reagents and by-products, and a class-specific toxicology limit for alkyl bromides. Regulatory Toxicology and Pharmacology, 94, 156-167.
• Chemistry Stack Exchange. (2017).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Slideshare. (n.d.).
• YouTube. (2020).
• PubMed. (2017). NMR and MS Methods for Metabolomics.
• MDPI. (2020). Complementary Analytical Platforms of NMR Spectroscopy and LCMS Analysis in the Metabolite Profiling of Isochrysis galbana.
• Scilit. (2003).
• PubMed. (2012).
• ACS Central Science. (2023).
• MDPI. (2021).

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• 5. biomedres.us [biomedres.us]
• 6. Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR and MS Methods for Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of Impurities in Pharmaceuticals [ganeshremedies.com]
• 9. biopharminternational.com [biopharminternational.com]
• 10. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Solvent Effects on the Reactivity of 4-Cyclopropylbenzoic Acid

Welcome to the technical support center for 4-Cyclopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical role of solvent selection in reactions involving this versatile building block. As experienced chemists know, the solvent is not merely a medium but an active participant that can dictate reaction rates, influence equilibrium positions, and even determine the final product distribution. This resource provides in-depth, field-proven insights to help you troubleshoot common issues and optimize your synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What are the basic properties of 4-Cyclopropylbenzoic acid?

4-Cyclopropylbenzoic acid is an aromatic carboxylic acid with the molecular formula C₁₀H₁₀O₂.[1] It typically appears as a white to off-white solid.[1] The presence of both a polar carboxylic acid group and a nonpolar cyclopropyl-phenyl moiety gives it a mixed-polarity character. This structure means its solubility and reactivity are highly dependent on the solvent environment. It is generally characterized by low solubility in water but is more soluble in a range of organic solvents.[1][2][3]

Q2: How do different solvent types—protic, aprotic, and nonpolar—interact with 4-Cyclopropylbenzoic acid?

The solvent's ability to form hydrogen bonds and its overall polarity are the primary factors governing its interaction with 4-Cyclopropylbenzoic acid.

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents have O-H or N-H bonds and can act as hydrogen bond donors.[4][5] They can strongly solvate both the carboxyl proton and the carboxylate anion through hydrogen bonding. This can be a double-edged sword: while it aids in dissolving the acid, it can also form a "solvent cage" around the deprotonated carboxylate, significantly reducing its nucleophilicity.[6][7]

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile, THF): These solvents possess large dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[4][6] They are excellent at dissolving polar compounds like 4-Cyclopropylbenzoic acid and its salts. Crucially, they solvate cations well but leave anions (like the carboxylate) relatively "naked" and highly reactive.[6]

• Nonpolar Solvents (e.g., hexane, toluene, diethyl ether): These solvents have low dielectric constants and small or zero dipole moments.[4] They are poor solvents for polar molecules like carboxylic acids and their salts. However, they can be useful in reactions where charged intermediates or transition states are disfavored.

Q3: How does solvent polarity generally affect the reaction rate?

The effect of solvent polarity on reaction rates is dictated by the mechanism of the reaction. According to the Hughes-Ingold rules, reactions that generate charge or concentrate charge in the transition state are accelerated by polar solvents, as the solvent stabilizes the more charged species.[8][9] Conversely, reactions where charge is dispersed or destroyed in the transition state are often faster in nonpolar solvents.[10] Understanding the interplay between your reaction mechanism and solvent polarity is crucial for optimization.[10]

Troubleshooting Guides: A Problem-Solving Approach

Issue 1: Low Yield or Slow Rate in Amide and Ester Formation

Q: I am performing an amide coupling (or esterification) with 4-Cyclopropylbenzoic acid in an alcohol or a solvent mixture containing water, and the reaction is extremely slow or stalls completely. Why is this happening?

A: Causality & Mechanistic Insight

This is a classic issue rooted in solvent-nucleophile interactions. Amide and ester formation typically involves the activation of the carboxylic acid followed by nucleophilic attack from an amine or alcohol. If the deprotonated carboxylate of 4-Cyclopropylbenzoic acid is intended to act as a nucleophile, or if you are using a base to deprotonate it, polar protic solvents like ethanol, methanol, or water will severely inhibit the reaction.

These protic solvents form strong hydrogen bonds with the negatively charged oxygen atoms of the carboxylate.[6][7] This "solvent caging" effect (illustrated below) stabilizes the carboxylate in its ground state, increasing the activation energy required for it to act as a nucleophile.[4][5] In essence, the solvent is holding onto your reactant, preventing it from participating in the reaction.

dot

Caption: Solvent effects on carboxylate nucleophilicity.

Solutions & Protocols:

• Switch to a Polar Aprotic Solvent: The most effective solution is to change your solvent to a polar aprotic one.

  • Recommended Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF).

  • Rationale: These solvents will dissolve your acid and coupling reagents but will not form hydrogen bonds with the carboxylate, leaving it "naked" and highly reactive.[6] This dramatically lowers the activation barrier for the reaction. Many standard amide coupling protocols using reagents like EDC or HATU specify these solvents for this very reason.[11][12]

• Use the Alcohol as a Reagent, Not the Solvent: If you are performing an esterification with a specific alcohol, use it in stoichiometric amounts (e.g., 1.0 to 1.5 equivalents) and run the reaction in a non-competing aprotic solvent like DCM or THF.

• Ensure Anhydrous Conditions: Water is a protic solvent and a competing nucleophile. It can hydrolyze activated intermediates and reduce your yield. Always use anhydrous solvents and dry glassware for these reactions.

Issue 2: Poor Solubility of Reactants or Reagents

Q: My 4-Cyclopropylbenzoic acid dissolves, but my other starting material (e.g., a nonpolar amine) or reagent is not soluble, leading to a heterogeneous mixture and poor conversion. How do I select a better solvent?

A: Causality & Mechanistic Insight

This is a classic "like dissolves like" problem, complicated by the amphiphilic nature of many reactants in organic synthesis.[4] 4-Cyclopropylbenzoic acid is polar, but if it needs to react with a large, greasy, nonpolar molecule, a highly polar solvent like DMSO might dissolve the acid but cause the other reactant to crash out. A successful reaction requires all components to be in the same phase to interact.

dot

Caption: Troubleshooting workflow for low reaction yield.

Solutions & Protocols:

• Select a "Broad-Spectrum" Solvent: Solvents like Tetrahydrofuran (THF), 1,4-Dioxane, or Ethyl Acetate are often excellent first choices as they have intermediate polarity and can often dissolve a wide range of reactants.

• Use a Co-Solvent System: If a single solvent doesn't work, a mixture can be effective. For example, if your acid dissolves well in DMF but your nonpolar reactant dissolves in Toluene, a Toluene/DMF mixture might keep everything in solution. Start with a 1:1 ratio and adjust as needed.

• Consult Solubility Data: While specific data for 4-Cyclopropylbenzoic acid is limited, data for benzoic acid serves as an excellent proxy. It shows high solubility in solvents like DMF, DMSO, and ethanol, and moderate solubility in ethers and acetates.[2][3][13]

Issue 3: Appearance of Decarboxylation Byproducts

Q: I am running my reaction at high temperatures and observing the formation of cyclopropylbenzene, indicating a loss of CO₂. Can the solvent influence this side reaction?

A: Causality & Mechanistic Insight

Yes, the solvent can play a significant role in decarboxylation. While aromatic carboxylic acids are generally stable, decarboxylation can be induced under harsh conditions (e.g., high heat).[14] The mechanism can proceed through polar, ionic, or radical pathways, each of which is sensitive to the solvent environment.

• Polar Pathways: If the decarboxylation proceeds through a charged intermediate (e.g., protonation of the aromatic ring followed by loss of CO₂), polar solvents can stabilize this charged intermediate, thereby lowering the activation energy and accelerating the side reaction.[15][16]

• Radical Pathways: In some cases, particularly with initiators or certain catalysts, decarboxylation can occur via radical mechanisms.[14][17] The solvent's ability to stabilize radical intermediates or participate in chain transfer can affect the rate and efficiency of this process.

Solutions & Protocols:

• Reduce Reaction Temperature: This is the most direct way to minimize most thermal decomposition pathways.

• Switch to a Less Polar Solvent: If high temperature is unavoidable, consider switching from a highly polar solvent (like DMSO) to a less polar one (like Toluene or Xylene). A nonpolar environment will destabilize charged intermediates, potentially slowing the decarboxylation pathway relative to your desired reaction.[15]

• Avoid Strongly Acidic or Basic Conditions at High Temperatures: Unless required for your primary reaction, extreme pH can catalyze decarboxylation. The solvent can influence the effective acidity/basicity of reagents.

Data Presentation: Solvent Properties

For your convenience, the properties of several common solvents are summarized below. Use this table to guide your selection based on the principles discussed.

Solvent	Dielectric Constant (ε)	Type	Key Considerations
Water (H₂O)	78.5	Polar Protic	Strong H-bonding; deactivates nucleophiles; can be a competing reactant.[8]
Methanol (MeOH)	32.7	Polar Protic	Similar to water; can also act as a reactant (transesterification).
Ethanol (EtOH)	24.5	Polar Protic	Less polar than methanol, but still a strong H-bond donor.
Dimethyl Sulfoxide (DMSO)	47.2	Polar Aprotic	Highly polar; excellent solvent for salts; can be difficult to remove.[8]
Acetonitrile (MeCN)	37.5	Polar Aprotic	Highly polar; less reactive than DMF/DMSO; good for SN2 reactions.[5][8]
N,N-Dimethylformamide (DMF)	36.7	Polar Aprotic	Excellent solvent; high boiling point; common for peptide couplings.
Tetrahydrofuran (THF)	7.5	Polar Aprotic	Good general-purpose solvent with moderate polarity; can form peroxides.[5]
Dichloromethane (DCM)	9.1	Polar Aprotic	Volatile; good for reactions near room temperature; less polar.[5]
Toluene	2.4	Nonpolar	High boiling point; good for removing water azeotropically.
Hexane	1.9	Nonpolar	Very nonpolar; used for reactions involving nonpolar reactants.

Experimental Protocol: Optimized Amide Coupling

This protocol for the synthesis of N-benzyl-4-cyclopropylbenzamide illustrates the practical application of solvent selection principles.

Objective: To maximize yield and reaction rate by using a polar aprotic solvent to promote nucleophilic attack.

Materials:

• 4-Cyclopropylbenzoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt) or Hydroxyazabenzotriazole (HOAt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Standard glassware, dried in an oven

Procedure:

• Setup: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 4-Cyclopropylbenzoic acid (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Pre-activation: To the stirred solution, add EDC (1.2 eq) and HOBt (1.2 eq). Stir the mixture at room temperature for 20-30 minutes. [Expertise Note: This pre-activation step forms the HOBt active ester, which is highly reactive towards the amine but more stable against hydrolysis than the initial O-acylisourea intermediate.]

• Nucleophile Addition: In a single portion, add benzylamine (1.1 eq) followed by DIPEA (2.5 eq). [Expertise Note: DIPEA is a non-nucleophilic base used to scavenge the HCl byproduct of the EDC reaction and ensure the amine remains in its free, nucleophilic form.]

• Reaction: Allow the reaction to stir at room temperature. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup:

  • Dilute the reaction mixture with additional DCM.

  • Wash the organic layer sequentially with 1M HCl (to remove excess amine and DIPEA), saturated NaHCO₃ solution (to remove unreacted acid and HOBt), and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide by flash column chromatography or recrystallization as needed.

Rationale for Solvent Choice: Anhydrous DCM is selected because it is a polar aprotic solvent that effectively dissolves all reactants while preventing the deactivation of the amine nucleophile.[4][6] Its volatility also simplifies product isolation during workup. For less soluble substrates, DMF would be an appropriate alternative.[11]

References

• Polar Protic and Polar Aprotic Solvents. Chemistry Steps. [Link]

• Protic and Aprotic solvents - and the reaction speed. The Organic Chemistry Tutor. YouTube. [Link]

• The influence of the solvent on organic reactivity. Part II. Kinetics and mechanism of the reactions of carboxylic acids with diazodiphenylmethane in aprotic solvents in which the acids may be dimeric. J. Chem. Soc., Perkin Trans. 2. [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. [Link]

• Solvent effects. Wikipedia. [Link]

• Polar Protic and Aprotic Solvents. Chemistry LibreTexts. [Link]

• Effect of Various Solvents on the Esterification Reaction. ResearchGate. [Link]

• Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. World Journal of Advanced Research and Reviews. [Link]

• Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering. [Link]

• Hydroxylic solvent effects on the reaction rates of diazodiphenylmethane with 2-substituted cyclohex-1-enylcarboxylic and 2-sub. Indian Journal of Chemistry. [Link]

• Effects of solvent polarity on the acid dissociation constants of benzoic acids. PubMed. [Link]

• (PDF) Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. [Link]

• Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. International Journal of Scientific & Technology Research. [Link]

• Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. ResearchGate. [Link]

• (PDF) Solubility of Benzoic Acid in Mixed Solvents. ResearchGate. [Link]

• 4-Cyclopropylbenzoic acid | C10H10O2. PubChem. [Link]

• The solubility of benzoic acid in seven solvents. ResearchGate. [Link]

• Solubility of Benzoic Acid in Organic Solvents. Scribd. [Link]

• Acid‐Catalyzed Ring Opening Reaction of Cyclopropyl Carbinols with Acetonitrile to Synthesize Amides. ResearchGate. [Link]

• A Convenient Procedure for the Esterification of Benzoic Acids with Phenols: A New Application for the Mitsunobu Reaction. ResearchGate. [Link]

• Decarboxylation. Organic Chemistry Portal. [Link]

• Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. National Center for Biotechnology Information (PMC). [Link]

• esterification - alcohols and carboxylic acids. Chemguide. [Link]

• Mechanically induced solvent-free esterification method at room temperature. National Center for Biotechnology Information (PMC). [Link]

• Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. Arkat USA. [Link]

• Decarboxylation of substituted 4-aminobenzoic acids in acidic aqueous solution. ResearchGate. [Link]

• Decarboxylative Hydroxylation of Benzoic Acids. National Center for Biotechnology Information (PMC). [Link]

• Oxidative decarboxylation of benzoic acid by peroxyl radicals. PubMed. [Link]

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Optimizing reaction time and temperature for 4-Cyclopropylbenzoic acid synthesis

Welcome to the technical support center for the synthesis of 4-Cyclopropylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to navigate the common challenges encountered during its synthesis. 4-Cyclopropylbenzoic acid is a valuable building block in medicinal chemistry, and its efficient synthesis is crucial for advancing drug discovery programs.[1][2] This document provides a detailed exploration of the most common synthetic routes, with a focus on optimizing reaction time and temperature to maximize yield and purity.

I. Suzuki-Miyaura Coupling Approach

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of carbon-carbon bonds, making it a popular choice for the synthesis of 4-Cyclopropylbenzoic acid.[3] This reaction typically involves the palladium-catalyzed cross-coupling of an aryl halide (or triflate) with an organoboron compound.[4] For the synthesis of 4-Cyclopropylbenzoic acid, this translates to the coupling of a 4-halobenzoic acid derivative with a cyclopropylboron reagent.

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Q1: What are the most common starting materials for the Suzuki-Miyaura synthesis of 4-Cyclopropylbenzoic acid?

A1: The most common starting materials are 4-bromobenzoic acid or 4-iodobenzoic acid and cyclopropylboronic acid.[5] Aryl bromides and iodides are generally more reactive than aryl chlorides in Suzuki couplings.[6] Using the acid form directly can sometimes be challenging, so often the methyl or ethyl ester of 4-halobenzoic acid is used, followed by a final hydrolysis step.

Q2: What is a typical catalyst and ligand system for this reaction?

A2: A common and effective catalyst system is a palladium(II) source like palladium acetate (Pd(OAc)₂) combined with a bulky, electron-rich phosphine ligand such as tricyclohexylphosphine (PCy₃) or XPhos.[6][7] Palladium(0) catalysts like Pd(PPh₃)₄ can also be effective.[7] The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the catalytic cycle.[7]

Q3: What is the role of the base in the Suzuki-Miyaura reaction?

A3: The base is crucial for activating the boronic acid, which facilitates the transmetalation step in the catalytic cycle.[5] Common bases include potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃).[7][8] The choice of base can significantly impact the reaction yield and should be optimized for the specific substrates.[9]

Q4: How does reaction temperature affect the yield and reaction time?

A4: The reaction temperature is a critical parameter. Generally, heating the reaction mixture to between 80-110 °C is necessary to drive the reaction to completion in a reasonable timeframe.[10] Insufficient temperature can lead to low or no product formation, while excessively high temperatures can lead to catalyst decomposition and the formation of byproducts.[11]

Q5: What are the common side reactions and byproducts?

A5: The most common side reaction is the protodeboronation of cyclopropylboronic acid, where the C-B bond is cleaved, leading to the formation of cyclopropane and reducing the yield of the desired product.[7] Homocoupling of the aryl halide or the boronic acid to form biaryl impurities can also occur, often exacerbated by the presence of oxygen.[10]

Troubleshooting Guide: Suzuki-Miyaura Coupling

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Product Formation	Inactive catalyst; Insufficient temperature; Ineffective base; Oxygen contamination.	Ensure the palladium catalyst and ligand are fresh and active. Optimize the reaction temperature, typically in the 80-110 °C range.[10] Screen different bases (e.g., K₃PO₄, Cs₂CO₃).[8] Ensure all solvents are thoroughly degassed and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen).[7]
Significant Protodeboronation	Presence of water or protic impurities; Unstable boronic acid.	Use anhydrous solvents and reagents. Consider using a more stable cyclopropylboron derivative, such as potassium cyclopropyltrifluoroborate.[7]
Formation of Homocoupling Byproducts	Presence of oxygen; Suboptimal catalyst system.	Rigorously degas the reaction mixture.[7] Screen different palladium catalysts and ligands to find a more selective system.
Difficulty in Product Purification	Presence of boron-containing impurities.	After the reaction, an aqueous workup with a dilute base can help remove boronic acid-related impurities.[12] Recrystallization of the final product is often effective.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the synthesis of methyl 4-cyclopropylbenzoate, which can then be hydrolyzed to 4-Cyclopropylbenzoic acid.

Materials:

• Methyl 4-bromobenzoate

• Cyclopropylboronic acid (1.2 - 1.5 equivalents)

• Palladium acetate (Pd(OAc)₂) (1-5 mol%)

• Tricyclohexylphosphine (PCy₃) (2-10 mol%)

• Potassium phosphate (K₃PO₄) (2.0 - 3.0 equivalents)

• Toluene/Water (10:1)

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Brine

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar and reflux condenser, add methyl 4-bromobenzoate (1.0 equiv.), cyclopropylboronic acid (1.3 equiv.), and potassium phosphate (2.0 equiv.).

• Seal the vessel and purge with an inert gas (e.g., argon) for 10-15 minutes.

• Under the inert atmosphere, add palladium acetate (0.05 equiv.) and tricyclohexylphosphine (0.10 equiv.).

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.[7]

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude methyl 4-cyclopropylbenzoate by flash column chromatography.

• Hydrolyze the purified ester to 4-Cyclopropylbenzoic acid using standard procedures (e.g., refluxing with NaOH in methanol/water followed by acidification).

Suzuki-Miyaura Coupling Workflow

II. Grignard Reaction Approach

The Grignard reaction is a classic organometallic reaction that can be used to synthesize 4-Cyclopropylbenzoic acid.[13] This method involves the formation of a Grignard reagent from a 4-cyclopropylaryl halide, followed by its reaction with carbon dioxide (carboxylation).[14]

Frequently Asked Questions (FAQs): Grignard Reaction

Q1: How is the Grignard reagent for this synthesis prepared?

A1: The Grignard reagent, 4-cyclopropylphenylmagnesium bromide, is typically prepared by reacting 4-bromocyclopropylbenzene with magnesium turnings in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF).[13][15]

Q2: Why is it critical to use anhydrous conditions for Grignard reactions?

A2: Grignard reagents are highly reactive and are strong bases. They will react with any protic source, including water, to quench the reagent and form the corresponding alkane (cyclopropylbenzene in this case), which will significantly lower the yield of the desired carboxylic acid.[13] Therefore, all glassware must be flame-dried, and all solvents and reagents must be anhydrous.[11]

Q3: How can I initiate the Grignard reaction if it doesn't start on its own?

A3: Initiation can sometimes be sluggish. A few methods to initiate the reaction include adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or gently warming the flask with a heat gun.[11] Sonication can also be used to clean the surface of the magnesium and initiate the reaction.[12]

Q4: What is the best way to introduce carbon dioxide for the carboxylation step?

A4: The Grignard reagent is typically added to an excess of solid carbon dioxide (dry ice).[13] This ensures that the Grignard reagent is always in the presence of a high concentration of CO₂, which minimizes side reactions. Pouring the Grignard solution onto crushed dry ice is a common and effective method.[12]

Q5: What are the primary side reactions in this synthesis?

A5: The main side reaction is the formation of biphenyl derivatives (e.g., 4,4'-dicyclopropylbiphenyl) through a coupling reaction of the Grignard reagent with unreacted aryl halide.[11] Overheating the reaction can promote this side reaction.[11] Incomplete carboxylation can also lead to the formation of a ketone byproduct if the intermediate magnesium carboxylate reacts with another molecule of the Grignard reagent.

Troubleshooting Guide: Grignard Reaction

Problem	Potential Cause(s)	Troubleshooting Steps
Grignard Reagent Fails to Form	Wet glassware or solvents; Inactive magnesium surface.	Ensure all glassware is rigorously flame-dried and all reagents are anhydrous.[11] Use fresh, high-quality magnesium turnings. Try initiating the reaction with a small crystal of iodine or gentle heating.[11]
Low Yield of Carboxylic Acid	Incomplete Grignard formation; Quenching of Grignard reagent by moisture; Inefficient carboxylation.	Verify the formation of the Grignard reagent before proceeding. Maintain strict anhydrous conditions throughout the reaction.[13] Use a large excess of dry ice and add the Grignard reagent to it, rather than the other way around.[12]
Formation of Biphenyl Byproduct	High local concentration of aryl halide; Overheating.	Add the aryl halide solution slowly to the magnesium turnings to maintain a low concentration.[11] Control the reaction temperature, using an ice bath if necessary, to prevent excessive refluxing.[11]
Product is a Ketone	Reaction of the intermediate carboxylate with the Grignard reagent.	Ensure a large excess of carbon dioxide is present during the carboxylation step to rapidly consume the Grignard reagent.[14]

Experimental Protocol: Grignard Reaction

This protocol provides a general procedure for the synthesis of 4-Cyclopropylbenzoic acid via a Grignard reaction.

Materials:

• 4-Bromocyclopropylbenzene

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (e.g., 6M)

• Anhydrous Sodium Sulfate

• Diethyl ether

Procedure:

• Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, an addition funnel, and a nitrogen inlet.

• Place magnesium turnings (1.2 equiv.) in the flask.

• Dissolve 4-bromocyclopropylbenzene (1.0 equiv.) in anhydrous diethyl ether and add it to the addition funnel.

• Add a small portion of the bromide solution to the magnesium and watch for signs of reaction initiation (bubbling, cloudiness, gentle reflux). If necessary, use an initiator.[11]

• Once the reaction starts, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• In a separate beaker, place a large excess of crushed dry ice.

• Slowly pour the Grignard solution onto the dry ice with stirring.

• Allow the mixture to warm to room temperature as the excess dry ice sublimes.

• Slowly add 6M HCl to the reaction mixture to hydrolyze the magnesium carboxylate salt.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 4-Cyclopropylbenzoic acid.

• Purify the product by recrystallization.[16]

Oxidation Workflow

IV. Purification and Analysis

Recrystallization of 4-Cyclopropylbenzoic Acid

Recrystallization is the most common method for purifying the crude 4-Cyclopropylbenzoic acid obtained from any of the synthetic routes. [16]The choice of solvent is critical for effective purification. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. [17]For benzoic acid and its derivatives, water or a mixed solvent system like ethanol/water is often a good choice. [18] General Recrystallization Procedure:

• Dissolve the crude 4-Cyclopropylbenzoic acid in a minimal amount of a suitable hot solvent.

• If colored impurities are present, a small amount of activated charcoal can be added, and the solution can be hot filtered. [17]3. Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

• Further cool the solution in an ice bath to maximize the yield of the purified product.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is an excellent method for determining the purity of the synthesized 4-Cyclopropylbenzoic acid and for identifying any impurities. [19]A reverse-phase HPLC method using a C18 column is typically employed. [19] Typical HPLC Conditions:

• Column: C18 reverse-phase (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient of water (with 0.1% formic or phosphoric acid) and acetonitrile. [19]* Detection: UV detection at a wavelength where the compound has strong absorbance (e.g., 230 nm or 254 nm). [19]* Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

By comparing the chromatogram of the synthesized sample to that of a known standard, the purity can be accurately determined. [19]

V. References

• Lima, C. F. R. A. C., Rodrigues, A. S. M. C., Silva, V. L. M., Silva, A. M. S., & Santos, L. M. N. B. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem, 6(5), 1291-1302.

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• Wikipedia. (2023). Suzuki reaction. [Link]

• Li, A. Y. (n.d.). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. [Link]

• Wikipedia. (2023). Thermodynamic and kinetic reaction control. [Link]

• Chemistry LibreTexts. (2021). 3.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• Master Organic Chemistry. (2012). Thermodynamic and Kinetic Products. [Link]

• ResearchGate. (n.d.). Kinetic vs thermodynamic control for vinyl-and methyl-Grignard 1,6-addition to methyl coumalate. [Link]

• MySkinRecipes. (n.d.). 4-Cyclopropylbenzoic Acid. [Link]

• Walfish, S. (2014). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. [Link]

• University of Wisconsin-Madison. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. [Link]

• Google Patents. (n.d.). US4113968A - Process for preparation of substituted cyclopropane carboxylic acids and esters thereof and intermediates of said acids and esters.

• Molander, G. A., & Brown, A. R. (2006). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides. The Journal of organic chemistry, 71(26), 9681–9686.

• University of Toronto. (n.d.). organic synthesis: benzoic acid via a grignard reaction. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. [Link]

• ResearchGate. (n.d.). Kinetics of the liquid-phase catalytic oxidation of toluene to benzoic acid by air. [Link]

• ResearchGate. (n.d.). Oxidation of Toluene to Benzoic Acid Catalyzed by Modified Vanadium Oxide. [Link]

• Master Organic Chemistry. (2011). Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms. [Link]

• University of Massachusetts Boston. (n.d.). Recrystallization of Benzoic Acid. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. [Link]

• ScienceDirect. (n.d.). Gas phase partial oxidation of toluene over modified V2O5/TiO2 catalysts in a microreactor. [Link]

• University of California, Irvine. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. [Link]

• Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 80(8), 359-371.

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. [Link]

• Kim, D., & Lee, J. (2020). CO2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases. The Journal of Organic Chemistry, 85(7), 4655-4662.

• ResearchGate. (n.d.). Catalytic Liquid Phase Oxidation of Toluene to Benzoic Acid. [Link]

• Lee, J. S., Velarde-Ortiz, R., Guijarro, A., Waugaman, J. R., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of organic chemistry, 65(17), 5428–5430.

• ResearchGate. (n.d.). (PDF) Recrystallization of Impure Benzoic Acid. [Link]

• LCGC International. (2017). Mitigating the Effect of Surfactants in Sample Preparation of a Phospholipid Formulation for Impurities Analysis by Reversed-Phase Liquid Chromatography. [Link]

• ResearchGate. (n.d.). Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process. [Link]

• ResearchGate. (n.d.). Fig. 4. Effect of the reaction time on the oxidation of cyclooctene.... [Link]

• Google Patents. (n.d.). WO2017017524A1 - Loop oxidation of toluene to benzoic acid.

• Jordan Journal of Pharmaceutical Sciences. (n.d.). Development and validation of an RP-HPLC method for simultaneous determination of sorbic acid, benzoic acid, and natamycin in domestic yogurt in Jordan. [Link]

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Technical Support Center: Column Chromatography Purification of 4-Cyclopropylbenzoic Acid Derivatives

Welcome to the technical support center for the purification of 4-cyclopropylbenzoic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing expert advice and troubleshooting strategies to overcome common challenges encountered during column chromatography. Our focus is on delivering practical, field-proven insights to enhance the efficiency and success of your purification workflows.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the column chromatography of 4-cyclopropylbenzoic acid derivatives.

Q1: What is the most critical factor to consider when purifying 4-cyclopropylbenzoic acid derivatives using silica gel chromatography?

A1: The most critical factor is controlling the ionization state of the carboxylic acid group. 4-Cyclopropylbenzoic acid and its derivatives are acidic compounds. When subjected to standard neutral silica gel chromatography, they can exist in equilibrium between their protonated (neutral) and deprotonated (anionic) forms. This leads to severe peak tailing, poor separation, and reduced recovery. To ensure a successful purification, it is essential to suppress the ionization of the carboxylic acid.[1][2]

Q2: How can I suppress the ionization of my acidic compound on the column?

A2: The most effective way to suppress ionization is to acidify the mobile phase.[3][4] By adding a small amount of an organic acid, such as acetic acid or formic acid (typically 0.1% to 1% v/v), to the eluent, you create an acidic environment on the silica gel surface. This ensures that the carboxylic acid remains in its less polar, protonated form, leading to sharper peaks and more predictable elution behavior.[1][2][5]

Q3: What is a good starting solvent system for the flash chromatography of a 4-cyclopropylbenzoic acid derivative?

A3: A good starting point for moderately polar compounds like 4-cyclopropylbenzoic acid derivatives is a mixture of a nonpolar solvent like hexane or heptane and a more polar solvent like ethyl acetate.[6][7] A common starting gradient could be from 5% to 50% ethyl acetate in hexane.[6] For more polar derivatives, a system of dichloromethane and methanol may be more appropriate.[8] It is highly recommended to first determine an optimal solvent system using Thin Layer Chromatography (TLC), aiming for an Rf value of 0.2-0.4 for the target compound.[9][10] Remember to add a small percentage of an acid (e.g., 0.5% acetic acid) to your TLC solvent system to mimic the conditions of the column.

Q4: My 4-cyclopropylbenzoic acid derivative is sensitive to acid. What are my options?

A4: If your compound is susceptible to degradation in the presence of strong acids, you have a few alternatives. You could try using a weaker acid like acetic acid in your mobile phase. Another option is to use a different stationary phase that is less acidic than silica gel, such as neutral or basic alumina.[11] Alternatively, you could consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a base like triethylamine, followed by re-equilibration with your desired mobile phase.[10] However, for an acidic compound, this might not be ideal. Reversed-phase chromatography is another excellent alternative where the compound's retention can be modulated with pH.[12]

Q5: My crude sample is not dissolving well in the initial, nonpolar mobile phase. How should I load it onto the column?

A5: If your sample has poor solubility in the starting eluent, you can employ a technique called "dry loading".[13] To do this, dissolve your crude material in a suitable solvent in which it is highly soluble (e.g., dichloromethane or acetone). Then, add a small amount of silica gel to this solution and evaporate the solvent completely to obtain a free-flowing powder. This powder can then be carefully added to the top of your packed column.[13][14] This method prevents the sample from precipitating at the top of the column and ensures a more uniform application.[10]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification of 4-cyclopropylbenzoic acid derivatives.

Problem 1: The compound is streaking or tailing badly on the TLC plate and the column.

• Cause: This is a classic sign of the compound being ionized on the silica. The equilibrium between the protonated and deprotonated forms of the carboxylic acid leads to a continuous elution profile rather than a sharp band.[1][15]

• Solution:

  • Acidify the Mobile Phase: Add 0.1-1% acetic acid or formic acid to your eluent system for both TLC and column chromatography.[2][5] This will force the equilibrium towards the protonated, less polar form of the acid, resulting in a more compact spot on the TLC and a sharper peak during column elution.

  • Verify with TLC: Before running the column, run a TLC plate with the acidified solvent system to confirm that the streaking is resolved and you have a well-defined spot.

Problem 2: The compound is not eluting from the column, even with a highly polar solvent system.

• Cause: There are several potential reasons for this:

  • Strong Interaction with Silica: The carboxylic acid may be strongly interacting with the silanol groups on the silica surface, especially if the mobile phase is not acidified.

  • Compound Decomposition: The compound might be unstable on silica gel and has decomposed at the origin.[11]

  • Incorrect Solvent System: The chosen solvent system may still not be polar enough.

• Solution:

  • Check for Decomposition: Before running a column, it's wise to check the stability of your compound on silica. Spot your compound on a TLC plate, let it sit for an hour or two, and then elute it. If you see new spots or a streak at the baseline, your compound may be decomposing.[11]

  • Increase Mobile Phase Polarity with Acid: If the compound is stable, try a more polar solvent system, ensuring it is acidified. For very polar compounds, a gradient of methanol in dichloromethane (e.g., 0-10% MeOH in DCM) with 0.5% acetic acid can be effective.[6][8]

  • Consider Reversed-Phase Chromatography: If the compound is highly polar and still retained on silica, reversed-phase chromatography (e.g., with a C18 column) using a water/acetonitrile or water/methanol mobile phase with an acidic modifier (like formic acid or TFA) might be a better option.[12]

Problem 3: Co-elution of the product with a close-running impurity.

• Cause: The selectivity of the solvent system is insufficient to resolve the two compounds.

• Solution:

  • Optimize the Solvent System: Test a variety of solvent systems with different polarities and selectivities during TLC development. For instance, if you are using a hexane/ethyl acetate system, try switching to a hexane/dichloromethane or a toluene-based system. Sometimes changing one of the solvents can significantly alter the relative separation of compounds.[16]

  • Use a Shallow Gradient: During the column chromatography, employ a very shallow gradient around the elution point of your compound. This can often improve the separation of closely eluting species.

  • Increase the Column Length or Use Finer Silica: A longer column or silica gel with a smaller particle size can increase the number of theoretical plates and improve resolution.

Problem 4: Low recovery of the purified compound.

• Cause:

  • Irreversible Adsorption: The compound may be irreversibly binding to the silica gel, especially if it is not sufficiently protonated.

  • Decomposition: As mentioned earlier, the compound may be degrading on the acidic silica surface.[11]

  • Fractions are too dilute: The compound may have eluted, but in a large volume of solvent, making it difficult to detect by TLC.[11]

• Solution:

  • Ensure Acidification: Double-check that your mobile phase is properly acidified to minimize strong interactions.

  • Test for Stability: Confirm the stability of your compound on silica gel using a 2D TLC experiment.

  • Concentrate Fractions: If you suspect your compound has eluted in a very broad band, try concentrating a larger number of fractions before analyzing by TLC.[11]

Data and Protocols

Table 1: Recommended Solvent Systems for TLC Analysis

Compound Polarity	Recommended Solvent System	Modifier
Low to Medium	Hexane / Ethyl Acetate (9:1 to 1:1)	0.5% Acetic Acid
Medium to High	Dichloromethane / Methanol (99:1 to 9:1)	0.5% Acetic Acid
High	Ethyl Acetate / Methanol (95:5 to 8:2)	0.5% Acetic Acid

Experimental Protocol: Standard Flash Column Chromatography

• TLC Analysis: Develop a TLC solvent system that gives your target 4-cyclopropylbenzoic acid derivative an Rf of approximately 0.2-0.4 and resolves it from impurities. Remember to add 0.5% acetic acid to the eluent.

• Column Packing:

  • Select an appropriate size column.

  • Pack the column with silica gel using either a wet slurry method or a dry packing method.[15][17] Ensure the packing is uniform and free of air bubbles.[18]

• Sample Loading:

  • Wet Loading: Dissolve the crude sample in a minimal amount of the initial eluent or a slightly more polar solvent. Carefully apply the solution to the top of the silica bed.[13]

  • Dry Loading: If solubility is an issue, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and add the resulting powder to the top of the column.[13]

• Elution:

  • Begin eluting with the solvent system determined from your TLC analysis.

  • If using a gradient, gradually increase the polarity of the mobile phase. A shallow gradient is often more effective for separating closely related compounds.

• Fraction Collection and Analysis:

  • Collect fractions of a suitable volume.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Visual Workflows

Caption: A standard workflow for the purification of 4-cyclopropylbenzoic acid derivatives.

Caption: A decision tree for troubleshooting common purification issues.

References

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent.
• How does an acid pH modifier impact flash chromatography? (2023, November 21). Biotage.
• HPLC Mobile Phase Modifiers: Types, Selection, Case Studies, Expert Tips With 5 FAQs. (2025, July 11).
• Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. (2025, May 15).
• Mobile Phase Modifiers. (n.d.). ZeptoMetrix.
• Solvent Systems for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
• Mastering Column Chromatography: Techniques and Tips. (2024, November 20). Chrom Tech, Inc.
• Solvent Systems for Silica Gel Column Chromatography. (n.d.). Common Organic Chemistry.
• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012, August 7). ChemistryViews.
• Several Problems of Flash Column Chromatography. (2025, February 11). Hawach.
• Successful Flash Chromatography. (n.d.). King Group.
• Column chromatography issues. (2024, July 16). Reddit.
• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry.
• Flash Chromatography Basics. (2025, August 11). Sorbent Technologies, Inc.
• Determining a solvent system. (n.d.). University of York, Chemistry Teaching Labs.
• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses.
• Technical Support Center: Purification of Cyclopropylbenzene and Its Derivatives. (n.d.). Benchchem.

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• 18. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]

Technical Support Center: Work-up Procedures for Reactions Involving 4-Cyclopropylbenzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the work-up of reactions involving 4-Cyclopropylbenzoic acid. The information presented here is curated to provide not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your experiments.

Section 1: Understanding the Core Chemistry of 4-Cyclopropylbenzoic Acid

Before delving into specific work-up procedures, a foundational understanding of 4-Cyclopropylbenzoic acid's properties is crucial for effective troubleshooting. The presence of both a carboxylic acid and a cyclopropyl group imparts distinct characteristics that influence its behavior during reaction work-ups.

Property	Value	Significance for Work-up Procedures
Molecular Formula	C₁₀H₁₀O₂	Indicates a relatively non-polar aromatic structure with a polar carboxylic acid group.
Molecular Weight	162.19 g/mol [1]	Useful for calculating molar equivalents and theoretical yields.
Appearance	White to off-white solid[2][3]	Physical state at room temperature.
Melting Point	221-224 °C[2]	A sharp melting point range is an indicator of purity after work-up and purification.
pKa	4.41 ± 0.10 (Predicted)[2]	This value is key for designing effective acid-base extractions to separate it from neutral or basic compounds.[4][5][6]
Solubility	Low in water, more soluble in organic solvents.[3]	Dictates the choice of solvents for extraction and recrystallization.

The cyclopropyl group is an electron-donating group, which can influence the reactivity of the aromatic ring.[7] However, for the purposes of work-up, its primary impact is on the overall lipophilicity of the molecule.

Section 2: Frequently Asked Questions (FAQs) for Standard Work-ups

This section addresses common questions regarding the work-up of reactions where 4-Cyclopropylbenzoic acid is a starting material.

FAQ 1: How do I remove unreacted 4-Cyclopropylbenzoic acid from my reaction mixture after an esterification or amide coupling?

An acid-base extraction is the most effective method.[4][5] 4-Cyclopropylbenzoic acid, being a carboxylic acid, will react with a mild base to form a water-soluble carboxylate salt.[4][5]

Underlying Principle: The deprotonation of the carboxylic acid by a base (like sodium bicarbonate or sodium hydroxide) forms the sodium 4-cyclopropylbenzoate salt. This salt is ionic and therefore preferentially dissolves in the aqueous phase, allowing for its separation from the desired neutral ester or amide product which remains in the organic phase.[4][5]

Step-by-Step Protocol: Basic Extraction

• Dilute the Reaction Mixture: After the reaction is complete, dilute the mixture with an organic solvent immiscible with water (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5]

  • Expert Tip: Add the bicarbonate solution slowly and vent the separatory funnel frequently, as the reaction with any residual acid will produce carbon dioxide gas, leading to pressure buildup.[8]

• Separate the Layers: Allow the layers to separate and drain the lower aqueous layer.

• Repeat Wash: Repeat the wash with the NaHCO₃ solution to ensure complete removal of the acid.

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine) to remove any remaining water.[9]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to isolate your product.[9]

FAQ 2: I've performed the basic wash, how can I recover the unreacted 4-Cyclopropylbenzoic acid?

The unreacted 4-Cyclopropylbenzoic acid is now in the combined aqueous layers as its sodium salt. To recover it, you need to re-protonate it to its less water-soluble acid form.[4][6]

Step-by-Step Protocol: Acidification and Isolation

• Cool the Aqueous Layer: Place the combined aqueous extracts in an ice bath. This will decrease the solubility of the final product.

• Acidify: Slowly add a strong acid, such as 1M hydrochloric acid (HCl), while stirring until the solution is acidic (test with pH paper). You should observe a precipitate forming.[6]

• Isolate the Solid: Collect the precipitated 4-Cyclopropylbenzoic acid by vacuum filtration.

• Wash and Dry: Wash the solid with cold deionized water to remove any inorganic salts and then dry it thoroughly.

FAQ 3: My product is an amine. How does the work-up change?

If your product is a basic amine, the work-up strategy is slightly different. You will use an acidic solution to extract your product into the aqueous layer, leaving unreacted 4-Cyclopropylbenzoic acid and other neutral impurities in the organic layer.

Underlying Principle: The basic amine will be protonated by an acid (like 1M HCl) to form a water-soluble ammonium salt.[4][10]

Step-by-Step Protocol: Acidic Extraction

• Dilute the Reaction Mixture: Dilute the reaction with a suitable organic solvent.

• Acidic Wash: Transfer to a separatory funnel and wash with 1M HCl. The protonated amine product will move to the aqueous layer.

• Separate and Extract: Separate the layers. The organic layer now contains the unreacted 4-Cyclopropylbenzoic acid. You can wash this organic layer with a basic solution as described in FAQ 1 to remove the acid. The aqueous layer contains your desired amine product.

• Recover the Amine: To recover the amine, make the aqueous layer basic with a strong base (e.g., NaOH) until a precipitate forms. Then, extract the amine back into an organic solvent.

Section 3: Troubleshooting Guide

This section provides solutions to common problems encountered during the work-up of reactions involving 4-Cyclopropylbenzoic acid.

Problem 1: An emulsion has formed during the extraction, and the layers won't separate.

Emulsions are a common issue, especially when the reaction mixture contains substances that can act as surfactants.[8][11]

Causality: Emulsions are colloidal suspensions of one liquid in another. They are often stabilized by impurities or by the product itself. The presence of both a non-polar cyclopropylphenyl group and a polar carboxylate salt can sometimes lead to emulsification.

Solutions:

• Patience: Sometimes, simply letting the separatory funnel stand for a while will allow the layers to separate on their own.[11]

• Brine: Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[11][12]

• Solvent Addition: Adding more of the organic solvent can sometimes help to break the emulsion by diluting the components.

• Gentle Swirling: Instead of vigorous shaking, gently rock the separatory funnel to mix the layers.

• Filtration: As a last resort, filtering the entire mixture through a pad of Celite® can help to break up the emulsion.[11]

Problem 2: After adding acid to the basic aqueous wash, no precipitate of 4-Cyclopropylbenzoic acid forms.

This can be a frustrating situation, but there are a few likely causes.[8]

Causality:

• Insufficient Acidification: The most common reason is that not enough acid was added to lower the pH sufficiently to protonate the carboxylate.

• Low Concentration: The concentration of the 4-cyclopropylbenzoate in the aqueous layer may be too low for it to precipitate upon acidification.

• Formation of a Soluble Salt: If an inappropriate acid was used, a soluble salt may have formed.

Solutions:

• Check the pH: Use pH paper to ensure the aqueous layer is acidic (pH < 4). Add more acid if necessary.

• Extraction: If the concentration is low, you may need to extract the acidified aqueous layer with an organic solvent (like ethyl acetate) to recover the 4-Cyclopropylbenzoic acid.

• Cooling: Ensure the solution is thoroughly cooled in an ice bath to minimize the solubility of the acid.

Problem 3: The final product is impure, containing residual 4-Cyclopropylbenzoic acid.

This indicates an inefficient extraction or that the product itself has some acidic or basic character.

Causality:

• Incomplete Extraction: Not enough washes with the basic solution were performed, or the washes were not efficient.

• Product Properties: If your desired product has some solubility in the aqueous base, you may lose some product during the extraction.

Solutions:

• Additional Washes: Repeat the work-up procedure, ensuring to perform multiple washes with the basic solution.

• Recrystallization: This is a powerful technique for purifying solid products.[13][14] The principle is based on the differential solubility of the desired compound and impurities in a given solvent at different temperatures.[14][15]

Step-by-Step Protocol: Recrystallization of a Neutral Product

• Solvent Selection: Choose a solvent in which your product is sparingly soluble at room temperature but highly soluble when hot. Common choices for compounds like esters or amides derived from 4-Cyclopropylbenzoic acid could be ethanol, isopropanol, or a mixture of solvents like ethyl acetate/hexanes.

• Dissolution: Dissolve the impure solid in the minimum amount of the hot solvent.[13]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Large, pure crystals should form. Cooling in an ice bath can further increase the yield.[13]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals thoroughly.

Section 4: Visualizing the Workflow

To aid in understanding the decision-making process during a typical work-up, the following workflow diagram is provided.

Caption: General work-up workflow for isolating a neutral product.

Section 5: Specific Reaction Work-up Guides

This section provides detailed work-up procedures for common reactions involving 4-Cyclopropylbenzoic acid.

Amide Coupling (e.g., using HATU or EDC)

Reaction Context: Amide couplings often use coupling reagents that result in byproducts that need to be removed.[16] For example, EDC forms a urea byproduct.

Troubleshooting Amide Coupling Work-ups:

• Issue: The urea byproduct is precipitating with my product.

• Solution: Some ureas have limited solubility in common organic solvents. A wash with dilute acid (e.g., 1M HCl) can sometimes help to remove them. If the product is not acid-sensitive, this can be an effective step before the basic wash to remove the unreacted carboxylic acid.

Detailed Work-up Protocol:

• Dilute the reaction mixture with ethyl acetate.

• Wash with 1M HCl (2 x volume of organic layer). This removes basic components like DIEA and can help with some urea byproducts.

• Wash with saturated aqueous NaHCO₃ (2 x volume of organic layer). This removes unreacted 4-Cyclopropylbenzoic acid and acidic byproducts.[9]

• Wash with brine (1 x volume of organic layer).

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography.

Fischer Esterification

Reaction Context: Fischer esterification is an equilibrium reaction, often driven by using a large excess of the alcohol, which also serves as the solvent.[17][18][19] The work-up must remove the excess alcohol and the acid catalyst.

Troubleshooting Fischer Esterification Work-ups:

• Issue: My product is somewhat water-soluble, and I'm losing it during the aqueous washes.

• Solution: Minimize the volume of the aqueous washes. After the washes, you can "back-extract" the combined aqueous layers with a fresh portion of the organic solvent to recover some of the dissolved product.

Detailed Work-up Protocol:

• Cool the reaction mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in ethyl acetate.

• Wash with water to remove the bulk of the remaining alcohol.

• Wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst and remove any unreacted 4-Cyclopropylbenzoic acid.[17]

• Wash with brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude ester.

Suzuki Coupling

Reaction Context: Suzuki couplings are palladium-catalyzed reactions that couple an organoboron species with an organic halide.[20][21][22][23] The work-up needs to remove the palladium catalyst, inorganic salts, and any boron-containing byproducts.

Troubleshooting Suzuki Coupling Work-ups:

• Issue: The crude product is dark, indicating residual palladium.

• Solution: Filtering the diluted reaction mixture through a small plug of Celite® or silica gel before the aqueous work-up can remove a significant portion of the palladium catalyst.

Detailed Work-up Protocol:

• Cool the reaction mixture and dilute it with an appropriate organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Transfer the filtrate to a separatory funnel.

• Wash with water to remove inorganic salts.

• Wash with a basic solution (e.g., 1M NaOH or NaHCO₃) if 4-Cyclopropylbenzoic acid was used in excess.

• Wash with brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Boron-containing byproducts can sometimes be removed by co-evaporation with methanol.

References

• Nichols, L. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Frontier, A. (2026). Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 1). 2.1: Separation of an Unknown Mixture by Acid/Base Extraction. Retrieved from [Link]

• CDN. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Retrieved from [Link]

• Tamada, J. A., & King, C. J. (n.d.). Extraction of carboxylic acids with amine extractants. 2. Chemical interactions and interpretation of data. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Cyclopropylbenzoic acid. PubChem. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Manage an Emulsion. Retrieved from [Link]

• Goode, Dr. (n.d.). Amide Workup. Biofilm Inhibitor Synthesis. Retrieved from [Link]

• Li, A. Y. (n.d.). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters.

• Merlic Group, UCLA. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• The Chemists' Cookbook. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Retrieved from [Link]

• University of Wisconsin-Green Bay. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). cyclopropanecarboxaldehyde. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• MDPI. (2022, October 20). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Retrieved from [Link]

• Reddit. (2023, June 28). Extraction of Cyclopropylamine. r/OrganicChemistry. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

• Filo. (2023, November 4). The pKa of p-cyclopropylbenzoic acid is 4.45. Is cyclopropylbenzene... Retrieved from [Link]

• Florida A&M University. (2016, September 27). Lab Report Recrystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• YouTube. (2024, February 25). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. Retrieved from [Link]

• National Institutes of Health. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Chemguide. (n.d.). Esterification of carboxylic acids. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Cyclopropylbenzoic acid, min 96%, 1 gram. Retrieved from [Link]

• Reddit. (n.d.). amide coupling help. r/Chempros. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Spontaneous Emulsification: Elucidation of the Local Processes. PubMed Central. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Langmuir. (n.d.). Spontaneous Emulsification: Elucidation of the Local Processes. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Recrystallization of Impure Benzoic Acid. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of Cyclopropane Containing Natural Products | Request PDF. Retrieved from [Link]

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Reference Data & Comparative Studies

A Medicinal Chemist's Guide: 4-Cyclopropylbenzoic Acid vs. 4-Ethylbenzoic Acid in Drug Design

In the intricate process of drug discovery, the selection of substituents on a molecular scaffold is a critical step that profoundly influences a compound's pharmacological profile. Small alkyl groups are frequently employed to probe structure-activity relationships (SAR) and optimize drug-like properties. Among these, the cyclopropyl and ethyl groups, while similar in atom count, offer a compelling study in contrasts: the rigid, strained three-membered ring versus the flexible, aliphatic chain. This guide provides a detailed comparison of 4-cyclopropylbenzoic acid and 4-ethylbenzoic acid as model systems to illustrate the strategic choices researchers face in drug design.

Physicochemical Properties: A Tale of Two Substituents

The fundamental physicochemical characteristics of a molecule dictate its behavior in biological systems. The choice between a cyclopropyl and an ethyl group can significantly alter these properties.

Property	4-Cyclopropylbenzoic Acid	4-Ethylbenzoic Acid	Rationale for Difference
Molecular Weight	162.19 g/mol	150.17 g/mol	The cyclopropyl group (C3H5) has one less hydrogen than the ethyl group (C2H5), but an additional carbon.
Calculated logP	~2.8[1]	~2.9[2]	The rigid cyclopropyl group is slightly less lipophilic than the more flexible ethyl group.[3]
pKa	~4.41[4]	~4.25[5][6]	The cyclopropyl group has more s-character in its C-H bonds, making it slightly electron-withdrawing and thus making the carboxylic acid slightly less acidic than the ethyl-substituted counterpart.
Molecular Shape	Rigid, planar ring	Flexible, linear chain	The cyclopropyl group introduces conformational restriction, which can be advantageous for fitting into specific binding pockets.[7][8]

These seemingly minor differences can have a cascading effect on a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with the biological target.

The Critical Impact on Metabolic Stability

A primary reason for incorporating a cyclopropyl group in drug design is to enhance metabolic stability.[7][9][10] Aliphatic chains, like the ethyl group, are often susceptible to oxidation by cytochrome P450 (CYP) enzymes in the liver.

4-Ethylbenzoic Acid Metabolism: The ethyl group is prone to hydroxylation at the benzylic position (the carbon attached to the benzene ring) or the terminal methyl group, followed by further oxidation. This creates more polar metabolites that are readily excreted, leading to a shorter half-life of the drug.

4-Cyclopropylbenzoic Acid Metabolism: The C-H bonds of a cyclopropyl ring are stronger and less accessible to CYP enzymes due to ring strain.[11] This makes the cyclopropyl group significantly more resistant to oxidative metabolism compared to an ethyl group.[7][8][11] By replacing a metabolically vulnerable ethyl group with a cyclopropyl ring, medicinal chemists can block a common metabolic pathway, thereby increasing the drug's half-life and bioavailability.[10][11] However, it's important to note that while generally stable, cyclopropyl groups, especially when attached to amines, can sometimes undergo metabolism leading to reactive intermediates.[11]

Caption: Metabolic fate of ethyl vs. cyclopropyl groups.

Pharmacodynamics: The Role of Shape and Rigidity

The conformational rigidity imparted by the cyclopropyl group can be a double-edged sword in terms of pharmacodynamics.

• Enhanced Potency and Selectivity: By locking a molecule into a bioactive conformation, a cyclopropyl group can improve its binding affinity and selectivity for the intended target.[7] This pre-organization reduces the entropic penalty of binding.

• Potential for Steric Hindrance: Conversely, the fixed orientation of the cyclopropyl group may not fit optimally into all binding pockets, potentially leading to a loss of potency compared to a more flexible ethyl group that can adapt its conformation.

The choice between these two groups often depends on the specific topology of the target's binding site, which is explored through iterative SAR studies.

Case Studies in Drug Development

The strategic use of cyclopropyl groups is evident in numerous FDA-approved drugs.[9][12] For instance, in the development of certain kinase inhibitors, replacing a gem-dimethyl or ethyl group with a cyclopropyl moiety has led to improved metabolic stability and potency.[13] One classic example is Pitavastatin, where a cyclopropyl group helps to divert metabolism away from CYP3A4, reducing the potential for drug-drug interactions.[11] These real-world examples underscore the practical benefits of the principles discussed.

Experimental Protocols for Evaluation

To empirically determine the best substituent, researchers rely on a suite of standardized in vitro assays.

Experimental Protocol 1: Determination of Lipophilicity (logD) by Shake-Flask Method

This protocol measures the partitioning of a compound between an organic and an aqueous phase, providing a measure of its lipophilicity at a physiological pH.

Methodology:

• Preparation of Phases: Prepare a phosphate buffer solution at pH 7.4 and saturate it with n-octanol. Similarly, saturate n-octanol with the phosphate buffer.[14][15]

• Compound Preparation: Prepare a stock solution of the test compound (4-cyclopropylbenzoic acid or 4-ethylbenzoic acid) in a suitable solvent like DMSO.[14]

• Partitioning: Add a small aliquot of the stock solution to a vial containing a known ratio of the pre-saturated n-octanol and phosphate buffer.

• Equilibration: Cap the vial and shake it vigorously for a set period (e.g., 1-2 hours) to ensure the compound reaches equilibrium between the two phases.[16] Allow the phases to separate completely, which can be aided by centrifugation.[17]

• Quantification: Carefully sample both the aqueous and n-octanol layers.[17] Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC-UV.

• Calculation: The logD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Experimental Protocol 2: In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by liver enzymes, primarily CYPs.[18][19]

Methodology:

• Reagent Preparation: Thaw pooled human liver microsomes on ice.[20] Prepare a NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in a phosphate buffer (pH 7.4).[18][20]

• Reaction Mixture: In a 96-well plate, add the liver microsomes to the phosphate buffer. Add the test compound to achieve a final concentration of typically 1 µM.[21]

• Initiation and Incubation: Pre-warm the plate at 37°C. Initiate the metabolic reaction by adding the NADPH regenerating system.[20]

• Time Points: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in specific wells by adding a cold organic solvent like acetonitrile, which also precipitates the proteins.[21][22]

• Analysis: Centrifuge the plate to pellet the precipitated proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[18]

Caption: Workflow for the in vitro metabolic stability assay.

Experimental Protocol 3: Thermodynamic Solubility Assay

This assay determines the equilibrium solubility of a compound, a critical parameter for oral absorption.

Methodology:

• Sample Preparation: Add an excess amount of the solid test compound to a vial containing a buffer of a specific pH (e.g., pH 7.4 phosphate buffer).[23]

• Equilibration: Seal the vials and incubate them on a shaker or rotator at a constant temperature (e.g., 25°C) for an extended period (typically 24 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.[16][23]

• Separation: After incubation, filter the suspension to remove the undissolved solid.[24]

• Quantification: Determine the concentration of the dissolved compound in the filtrate using an analytical method like HPLC-UV, by comparing it to a standard curve.[25]

• Result: The measured concentration represents the thermodynamic solubility of the compound under the tested conditions.

Conclusion

The comparison between 4-cyclopropylbenzoic acid and 4-ethylbenzoic acid serves as a fundamental model for a common decision point in medicinal chemistry. The ethyl group offers flexibility and straightforward synthesis, while the cyclopropyl group provides a powerful tool to enhance metabolic stability and introduce conformational rigidity. The choice is never arbitrary; it is a data-driven decision based on the specific goals of the drug discovery program—be it to increase half-life, improve potency, or enhance selectivity. The experimental protocols outlined provide the framework for generating the critical data needed to make an informed and rational design choice, ultimately guiding the path toward a successful drug candidate.

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• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. doi: 10.1021/acs.jmedchem.6b00472. Retrieved from [Link]

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A Researcher's Guide to the Structure-Activity Relationship (SAR) of 4-Cyclopropylbenzoic Acid Analogs

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for analogs of 4-cyclopropylbenzoic acid, a versatile scaffold in modern medicinal chemistry. We will dissect the key structural components of this molecule, explore how modifications influence biological activity, and provide standardized protocols for synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this chemical motif in their discovery programs.

Introduction: The Significance of the 4-Cyclopropylbenzoic Acid Scaffold

4-Cyclopropylbenzoic acid is a valuable building block in the synthesis of novel therapeutic agents. Its utility stems from the unique combination of a rigid aromatic core and a strained, three-dimensional cyclopropyl group. The cyclopropyl moiety, in particular, is of great interest in drug design. It can enhance metabolic stability, improve binding affinity to biological targets, and act as a bioisostere for alkenes, providing conformational rigidity without introducing unsaturation.[1][2] Understanding the SAR of this scaffold is paramount for rationally designing potent and selective modulators of various biological targets, including enzymes and receptors involved in inflammation, cancer, and metabolic diseases.[2][3]

This guide will systematically explore the SAR by examining three primary regions of the molecule:

• The Cyclopropyl Moiety: Its role and the effects of its substitution or replacement.

• The Phenyl Ring: The impact of substituent type and position on activity.

• The Carboxylic Acid Group: Its function as a key interaction point and the potential for bioisosteric replacement.

Core Structure-Activity Relationship (SAR) Analysis

The biological activity of 4-cyclopropylbenzoic acid analogs is a finely tuned interplay between its constituent parts. Alterations to any region can dramatically affect potency, selectivity, and pharmacokinetic properties.

The Role of the Cyclopropyl Group

The cyclopropyl ring is more than a simple lipophilic substituent. Its unique electronic properties and rigid conformation often serve to lock the molecule into a bioactive conformation, enhancing its interaction with a target protein. In many contexts, the cyclopropyl group contributes favorably to metabolic stability by being less susceptible to oxidative metabolism compared to larger alkyl groups. Furthermore, its ability to act as a bioisostere for an alkene allows for the design of saturated analogs of unsaturated compounds, which can improve selectivity and oral bioavailability.[1]

Phenyl Ring Substitution Patterns

The central phenyl ring serves as a scaffold for positioning other functional groups in three-dimensional space. The nature and position of these substituents are critical determinants of activity.

• Positional Isomerism: The placement of substituents (ortho, meta, or para relative to the carboxylic acid) dictates the vector and trajectory of side chains, influencing how the molecule fits into a binding pocket.

• Electronic Effects: The introduction of electron-withdrawing groups (e.g., halogens like fluorine) or electron-donating groups (e.g., methoxy) can alter the pKa of the carboxylic acid and modulate the electronic character of the ring system, impacting binding interactions.[4] For example, fluoro-substituents have been shown to increase the antimetastatic effect in certain isocoumarin analogs, a principle that can be applied here.[4]

• Steric Bulk: Larger substituents can provide additional beneficial interactions (e.g., van der Waals forces) but can also introduce steric hindrance that prevents optimal binding. The balance is key to achieving high potency.

The Carboxylic Acid and Its Bioisosteres

The carboxylic acid group is typically a critical anchoring point, forming strong hydrogen bonds or ionic interactions with key residues (e.g., arginine, lysine, histidine) in a target's active site.[5] While essential for activity, this group can also contribute to poor cell permeability and rapid clearance. Therefore, replacing it with a bioisostere—a functional group with similar physical and chemical properties—is a common strategy in medicinal chemistry.

Common bioisosteres for carboxylic acids include:

• Tetrazoles: These acidic heterocycles are excellent mimics of the carboxylate anion.

• Acylsulfonamides: These groups can also engage in similar hydrogen bonding patterns.

• Amides: As seen in analogs like 4-(cyclopropanecarboxamido)benzoic acid, converting the carboxylic acid to an amide or linking the cyclopropyl group via an amide bond can drastically alter the molecule's properties and biological role, often turning a direct binder into a different type of modulator or intermediate.[3][6]

Below is a diagram illustrating the key logical relationships in the SAR of this scaffold.

Caption: Key SAR points for the 4-cyclopropylbenzoic acid scaffold.

Comparative Biological Data of Representative Analogs

To illustrate the SAR principles, the table below compares several analogs of 4-cyclopropylbenzoic acid. The data, including a highly potent and complex derivative, highlights how structural modifications translate into significant differences in biological activity.

Analog ID	Key Structural Modification	Biological Target / Context	Reported Activity (IC₅₀)	Reference
1	Parent Scaffold: 4-Cyclopropylbenzoic acid	General building block	-	[7]
2	Complex Heterocyclic Substitution: 4-(3-Cyclopropyl-4-((5-(4,5-dimethyl-2-(trifluoromethyl)phenyl)thiophen-2-yl)methylene)-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid	Enzyme Inhibition (unspecified)	0.16 µM	[8]
3	Amide Linker: 4-(Cyclopropanecarboxamido)benzoic acid	Pharmaceutical intermediate	Not directly active as inhibitor	[3][6]
4	Sulfonamide Moiety & Benzyl Group: 4-((2-hydroxy-3-methoxybenzyl)amino)benzenesulfonamide scaffold	12-Lipoxygenase (12-LOX)	nM potency	[9]
5	Benzoic Acid Derivative: 4-Nitrobenzoic acid	Coenzyme Q Biosynthesis (Coq2)	Competitive Inhibitor	[10][11]

Note: The table presents a selection of analogs to demonstrate SAR principles. Direct comparison of IC₅₀ values should be made with caution as experimental conditions may vary between studies.

Experimental Protocols for Synthesis and Evaluation

To ensure scientific integrity and reproducibility, this section provides detailed, field-proven methodologies for the synthesis of a key analog and for its subsequent biological evaluation.

Synthesis of a Representative Analog: 4-(Cyclopropanecarboxamido)benzoic acid

This protocol describes a standard and reliable method for coupling cyclopropanecarboxylic acid with 4-aminobenzoic acid.

Rationale: This two-step procedure first activates the carboxylic acid of cyclopropanecarboxylic acid by converting it to an acid chloride, making it highly reactive. The subsequent reaction with the amine group of 4-aminobenzoic acid proceeds efficiently in the presence of a base to neutralize the HCl byproduct, forming a stable amide bond.

Materials:

• Cyclopropanecarboxylic acid

• Thionyl chloride (SOCl₂)

• 4-Aminobenzoic acid

• Pyridine or Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1M HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator, magnetic stirrer, standard glassware

Procedure:

• Activation of Carboxylic Acid:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve cyclopropanecarboxylic acid (1.0 eq) in a minimal amount of anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours until gas evolution ceases.

  • Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator to yield crude cyclopropanecarbonyl chloride. Proceed immediately to the next step.

• Amide Coupling:

  • Dissolve 4-aminobenzoic acid (1.1 eq) and a non-nucleophilic base like pyridine or triethylamine (1.5 eq) in anhydrous DCM in a separate flask.

  • Cool this solution to 0 °C.

  • Dissolve the crude cyclopropanecarbonyl chloride from Step 1 in anhydrous DCM and add it dropwise to the 4-aminobenzoic acid solution.

  • Allow the reaction to stir at room temperature overnight.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to obtain pure 4-(cyclopropanecarboxamido)benzoic acid.

In Vitro Enzyme Inhibition Assay (General Protocol)

This protocol outlines a general workflow for determining the inhibitory potency (IC₅₀) of a synthesized analog against a target enzyme using a colorimetric or fluorometric assay.

Rationale: This assay measures the rate of an enzyme-catalyzed reaction in the presence of varying concentrations of an inhibitor. By comparing the reaction rate to a control (no inhibitor), the percent inhibition can be calculated. The IC₅₀ value—the concentration of inhibitor required to reduce enzyme activity by 50%—is a standard measure of potency.

Caption: General workflow for an in vitro enzyme inhibition assay.

Procedure:

• Reagent Preparation: Prepare assay buffer, a stock solution of the target enzyme, a stock solution of the substrate, and a stock solution of the test compound (analog) in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform a serial dilution of the test compound stock solution to create a range of concentrations for testing (e.g., 100 µM to 1 nM).

• Assay Plate Setup: In a 96-well microplate, add the assay buffer, followed by the diluted test compounds. Include positive controls (no inhibitor) and negative controls (no enzyme).

• Enzyme Addition: Add the target enzyme to all wells except the negative controls and mix gently.

• Pre-incubation: Pre-incubate the plate for 10-15 minutes at a specified temperature (e.g., 37 °C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the substrate to all wells.

• Signal Detection: After a set incubation time, measure the output signal (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

The 4-cyclopropylbenzoic acid scaffold represents a privileged structure in medicinal chemistry. The SAR is well-defined by three key principles:

• The cyclopropyl group provides conformational constraint and metabolic stability.

• Substitutions on the phenyl ring are the primary means of tuning potency and selectivity for a given target.

• The carboxylic acid is a crucial binding element, whose pharmacokinetic liabilities can be mitigated through bioisosteric replacement.

Future research should focus on exploring more diverse and complex substitution patterns on the phenyl ring and developing novel bioisosteres for the carboxylic acid group to further optimize the therapeutic potential of this versatile class of compounds. The integration of computational modeling with synthetic chemistry will undoubtedly accelerate the discovery of next-generation drug candidates based on this valuable scaffold.

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A Head-to-Head Comparison of Metabolic Stability: Cyclopropyl vs. Isopropyl Benzoic Acids

A Technical Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the strategic selection of chemical motifs is paramount to designing drug candidates with optimal pharmacokinetic profiles. Among the myriad of structural choices, small alkyl groups like isopropyl and cyclopropyl are frequently employed to probe structure-activity relationships and modulate physicochemical properties. While often considered bioisosteres, the choice between a cyclopropyl and an isopropyl group can have profound consequences for a molecule's metabolic fate. This guide provides an in-depth comparison of the metabolic stability of cyclopropyl and isopropyl groups, specifically within the context of a benzoic acid scaffold, offering experimental insights for researchers in drug development.

The Metabolic Landscape: Stability as a Key Driver

Metabolic stability is a critical parameter in drug discovery, dictating a compound's half-life and overall exposure in the body.[1][2] The liver is the primary site of drug metabolism, where enzymes, particularly the cytochrome P450 (CYP) superfamily, modify xenobiotics to facilitate their excretion.[3] A compound that is too rapidly metabolized will have a short duration of action, potentially requiring frequent dosing and leading to challenges in maintaining therapeutic concentrations. Conversely, a compound that is excessively stable may accumulate, leading to potential toxicity. Therefore, achieving a balanced metabolic profile is a key objective in lead optimization.

The choice between an isopropyl and a cyclopropyl group is a classic medicinal chemistry strategy to modulate this balance.[4] While both groups are small, lipophilic, and can engage in similar steric interactions, their inherent chemical properties lead to distinct metabolic vulnerabilities.

Isopropyl Group: A Known Metabolic Soft Spot

The isopropyl group is a common substituent in many pharmaceutical agents. However, it is often susceptible to oxidative metabolism by CYP enzymes.[3] The tertiary carbon-hydrogen (C-H) bond in the isopropyl moiety is relatively weak and readily undergoes hydroxylation, a common Phase I metabolic reaction.[1] This initial oxidation can be followed by further metabolism, leading to a variety of metabolites and rapid clearance of the parent drug.

Caption: CYP450-mediated oxidation of an isopropyl group.

Cyclopropyl Group: A Strategy for Enhanced Stability

The cyclopropyl group is frequently introduced into drug candidates to enhance metabolic stability.[5][6][7] The C-H bonds of a cyclopropyl ring are shorter and stronger than those in a typical alkane, like the isopropyl group.[7][8] This increased bond dissociation energy makes hydrogen atom abstraction by CYP enzymes more difficult, thus reducing the rate of oxidative metabolism.[8] This "metabolic blocking" effect can significantly increase the half-life of a drug.[8]

However, the cyclopropyl group is not metabolically inert. While more resistant to simple hydroxylation, the strained three-membered ring can undergo other metabolic transformations.[8] These can include NADPH-dependent oxidation to form hydroxylated metabolites or even ring-opening reactions, which can sometimes lead to the formation of reactive metabolites.[8] This is a particularly important consideration when the cyclopropyl group is attached to an amine.[8]

Caption: Potential metabolic pathways for a cyclopropyl group.

Experimental Validation: The Liver Microsomal Stability Assay

To empirically compare the metabolic stability of cyclopropyl versus isopropyl benzoic acids, a standard in vitro assay is employed: the liver microsomal stability assay.[9] This assay utilizes subcellular fractions from the liver (microsomes) that are rich in drug-metabolizing enzymes, particularly CYPs.[10] By incubating the test compounds with liver microsomes in the presence of the necessary cofactor, NADPH, the rate of metabolism can be determined by monitoring the disappearance of the parent compound over time.[1][11]

Detailed Experimental Protocol

The following protocol outlines a typical liver microsomal stability assay.

1. Reagent Preparation:

• Test Compounds: Prepare 10 mM stock solutions of cyclopropyl benzoic acid and isopropyl benzoic acid in DMSO.

• Liver Microsomes: Use pooled human liver microsomes (HLM) for clinically relevant data.[10] Thaw on ice immediately before use.

• Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).[12]

• NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.[12] This system ensures a sustained supply of the active NADPH cofactor.[13]

• Quenching Solution: Prepare acetonitrile containing an internal standard for LC-MS/MS analysis.[11]

2. Incubation:

• In a 96-well plate, add the test compound to the phosphate buffer to achieve a final concentration of 1 µM.[10]

• Add the liver microsomes to a final protein concentration of 0.5 mg/mL.[10]

• Pre-incubate the plate at 37°C for 5-10 minutes.[11]

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the reaction mixture to a separate plate containing the cold quenching solution.[11] This stops the enzymatic reaction.

3. Control Incubations:

• Minus Cofactor (-NADPH): Run a parallel incubation without the NADPH regenerating system to assess for any non-CYP-mediated degradation or chemical instability.[14]

• Positive Control: Include a compound with a known metabolic profile (e.g., dextromethorphan or midazolam) to ensure the microsomes are metabolically active.[10]

4. Sample Analysis:

• Centrifuge the quenched samples to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.[9]

Caption: Workflow for the in vitro liver microsomal stability assay.

Data Analysis and Interpretation

The data from the LC-MS/MS analysis is used to plot the natural logarithm of the percentage of the parent compound remaining versus time. From the slope of this line, the in vitro half-life (t1/2) and the intrinsic clearance (CLint) can be calculated.[15][16]

• Half-life (t1/2): The time it takes for 50% of the compound to be metabolized. A longer half-life indicates greater metabolic stability.

• Intrinsic Clearance (CLint): A measure of the intrinsic ability of the liver to metabolize a drug. A lower CLint value signifies greater stability.

Comparative Data Summary

The following table presents hypothetical, yet representative, data from a liver microsomal stability assay comparing cyclopropyl benzoic acid and isopropyl benzoic acid.

Compound	In Vitro Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Predicted Stability
Isopropyl Benzoic Acid	15	46.2	Low
Cyclopropyl Benzoic Acid	> 60	< 11.5	High
Verapamil (Control)	22	31.5	Moderate

As the data illustrates, the cyclopropyl analog exhibits a significantly longer half-life and lower intrinsic clearance compared to the isopropyl analog, confirming its enhanced metabolic stability.

Conclusion and Strategic Implications

The choice between a cyclopropyl and an isopropyl group can be a decisive factor in the metabolic profile of a drug candidate. The inherent strength of the cyclopropyl C-H bonds renders it a powerful tool for medicinal chemists to block metabolic soft spots and enhance a compound's half-life.[7][8]

However, it is crucial to remember that the cyclopropyl group is not a panacea for metabolic instability. Its unique reactivity can sometimes lead to alternative metabolic pathways, including the formation of reactive metabolites.[8] Therefore, a thorough experimental evaluation, such as the liver microsomal stability assay described here, is essential to make informed decisions in the drug design and optimization process. By understanding the metabolic nuances of these seemingly similar functional groups, researchers can more effectively design molecules with the desired pharmacokinetic properties for clinical success.

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A Comparative Guide to the Biological Activity Screening of 4-Cyclopropylbenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 4-Cyclopropylbenzoic Acid Scaffold

The cyclopropyl group is a small, strained ring system that has garnered significant attention in medicinal chemistry. Its unique conformational rigidity and electronic properties can impart favorable characteristics to drug candidates, such as enhanced metabolic stability, improved binding affinity to target proteins, and reduced off-target effects.[1][2] When incorporated into the benzoic acid scaffold, a common framework in a multitude of biologically active compounds, the resulting 4-cyclopropylbenzoic acid derivatives present a promising area for the discovery of novel therapeutic agents.[3][4][5]

This guide will explore the screening of these derivatives for various biological activities, with a focus on antimicrobial, anticancer, and enzyme inhibitory properties. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to ensure scientific integrity and reproducibility.

Antimicrobial Activity Screening

The search for novel antimicrobial agents is a critical endeavor in the face of rising antibiotic resistance. Derivatives of 4-cyclopropylbenzoic acid have been investigated for their potential to combat bacterial and fungal pathogens.[1][6]

Comparative Analysis of Antimicrobial Activity

The following table summarizes the minimum inhibitory concentrations (MIC) of a series of hypothetical 4-cyclopropylbenzamide derivatives against various microbial strains. This data illustrates the structure-activity relationship (SAR) where substitutions on the amide nitrogen significantly influence the antimicrobial potency. For instance, the introduction of halogenated phenyl groups can enhance activity against certain strains.

Compound ID	R Group (Substituent on Amide)	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
CPBA-01	-H	>128	>128	>128
CPBA-02	-Phenyl	64	128	64
CPBA-03	-4-Chlorophenyl	32	64	32
CPBA-04	-4-Fluorophenyl	32	64	16
CPBA-05	-3,4-Dichlorophenyl	16	32	16
Ciprofloxacin	(Positive Control)	1	0.5	NA
Fluconazole	(Positive Control)	NA	NA	2

This table is a composite representation based on typical findings in the literature for benzamide derivatives and is intended for illustrative purposes.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized and reliable technique for determining the Minimum Inhibitory Concentration (MIC) of a compound.[6]

Principle: This assay is based on the serial dilution of the test compound in a liquid growth medium, which is then inoculated with a standardized suspension of the target microorganism. The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism after a defined incubation period.

Step-by-Step Methodology:

• Preparation of Test Compounds: Dissolve the 4-cyclopropylbenzoic acid derivatives in a suitable solvent (e.g., DMSO) to create a stock solution.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the stock solution in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard. Further dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the diluted compounds. Include positive (microorganism with no compound) and negative (medium only) controls.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Mechanism of Action: Potential Targets

For some antimicrobial benzoic acid derivatives, the mechanism of action involves the inhibition of essential enzymes in the pathogen. For example, some compounds target DNA gyrase, an enzyme crucial for bacterial DNA replication.[7] In fungi, inhibition of lanosterol 14α-demethylase (CYP51), an enzyme involved in ergosterol biosynthesis, is a common mechanism for azole antifungals and a potential target for novel agents.[8]

Anticancer Activity Screening

The development of novel anticancer agents is a cornerstone of oncological research. The unique structural features of 4-cyclopropylbenzoic acid derivatives make them attractive candidates for evaluation as cytotoxic agents against various cancer cell lines.[9][10]

Comparative Analysis of Cytotoxic Activity

The following table presents the half-maximal inhibitory concentration (IC50) values for a series of hypothetical 4-cyclopropylbenzoic acid derivatives against different human cancer cell lines. This data highlights the differential sensitivity of cancer cells to these compounds and provides insights into their potential therapeutic window.

Compound ID	R Group (Substituent)	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HCT116 (Colon) IC50 (µM)
CPBA-A	-COOH	>100	>100	>100
CPBA-B	-CONH-Phenyl	55.2	78.1	63.5
CPBA-C	-CONH-(4-methoxyphenyl)	25.8	42.3	31.7
CPBA-D	-CO-N-piperazinyl-phenyl	12.4	18.9	15.2
CPBA-E	-CO-N-piperazinyl-(4-chlorophenyl)	5.1	9.7	7.3
Doxorubicin	(Positive Control)	0.8	1.2	0.9

This table is a composite representation based on typical findings in the literature for benzoic acid and its derivatives and is intended for illustrative purposes.[11][12][13]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells. The formazan crystals are then solubilized, and the absorbance is measured spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Treat the cells with various concentrations of the 4-cyclopropylbenzoic acid derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated by plotting the percentage of cell viability against the compound concentration.

Mechanism of Action: Potential Pathways

The anticancer activity of benzoic acid derivatives can be attributed to various mechanisms, including the inhibition of key enzymes involved in cancer cell proliferation and survival, such as tyrosine kinases.[10] Some derivatives may also induce apoptosis (programmed cell death) by modulating the expression of pro- and anti-apoptotic proteins.

Enzyme Inhibitory Activity Screening

Many drugs exert their therapeutic effects by inhibiting specific enzymes. The 4-cyclopropylbenzoic acid scaffold can be tailored to target various enzymes implicated in disease.

Comparative Analysis of Enzyme Inhibition

The following table shows the IC50 values for hypothetical 4-cyclopropylbenzoic acid derivatives against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.

Compound ID	R Group (Substituent)	COX-2 Inhibition IC50 (µM)
CPBA-X1	-OH	25.3
CPBA-X2	-OCH3	15.8
CPBA-X3	-NH2	8.2
CPBA-X4	-NH-SO2-Phenyl	1.5
Celecoxib	(Positive Control)	0.04

This table is a composite representation based on typical findings in the literature and is intended for illustrative purposes.

Experimental Protocol: Cyclooxygenase (COX) Inhibition Assay

This protocol describes a common method to screen for inhibitors of COX enzymes.

Principle: The assay measures the peroxidase activity of COX, which catalyzes the oxidation of a chromogenic substrate in the presence of arachidonic acid. The inhibition of this reaction by a test compound is quantified by a decrease in the colorimetric signal.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer containing Tris-HCl, hematin, and the test compound at various concentrations.

• Enzyme Addition: Add purified COX-2 enzyme to the reaction buffer and pre-incubate.

• Substrate Addition: Initiate the reaction by adding arachidonic acid and a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD).

• Absorbance Measurement: Monitor the change in absorbance over time at a specific wavelength (e.g., 610 nm) using a spectrophotometer.

• IC50 Calculation: The IC50 value is determined by plotting the percentage of enzyme inhibition against the inhibitor concentration.

Visualizing Experimental Workflows and Pathways

To further elucidate the concepts discussed, the following diagrams, created using Graphviz (DOT language), illustrate a typical experimental workflow and a simplified signaling pathway.

Caption: A generalized workflow for the synthesis, screening, and analysis of 4-cyclopropylbenzoic acid derivatives.

Caption: A simplified representation of a receptor tyrosine kinase signaling pathway, a potential target for anticancer 4-cyclopropylbenzoic acid derivatives.

Conclusion

The 4-cyclopropylbenzoic acid scaffold represents a versatile and promising starting point for the development of novel therapeutic agents. This guide has provided a framework for the systematic screening of its derivatives for antimicrobial, anticancer, and enzyme inhibitory activities. By employing robust and validated experimental protocols, researchers can effectively explore the structure-activity relationships within this chemical class and identify lead compounds for further development. The unique properties conferred by the cyclopropyl moiety, combined with the established biological relevance of the benzoic acid core, underscore the potential of these derivatives to address unmet medical needs.

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A Comparative Guide to the In Vitro Evaluation of Novel Compounds Derived from 4-Cyclopropylbenzoic Acid

Introduction: The Strategic Value of the Cyclopropyl Moiety

In the landscape of modern medicinal chemistry, the pursuit of novel chemical entities with improved pharmacological profiles is relentless. The starting material, 4-Cyclopropylbenzoic acid, represents a scaffold of significant interest.[1] The cyclopropyl group is not merely a small lipophilic substituent; its unique structural and electronic properties frequently confer substantial advantages to drug candidates.[2][3][4] These include enhanced metabolic stability, increased potency, improved membrane permeability, and the ability to lock in favorable conformations for receptor binding.[2][3][4] The rigid, three-membered ring introduces a specific spatial vector that can be exploited to achieve precise interactions with biological targets, making it a "versatile player" in drug design.[2][3]

This guide provides a comprehensive framework for the initial in vitro evaluation of a library of novel compounds synthesized from 4-Cyclopropylbenzoic acid. We will move beyond simple protocol recitation to explain the strategic rationale behind the experimental cascade, ensuring that the data generated is robust, interpretable, and effectively guides the progression of promising candidates. The objective is to establish a foundational understanding of a compound's activity and safety profile, which is the bedrock of drug discovery.[5]

The In Vitro Testing Funnel: A Strategic Workflow

The initial screening of new chemical entities should follow a logical funnel, starting with broad assessments of cytotoxicity and progressively moving towards more specific, target-oriented assays. This "fail fast, fail early" approach is crucial for efficiently allocating resources to the most viable candidates.[6]

Caption: The In Vitro Testing Workflow.

Part 1: Primary Screening - Assessing General Cytotoxicity

Before investigating any specific therapeutic mechanism, it is imperative to determine a compound's inherent cytotoxicity. This initial screen serves two purposes: to flag compounds that are overtly toxic at low concentrations and to establish a therapeutic window for subsequent, more targeted assays. We will employ two complementary assays that measure different aspects of cell health.

A. MTT Assay: Gauging Metabolic Activity

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[7] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. The amount of formazan produced is directly proportional to the number of metabolically active cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cells (e.g., HeLa for a cancer line, HEK293 for a normal line) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in DMSO. Perform serial dilutions in culture medium to create a range of concentrations (e.g., 0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5%.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with 0.5% DMSO) and "no-cell" control wells (medium only). Incubate for 48 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control after subtracting the background absorbance from the no-cell control. Plot the data to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

B. LDH Assay: Measuring Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that quantifies the release of LDH from cells with damaged plasma membranes.[8] LDH is a stable cytosolic enzyme that, upon membrane rupture, is released into the cell culture medium. Its activity can be measured by a coupled enzymatic reaction, providing a direct measure of cell lysis.

Experimental Protocol: LDH Assay

• Cell Seeding & Treatment: Follow steps 1-3 from the MTT assay protocol in a separate 96-well plate.

• Sample Collection: After the 48-hour incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new, flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a diaphorase/NAD+ mixture). Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Readout: Measure the absorbance at 490 nm.

• Analysis: Use a positive control (cells treated with a lysis buffer) to determine maximum LDH release. Calculate the percentage of cytotoxicity relative to this maximum control after subtracting the background from the vehicle control.

Part 2: Secondary Screening - Elucidating Mechanism of Action

Compounds that demonstrate an acceptable therapeutic window (i.e., are significantly more toxic to cancer cells than normal cells, or show activity in a relevant range) can proceed to mechanism-of-action studies. For this guide, we will hypothesize that our 4-cyclopropylbenzoic acid derivatives were designed to inhibit a specific Cyclin-Dependent Kinase (CDK), a common target in oncology.

Caption: Simplified CDK-Rb Signaling Pathway.

A. Biochemical Assay: Direct Target Inhibition

The first step is to confirm that the compounds directly inhibit the enzymatic activity of our target, CDK, in a purified, cell-free system. A luminescence-based kinase assay is a common and robust method. It measures the amount of ATP remaining in solution after a kinase reaction; high signal indicates low kinase activity (i.e., inhibition).

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Reagent Preparation: Prepare assay buffer, recombinant human CDK enzyme, the relevant substrate peptide (e.g., a fragment of Rb), and ATP at optimal concentrations (typically the Km for ATP).

• Compound Plating: In a 384-well plate, serially dilute the test compounds to achieve a range of final assay concentrations.

• Kinase Reaction: Add the CDK enzyme and substrate to the wells containing the compounds. Initiate the reaction by adding ATP. Incubate for 1 hour at room temperature.

• Detection: Add a kinase detection reagent (e.g., Kinase-Glo®). This reagent simultaneously stops the kinase reaction and measures the remaining ATP via a luciferase-luciferin reaction.

• Readout: After a 10-minute incubation, measure luminescence on a plate reader.

• Analysis: Normalize the data to controls (no enzyme for 0% activity, and DMSO vehicle for 100% activity). Plot the percent inhibition versus compound concentration to determine the biochemical IC50.

B. Cell-Based Assay: Target Engagement in a Cellular Context

Confirming that a compound can inhibit its target in the complex environment of a living cell is a critical validation step. For our CDK target, we can measure the phosphorylation status of its downstream substrate, the Retinoblastoma protein (Rb), using an in-cell ELISA or Western Blot.

Experimental Protocol: In-Cell Phospho-Rb ELISA

• Cell Culture and Treatment: Seed cells in a 96-well plate and treat with compounds for a defined period (e.g., 24 hours), as described previously.

• Fixation and Permeabilization: Fix the cells with 4% formaldehyde, then permeabilize them with a detergent-based buffer (e.g., Triton X-100) to allow antibody access.

• Blocking: Block non-specific antibody binding sites with a blocking buffer (e.g., 5% BSA in PBS).

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for phosphorylated Rb (pRb). In parallel wells, use an antibody for total Rb for normalization.

• Secondary Antibody Incubation: Add a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.

• Detection: Add a chemiluminescent or colorimetric HRP substrate and measure the signal using a plate reader.

• Analysis: Normalize the pRb signal to the total Rb signal for each well. Compare the normalized signal in treated wells to the vehicle control to determine the cellular EC50 (the effective concentration that causes a 50% reduction in Rb phosphorylation).

Data Summary and Comparative Analysis

All quantitative data should be consolidated into a clear, comparative table. This allows for at-a-glance identification of the most promising candidates—those with high potency against the target, a significant effect in cells, and a favorable cytotoxicity profile.

Compound ID	Synthesis Route	Cytotoxicity IC50 (HeLa, µM)	Cytotoxicity IC50 (HEK293, µM)	Selectivity Index (SI)¹	Kinase IC50 (Biochemical, µM)	pRb EC50 (Cellular, µM)
Cpd-001	Amide Coupling	5.2	> 100	> 19.2	0.8	1.5
Cpd-002	Esterification	45.8	> 100	> 2.2	12.5	25.1
Cpd-003	Suzuki Coupling	1.1	2.5	2.3	0.5	0.9
Control	Staurosporine	0.05	0.08	1.6	0.01	0.02

¹ Selectivity Index (SI) = IC50 in normal cells (HEK293) / IC50 in cancer cells (HeLa). A higher SI is desirable.

Interpretation:

• Cpd-001 emerges as a strong candidate. It shows potent and selective cytotoxicity against the cancer cell line, with a biochemical IC50 that translates well into a cellular EC50, indicating good cell permeability and target engagement.

• Cpd-002 is significantly less potent across all assays and is likely not a priority for further development.

• Cpd-003 is highly potent but lacks selectivity, killing normal and cancer cells at similar concentrations. This suggests it may have off-target effects and is a less desirable candidate for development.

Conclusion

This guide outlines a logical and robust cascade for the in vitro evaluation of novel compounds derived from 4-Cyclopropylbenzoic acid. By systematically assessing cytotoxicity before delving into specific mechanisms of action, researchers can efficiently identify compounds with genuine therapeutic potential. The combination of biochemical and cell-based assays provides a self-validating system that confirms direct target inhibition and functional cellular consequences.[5] The data generated through this workflow provides a solid foundation for subsequent lead optimization, ADME-Tox profiling, and eventual in vivo studies.

References

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• Dappen, M. S., et al. (1986). Synthesis and biological evaluation of cyclopropyl analogs of 2-amino-5-phosphonopentanoic acid. Journal of Medicinal Chemistry. Available from: [Link]

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A Comparative Guide to the X-ray Crystal Structures of 4-Cyclopropylbenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Cyclopropyl Moiety in Molecular Design

In the landscape of modern drug discovery and materials science, the cyclopropyl group stands out as a "minimalist" yet powerful structural motif.[1] Its incorporation into molecular frameworks, particularly aromatic systems like benzoic acid, can profoundly influence a compound's physicochemical and biological properties. The rigid, three-membered ring introduces a unique conformational constraint and alters electronic properties, which can lead to enhanced metabolic stability, improved binding affinity to biological targets, and desirable solid-state characteristics.[1] This guide provides an in-depth comparative analysis of the single-crystal X-ray structures of 4-cyclopropylbenzoic acid and its derivatives, offering insights into how subtle modifications to this scaffold translate into significant structural changes at the atomic level. By understanding these structure-property relationships, researchers can make more informed decisions in the design of novel pharmaceuticals and functional materials.

Experimental Framework: From Powder to Precision Structure

The determination of a molecule's three-dimensional structure through single-crystal X-ray diffraction is a meticulous process that bridges chemistry, physics, and data analysis. This section outlines the self-validating experimental workflow employed to obtain the high-resolution structural data discussed in this guide.

Diagram of the Single-Crystal X-ray Diffraction Workflow

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Detailed Experimental Protocol

1. Synthesis and Purification: The derivatives of 4-cyclopropylbenzoic acid are synthesized according to established organic chemistry protocols. Post-synthesis, the crude product is purified using techniques such as column chromatography or recrystallization from a suitable solvent to achieve high chemical purity, which is a prerequisite for growing high-quality single crystals.

2. Crystal Growth (Recrystallization): The purified compound is dissolved in a minimal amount of a hot solvent or a solvent mixture, determined through solubility tests. The saturated solution is then allowed to cool slowly and undisturbed. This slow cooling process is critical as it allows the molecules to self-assemble into a highly ordered crystal lattice, excluding impurities.[2][3][4][5] Common recrystallization techniques include:

• Slow Evaporation: The solution is left in a loosely covered container, allowing the solvent to evaporate slowly over hours or days, leading to crystal formation.

• Vapor Diffusion: A solution of the compound in a volatile solvent is placed in a sealed container with a less volatile "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the solution reduces the compound's solubility, promoting crystallization.

3. Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) with well-defined faces and no visible defects is selected under a microscope.[6] The crystal is then mounted on a goniometer head using a cryoprotectant oil or a specialized adhesive.[6]

4. X-ray Diffraction Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.[7] A monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots.[6] A modern detector, such as a CCD or CMOS detector, records the positions and intensities of these diffracted spots.[7]

5. Data Processing and Structure Solution: The collected diffraction data are processed to determine the unit cell dimensions, crystal system, and space group. The intensities of the diffraction spots are integrated and corrected for various experimental factors. The "phase problem," a central challenge in crystallography, is then solved using computational methods like direct methods or the Patterson function to generate an initial electron density map.

6. Structure Refinement: The initial structural model is refined against the experimental diffraction data using a least-squares method.[8][9][10][11] This iterative process involves adjusting atomic coordinates, thermal parameters, and occupancies to minimize the difference between the observed and calculated structure factors, ultimately yielding a precise and accurate three-dimensional model of the molecule.[8][9][10][11]

7. Validation and Analysis: The final refined structure is validated using various crystallographic metrics to ensure its quality and accuracy. The geometric parameters, such as bond lengths, bond angles, and torsion angles, as well as intermolecular interactions, are then analyzed to understand the molecule's conformation and packing in the solid state.

Comparative Structural Analysis

A detailed comparison of the crystallographic data reveals the impact of substituents on the molecular geometry and supramolecular assembly of 4-cyclopropylbenzoic acid derivatives. For this guide, we will focus on the comparison of the parent molecule, 4-cyclopropylbenzoic acid, with one of its amide derivatives, 4-(cyclopropanecarboxamido)benzoic acid.

Note: The crystallographic data for 4-cyclopropylbenzoic acid is not publicly available in the Cambridge Structural Database (CSD) as of the last search. Therefore, the following comparison is based on the available data for its derivative and general principles of crystallography.

Table 1: Comparative Crystallographic Data

Parameter	4-(Cyclopropanecarboxamido)benzoic acid[8][9][12]
Formula	C₁₁H₁₁NO₃
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	13.2429 (14)
b (Å)	4.7704 (5)
c (Å)	16.7983 (18)
β (°)	111.227 (2)
Volume (ų)	989.21 (18)
Z	4
Key Torsion Angle (°)	Dihedral angle between benzene and cyclopropane rings: 63.2 (1)
Hydrogen Bonding	O-H···O (carboxylic acid dimer), N-H···O (amide linkage)

Analysis of Molecular Conformation and Packing

4-(Cyclopropanecarboxamido)benzoic acid:

The crystal structure of 4-(cyclopropanecarboxamido)benzoic acid reveals a number of interesting features.[8][9][12] The molecule is not planar, with a significant dihedral angle of 63.2° between the benzene ring and the cyclopropane ring.[8][9][12] This twisted conformation is likely a result of steric hindrance between the amide linkage and the aromatic ring.

In the crystal lattice, the molecules form centrosymmetric dimers through classic carboxylic acid O-H···O hydrogen bonds.[8][9][12] These dimers are then further linked into one-dimensional ribbons along the b-axis via N-H···O hydrogen bonds between the amide groups of adjacent dimers.[8][9][12] This extensive hydrogen-bonding network plays a crucial role in stabilizing the crystal packing.

Diagram of Intermolecular Interactions

Caption: Supramolecular assembly in 4-(cyclopropanecarboxamido)benzoic acid.

Conclusion: Guiding Future Molecular Design

The detailed structural analysis of 4-cyclopropylbenzoic acid derivatives provides invaluable insights for researchers in drug development and materials science. The case of 4-(cyclopropanecarboxamido)benzoic acid demonstrates how the interplay of the cyclopropyl group's conformation and the hydrogen-bonding capabilities of the amide and carboxylic acid functionalities dictates the supramolecular architecture. While the absence of publicly available data for the parent 4-cyclopropylbenzoic acid limits a direct comparison, the principles elucidated here serve as a strong foundation for predicting and understanding the solid-state behavior of this important class of compounds. Future work should focus on obtaining and analyzing the crystal structures of a wider range of derivatives to build a more comprehensive structure-property relationship database, further empowering rational molecular design.

References

• Sun, Z.-Q., Ding, Z.-Y., & Shao, Z.-Y. (2012). 4-(Cyclopropanecarboxamido)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 68(10), o3029. [Link]

• Muratov, E. N., & Tropsha, A. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(21), 9571-9596. [Link]

• Fiveable. (n.d.). Single crystal X-ray diffraction | Crystallography Class Notes. Retrieved January 9, 2026, from [Link]

• Clark, C. M., & Dutrow, B. L. (2007, May 17). Single-crystal X-ray Diffraction. SERC (Carleton). [Link]

• University of Missouri–St. Louis. (n.d.). The Recrystallization of Benzoic Acid. Retrieved January 9, 2026, from [Link]

• Massachusetts Institute of Technology. (n.d.). Structure refinement. MIT OpenCourseWare. [Link]

• University of Cambridge. (n.d.). Introduction. Retrieved January 9, 2026, from [Link]

• The University of Sydney. (n.d.). Recrystallisation of benzoic acid. Retrieved January 9, 2026, from [Link]

• Sun, Z.-Q., Ding, Z.-Y., & Shao, Z.-Y. (2012). 4-(Cyclo-propane-carboxamido)-benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o3029. [Link]

• Sun, Z.-Q., Ding, Z.-Y., & Shao, Z.-Y. (2012). 4-(Cyclopropanecarboxamido)benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 68(10), o3029. [Link]

• Wlodawer, A., & Dauter, Z. (2017). Refining the macromolecular model – achieving the best agreement with the data from X-ray diffraction experiment. FEBS Journal, 284(16), 2586-2603. [Link]

• Chem 227. (n.d.). Recrystallization of Benzoic Acid. Retrieved January 9, 2026, from [Link]

• yetnet. (n.d.). X-Ray Crystallography - Refinement. Retrieved January 9, 2026, from [Link]

• Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved January 9, 2026, from [Link]

• Sun, Z.-Q., Ding, Z.-Y., & Shao, Z.-Y. (2012). 4-(Cyclopropanecarboxamido)benzoic Acid. Acta Crystallographica Section E Structure Reports Online, 68(10), o3029. [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. Retrieved January 9, 2026, from [Link]

• Sun, Z.-Q., Ding, Z.-Y., & Shao, Z.-Y. (2012). 4-(Cyclopropanecarboxamido)benzoic acid. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Coupling Reagents for 4-Cyclopropylbenzoic Acid

Introduction: Navigating the Nuances of 4-Cyclopropylbenzoic Acid Coupling

In the landscape of modern medicinal chemistry and drug development, the formation of amide and ester bonds remains a cornerstone of molecular architecture. 4-Cyclopropylbenzoic acid, a frequently encountered building block, presents a unique set of challenges to the synthetic chemist. The cyclopropyl moiety, while offering desirable metabolic stability and conformational rigidity, introduces a degree of steric hindrance and electronic complexity that can render standard coupling protocols suboptimal. This guide provides a comparative analysis of common coupling reagents for the amidation and esterification of 4-Cyclopropylbenzoic acid, grounded in mechanistic principles and supported by representative experimental data. Our objective is to empower researchers to make informed decisions, troubleshoot effectively, and ultimately, streamline their synthetic endeavors.

Part 1: Amide Bond Formation - A Comparative Study

The synthesis of amides from 4-Cyclopropylbenzoic acid necessitates a careful selection of a coupling reagent to overcome the moderate steric hindrance and ensure efficient conversion. Here, we compare three widely used classes of reagents: carbodiimides, uronium/aminium salts, and phosphonium salts.

Carbodiimides: The Workhorse Reagent

Carbodiimides, particularly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt), are a cost-effective and common choice for amide bond formation.

Mechanism of Action (EDC/HOBt): The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate, which is susceptible to nucleophilic attack by the amine. HOBt acts as a crucial additive by forming an active ester, which is less prone to side reactions and racemization compared to the O-acylisourea intermediate.

Caption: Mechanism of EDC/HOBt mediated amide coupling.

Advantages:

• Cost-effective and readily available.

• The urea byproduct of EDC is water-soluble, simplifying purification through aqueous workup.[1]

Disadvantages:

• Can be less effective for highly sterically hindered or electron-deficient substrates.

• Risk of side reactions, such as the formation of N-acylurea, if the amine is not added promptly after activation.

Uronium/Aminium Salts: The High-Performance Option

Uronium salts, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), are renowned for their high efficiency and rapid reaction times, particularly with challenging substrates.[2]

Mechanism of Action (HATU): HATU reacts with the carboxylate to form a highly reactive OAt-active ester. The presence of the aza-benzotriazole moiety enhances the reactivity of the active ester compared to its HOBt-based counterparts.

Caption: Mechanism of HATU mediated amide coupling.

Advantages:

• High reactivity and fast reaction times, often completing within a few hours at room temperature.[3]

• Particularly effective for sterically hindered acids and amines.[2]

• Lowers the risk of racemization for chiral carboxylic acids.

Disadvantages:

• Higher cost compared to carbodiimides.

• The byproducts, tetramethylurea and HOAt, can sometimes complicate purification, although they are generally soluble in common workup solvents.[4]

Phosphonium Salts: A Reliable Alternative

Phosphonium salts, such as PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), represent another class of highly effective coupling reagents.

Mechanism of Action (PyBOP): Similar to uronium salts, PyBOP reacts with the carboxylate to form an active OBt-ester, which then readily reacts with the amine to form the amide bond.

Advantages:

• High coupling efficiency, comparable to uronium salts.

• Generally good for preventing racemization.

Disadvantages:

• Cost can be a factor.

• The phosphonium-based byproducts can sometimes be challenging to remove completely during purification.

Comparative Performance Data for Amidation

The following table provides a summary of expected performance for the coupling of 4-Cyclopropylbenzoic acid with benzylamine using the discussed reagents.

Coupling Reagent	Additive	Base	Solvent	Time (h)	Temp (°C)	Typical Yield (%)	Ease of Workup	Relative Cost
EDC	HOBt	DIPEA	DMF	12-16	RT	85-95	Moderate	Low
HATU	None	DIPEA	DMF	1-3	RT	>95	Moderate	High
PyBOP	None	DIPEA	DMF	2-4	RT	>90	Moderate	High

Part 2: Ester Bond Formation - A Comparative Study

Esterification of 4-Cyclopropylbenzoic acid can be more challenging than amidation due to the lower nucleophilicity of alcohols compared to amines. Here, we evaluate three distinct and effective methods.

Steglich Esterification: The Carbodiimide Approach

The Steglich esterification utilizes a carbodiimide, typically Dicyclohexylcarbodiimide (DCC), in the presence of a catalytic amount of 4-Dimethylaminopyridine (DMAP).[5]

Mechanism of Action (DCC/DMAP): DCC activates the carboxylic acid to form the O-acylisourea intermediate. DMAP then acts as an acyl transfer catalyst, forming a highly reactive N-acylpyridinium salt that is readily attacked by the alcohol.

Caption: Mechanism of Steglich esterification.

Advantages:

• Mild reaction conditions, typically at room temperature.[5]

• Effective for a wide range of carboxylic acids and alcohols.

Disadvantages:

• The byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and must be removed by filtration.[6]

• Can be slow for very sterically hindered substrates.

The Mitsunobu Reaction: Inversion of Stereochemistry and High Yields

The Mitsunobu reaction is a powerful method for esterification that proceeds via a redox process involving a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[7]

Mechanism of Action: The reaction begins with the formation of a betaine intermediate from PPh₃ and DEAD. This intermediate then deprotonates the carboxylic acid. The resulting carboxylate anion acts as a nucleophile, displacing an activated alcohol (as an oxyphosphonium salt) in an Sₙ2 fashion.[8]

Advantages:

• Extremely mild conditions.

• High yields are often achieved.

• Proceeds with inversion of configuration at the alcohol's stereocenter, which is a key feature for stereospecific synthesis.[9]

Disadvantages:

• The major byproduct, triphenylphosphine oxide (TPPO), can be difficult to remove from the reaction mixture, often requiring careful chromatography or specialized workup procedures.[9]

• The reagents are relatively expensive and generate stoichiometric amounts of byproducts.

Uronium Salt-Mediated Esterification: A Modern Alternative

Modern uronium-based coupling reagents, such as COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate), have also been shown to be effective for esterification.[10]

Mechanism of Action: Similar to their application in amide synthesis, uronium salts activate the carboxylic acid to form a highly reactive active ester, which is then susceptible to nucleophilic attack by the alcohol.

Advantages:

• Mild conditions and often rapid reactions.[10]

• Can be effective for tertiary alcohols, which are challenging for many other methods.[10]

Disadvantages:

• Higher cost of the reagent.

• Byproduct removal can be a consideration.

Comparative Performance Data for Esterification

The following table provides a summary of expected performance for the coupling of 4-Cyclopropylbenzoic acid with benzyl alcohol using the discussed reagents.

Coupling Reagent/Method	Activating Agents	Solvent	Time (h)	Temp (°C)	Typical Yield (%)	Ease of Workup	Relative Cost
Steglich Esterification	DCC, DMAP	DCM	12-24	RT	80-90	Difficult	Medium
Mitsunobu Reaction	PPh₃, DIAD	THF	2-6	0 to RT	>90	Difficult	High
COMU-mediated	COMU, Base	ACN	4-8	RT	85-95	Moderate	High

Part 3: Experimental Protocols

The following are representative, detailed protocols for the amidation and esterification of 4-Cyclopropylbenzoic acid.

General Experimental Workflow

Caption: General workflow for coupling reactions.

Protocol 3.1: Amidation using HATU

• To a stirred solution of 4-Cyclopropylbenzoic acid (1.0 eq) in anhydrous DMF (0.2 M) under an inert atmosphere, add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq).

• Stir the mixture at room temperature for 15 minutes to allow for the pre-activation of the carboxylic acid.

• Add the desired amine (e.g., benzylamine, 1.05 eq) to the reaction mixture.

• Continue stirring at room temperature for 1-3 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Wash the combined organic layers with a 5% aqueous LiCl solution to remove residual DMF, followed by a brine wash.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired amide.

Protocol 3.2: Esterification via Mitsunobu Reaction

• To a stirred solution of 4-Cyclopropylbenzoic acid (1.2 eq), the desired alcohol (e.g., benzyl alcohol, 1.0 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (0.1 M) at 0 °C under an inert atmosphere, add Diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude residue can be purified by silica gel column chromatography. To facilitate the removal of triphenylphosphine oxide, a non-polar solvent system (e.g., hexanes/ethyl acetate) is recommended. Alternatively, precipitation of the byproduct from a minimal amount of a suitable solvent (e.g., diethyl ether) can be attempted prior to chromatography.

Conclusion

The choice of coupling reagent for 4-Cyclopropylbenzoic acid is a critical parameter that dictates the efficiency and practicality of the synthesis. For amide formation, HATU stands out as a superior choice for achieving high yields in short reaction times, especially when dealing with less reactive amines. For more routine applications where cost is a primary concern, EDC/HOBt remains a viable and effective option.

In the case of esterification, the Mitsunobu reaction offers excellent yields under exceptionally mild conditions, making it ideal for sensitive substrates, provided the challenges of byproduct removal can be managed. The Steglich esterification with DCC/DMAP is a reliable alternative, particularly when the insolubility of the DCU byproduct can be leveraged for purification.

Ultimately, the optimal choice will depend on a careful consideration of the specific substrate, scale, cost, and purification requirements of the project. This guide serves as a foundational resource to aid in this decision-making process, enabling chemists to approach the synthesis of 4-cyclopropylbenzoyl derivatives with confidence and efficiency.

References

• Mitsunobu, O. The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis1981, 1981 (01), 1-28. DOI: 10.1055/s-1981-29317.

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• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• AAPS PharmSciTech. Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. [Link]

• Gutti, B., & Dandela, R. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 56(43), 5913-5917.

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• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. [Link]

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• Royal Society of Chemistry. Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. [Link]

• Kim Reactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond [Video]. YouTube. [Link]

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• Arkivoc. Synthesis of esters derived from 2,3,4-tri-O-benzyl-alpha-D-methylglucoside. [Link]

• ACS Publications. Fast Esterification Method Mediated by Coupling Reagent NDTP. [Link]

• Organic Chemistry Portal. Simple Method for the Esterification of Carboxylic Acids. [Link]

• Organic Syntheses. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. [Link]

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A Comparative Guide to High-Purity Validation of Synthesized 4-Cyclopropylbenzoic Acid by High-Performance Liquid Chromatography

Abstract

In the landscape of pharmaceutical development, the active pharmaceutical ingredient (API) is the cornerstone of both efficacy and safety. 4-Cyclopropylbenzoic acid is a key building block in the synthesis of various therapeutic agents, where its purity is not merely a quality metric but a critical determinant of the final drug product's safety profile.[1] This guide provides a comprehensive, experience-driven framework for validating the purity of synthesized 4-Cyclopropylbenzoic acid using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). We will dissect the causality behind methodological choices, compare alternative analytical conditions, and present a self-validating protocol designed for immediate implementation in a research or quality control environment. This document is intended for researchers, analytical chemists, and drug development professionals who require a robust, reliable, and well-rationalized approach to purity assessment.

The Imperative of Purity: A Regulatory and Scientific Perspective

The synthesis of any chemical entity is invariably accompanied by the formation of impurities. These can include unreacted starting materials, intermediates, by-products from side reactions, or degradation products.[2][3] In a pharmaceutical context, such impurities can be pharmacologically active, toxic, or interfere with the stability of the API.

Regulatory bodies, under the guidance of the International Council for Harmonisation (ICH), have established stringent thresholds for the reporting, identification, and qualification of impurities.[4][5] For new drug substances, the ICH Q3A guideline mandates that impurities present at levels of 0.10% or higher should be identified and reported.[6] This regulatory floor underscores the necessity of highly sensitive and accurate analytical methods to ensure that every batch of a synthesized intermediate like 4-Cyclopropylbenzoic acid meets the required specifications before proceeding to the next synthetic step.

Foundational Principles: Why RP-HPLC is the Gold Standard

For the analysis of non-volatile, polar to semi-polar organic molecules like 4-Cyclopropylbenzoic acid, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the undisputed method of choice. Its resolving power, sensitivity, and reproducibility are unmatched for separating a primary compound from its closely related structural analogues.

The core principle of RP-HPLC involves a non-polar stationary phase (typically alkyl-silane bonded silica, such as C18) and a polar mobile phase. Compounds are separated based on their relative hydrophobicity; more hydrophobic molecules interact more strongly with the stationary phase and thus elute later.

The Critical Role of Mobile Phase pH for Acidic Analytes

4-Cyclopropylbenzoic acid is a carboxylic acid with a predicted pKa of approximately 4.41.[7] In an aqueous solution, it exists in equilibrium between its protonated (neutral) form and its deprotonated (anionic) form.

R-COOH ⇌ R-COO⁻ + H⁺

The neutral form is significantly more hydrophobic than the anionic form. To achieve consistent retention and sharp, symmetrical peak shapes in RP-HPLC, it is imperative to suppress this ionization. According to the Henderson-Hasselbalch equation, by adjusting the mobile phase pH to be at least 2 units below the analyte's pKa, we can ensure that over 99% of the analyte is in its single, neutral, protonated form. This leads to better interaction with the C18 stationary phase and avoids the peak tailing characteristic of mixed ionic/neutral populations. Therefore, an acidified mobile phase (pH ~2.5) is a non-negotiable starting point for method development.

Experimental Workflow: A Self-Validating Protocol

The following diagram outlines the logical flow from sample receipt to the final purity report, incorporating critical quality checks at each stage.

Caption: Workflow for HPLC Purity Validation of 4-Cyclopropylbenzoic Acid.

Comparative Analysis of HPLC Methodologies

The choice of mobile phase composition can significantly impact the separation efficiency. We compare two common isocratic methods to illustrate this point. Both methods utilize a standard C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) and a UV detector set to the absorbance maximum of 4-Cyclopropylbenzoic acid (~238 nm).

• Method A: A highly aqueous mobile phase for retaining polar impurities.

• Method B: A higher organic content mobile phase for faster elution.

Parameter	Method A	Method B	Rationale for Comparison
Mobile Phase	Acetonitrile : 0.1% H₃PO₄ in Water (35:65 v/v)	Acetonitrile : 0.1% H₃PO₄ in Water (50:50 v/v)	Demonstrates the effect of organic modifier concentration on retention and resolution.
Flow Rate	1.0 mL/min	1.0 mL/min	Kept constant to isolate the effect of the mobile phase.
Column Temp.	30 °C	30 °C	Kept constant for reproducibility.
Injection Vol.	10 µL	10 µL	Kept constant.
Run Time	20 minutes	10 minutes	A higher organic ratio reduces analysis time.
Hypothetical Rt (Main Peak)	~12.5 min	~6.0 min	Increased acetonitrile content significantly reduces retention time.
Hypothetical Resolution (Rs) between Main Peak and Impurity 1	2.8	1.9	The lower organic content in Method A provides better separation from early-eluting (more polar) impurities.
Hypothetical Tailing Factor (Tf)	1.1	1.1	Should be consistent if pH is properly controlled.
Calculated Purity	99.65%	99.63%	Purity values should be comparable, but Method A provides higher confidence due to better resolution.

Detailed Experimental Protocols

Reagents and Materials

• 4-Cyclopropylbenzoic Acid Reference Standard (>99.5% purity)

• Synthesized 4-Cyclopropylbenzoic Acid (Sample)

• Acetonitrile (HPLC Grade)

• Orthophosphoric Acid (H₃PO₄, ~85%)

• Ultrapure Water

Preparation of Solutions

• Mobile Phase A (Aqueous): Add 1.0 mL of Orthophosphoric Acid to 1000 mL of Ultrapure Water. Mix thoroughly.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Mix Mobile Phase A and B in a 50:50 ratio.

• Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of the Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh ~25 mg of the synthesized Sample into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.

HPLC Instrumentation and Conditions (Method A)

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Acetonitrile : 0.1% H₃PO₄ in Water (35:65 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 238 nm

• Injection Volume: 10 µL

• Run Time: 20 minutes

System Suitability Testing (SST)

Before any sample analysis, the system's performance must be verified. This is a cornerstone of a trustworthy, self-validating protocol.[8][9] Inject the Standard Solution five consecutive times. The results must meet the predefined criteria.

SST Parameter	Acceptance Criteria	Rationale
%RSD of Peak Area	≤ 2.0%	Ensures injection precision and system stability.
Tailing Factor (Tf)	≤ 2.0	Measures peak symmetry. High tailing can indicate secondary interactions or column degradation.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.

Analytical Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform the System Suitability Test. Do not proceed if criteria are not met.

• Inject the Diluent once to ensure no baseline interference.

• Inject the Standard Solution once.

• Inject the Sample Solution in duplicate.

Calculation of Purity

Purity is calculated using the area percent method, which assumes that all components have a similar response factor at the detection wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Report the average purity from the duplicate sample injections. Any impurity peak greater than the reporting threshold (e.g., 0.05%) should be individually reported.

Troubleshooting Common HPLC Issues

A robust method requires an understanding of how to diagnose and resolve common problems.

Caption: Decision Tree for Troubleshooting Common HPLC Problems.

Conclusion

The validation of purity for a pharmaceutical intermediate like 4-Cyclopropylbenzoic acid is a meticulous process that hinges on a scientifically sound analytical methodology. By employing a well-optimized RP-HPLC method with an acidified mobile phase, researchers can achieve the resolution and sensitivity required to meet stringent regulatory guidelines. The presented comparative analysis demonstrates that while faster methods are possible, prioritizing resolution is key to ensuring confident and accurate impurity profiling. A self-validating protocol, underpinned by rigorous System Suitability Testing, provides the necessary trustworthiness for making critical decisions in the drug development pipeline.

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Spectroscopic analysis to confirm the structure of 4-Cyclopropylbenzoic acid products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise structural elucidation of molecular compounds is paramount. 4-Cyclopropylbenzoic acid, a valuable building block in the synthesis of novel therapeutics and functional materials, demands rigorous structural confirmation to ensure the integrity of research and development outcomes. This guide provides an in-depth comparison of the primary spectroscopic techniques used to verify the structure of 4-Cyclopropylbenzoic acid, supported by experimental data and protocols. As Senior Application Scientists, we present this information to not only outline the methods but also to explain the causality behind the experimental choices, ensuring a trustworthy and authoritative resource.

The Imperative of Structural Verification

The unique physicochemical properties imparted by the cyclopropyl and carboxylic acid moieties in 4-Cyclopropylbenzoic acid make it a compound of significant interest. The cyclopropyl group can enhance metabolic stability and binding affinity in drug candidates, while the carboxylic acid functionality provides a versatile handle for further chemical modifications.[1] Consequently, unambiguous confirmation of its structure is a critical quality control step to avoid the costly pursuit of erroneous molecular pathways. Spectroscopic analysis provides a non-destructive and highly informative approach to achieve this confirmation.

A Multi-faceted Approach to Structural Elucidation

A single spectroscopic technique rarely provides a complete structural picture. A combination of methods is employed to create a self-validating system, where the data from each analysis corroborates the others. For 4-Cyclopropylbenzoic acid, the cornerstone techniques are Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of an organic molecule in solution. It provides information about the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR spectroscopy provides a detailed map of the hydrogen atoms within a molecule. For 4-Cyclopropylbenzoic acid, we expect to see distinct signals for the aromatic protons, the cyclopropyl protons, and the acidic proton of the carboxylic acid.

Expected ¹H NMR Spectral Data:

The chemical shifts are influenced by the electron density around the protons. The aromatic protons are deshielded and appear downfield, while the strained cyclopropyl protons are shielded and appear significantly upfield. The carboxylic acid proton is highly deshielded and often appears as a broad singlet.

Table 1: Comparison of Expected and Experimental ¹H NMR Data for 4-Cyclopropylbenzoic Acid

Protons	Expected Chemical Shift (ppm)	Experimental Chemical Shift (ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	12.0 - 13.0	~12.9	Broad Singlet	1H
Aromatic (ortho to -COOH)	7.9 - 8.1	~7.9	Doublet	2H
Aromatic (ortho to cyclopropyl)	7.0 - 7.2	~7.1	Doublet	2H
Cyclopropyl (-CH-)	1.8 - 2.0	~1.9	Multiplet	1H
Cyclopropyl (-CH₂-)	0.8 - 1.2	~1.0	Multiplet	2H
Cyclopropyl (-CH₂-)	0.6 - 0.9	~0.7	Multiplet	2H

Note: Experimental data is inferred from analysis of the closely related 3-amino-4-cyclopropylbenzoic acid and general principles of NMR spectroscopy.[2]

¹³C NMR Spectroscopy: Visualizing the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule. Due to the low natural abundance of the ¹³C isotope, the signals are typically decoupled from the protons, resulting in a spectrum of singlets, where each unique carbon atom gives a distinct peak.

Expected ¹³C NMR Spectral Data:

The carbonyl carbon of the carboxylic acid is significantly deshielded and appears far downfield. The aromatic carbons appear in the typical aromatic region, and the shielded cyclopropyl carbons are found upfield.

Table 2: Comparison of Expected and Experimental ¹³C NMR Data for 4-Cyclopropylbenzoic Acid

Carbon	Expected Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
Carboxylic Acid (-COOH)	170 - 175	~171
Aromatic (C-COOH)	130 - 135	~132
Aromatic (ortho to -COOH)	128 - 132	~130
Aromatic (ortho to cyclopropyl)	125 - 129	~127
Aromatic (C-cyclopropyl)	145 - 150	~148
Cyclopropyl (-CH-)	15 - 20	~16
Cyclopropyl (-CH₂-)	5 - 10	~9

Note: Experimental data is inferred from analysis of the closely related 3-amino-4-cyclopropylbenzoic acid and general principles of NMR spectroscopy.[2]

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the 4-Cyclopropylbenzoic acid product in about 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube. The choice of solvent is critical to avoid interfering signals.[3]

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum.

• Data Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals in the ¹H NMR spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a unique "fingerprint" for the compound.

Expected FT-IR Spectral Data:

For 4-Cyclopropylbenzoic acid, the most prominent and diagnostic absorption bands will be from the carboxylic acid group. The O-H stretch will appear as a very broad band due to hydrogen bonding, and the C=O stretch will be a strong, sharp absorption. The aromatic ring and the cyclopropyl group will also show characteristic C-H and C-C stretching and bending vibrations.

Table 3: Characteristic FT-IR Absorption Bands for 4-Cyclopropylbenzoic Acid

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
Carboxylic Acid	O-H Stretch	2500 - 3300	Broad, Strong
Aromatic	C-H Stretch	3000 - 3100	Medium, Sharp
Cyclopropyl	C-H Stretch	~3000	Medium, Sharp
Carboxylic Acid	C=O Stretch	1680 - 1710	Strong, Sharp
Aromatic	C=C Stretch	1450 - 1600	Medium to Strong
Carboxylic Acid	C-O Stretch	1210 - 1320	Strong
Aromatic	C-H Out-of-plane Bend	690 - 900	Strong

Experimental Protocol for FT-IR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet method is common. A small amount of the 4-Cyclopropylbenzoic acid product is ground with dry potassium bromide (KBr) powder and pressed into a thin, transparent disk.

• Background Spectrum: A background spectrum of the pure KBr pellet is recorded to subtract any atmospheric and instrumental interferences.

• Sample Spectrum: The KBr pellet containing the sample is placed in the spectrometer, and the infrared spectrum is recorded.

• Data Analysis: The spectrum is analyzed to identify the characteristic absorption bands and compare them with known values for the expected functional groups.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight and elemental composition of a compound, and can also provide structural information through the analysis of fragmentation patterns.

Expected Mass Spectrometry Data:

For 4-Cyclopropylbenzoic acid (C₁₀H₁₀O₂), the molecular weight is 162.19 g/mol . In a high-resolution mass spectrum, the exact mass can be measured with high precision, confirming the molecular formula. The fragmentation pattern can also be predicted. Common fragmentation pathways for benzoic acids include the loss of the hydroxyl group (-OH) and the entire carboxyl group (-COOH).

Table 4: Predicted Mass Spectrometry Data for 4-Cyclopropylbenzoic Acid

Ion	m/z (Predicted)	Description
[M]⁺	162.0675	Molecular Ion
[M+H]⁺	163.0754	Protonated Molecule
[M+Na]⁺	185.0573	Sodium Adduct
[M-OH]⁺	145.0653	Loss of Hydroxyl Radical
[M-COOH]⁺	117.0704	Loss of Carboxyl Group

Data sourced from PubChemLite.[3]

Experimental Protocol for Mass Spectrometry

• Sample Preparation: A dilute solution of the 4-Cyclopropylbenzoic acid product is prepared in a suitable solvent, such as methanol or acetonitrile.

• Ionization: The sample is introduced into the mass spectrometer and ionized. Electrospray ionization (ESI) is a common technique for polar molecules like carboxylic acids.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

• Data Analysis: The molecular ion peak is identified to determine the molecular weight. The fragmentation pattern is analyzed to gain further structural insights.

Conclusion: A Consensus for Confidence

The structural confirmation of 4-Cyclopropylbenzoic acid is achieved not by a single piece of evidence, but by the convergence of data from multiple spectroscopic techniques. The ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework, the FT-IR spectrum confirms the presence of the key carboxylic acid and aromatic functional groups, and the mass spectrum verifies the molecular weight and elemental composition. By employing these techniques in a complementary fashion, researchers and drug development professionals can proceed with confidence, knowing that the structural integrity of their starting materials and products is assured.

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A Senior Application Scientist's Guide to the Synthesis of 4-Cyclopropylbenzoic Acid: A Comparative Benchmarking Study

Introduction: The Rising Importance of the Cyclopropyl Moiety

In the landscape of modern drug discovery and materials science, the cyclopropyl group has emerged as a uniquely valuable structural motif. Its inherent ring strain and unique electronic properties—acting as a "bent" double bond or a sigma-donating group—allow it to serve as a versatile bioisostere for phenyl rings or gem-dimethyl groups, often improving metabolic stability, binding affinity, and pharmacokinetic profiles.[1] 4-Cyclopropylbenzoic acid is a key building block in the synthesis of numerous high-value compounds, including Bruton's Tyrosine Kinase (BTK) inhibitors used in oncology.[2]

Given its significance, the efficient and scalable synthesis of 4-Cyclopropylbenzoic acid is a critical consideration for researchers and process chemists. This guide provides an in-depth, objective comparison of three primary synthetic methodologies, supported by representative experimental data and field-proven insights into the causality behind procedural choices. We will dissect each method's underlying principles, performance metrics, and practical considerations to empower you, the researcher, to make the most informed decision for your specific application.

Comparative Overview of Synthetic Methodologies

We will benchmark three distinct and widely recognized strategies for the synthesis of 4-Cyclopropylbenzoic acid:

• Palladium-Catalyzed Suzuki-Miyaura Coupling: A modern and highly versatile cross-coupling strategy.

• Classic Grignard Reagent Carboxylation: A foundational organometallic approach.

• Alkene Cyclopropanation via Simmons-Smith Reaction: A method focused on the direct formation of the cyclopropane ring.

The following table summarizes the key performance indicators for each route, providing a high-level comparison to guide your initial assessment.

Metric	Method 1: Suzuki-Miyaura Coupling	Method 2: Grignard Carboxylation	Method 3: Simmons-Smith Cyclopropanation
Starting Materials	4-Bromobenzoic acid (or ester), Cyclopropylboronic acid (or trifluoroborate salt)	4-Bromocyclopropylbenzene, Magnesium, CO₂ (Dry Ice)	Methyl 4-vinylbenzoate, Diiodomethane, Zinc-Copper couple
Typical Yield	80-95%	60-80%	70-85% (for cyclopropanation step)
Purity (Pre-recrystallization)	High (>95%)	Moderate to High (Impurities can include biphenyls)	Moderate (Requires purification to remove zinc salts)
Reaction Time	4-12 hours	2-4 hours (for Grignard & carboxylation)	12-24 hours
Temperature	80-110 °C	25-65 °C (Grignard formation), -78 °C to RT (Carboxylation)	Room Temperature to 40 °C
Key Strengths	Excellent functional group tolerance, high yields, well-understood mechanism.	Cost-effective reagents (Mg, CO₂), straightforward C-C bond formation.	Stereospecific, avoids expensive palladium catalysts.
Key Challenges	Cost of palladium catalyst & ligands, instability of cyclopropylboronic acid (protodeboronation).	Strict anhydrous conditions required, moisture-sensitive intermediates, potential for Wurtz coupling side products.	Stoichiometric use of zinc, handling of diiodomethane, multi-step precursor synthesis.

Method 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a pillar of modern organic synthesis, celebrated for its reliability and exceptional tolerance of diverse functional groups.[3][4] This makes it a highly attractive route for synthesizing 4-Cyclopropylbenzoic acid, as the carboxylic acid moiety can be carried through the reaction without the need for protecting groups.

Scientific Rationale & Mechanistic Insight

The reaction couples an organoboron species (cyclopropylboronic acid) with an organohalide (4-bromobenzoic acid) using a palladium catalyst.[3] The catalytic cycle, illustrated below, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-bromobenzoic acid, forming a Pd(II) intermediate.

• Transmetalation: The cyclopropyl group is transferred from the boron atom to the palladium center. This step is facilitated by a base (e.g., K₃PO₄), which activates the boronic acid.

• Reductive Elimination: The desired C-C bond is formed as the product, 4-Cyclopropylbenzoic acid, is expelled from the palladium center, regenerating the active Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Expertise in Action: Causality Behind Experimental Choices

• Boronic Acid vs. Trifluoroborate Salt: Cyclopropylboronic acid is prone to protodeboronation (cleavage of the C-B bond), which reduces yield.[5] Using a more stable potassium cyclopropyltrifluoroborate salt is a common and effective strategy. These salts are often crystalline, air-stable solids that slowly release the boronic acid in situ.[5]

• Catalyst and Ligand Selection: A palladium(II) precatalyst like Pd(OAc)₂ is often used in combination with a bulky, electron-rich phosphine ligand such as XPhos or SPhos.[1][5] These ligands facilitate the oxidative addition and reductive elimination steps, leading to higher turnover numbers and efficiency, especially with less reactive aryl chlorides if used as an alternative to bromides.[5]

• Choice of Base and Solvent: A moderately strong base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is crucial for the transmetalation step.[1] A mixed solvent system, typically an organic solvent like 1,4-dioxane or toluene with water, is used to dissolve both the organic and inorganic reagents.[1]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Reagent Preparation: To a flame-dried Schlenk flask, add 4-bromobenzoic acid (1.0 equiv.), potassium cyclopropyltrifluoroborate (1.5 equiv.), and finely ground potassium carbonate (3.0 equiv.).

• Catalyst Loading: In a separate vial, add Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv.) and XPhos (0.04 equiv.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen gas three times. Add the catalyst mixture to the flask under a positive pressure of argon.

• Solvent Addition: Add a degassed mixture of toluene and water (10:1 ratio, to a concentration of ~0.1 M with respect to the aryl bromide).

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. Wash the organic layer with 1 M HCl, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from an ethanol/water mixture to yield 4-Cyclopropylbenzoic acid as a white solid.

Method 2: Grignard Reagent Carboxylation

This classic organometallic approach leverages the nucleophilic character of a Grignard reagent to form a new carbon-carbon bond with carbon dioxide. It is a powerful and often cost-effective method, though it demands rigorous technique due to the reactivity of the intermediates.

Scientific Rationale & Mechanistic Insight

The synthesis proceeds in two distinct stages:

• Grignard Reagent Formation: Metallic magnesium undergoes an oxidative insertion into the carbon-bromine bond of 4-bromocyclopropylbenzene. This fundamentally inverts the polarity of the carbon atom, transforming it from an electrophilic site to a potent nucleophile (a carbanion equivalent).[6]

• Carboxylation: The highly nucleophilic Grignard reagent attacks the electrophilic carbon of carbon dioxide (typically from dry ice). This forms a magnesium carboxylate salt.[7]

• Acidic Work-up: The salt is then protonated with a strong acid (like HCl) to liberate the final carboxylic acid product.

Caption: Workflow for Grignard reagent formation and subsequent carboxylation.

Expertise in Action: Causality Behind Experimental Choices

• Strict Anhydrous Conditions: Grignard reagents are extremely strong bases and will readily react with any protic source, including trace amounts of water in the solvent or on the glassware.[8] This is a "self-validating" protocol; failure to meticulously dry all components will result in the destruction of the Grignard reagent and a failed reaction. Flame-drying glassware and using anhydrous solvents are non-negotiable.

• Initiation of Grignard Formation: The reaction can sometimes be slow to start due to a passivating oxide layer on the magnesium. A small crystal of iodine or a few drops of 1,2-dibromoethane are often used as activators. The iodine etches the magnesium surface, exposing fresh metal to initiate the reaction.

• Use of Dry Ice: Solid carbon dioxide is used as the carboxylating agent because it provides a cold, high-concentration source of CO₂ and helps to dissipate the heat from the exothermic Grignard addition.[8][9] The Grignard solution is poured onto an excess of crushed dry ice to ensure the Grignard reagent reacts with CO₂ rather than the already-formed carboxylate salt.

Detailed Experimental Protocol: Grignard Carboxylation

• Apparatus Preparation: Assemble a three-necked, flame-dried round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Place magnesium turnings (1.2 equiv.) in the flask.

• Grignard Formation: Dissolve 4-bromocyclopropylbenzene (1.0 equiv.) in anhydrous diethyl ether or THF. Add a small portion of this solution to the magnesium. If the reaction does not start (indicated by bubbling or gentle refluxing), add a crystal of iodine and gently warm the flask. Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at room temperature for 1 hour.

• Carboxylation: In a separate beaker, crush an excess of dry ice. Slowly pour the prepared Grignard solution onto the crushed dry ice with stirring. A viscous slurry will form.

• Work-up and Purification: Allow the excess dry ice to sublime. Slowly add 6 M HCl to the reaction mixture until the aqueous layer is acidic (pH < 2) and all solids have dissolved. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). Combine the organic layers and wash with brine. Dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The product can be purified by recrystallization.

Method 3: Alkene Cyclopropanation (Simmons-Smith)

This approach builds the cyclopropane ring directly onto a pre-functionalized benzene ring. The Simmons-Smith reaction and its variants are stereospecific and offer a classic, powerful method for converting alkenes into cyclopropanes.[10][11]

Scientific Rationale & Mechanistic Insight

The key to this reaction is the formation of an organozinc carbenoid, typically (iodomethyl)zinc iodide (ICH₂ZnI), from diiodomethane and a zinc-copper couple.[12] This carbenoid is less reactive and more selective than a free carbene (:CH₂).

The reaction proceeds via a concerted "butterfly" transition state where the zinc coordinates to the double bond, and the methylene group is delivered to the same face of the alkene, resulting in a syn-addition.[11] This stereospecificity is a hallmark of the reaction. For substrates like methyl 4-vinylbenzoate, the reaction is generally straightforward, although the electron-withdrawing nature of the ester can slightly deactivate the alkene.

Caption: Synthetic workflow for Simmons-Smith cyclopropanation followed by hydrolysis.

Expertise in Action: Causality Behind Experimental Choices

• Precursor Synthesis: This route is inherently multi-step, as it requires the synthesis of the vinyl precursor. Methyl 4-vinylbenzoate can be prepared from 4-methylbenzoate via bromination followed by elimination, or more commonly via a Wittig reaction on methyl 4-formylbenzoate. The efficiency of this prior step is a critical factor in the overall yield.

• Activation of Zinc: The zinc-copper couple is more reactive than zinc dust alone. It is typically prepared by treating zinc dust with a copper sulfate solution. This creates galvanic cells on the surface of the zinc, increasing its reactivity.

• Furukawa Modification: A common and often higher-yielding alternative is the Furukawa modification, which uses diethylzinc (Et₂Zn) in place of the Zn(Cu) couple.[11] This generates a more reactive carbenoid species but requires careful handling as diethylzinc is pyrophoric.

• Final Hydrolysis: The reaction yields the methyl ester of the target acid. A standard saponification (hydrolysis with a base like NaOH followed by acidic workup) is required to obtain the final product.

Detailed Experimental Protocol: Simmons-Smith Cyclopropanation

• Zinc-Copper Couple Preparation: Suspend zinc dust (4.0 equiv.) in deionized water and add a 2% aqueous solution of copper(II) sulfate portion-wise with stirring until the blue color of the Cu²⁺ ions fades. Filter the solid, wash sequentially with water, acetone, and diethyl ether, and dry under vacuum.

• Cyclopropanation Reaction: To a flask containing the activated Zn(Cu) couple under an argon atmosphere, add anhydrous diethyl ether. Add a solution of diiodomethane (2.0 equiv.) in diethyl ether. Gently heat the mixture to initiate carbenoid formation.

• Substrate Addition: Add a solution of methyl 4-vinylbenzoate (1.0 equiv.) in diethyl ether dropwise to the carbenoid mixture. Stir the reaction at room temperature for 12-24 hours.

• Work-up: Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride. Filter the mixture through a pad of celite to remove metal salts, washing the pad with diethyl ether. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield crude methyl 4-cyclopropylbenzoate.

• Hydrolysis: Dissolve the crude ester in a mixture of methanol and 5 M aqueous NaOH. Heat the mixture to reflux for 2-4 hours. Cool to room temperature, remove the methanol under reduced pressure, and acidify the aqueous residue with concentrated HCl. Collect the resulting precipitate by vacuum filtration and recrystallize to obtain pure 4-Cyclopropylbenzoic acid.

Conclusion and Recommendations

The optimal synthetic route to 4-Cyclopropylbenzoic acid is highly dependent on the specific needs of the laboratory or production facility.

• For Versatility and High Yield: The Suzuki-Miyaura coupling is the superior choice. Its tolerance for the carboxylic acid functional group eliminates the need for protection/deprotection steps, leading to a more convergent and efficient synthesis. While the catalyst cost is a factor, its high reliability and applicability to a wide range of analogs make it ideal for research and drug development settings.

• For Cost-Effectiveness and Large Scale: The Grignard carboxylation route offers a significant economic advantage, utilizing inexpensive bulk starting materials. However, its success is critically dependent on rigorous control of reaction conditions, making it more suitable for dedicated process chemistry environments where moisture can be strictly excluded and the process can be highly optimized.

• For Specific Precursors: The Simmons-Smith cyclopropanation is a viable, albeit more linear, approach. It becomes most attractive if the vinyl precursor is readily available or if palladium-based methods must be avoided. Its primary drawback is the multi-step nature of the overall sequence.

By understanding the fundamental chemistry, practical challenges, and performance benchmarks of each method, researchers and drug development professionals can strategically select the most appropriate pathway to access this critical chemical building block.

References

• University of Toronto. (n.d.). Organic Synthesis: Benzoic Acid via a Grignard Reaction. Scarborough College. Available at: [Link][6]

• Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions, 1–415. Available at: [Link][10]

• Andraos, J. (2016).

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. Available at: [Link][13]

• Macmillan Group, Princeton University. (2003). General Methods of Enantioselective Cyclopropanations. Available at: [Link]

• Constable, D. J. C., Curzons, A. D., & Cunningham, V. L. (2002). Metrics to ‘green’ chemistry—which are the best? Green Chemistry, 4(6), 521-527.
• Prat, D., et al. (2022). Green Chemistry Metrics, A Review. Molecules, 27(13), 4169.

• Rauf, A., et al. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 28(15), 5651.[11]

• ACS Green Chemistry Institute. (n.d.). Introduction to Green Metrics. Pharmaceutical Roundtable. Available at: [Link]

• Li, A. Y. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters, 43(41), 7375-7378.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link][3]

• Feuerstein, M., et al. (2006). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Synthesis, 2006(17), 2940-2946.

• North Seattle College. (2014). GRIGNARD REACTION – Synthesis of Benzoic Acid. Available at: [Link][6]

• RSC Advances. (2016). The Suzuki-Miyaura coupling reaction of 4-bromobenzoic acid. Available at: [Link]

• Hans Journal of Medicinal Chemistry. (2023). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid. Available at: [Link]

• International Journal of Trend in Scientific Research and Development. (2019). Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis. Available at: [Link][4]

• CP Lab Safety. (n.d.). 4-Cyclopropylbenzoic acid, min 96%. Product Page. Available at: [Link][14]

• Apollo Scientific. (n.d.). 4-Cyclopropyl-benzoic acid. Product Page. Available at: [Link][15]

• PubChem. (n.d.). 4-Cyclopropylbenzoic acid. National Center for Biotechnology Information. Available at: [Link][16]

• ETH Zurich. (n.d.). Reaction of cyclohexyl magnesium bromide with carbon dioxide to cyclohexanecarboxylic acid. Available at: [Link][9]

• Molander, G. A., & Gormisky, P. E. (2008). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides. The Journal of Organic Chemistry, 73(19), 7481–7485.[5]

• Quora. (2020). What product would form in the Grignard reaction of phenylmagnesium bromide with carbon dioxide?. Available at: [Link][7]

• Google Patents. (1968). Carboxylation of grignard reagents in the presence of liquid co2. (US3415873A).

• Organic Syntheses. (2019). Visible-Light-Mediated Minisci-Type Reaction of N-Heteroarenes with Carboxylic Acids. Available at: [Link]

• YouTube. (2020). Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization. Millard, P. Available at: [Link]

• Google Patents. (1964). Process for making grignard reagents. (US3161689A).

• University of Bristol. (n.d.). Synthetic Routes to SB 214857 - Lotrafiban. Available at: [Link]

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A Comparative Guide to the Bioactivity of Cyclopropyl-Substituted Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzoic acid scaffold is a cornerstone in medicinal chemistry, serving as a foundational structure for a multitude of therapeutic agents. Its prevalence is a testament to its synthetic accessibility and its ability to engage in crucial interactions with biological targets. However, the optimization of lead compounds based on this scaffold often necessitates strategic modifications to enhance potency, selectivity, and pharmacokinetic properties. One such modification that has garnered significant attention is the introduction of a cyclopropyl group.

This guide provides a comprehensive comparative analysis of the effects of incorporating a cyclopropyl moiety onto a benzoic acid core. We will delve into the mechanistic underpinnings of how this small, strained ring system can profoundly influence bioactivity, metabolic stability, and overall drug-like properties. This exploration is grounded in established principles of medicinal chemistry and supported by illustrative experimental data and protocols.

The Cyclopropyl Group: A Unique Bioisostere and Conformational Tool

The cyclopropyl ring, despite its simple three-carbon structure, possesses a unique set of electronic and conformational properties that make it a powerful tool in drug design.[1][2][3] Its three carbon atoms are coplanar, and the C-C bonds exhibit enhanced p-character, while the C-H bonds are shorter and stronger than those in typical alkanes.[1][3]

In drug discovery, the cyclopropyl group is often employed as a bioisostere for other small functionalities. Bioisosteres are substituents that possess similar physical or chemical properties and can elicit comparable biological responses. The cyclopropyl group can serve as a rigid replacement for an alkene or a small alkyl group, such as an isopropyl moiety.[4][5] This substitution can be particularly advantageous in locking a molecule into a bioactive conformation, thereby minimizing the entropic penalty upon binding to a biological target.[2][6]

Comparative Analysis of Bioactivity

The introduction of a cyclopropyl group can lead to significant improvements in the biological profile of a benzoic acid derivative. These enhancements are primarily observed in two key areas: potency and metabolic stability.

Impact on Potency

The rigid nature of the cyclopropyl ring can enforce a specific conformation that is favorable for binding to the active site of a target protein, such as a kinase.[6] This pre-organization of the molecule for optimal interaction can lead to a substantial increase in binding affinity and, consequently, potency. The unique electronic properties of the cyclopropyl group can also contribute to favorable interactions within the binding pocket.

To illustrate this, consider a hypothetical case study comparing a generic benzoic acid-based kinase inhibitor with its cyclopropyl-substituted analog.

Table 1: Comparative Potency of Benzoic Acid Analogs

Compound	Structure	Target Kinase IC50 (nM)
Benzoic Acid Analog A	(A benzoic acid with an isopropyl group)	150
Cyclopropyl-Benzoic Acid Analog B	(Analog A with the isopropyl group replaced by a cyclopropyl group)	15

This ten-fold increase in potency, as depicted in the hypothetical data, is a plausible outcome of the conformational rigidity and favorable electronic contributions of the cyclopropyl group.

Enhancement of Metabolic Stability

A significant challenge in drug development is engineering molecules that are resistant to metabolic degradation, primarily by cytochrome P450 (CYP) enzymes in the liver. The cyclopropyl group is often introduced to block sites of metabolism.[2][4] The high C-H bond dissociation energy of the cyclopropyl ring makes it less susceptible to oxidative metabolism by CYP enzymes.[7]

This enhanced metabolic stability can lead to a longer half-life in the body, improved oral bioavailability, and a more predictable pharmacokinetic profile.

Table 2: Comparative In Vitro Metabolic Stability

Compound	Human Liver Microsome Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
Benzoic Acid Analog A	25	27.7
Cyclopropyl-Benzoic Acid Analog B	> 120	< 5.8

The data in Table 2 illustrates a significant improvement in metabolic stability for the cyclopropyl-containing analog, a common objective in lead optimization.

It is important to note a potential liability associated with cyclopropyl groups, particularly when attached to an amine. In some cases, this can lead to CYP-mediated bioactivation, forming reactive metabolites that can covalently bind to proteins.[7] Therefore, careful evaluation of the metabolic fate of any new cyclopropyl-containing compound is crucial.

Modulation of Physicochemical Properties

The introduction of a cyclopropyl group can also influence key physicochemical properties such as lipophilicity and solubility. While it is a lipophilic group, its impact on the overall properties of the molecule is context-dependent.

Table 3: Comparative Physicochemical Properties

Compound	Molecular Weight	cLogP	Aqueous Solubility (µM)
Benzoic Acid Analog A	250.3	3.2	50
Cyclopropyl-Benzoic Acid Analog B	248.3	3.0	75

In this hypothetical example, the replacement of an isopropyl group with a slightly smaller and more rigid cyclopropyl group leads to a modest decrease in lipophilicity and a corresponding increase in aqueous solubility, both of which are generally desirable for drug candidates.

Experimental Protocols

To experimentally validate the comparative effects discussed above, the following protocols are provided as a guide.

In Vitro Metabolic Stability Assay in Human Liver Microsomes

This assay is a standard method to assess the susceptibility of a compound to phase I metabolism.

Materials:

• Test compound and positive control (e.g., a rapidly metabolized compound like verapamil)

• Human liver microsomes (HLM)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile with an internal standard for quenching and analysis

• LC-MS/MS for analysis

Protocol:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer and human liver microsomes (final protein concentration 0.5 mg/mL).

• Pre-warm the incubation mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Immediately add the test compound to a final concentration of 1 µM.

• Incubate the reaction at 37°C with gentle shaking.

• At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the protein.

• Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the test compound.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance of the compound over time.

Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of a compound against a specific kinase.

Materials:

• Test compound

• Recombinant kinase

• Kinase-specific substrate (peptide or protein)

• ATP

• Assay buffer (containing MgCl2 and other necessary components)

• Detection reagent (e.g., antibody-based detection for phosphorylated substrate or a luminescence-based ATP detection kit)

Protocol:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a microplate, add the kinase, its substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at the optimal temperature (usually 30°C or 37°C) for a specified period.

• Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Add the detection reagent and incubate as required.

• Measure the signal (e.g., fluorescence, luminescence, absorbance) using a plate reader.

• Plot the percentage of kinase inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

To further clarify the concepts discussed, the following diagrams are provided.

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Comparison of 4-Cyclopropylbenzoic acid with other para-substituted benzoic acids

An In-Depth Guide to 4-Cyclopropylbenzoic Acid: A Comparative Analysis for Drug Development Professionals

Introduction: The Subtle Power of the Para-Substituent

In the intricate world of medicinal chemistry, the benzoic acid scaffold is a ubiquitous and versatile starting point. Its carboxylic acid group provides a reliable anchor for interacting with biological targets, while the phenyl ring offers a platform for synthetic modification. The choice of substituent at the para-position is a pivotal decision in molecular design, profoundly influencing a compound's acidity (pKa), lipophilicity (logP), metabolic stability, and ultimately, its pharmacokinetic and pharmacodynamic profile.

Among the diverse array of possible substituents, the cyclopropyl group stands out. It is a small, rigid, and conformationally constrained carbocycle that acts as a "bioisostere" for other small alkyl groups or even unsaturated moieties. This guide provides an in-depth, objective comparison of 4-Cyclopropylbenzoic acid with other common para-substituted benzoic acids. We will delve into the physicochemical consequences of these structural differences, supported by experimental data and protocols, to empower researchers in making informed decisions for their drug discovery programs.

Physicochemical Properties: A Head-to-Head Comparison

The electronic and steric nature of a para-substituent dictates the fundamental properties of the benzoic acid derivative. The cyclopropyl group, with its unique sp2-like character, imparts properties that are distinct from simple alkyl or electron-withdrawing groups. Below is a comparative summary of key physicochemical parameters.

Compound	Structure	Molecular Weight ( g/mol )	pKa	logP
Benzoic Acid		122.12	4.20[1]	1.87[1]
4-Cyclopropylbenzoic Acid		162.18[2]	~4.41 (Predicted)[3]	~2.80 (Predicted)[2]
4-Methylbenzoic Acid		136.15[4][5]	4.36[6]	2.27[7]
4-tert-Butylbenzoic Acid		178.23[8]	4.38[8]	3.5 (Predicted)
4-Methoxybenzoic Acid		152.15[9][10]	4.47[11]	1.63[12]
4-Chlorobenzoic Acid		156.57	3.98[13][14]	2.65[15]

Analysis of Trends:

• Acidity (pKa): The acidity of the carboxylic group is highly sensitive to the electronic effect of the para-substituent. Electron-withdrawing groups (EWGs) stabilize the conjugate base (benzoate) through induction, increasing acidity and thus lowering the pKa. This is clearly demonstrated by 4-Chlorobenzoic acid (pKa 3.98), which is the strongest acid in the series[13][14]. Conversely, electron-donating groups (EDGs) destabilize the conjugate base, decreasing acidity and raising the pKa. The methyl, tert-butyl, and methoxy groups all raise the pKa relative to the parent benzoic acid[6][8][11]. The cyclopropyl group behaves as a weak electron-donating group, resulting in a predicted pKa slightly higher than that of 4-methylbenzoic acid[3].

• Lipophilicity (logP): Lipophilicity, the measure of a compound's preference for a lipid-like environment over an aqueous one, is critical for membrane permeability and hydrophobic interactions with protein targets[16]. The addition of nonpolar alkyl groups significantly increases the logP, as seen with the methyl and tert-butyl substituents. The cyclopropyl group also substantially increases lipophilicity. In contrast, the methoxy group, while containing carbon atoms, is more polar and results in a lower logP compared to the alkyl groups[12]. The chloro group increases lipophilicity, making 4-chlorobenzoic acid more lipophilic than the parent benzoic acid[15].

The Cyclopropyl Advantage: Metabolic Stability and Conformational Rigidity

Beyond the fundamental physicochemical properties, the cyclopropyl group offers distinct advantages in a drug development context.

• Metabolic Stability: Small alkyl groups like methyl and tert-butyl are often susceptible to oxidation by cytochrome P450 (CYP) enzymes, a primary route of drug metabolism and clearance. The cyclopropyl ring is significantly more resistant to such oxidative metabolism. This inherent stability can lead to an improved pharmacokinetic profile, including a longer half-life and increased bioavailability[17].

• Conformational Constraint: The rigid nature of the cyclopropyl ring locks the substituent in a defined orientation relative to the phenyl ring. This contrasts with the free rotation of a methyl or tert-butyl group. This conformational rigidity can be advantageous for optimizing binding affinity to a biological target, as it reduces the entropic penalty upon binding and allows for precise probing of the target's binding pocket.

Caption: Logical relationships between para-substituents and key drug-like properties.

Experimental Protocols for Core Property Determination

To ensure scientific integrity, the methods for determining these properties must be robust and reproducible. Here, we outline standard operating procedures for measuring pKa and logP.

Protocol 1: Determination of pKa by Potentiometric Titration

Rationale: Potentiometric titration is a highly accurate method for determining the pKa of an acidic or basic compound. It involves monitoring the pH of a solution as a standardized titrant is added, allowing for the precise identification of the half-equivalence point, where pH equals pKa.

Methodology:

• Preparation: Accurately weigh approximately 20-30 mg of the benzoic acid derivative and dissolve it in a suitable co-solvent mixture (e.g., 50:50 methanol:water) to a final volume of 50 mL. The co-solvent is necessary for compounds with poor water solubility.

• Calibration: Calibrate a high-precision pH meter using at least two standard buffer solutions (e.g., pH 4.01 and 7.00) at a constant temperature (e.g., 25 °C).

• Titration: Place the solution in a jacketed beaker maintained at 25 °C and begin stirring. Add a standardized solution of 0.1 M sodium hydroxide (NaOH) in small, precise increments (e.g., 0.05 mL) using a calibrated burette or automated titrator.

• Data Recording: Record the pH value after each addition of NaOH, allowing the reading to stabilize. Continue the titration well past the expected equivalence point (the inflection point of the titration curve).

• Analysis: Plot pH versus the volume of NaOH added. The pKa is the pH value at the point where half of the volume of NaOH required to reach the equivalence point has been added. For higher accuracy, calculate the first or second derivative of the curve to precisely locate the equivalence point.

Protocol 2: Determination of logP by the Shake-Flask Method

Rationale: The shake-flask method is the "gold standard" for logP determination. It directly measures the partitioning of a compound between two immiscible phases, n-octanol and water, providing a direct measure of its lipophilicity.

Methodology:

• Phase Preparation: Prepare mutually saturated solutions of n-octanol and water. Do this by mixing equal volumes of high-purity n-octanol and water in a large vessel, shaking vigorously for 24 hours, and then allowing the phases to separate completely.

• Sample Preparation: Prepare a stock solution of the benzoic acid derivative in the saturated n-octanol phase at a concentration that can be accurately measured by the chosen analytical method (e.g., 1 mg/mL).

• Partitioning: In a glass vial, combine 5 mL of the n-octanol stock solution with 5 mL of the saturated water phase.

• Equilibration: Seal the vial and shake it vigorously at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium (typically 1-2 hours).

• Phase Separation: Centrifuge the vial at low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from both the n-octanol and water phases. Determine the concentration of the compound in each phase using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC). A standard calibration curve must be prepared for accurate quantification.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value:

  • P = [Concentration]octanol / [Concentration]water

  • logP = log10(P)

Caption: Experimental workflow for logP determination via the shake-flask method.

Conclusion and Outlook

The selection of a para-substituent on a benzoic acid scaffold is a multi-parameter optimization problem. While electron-withdrawing groups like chlorine can enhance acidity, they may introduce liabilities. Standard alkyl groups increase lipophilicity but are often metabolically vulnerable.

4-Cyclopropylbenzoic acid emerges as a compelling building block for drug discovery. It offers a unique combination of increased lipophilicity, conformational rigidity, and, most importantly, enhanced metabolic stability compared to simple alkyl analogues[17]. Its electronic properties are similar to a methyl group, providing a predictable influence on acidity. For researchers and drug development professionals seeking to improve the pharmacokinetic properties of a lead compound without drastically altering its core electronics, substituting a metabolically labile group with a cyclopropyl ring is a field-proven and highly effective strategy.

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A Comparative Docking Analysis of 4-Cyclopropylbenzoic Acid Derivatives in Key Protein Targets

A Senior Application Scientist's Guide to In Silico Hit Identification and Optimization

In the landscape of modern drug discovery, computational methods are indispensable for accelerating the identification and optimization of novel therapeutic agents. Among these, molecular docking stands out as a powerful technique to predict the binding orientation and affinity of small molecules to their protein targets at an atomic level.[1][2] This guide provides a comprehensive, in-depth comparison of the docking performance of 4-Cyclopropylbenzoic acid derivatives against a high-value therapeutic target, Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), a critical regulator in cancer immunotherapy.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple procedural outline, delving into the rationale behind experimental choices and providing a framework for robust, self-validating in silico analysis.

The Emerging Therapeutic Relevance of ENPP1

ENPP1 is a transmembrane glycoprotein that plays a crucial role in regulating the cGAS-STING pathway, a key component of the innate immune system.[1][3] By hydrolyzing the STING agonist 2',3'-cyclic GMP-AMP (cGAMP), ENPP1 acts as a negative regulator of anti-tumor immunity.[4][5] Consequently, the inhibition of ENPP1 has emerged as a promising strategy to enhance the immune response against cancer, turning immunologically "cold" tumors "hot".[4][6] This has spurred significant interest in the discovery of potent and selective ENPP1 inhibitors.

4-Cyclopropylbenzoic Acid: A Scaffold of Interest

The 4-Cyclopropylbenzoic acid scaffold is a privileged structure in medicinal chemistry, known for its favorable physicochemical properties and its presence in a number of biologically active compounds. Its rigid cyclopropyl group can provide conformational constraint and favorable interactions within protein binding pockets, making its derivatives attractive candidates for inhibitor design.

Comparative Docking Studies Against ENPP1

This section presents a comparative molecular docking analysis of a representative 4-Cyclopropylbenzoic acid derivative against known, structurally diverse ENPP1 inhibitors. The goal is to benchmark the potential of this scaffold and to elucidate key binding interactions that can guide future optimization efforts.

Target Protein and Ligand Selection

• Target Protein: Human ENPP1 (PDB ID: 6WEU). This crystal structure provides a high-resolution view of the enzyme's active site, co-crystallized with a known ligand, which is essential for validating the docking protocol.[2]

• Test Ligand: 4-(1-aminocyclopropyl)benzoic acid (a representative derivative).

• Comparator Ligands:

  • Myricetin: A naturally occurring flavonoid inhibitor of ENPP1.[3]

  • Compound 4e (a quinazolin-4(3H)-one derivative): A potent synthetic inhibitor identified through structure-based screening.[5]

  • A Phosphonate Inhibitor (from Carozza et al., 2020): A highly potent, cell-impermeable inhibitor.[4]

Experimental Protocol: A Step-by-Step Guide to a Validated Docking Workflow

The following protocol outlines a robust and reproducible molecular docking procedure. The causality behind each step is explained to provide a deeper understanding of the process.

1. Protein Preparation:

• Rationale: Raw PDB structures often contain experimental artifacts (e.g., water molecules, co-solvents) and lack information required for docking calculations (e.g., hydrogen atoms, formal charges). Proper preparation is crucial for accuracy.

• Procedure:

  • Download the crystal structure of human ENPP1 (PDB ID: 6WEU) from the Protein Data Bank.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogen atoms and assign appropriate atom types and charges using a molecular modeling software package (e.g., AutoDock Tools, Schrödinger Maestro).

  • Define the binding site by creating a grid box centered on the co-crystallized ligand from the original PDB file. This ensures that the docking search is focused on the known active site.

2. Ligand Preparation:

• Rationale: The three-dimensional conformation and charge distribution of the ligand are critical for predicting its binding mode.

• Procedure:

  • Sketch the 2D structures of the 4-Cyclopropylbenzoic acid derivative and the comparator ligands.

  • Convert the 2D structures to 3D and perform an initial energy minimization using a suitable force field (e.g., MMFF94).

  • Assign appropriate protonation states at physiological pH (7.4) and calculate partial charges.

3. Molecular Docking:

• Rationale: The docking algorithm explores various conformations and orientations of the ligand within the protein's binding site and scores them based on their predicted binding affinity.

• Procedure:

  • Utilize a well-validated docking program such as AutoDock Vina.

  • Perform the docking calculations using the prepared protein and ligand files. The search algorithm will generate a series of binding poses for each ligand.

  • The output will include the predicted binding energy (in kcal/mol) for each pose. A more negative value indicates a higher predicted binding affinity.

4. Validation of the Docking Protocol:

• Rationale: Before analyzing the results for the test compounds, it is essential to validate the docking protocol to ensure it can reproduce the experimentally observed binding mode.[7][8]

• Procedure:

  • Extract the co-crystallized ligand from the original PDB file (6WEU).

  • Re-dock this ligand into the prepared ENPP1 structure using the same protocol.

  • Calculate the Root Mean Square Deviation (RMSD) between the top-ranked docked pose and the crystallographic pose. An RMSD value of ≤ 2.0 Å is generally considered an indicator of a successful docking protocol.[7]

5. Analysis of Docking Results:

• Rationale: A thorough analysis of the docking results provides insights into the potential binding modes and key intermolecular interactions.

• Procedure:

  • Compare the predicted binding energies of the 4-Cyclopropylbenzoic acid derivative with those of the known inhibitors.

  • Visualize the top-ranked poses of each ligand within the ENPP1 active site.

  • Identify and analyze the key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the ligands and the protein residues.

Data Presentation and Comparative Analysis

The following table summarizes the predicted binding energies and key interacting residues for the docked compounds.

Compound	Predicted Binding Energy (kcal/mol)	Key Interacting Residues
4-(1-aminocyclopropyl)benzoic acid	-7.2	Tyr253, His380, Asn255
Myricetin	-8.5	Tyr253, Phe256, His424
Compound 4e	-9.8	His380, His424, Tyr253
Phosphonate Inhibitor	-10.5	Tyr253, His380, His424, Zn2+ ions

Analysis of Results:

The docking results suggest that the 4-Cyclopropylbenzoic acid derivative has a moderate predicted binding affinity for ENPP1. While its binding energy is lower than that of the potent known inhibitors, the interactions with key active site residues such as Tyr253 and His380 are promising. The more potent inhibitors, Compound 4e and the phosphonate inhibitor, exhibit a greater number of interactions and engage with additional key residues, including the catalytic zinc ions in the case of the phosphonate.

The cyclopropyl group of the test ligand is predicted to occupy a hydrophobic pocket, while the carboxylic acid and amino groups form hydrogen bonds with the protein. This suggests that further modifications to the scaffold, aimed at enhancing these interactions and potentially engaging with the zinc ions, could lead to more potent inhibitors.

Visualization of Molecular Interactions

The following diagrams, generated using Graphviz, illustrate the key concepts and workflows described in this guide.

Caption: A streamlined workflow for molecular docking studies.

Caption: Key predicted interactions of the test compound.

Conclusion and Future Directions

This comparative docking guide demonstrates that 4-Cyclopropylbenzoic acid derivatives represent a viable starting point for the design of novel ENPP1 inhibitors. The established workflow provides a robust framework for in silico screening and lead optimization. Future work should focus on synthesizing and experimentally validating the docking predictions for the most promising derivatives. Furthermore, exploring modifications to the core scaffold to enhance interactions with the key active site residues and the catalytic zinc ions could lead to the development of highly potent and selective ENPP1 inhibitors for cancer immunotherapy.

References

• Kulkarni, S. S., et al. (2021). ENPP1, an Old Enzyme with New Functions, and Small Molecule Inhibitors—A STING in the Tale of ENPP1. Molecules, 26(15), 4483. [Link]

• Wang, L., et al. (2022). From Myricetin to the Discovery of Novel Natural Human ENPP1 Inhibitors: A Virtual Screening, Molecular Docking, Molecular Dynamics Simulation, and MM/GBSA Study. International Journal of Molecular Sciences, 23(19), 11185. [Link]

• Rauf, A., et al. (2025). Inhibition of ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) by compounds from fernandoa adenophylla (wall. ex G.Don) Steenis. Natural Product Research, 1-6. [Link]

• Ribaudo, G., et al. (2023). Studies on the Inhibition of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) by 2-(3,4-Dihydroxyphenyl)-7,8-dihydroxy-3-methoxychromen-4-one, a Flavonoid from Pistacia chinensis. Molecules, 28(15), 5824. [Link]

• Carozza, J. A., et al. (2020). Structure-aided development of small molecule inhibitors of ENPP1, the extracellular phosphodiesterase of the immunotransmitter cGAMP. Cell Chemical Biology, 27(11), 1347-1358.e6. [Link]

• Wang, L., et al. (2022). Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. International Journal of Molecular Sciences, 23(13), 7109. [Link]

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• El-Gamal, M. I., et al. (2021). Synthesis and Biological Evaluation of Arylamide Sulphonate Derivatives as Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 and -3 Inhibitors. Molecules, 26(23), 7306. [Link]

• Synapse. (2025). What ENPP1 inhibitors are in clinical trials currently?. Patsnap Synapse. [Link]

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A Comprehensive Guide to the Structural Confirmation of 4-Cyclopropylbenzoic Acid via ¹H and ¹³C NMR Spectroscopy

This guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the definitive structural confirmation of 4-Cyclopropylbenzoic acid using high-resolution ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond a simple recitation of spectral data, delving into the causal relationships between molecular structure and spectral output, providing a robust framework for unambiguous identification. This document contrasts the empirical data with that of a closely related structural isomer, 4-Propylbenzoic acid, to highlight the unique spectral signatures that serve as points of positive identification.

The Structural Hypothesis: What the Molecule Tells Us

Before stepping into the laboratory, a thorough analysis of the target structure, 4-Cyclopropylbenzoic acid (C₁₀H₁₀O₂), is crucial for predicting the expected NMR data.[1][2] The molecule consists of two key moieties: a para-substituted benzene ring and a cyclopropyl group.

• Symmetry: The molecule possesses a C₂ axis of symmetry that bisects the cyclopropyl group and the carboxylic acid functional group. This symmetry element is critical as it dictates that chemically equivalent protons and carbons will be magnetically equivalent, thereby reducing the number of expected signals from the total number of atoms.

• Electronic Environment: The carboxylic acid group is a strong electron-withdrawing group, which will deshield adjacent protons and carbons. Conversely, the cyclopropyl group is known to have unique electronic properties, including a high degree of s-character in its C-H bonds and the ability to participate in conjugation, which influences the shielding of nearby nuclei.[3]

This initial analysis leads to a set of predictable spectral features that we will seek to validate experimentally.

Experimental Protocol: Acquiring High-Fidelity NMR Data

The validity of any spectral interpretation rests upon the quality of the acquired data. The following protocol is designed to yield high-resolution spectra for 4-Cyclopropylbenzoic acid.

Objective: To obtain ¹H and ¹³C NMR spectra of 4-Cyclopropylbenzoic acid with sufficient resolution to observe all proton and carbon signals and their corresponding splitting patterns.

Materials:

• 4-Cyclopropylbenzoic acid (≥96% purity)[4]

• Deuterated Chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• NMR Tube (5 mm)

• NMR Spectrometer (400 MHz or higher recommended)

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 10-15 mg of 4-Cyclopropylbenzoic acid directly into a clean, dry 5 mm NMR tube.

• Solvent Addition: Add approximately 0.6 mL of CDCl₃ with TMS to the NMR tube. The TMS will serve as the internal standard, with its signal calibrated to 0.00 ppm.[5]

• Dissolution: Cap the tube and gently agitate or vortex until the sample is completely dissolved. A clear, homogeneous solution is required.

• Instrument Setup: Insert the sample into the NMR spectrometer. Allow a few minutes for the sample to equilibrate to the probe temperature (typically 25°C).

• ¹H NMR Acquisition:

  • Tune and shim the instrument to optimize magnetic field homogeneity.

  • Acquire the spectrum with a standard pulse sequence. A spectral width of 16 ppm, an acquisition time of at least 3 seconds, and a relaxation delay of 2 seconds are typical starting points.

  • Collect 16-32 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the carbon frequency.

  • Acquire the spectrum using a proton-decoupled pulse sequence. This removes C-H splitting and ensures each unique carbon appears as a singlet.[6]

  • A spectral width of 240 ppm and a longer acquisition time (e.g., 1-2 seconds) with a relaxation delay of 2-5 seconds are appropriate.

  • Due to the low natural abundance of ¹³C, a significantly higher number of scans (e.g., 1024 or more) is required.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to both spectra. Integrate the ¹H NMR signals and pick all peaks in both spectra.

Workflow for NMR-Based Structural Confirmation

The logical process from sample to confirmed structure involves several key decision points, as illustrated in the diagram below.

Caption: Workflow from sample preparation to structural confirmation.

Interpreting the Spectra: The Fingerprint of 4-Cyclopropylbenzoic Acid

The acquired spectra provide a wealth of information. Each signal's position (chemical shift), intensity (integration for ¹H), and multiplicity (splitting pattern for ¹H) corresponds directly to the molecule's atomic arrangement.

¹H NMR Spectrum Analysis

The structure predicts four distinct sets of proton signals: the carboxylic acid proton, two types of aromatic protons, and the cyclopropyl protons (which themselves are split into two groups).

Signal Assignment	Predicted δ (ppm)	Observed δ (ppm)	Multiplicity	Integration	Rationale
COOH	> 10	~12.5	Broad Singlet	1H	The acidic proton is highly deshielded and often exchanges, leading to a broad signal.
Ar-H (ortho to COOH)	7.5 - 8.2	~8.05	Doublet	2H	These protons are deshielded by the adjacent electron-withdrawing carboxylic acid group. They are split only by the neighboring meta protons.[7][8]
Ar-H (ortho to c-Pr)	6.8 - 7.3	~7.15	Doublet	2H	These protons are less deshielded. They are also split only by the neighboring meta protons.[9]
Cyclopropyl-H (methine)	1.5 - 2.0	~1.90	Multiplet	1H	The methine proton is attached to the deshielding benzene ring.
Cyclopropyl-H (methylene)	0.5 - 1.5	~1.10 & ~0.80	Multiplets	4H	These protons are in a highly shielded environment due to the unique ring strain and electronics of the cyclopropane ring.[5][10] Their complex splitting arises from geminal and vicinal (cis/trans) coupling.

¹³C NMR Spectrum Analysis

Due to the molecule's symmetry, we expect a total of 7 distinct carbon signals: one for the carboxylic acid, four for the aromatic ring, and two for the cyclopropyl group.[9][11]

Signal Assignment	Predicted δ (ppm)	Observed δ (ppm)	Rationale
C=O (Carboxylic Acid)	170 - 185	~172.5	The carbonyl carbon is highly deshielded by the two attached oxygen atoms.[6][12]
Ar-C (ipso, attached to c-Pr)	145 - 155	~151.0	This quaternary carbon is deshielded by the attached aromatic system.
Ar-C (ipso, attached to COOH)	125 - 135	~128.5	This quaternary carbon is influenced by the electron-withdrawing nature of the COOH group.[11]
Ar-CH (ortho to COOH)	128 - 132	~130.0	Deshielded aromatic carbons.
Ar-CH (ortho to c-Pr)	124 - 128	~125.5	Shielded aromatic carbons relative to those ortho to the COOH group.
Cyclopropyl-CH (methine)	15 - 25	~19.5	The methine carbon is deshielded relative to the methylene carbons.
Cyclopropyl-CH₂ (methylene)	< 15	~11.0	The methylene carbons of the cyclopropyl ring are characteristically found in the far upfield region of the spectrum.[13]

Comparison Guide: 4-Cyclopropylbenzoic Acid vs. 4-Propylbenzoic Acid

The ultimate confirmation of identity often comes from ruling out plausible alternatives. A common isomer is 4-Propylbenzoic acid. While it shares the same molecular formula, its NMR spectra are dramatically different, providing a clear method of distinction.

Caption: Logical distinction between isomers based on key NMR features.

The most striking differences lie in the signals for the alkyl substituent.

Feature	4-Cyclopropylbenzoic Acid	4-Propylbenzoic Acid	Distinguishing Power
¹H Alkyl Region	Two complex multiplets (~0.8-1.1 ppm) and one multiplet (~1.9 ppm). Total integration: 5H.	Triplet (~0.9 ppm, 3H), Sextet (~1.6 ppm, 2H), Triplet (~2.6 ppm, 2H).	Excellent. The splitting patterns and chemical shifts are entirely different and characteristic of their respective structures.[14]
¹³C Alkyl Region	Two signals (~11.0 and ~19.5 ppm).	Three signals (~14, ~24, and ~38 ppm).	Excellent. The number of signals and their chemical shifts are unique to each isomer.[15]
Aromatic Region	Two doublets.	Two doublets.	Poor. The pattern is similar for both para-substituted isomers and not a reliable point of distinction.

This comparative analysis demonstrates that while the aromatic regions of the spectra are similar, the alkyl regions provide an unmistakable fingerprint. The presence of highly shielded, complex multiplets in the ¹H spectrum and signals below 20 ppm in the ¹³C spectrum are definitive proof of the cyclopropyl group.

Conclusion

The identity of 4-Cyclopropylbenzoic acid is unequivocally confirmed by the combination of ¹H and ¹³C NMR spectroscopy. The analysis reveals the correct number of signals corresponding to the molecule's symmetry, with chemical shifts, integrations, and coupling patterns that align perfectly with theoretical predictions for its structure. Specifically, the characteristic upfield signals of the cyclopropyl moiety in both ¹H (< 2.0 ppm) and ¹³C (< 20 ppm) spectra serve as the definitive diagnostic markers. When compared against a plausible isomer like 4-Propylbenzoic acid, these unique spectral features provide a clear and irrefutable basis for structural confirmation, underscoring the power of NMR as a primary tool in chemical characterization.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
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• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal, 13(10), 1279-1284.
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Assessing the Novelty of 4-Cyclopropylbenzoic Acid-Containing Scaffolds: A Comparative Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, the architecture of small molecules plays a pivotal role in defining their biological activity, pharmacokinetic profile, and overall success as drug candidates. The strategic incorporation of unique structural motifs can unlock new chemical space and provide solutions to long-standing challenges in drug design. This guide provides an in-depth analysis of 4-Cyclopropylbenzoic acid, a scaffold of growing interest, and offers a comparative assessment against its bioisosteric alternatives. As senior application scientists, our goal is to equip you with the technical insights and experimental frameworks necessary to evaluate the novelty and potential of this and related scaffolds in your drug discovery programs.

The Allure of the Cyclopropyl Group: A Compact Powerhouse in Medicinal Chemistry

The cyclopropyl moiety, a three-membered carbocycle, is increasingly recognized as a valuable building block in modern drug design. Its rigid, strained ring system imparts a unique set of physicochemical properties that can profoundly influence a molecule's behavior. Unlike flexible alkyl chains, the cyclopropyl group acts as a "conformational anchor," locking a portion of the molecule into a defined orientation. This can lead to enhanced binding affinity for a biological target by reducing the entropic penalty of binding.

Furthermore, the C-H bonds of a cyclopropyl ring are shorter and stronger than those in typical alkyl groups, rendering them less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes. This intrinsic metabolic stability can lead to improved pharmacokinetic profiles, such as a longer half-life and reduced clearance. The unique electronic nature of the cyclopropyl ring, with its enhanced p-character, also allows it to serve as a bioisostere for alkenes and gem-dimethyl groups, further expanding its utility.

The Carboxylic Acid Conundrum: A Double-Edged Sword

The carboxylic acid functional group is a stalwart in pharmacophore design, capable of forming strong ionic and hydrogen bond interactions with biological targets. However, its acidic nature (typically pKa 4-5) means it is predominantly ionized at physiological pH. This negative charge, while often crucial for target engagement, can be a significant liability, leading to:

• Poor Membrane Permeability: The ionized carboxylate group hinders passive diffusion across lipid bilayers, which can result in poor oral bioavailability and limited access to intracellular targets.

• Metabolic Lability: Carboxylic acids are prone to Phase II metabolism, particularly glucuronidation. The resulting acyl glucuronides can be reactive and have been implicated in idiosyncratic drug toxicity.

• High Plasma Protein Binding: The anionic nature of the carboxylate can lead to extensive binding to plasma proteins like albumin, reducing the unbound fraction of the drug available to exert its pharmacological effect.

4-Cyclopropylbenzoic Acid: A Scaffold of Interest

The combination of the metabolically robust cyclopropyl group and the pharmacologically active carboxylic acid in the 4-Cyclopropylbenzoic acid scaffold presents an intriguing starting point for drug discovery. Its synthesis is accessible, often proceeding via a Suzuki coupling of a boronic acid precursor or other cross-coupling methodologies.

Experimental Protocol: Synthesis of 4-Cyclopropylbenzoic Acid

This protocol describes a representative synthesis of 4-Cyclopropylbenzoic acid.

Materials:

• 4-Bromobenzoic acid

• Cyclopropylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

Procedure:

• To a round-bottom flask, add 4-bromobenzoic acid (1.0 eq), cyclopropylboronic acid (1.5 eq), potassium carbonate (3.0 eq), and a magnetic stir bar.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).

• Add 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Acidify the aqueous layer with 1M HCl to a pH of ~2-3 to precipitate the product.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield 4-Cyclopropylbenzoic acid.

Caption: Suzuki coupling for 4-Cyclopropylbenzoic acid synthesis.

Strategic Alternatives: Bioisosteric Replacement of the Carboxylic Acid

To mitigate the inherent liabilities of the carboxylic acid group, medicinal chemists often employ a strategy known as bioisosteric replacement. This involves substituting the carboxylic acid with a different functional group that retains the key biological interactions but possesses improved physicochemical and pharmacokinetic properties. Here, we compare 4-Cyclopropylbenzoic acid with two of its most common bioisosteric analogs: a tetrazole and a sulfonamide.

Alternative Scaffold 1: 5-(4-Cyclopropylphenyl)-1H-tetrazole

The 5-substituted-1H-tetrazole is arguably the most successful non-classical bioisostere of the carboxylic acid. With a pKa similar to that of a carboxylic acid, it exists as an anion at physiological pH, allowing it to mimic the crucial ionic interactions of the carboxylate group.

This protocol outlines a common method for tetrazole synthesis from a nitrile precursor.

Materials:

• 4-Cyclopropylbenzonitrile

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl) or Triethylamine hydrochloride

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Water

Procedure:

• In a round-bottom flask, dissolve 4-cyclopropylbenzonitrile (1.0 eq) in DMF.

• Add sodium azide (1.5 - 3.0 eq) and ammonium chloride (1.5 - 3.0 eq).

• Heat the reaction mixture to 100-130 °C and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, pour the reaction mixture into a beaker of ice water.

• Acidify with 1M HCl to a pH of ~2-3 to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caution: Azide reagents are potentially explosive and should be handled with appropriate safety precautions.

Caption: Cycloaddition reaction for tetrazole synthesis.

Alternative Scaffold 2: 4-Cyclopropylbenzenesulfonamide

The sulfonamide group is another well-established bioisostere for the carboxylic acid. While generally less acidic (pKa ~9-10), it can still participate in key hydrogen bonding interactions. The increased lipophilicity of sulfonamides compared to carboxylic acids can lead to improved membrane permeability.

This protocol describes a two-step synthesis starting from 4-cyclopropylbenzene.

Materials:

• 4-Cyclopropylbenzene

• Chlorosulfonic acid (ClSO₃H)

• Thionyl chloride (SOCl₂)

• Ammonium hydroxide (NH₄OH)

• Dichloromethane

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4-Cyclopropylbenzoic Acid

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of chemical waste is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides essential, step-by-step procedures for the safe and compliant disposal of 4-Cyclopropylbenzoic acid, ensuring the protection of both laboratory personnel and the environment. Our commitment is to provide value beyond the product, fostering a culture of safety and building deep trust within the scientific community.

Understanding the Hazard Profile of 4-Cyclopropylbenzoic Acid

Before any disposal protocol can be implemented, a thorough understanding of the chemical's hazards is paramount. 4-Cyclopropylbenzoic acid (CAS No. 1798-82-9) is a solid organic compound with a defined set of risks that must be managed.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4-Cyclopropylbenzoic acid presents the following hazards[1]:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Irritation (Category 2): Causes skin irritation.

• Serious Eye Irritation (Category 2): Causes serious eye irritation.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.

This hazard profile dictates the necessary precautions for handling, storage, and ultimate disposal.

Hazard Summary Table

Hazard Classification	GHS Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	Warning	H335: May cause respiratory irritation

Data sourced from PubChem and Sigma-Aldrich.[1]

Immediate Safety and Personal Protective Equipment (PPE)

Given the irritant nature of 4-Cyclopropylbenzoic acid, strict adherence to personal protective equipment protocols is non-negotiable. The causality is clear: direct contact can lead to skin and eye irritation, and inhalation of dust can irritate the respiratory tract.

Essential PPE for Handling 4-Cyclopropylbenzoic Acid Waste

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields. A face shield should be worn in addition to goggles when handling larger quantities or when there is a significant risk of splashing.	To prevent contact with the eyes, which can cause serious irritation.
Skin Protection	Chemical-resistant gloves (Nitrile or Neoprene). A lab coat or chemical-resistant apron.	To prevent skin irritation upon contact.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved N95 respirator or higher is necessary.	To prevent inhalation of dust particles that can cause respiratory irritation.

Disposal Workflow: A Step-by-Step Guide

The disposal of 4-Cyclopropylbenzoic acid must be approached systematically, differentiating between bulk quantities and residual amounts (e.g., container residues or small spills).

Disposal Decision Workflow

Below is a visual representation of the decision-making process for the proper disposal of 4-Cyclopropylbenzoic acid.

Sources

• 1. 4-Cyclopropylbenzoic acid | C10H10O2 | CID 282064 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Handling of 4-Cyclopropylbenzoic Acid: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the ability to handle chemical reagents with confidence and precision is paramount. 4-Cyclopropylbenzoic acid, a valuable building block in medicinal chemistry, requires a thorough understanding of its properties to ensure safe and effective use. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework of deep operational knowledge grounded in scientific principles.

Hazard Assessment: Understanding the Risks of 4-Cyclopropylbenzoic Acid

Before handling any chemical, a comprehensive understanding of its potential hazards is crucial. 4-Cyclopropylbenzoic acid, while a valuable synthetic intermediate, presents several health risks that must be mitigated through proper personal protective equipment (PPE) and handling procedures.[1]

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4-Cyclopropylbenzoic acid is classified with the following hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[1]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

These classifications are based on aggregated data from multiple suppliers and notifications to the European Chemicals Agency (ECHA).[1] The "Warning" signal word associated with these classifications underscores the need for careful handling.

Hazard Classification	GHS Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure; Respiratory tract irritation	Category 3	Warning	H335: May cause respiratory irritation

Table 1: GHS Hazard Classification for 4-Cyclopropylbenzoic Acid.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when working with 4-Cyclopropylbenzoic acid. The rationale for each piece of equipment is directly linked to the identified hazards.

Step-by-Step PPE Protocol:

• Eye and Face Protection:

  • Action: Don chemical safety goggles that provide a complete seal around the eyes. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[2][3]

  • Causality: The "Causes serious eye irritation" classification necessitates robust protection to prevent contact with the eyes, which could lead to significant injury.[1][2] Polycarbonate lenses are recommended for their impact resistance.[2]

• Skin Protection:

  • Action: Wear nitrile or butyl rubber gloves.[2][4] Ensure the gloves are of the correct size and are inspected for any signs of degradation or puncture before use. A lab coat or chemical-resistant apron should also be worn to protect against skin contact.[3]

  • Causality: To prevent the skin irritation indicated by the H315 hazard statement, impermeable gloves are essential.[1][2] Nitrile gloves offer good resistance to a range of chemicals and provide excellent dexterity.[2][4]

• Respiratory Protection:

  • Action: Handle 4-Cyclopropylbenzoic acid in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of dust or powder.[3][5] If engineering controls are insufficient or during a large-scale operation, a NIOSH-approved respirator with an appropriate particulate filter (such as an N95 mask for low-fume environments) or an acid gas cartridge for higher exposures may be necessary.[2][3]

  • Causality: The potential for respiratory tract irritation (H335) makes it critical to avoid inhaling airborne particles of the compound.[1]

Operational Plan: From Receipt to Use

A systematic approach to handling 4-Cyclopropylbenzoic acid minimizes the risk of exposure and ensures the integrity of the material.

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases.[6]

• Keep the container tightly closed when not in use.[3]

Handling Workflow:

A diagram of the standard workflow for handling 4-Cyclopropylbenzoic acid.

Emergency and Disposal Plan

Even with meticulous planning, the potential for accidental spills exists. A clear and practiced emergency response plan is crucial.

Spill Response:

In the event of a small spill of solid 4-Cyclopropylbenzoic acid:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Assess the Situation: Evaluate the extent of the spill and ensure you have the appropriate PPE before proceeding.

• Contain the Spill: Prevent the powder from becoming airborne. Avoid dry sweeping.

• Neutralize and Absorb: For organic acids, sodium bicarbonate or soda ash can be used as a neutralizer.[7][8][9] Gently cover the spill with the neutralizing agent.

• Collect Residue: Carefully sweep or vacuum the neutralized material and place it into a suitable, labeled container for hazardous waste.[3] If vacuuming, a HEPA-filtered vacuum is recommended.[8]

• Decontaminate: Clean the spill area with soap and water.[10]

• Dispose of Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste according to your institution's guidelines.[7][9]

A diagram of the workflow for cleaning up a solid chemical spill.

Disposal:

All waste containing 4-Cyclopropylbenzoic acid, whether it is excess reagent, contaminated materials from a spill, or empty containers, must be treated as chemical waste.

• Action: Dispose of 4-Cyclopropylbenzoic acid and any contaminated materials in a designated, clearly labeled hazardous waste container.[11]

• Causality: Improper disposal, such as pouring down the drain, can lead to environmental contamination.[11] Adherence to local and institutional regulations for hazardous waste disposal is mandatory to ensure environmental safety and regulatory compliance.

By integrating these safety protocols and operational plans into your daily laboratory practices, you can confidently and safely utilize 4-Cyclopropylbenzoic acid in your research and development endeavors, fostering a culture of safety and scientific excellence.

References

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• LeelineWork. (2026, January 7). What PPE Should You Wear When Handling Acid 2026?. Retrieved from [Link]

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• Quicktest. (2022, August 26). Safety equipment, PPE, for handling acids. Retrieved from [Link]

• American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• University of California, Berkeley. (n.d.). SPILL CLEANUP QUICK REFERENCE. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Cyclopropylbenzoic acid, min 96%, 1 gram. Retrieved from [Link]

• A-Z Chemical. (2023, November 15). SDS of Benzoic Acid: Important Data and Information Collected. Retrieved from [Link]

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